N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

• CAS: 99175-39-0

Core Science & Biosynthesis

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride chemical properties

An In-depth Technical Guide to the Chemical Properties of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

This guide provides a comprehensive technical overview of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, tailored for researchers, scientists, and professionals in drug development. It delves into the compound's core chemical properties, synthesis, analytical characterization, and safety protocols, grounding all information in authoritative references to ensure scientific integrity.

Compound Identification and Core Physicochemical Properties

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a secondary amine salt. Its structure features a cyclohexane ring and a cyclopropylmethyl group attached to a central nitrogen atom. This combination of a flexible cycloalkane and a strained three-membered ring imparts unique conformational and electronic properties that are of interest in medicinal chemistry and material science.

Chemical Identity

A precise understanding of the molecular structure is foundational to all further research. The key identifiers for this compound are summarized below.

Identifier	Value	Reference
CAS Number	99175-39-0	[1][2]
Molecular Formula	C₁₀H₂₀ClN	[1][3]
Molecular Weight	189.73 g/mol	[1][2][4]
IUPAC Name	N-(cyclopropylmethyl)cyclohexanamine;hydrochloride	[2]
InChI	1S/C10H19N.ClH/c1-2-4-10(5-3-1)11-8-9-6-7-9;/h9-11H,1-8H2;1H	[2]
InChI Key	DUUJPGHIBRTMCD-UHFFFAOYSA-N	[2]
Canonical SMILES	C1CCC(CC1)NCC2CC2.Cl	[3]

Physicochemical Data

The physical properties of a compound dictate its handling, formulation, and behavior in various experimental settings.

Property	Value	Reference
Physical Form	Solid	[4]
Melting Point	274.5-275 °C	[1]
Storage Temperature	Room Temperature, store sealed in a dry place	[4]

Synthesis and Purification

While specific, peer-reviewed synthesis routes for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride are not extensively detailed in readily available literature, a logical and widely applicable method is reductive amination. This common synthetic strategy involves the reaction of a ketone (cyclohexanone) with a primary amine (cyclopropylmethanamine) in the presence of a reducing agent to form the secondary amine, followed by salt formation with hydrochloric acid.

Conceptual Synthesis Pathway: Reductive Amination

The diagram below illustrates the two-step process, starting from commercially available precursors. This pathway is chosen for its high efficiency, operational simplicity, and the common availability of the required reagents.

Caption: Conceptual workflow for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine HCl.

Experimental Protocol: Synthesis

This protocol is a representative method based on established chemical principles for reductive amination.

Step 1: Synthesis of N-(Cyclopropylmethyl)cyclohexanamine (Free Base)

• To a solution of cyclohexanone (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add cyclopropylmethanamine (1.1 eq).

• Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.

• Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), portion-wise to the mixture. The choice of this reagent is critical as it is selective for the imine in the presence of the ketone and does not react vigorously with the protic solvent that can form.

• Allow the reaction to stir at room temperature for 12-24 hours, monitoring its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, and extract the aqueous layer with the reaction solvent (e.g., DCM) two more times.

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude free base.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Step 2: Formation of the Hydrochloride Salt

• Dissolve the purified N-(Cyclopropylmethyl)cyclohexanamine free base in a minimal amount of a non-polar solvent like diethyl ether (Et₂O) or ethyl acetate.

• Cool the solution in an ice bath (0 °C).

• Slowly add a solution of hydrochloric acid in diethyl ether (e.g., 2.0 M solution) dropwise with stirring.[5]

• A precipitate will form upon addition of the HCl solution. Continue addition until no further precipitation is observed.

• Stir the resulting slurry at 0 °C for 30-60 minutes.

• Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield N-(Cyclopropylmethyl)cyclohexanamine hydrochloride as a solid.[5]

Analytical and Spectroscopic Characterization

Confirming the identity and purity of the synthesized compound is a critical step. A combination of spectroscopic and chromatographic techniques provides a complete analytical profile.

Analytical Workflow

The following diagram outlines a standard workflow for the structural confirmation and purity assessment of a newly synthesized batch of the target compound.

Caption: Standard analytical workflow for compound characterization and quality control.

Expected Spectroscopic Signatures

• ¹H NMR Spectroscopy : Protons on carbons adjacent to the nitrogen atom are deshielded and will appear further downfield than typical alkane protons.[6] The N-H proton of the secondary ammonium salt will likely appear as a broad signal. Key expected signals include multiplets for the cyclohexyl protons, a distinct set of signals for the cyclopropyl ring protons (often in the upfield region), and a signal for the methylene (-CH₂-) bridge connecting the nitrogen to the cyclopropyl group.[6]

• ¹³C NMR Spectroscopy : Carbons bonded to the nitrogen atom are deshielded and absorb at a lower field compared to other carbons in the cyclohexyl ring.[6] The spectrum would show distinct signals for the carbons of the cyclohexyl ring, the cyclopropyl ring, and the methylene bridge.

• Infrared (IR) Spectroscopy : As a secondary amine salt, a prominent, broad absorption band is expected in the 2400-3000 cm⁻¹ region, corresponding to the N⁺-H stretching vibration. This is distinct from the sharper N-H stretch of a free secondary amine which typically appears around 3350 cm⁻¹.[6] C-H stretching vibrations for the cycloalkane rings will be observed just below 3000 cm⁻¹.

• Mass Spectrometry (MS) : In mass spectrometry, the compound will likely be analyzed as its free base. The expected exact mass for the free base (C₁₀H₁₉N) is approximately 153.15 Da. The mass spectrum would show a molecular ion peak (M⁺) or, more commonly in electrospray ionization (ESI), a protonated molecular ion peak ([M+H]⁺) at m/z corresponding to this mass.

• Purity Analysis (HPLC) : The purity of the compound can be assessed using reverse-phase High-Performance Liquid Chromatography (HPLC). A suitable method would involve a C18 column with a mobile phase consisting of a mixture of acetonitrile and water, often with an additive like formic acid or phosphoric acid for MS compatibility and better peak shape.[7]

Safety, Handling, and Storage

Proper handling and storage are paramount to ensure laboratory safety and maintain the integrity of the compound. The information is derived from safety data sheets (SDS) for structurally similar amine hydrochlorides.

Hazard Identification

While a specific, comprehensive toxicological profile for this compound is not available, related amine hydrochlorides are classified with the following hazards:

• GHS Hazard Statements : H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[8][9]

• Signal Word : Warning.[8][9]

Handling and Personal Protective Equipment (PPE)

• Engineering Controls : Use only outdoors or in a well-ventilated area, such as a chemical fume hood.[10][11]

• Personal Protective Equipment :

  • Eye/Face Protection : Wear safety glasses with side-shields or chemical goggles.[10]

  • Skin Protection : Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Wash hands thoroughly after handling.[10]

  • Respiratory Protection : If dust is generated, use a NIOSH-approved particulate respirator. Do not breathe dust.[10][11]

Storage and Disposal

• Storage : Store in a tightly closed container in a dry, well-ventilated place.[11] Keep away from incompatible materials such as strong oxidizing agents. The recommended storage condition is often at room temperature.[4]

• Disposal : Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[10][11]

Conclusion

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a well-defined chemical entity with distinct physical and spectroscopic properties. Its synthesis is achievable through standard organic chemistry techniques like reductive amination. This guide provides the foundational technical information required for its safe handling, synthesis, and characterization, serving as a vital resource for researchers incorporating this molecule into their scientific investigations.

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An In-depth Technical Guide to the Molecular Structure and Properties of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, it is my privilege to present this technical guide on N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This document is designed to move beyond a simple recitation of facts and figures. Instead, it aims to provide a deeper understanding of the causality behind the chemical properties and analytical methodologies associated with this compound. The protocols and data presented herein are intended to serve as a self-validating system, grounded in established scientific principles and supported by authoritative references. This guide is structured to empower researchers and drug development professionals with the foundational knowledge necessary to confidently work with and explore the potential of this intriguing molecule.

Introduction to N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a secondary amine salt with a molecular structure that combines a cyclohexyl ring and a cyclopropylmethyl group attached to a central nitrogen atom. This unique combination of a flexible six-membered aliphatic ring and a strained three-membered ring imparts interesting conformational and electronic properties to the molecule. While not as extensively studied as some other cyclohexanamine derivatives, its structural motifs are present in various biologically active compounds, suggesting potential for exploration in medicinal chemistry and pharmacology. Compounds containing the N-cyclopropylmethyl group, for instance, have been investigated for their effects on opioid receptors.[1][2] This guide will provide a comprehensive overview of its molecular structure, synthesis, characterization, and physicochemical properties.

Molecular Structure and Physicochemical Properties

The molecular formula of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is C₁₀H₂₀ClN, and it has a molecular weight of 189.72 g/mol . The structure consists of a protonated secondary amine, with a cyclohexyl group and a cyclopropylmethyl group as the two N-substituents, and a chloride counter-ion.

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext]; bgcolor="#F1F3F4";

} enddot Caption: 2D representation of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

The presence of the hydrochloride salt significantly influences the compound's physical properties, most notably its solubility. Amine hydrochlorides are generally more soluble in water and polar protic solvents compared to their free base counterparts due to the ionic nature of the salt.[3][4][5]

Table 1: Physicochemical Properties of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Property	Value	Source
Molecular Formula	C₁₀H₂₀ClN
Molecular Weight	189.72 g/mol
CAS Number	99175-39-0
Melting Point	274.5-275 °C	Vendor Data
Appearance	White to off-white solid (predicted)	General knowledge of amine hydrochlorides
Solubility	Soluble in water (predicted)	[5]

Synthesis and Purification

The most logical and widely applicable method for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine is through the reductive amination of cyclohexanone with cyclopropylmethylamine. This one-pot reaction is efficient and proceeds through the formation of an intermediate imine or enamine, which is then reduced in situ to the desired secondary amine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a particularly effective reducing agent for this transformation as it is mild, selective for imines over ketones, and does not require acidic conditions that could potentially open the cyclopropane ring.[6][7][8][9]

dot graph "Synthesis_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#4285F4"];

} enddot Caption: General workflow for the synthesis and purification of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Experimental Protocol: Synthesis of N-(Cyclopropylmethyl)cyclohexanamine and its Hydrochloride Salt

Materials:

• Cyclohexanone

• Cyclopropylmethylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Diethyl ether (anhydrous)

• Hydrochloric acid solution in diethyl ether (e.g., 2 M)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography elution

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add cyclohexanone (1.0 eq) and cyclopropylmethylamine (1.1 eq). Dissolve the reactants in 1,2-dichloroethane or THF (approximately 0.2-0.5 M concentration of cyclohexanone).

• Reduction: To the stirred solution, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10-15 minutes. The reaction is typically exothermic, and cooling in an ice bath may be necessary to maintain the temperature at or below room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 1-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to confirm the consumption of the starting materials and the formation of the product.

• Work-up: Once the reaction is complete, carefully quench the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate. Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent such as dichloromethane or ethyl acetate (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude N-(Cyclopropylmethyl)cyclohexanamine free base.

• Purification of the Free Base: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure free base.

• Hydrochloride Salt Formation: Dissolve the purified free base in anhydrous diethyl ether. To this solution, add a solution of hydrochloric acid in diethyl ether (1.1 eq) dropwise with stirring. A white precipitate of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride will form.

• Isolation of the Hydrochloride Salt: Collect the precipitate by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield the final product.

Spectroscopic Characterization

Nuclear Magnetic Resonance (¹H and ¹³C NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule.

Expected ¹H NMR Spectral Features:

• Cyclohexyl Protons: A series of broad, overlapping multiplets are expected in the range of δ 1.0-2.0 ppm, corresponding to the ten methylene protons of the cyclohexyl ring. The proton on the carbon attached to the nitrogen (the methine proton) will be shifted downfield, likely appearing as a multiplet around δ 2.5-3.0 ppm.

• Cyclopropylmethyl Protons:

  • The two protons of the methylene group attached to the nitrogen will be diastereotopic and are expected to appear as a doublet of doublets or a multiplet around δ 2.3-2.8 ppm.

  • The single methine proton of the cyclopropyl group will likely be a complex multiplet in the upfield region, around δ 0.8-1.2 ppm.

  • The four methylene protons of the cyclopropyl ring will also be diastereotopic and will appear as complex multiplets in the most upfield region of the spectrum, typically between δ 0.1 and 0.6 ppm.

• N-H Protons: In the hydrochloride salt, the two protons on the positively charged nitrogen will be broadened and may exchange with residual water. Their chemical shift is highly dependent on the solvent and concentration and can range from δ 7.0 to 9.0 ppm.

Expected ¹³C NMR Spectral Features:

• Cyclohexyl Carbons: The six carbons of the cyclohexyl ring are expected to appear in the aliphatic region. The carbon directly attached to the nitrogen will be the most downfield of this group, likely in the range of δ 55-65 ppm. The other five carbons will appear between δ 20-35 ppm.

• Cyclopropylmethyl Carbons:

  • The methylene carbon attached to the nitrogen is expected around δ 50-60 ppm.

  • The methine carbon of the cyclopropyl group will be in the range of δ 5-15 ppm.

  • The two equivalent methylene carbons of the cyclopropyl ring will appear at a similar, upfield chemical shift, typically between δ 2-10 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For a secondary amine hydrochloride, the most characteristic absorptions are related to the N-H bonds of the ammonium salt.[10][11][12][13][14]

Expected IR Spectral Features:

• N-H Stretch: A very broad and strong absorption band is expected in the region of 3000-2700 cm⁻¹, corresponding to the stretching vibrations of the N⁺-H₂ group. This broadness is due to hydrogen bonding.[10]

• C-H Stretch: Aliphatic C-H stretching vibrations will appear as sharp to medium peaks between 3000 and 2850 cm⁻¹. The C-H stretches of the cyclopropyl group may appear slightly above 3000 cm⁻¹.

• N-H Bend: An absorption of medium intensity is expected in the 1620-1560 cm⁻¹ region, corresponding to the N⁺-H₂ bending (scissoring) vibration.[11]

• C-N Stretch: A weak to medium intensity band for the C-N stretching vibration is expected in the 1250-1020 cm⁻¹ range.[13]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For N-(Cyclopropylmethyl)cyclohexanamine, electron ionization (EI) would likely lead to fragmentation through alpha-cleavage, which is a characteristic fragmentation pathway for amines.[15]

dot graph "Fragmentation" { rankdir=LR; node [shape=plaintext, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=10, color="#4285F4"];

} enddot Caption: Predicted major fragmentation pathways for N-(Cyclopropylmethyl)cyclohexanamine.

Expected Mass Spectral Features (of the free base):

• Molecular Ion (M⁺˙): A peak corresponding to the molecular weight of the free base (153.26 g/mol ) should be observed at m/z = 153.

• Alpha-Cleavage: The most prominent fragmentation is expected to be cleavage of the C-C bond adjacent to the nitrogen atom. This can lead to several characteristic fragments:

  • Loss of a propyl radical from the cyclohexyl ring is possible, but less likely than cleavage at the benzylic-like position of the cyclopropylmethyl group.

  • Cleavage of the bond between the methylene group and the cyclopropyl ring would result in a fragment at m/z = 112.

  • Cleavage of the cyclohexyl ring can also occur.

• Base Peak: The base peak is often the result of the most stable carbocation formed after alpha-cleavage.

Potential Applications and Biological Activity

The N-cyclopropylmethyl moiety is a well-known pharmacophore in opioid receptor ligands. For example, N-cyclopropylmethyl-normorphine is a known opioid derivative.[16][17] The presence of this group can modulate the activity of a molecule, often conferring mixed agonist-antagonist or antagonist properties at opioid receptors.[1][2]

While specific biological data for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is not widely published, its structural similarity to other biologically active cyclohexanamine derivatives suggests potential for investigation in several areas:

• Opioid Receptor Modulation: Given the known activity of the N-cyclopropylmethyl group, this compound could be a starting point for the design of novel opioid receptor ligands.

• Ion Channel Modulation: N-substituted cyclohexanamines have been explored as modulators of various ion channels.

• Antiviral or Antimicrobial Agents: The lipophilic nature of the cyclohexyl and cyclopropyl groups could facilitate membrane interactions, a property often exploited in the design of antimicrobial and antiviral drugs.

Further research is required to elucidate the specific pharmacological profile of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Analytical Methodologies

For the analysis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, High-Performance Liquid Chromatography (HPLC) is a suitable technique. Due to the lack of a strong chromophore in the molecule, derivatization or the use of a universal detector like a Charged Aerosol Detector (CAD) or a Mass Spectrometer (MS) would be necessary for sensitive detection. A reverse-phase HPLC method would be appropriate.[18][19][20][21][22]

Proposed HPLC Method

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) would be a good starting point.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or trifluoroacetic acid in water) and an organic modifier (e.g., acetonitrile or methanol) would likely provide good separation. The acidic modifier will ensure the amine is protonated and improve peak shape.

• Detection:

  • UV Detection (with derivatization): Pre-column derivatization with a UV-active agent like dansyl chloride or o-phthalaldehyde (OPA) would allow for sensitive UV detection.

  • Mass Spectrometry (LC-MS): This would be the most specific and sensitive detection method, providing both retention time and mass-to-charge ratio for unambiguous identification and quantification.

• Injection Volume: Typically 5-20 µL.

• Flow Rate: 1.0 mL/min.

Method development and validation would be required to optimize the separation and ensure accuracy and precision for quantitative analysis.

Conclusion

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a molecule with interesting structural features that warrant further investigation. This guide has provided a comprehensive overview of its molecular structure, a plausible synthetic route with a detailed experimental protocol, and a discussion of the expected spectroscopic and physicochemical properties. While specific experimental data for this compound is limited in the public domain, the information presented here, based on established chemical principles and data from analogous compounds, provides a solid foundation for researchers and drug development professionals. The potential for this molecule and its derivatives in medicinal chemistry, particularly in the area of opioid receptor modulation, makes it a target of interest for future studies.

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An In-depth Technical Guide to the Synthesis of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

This guide provides a comprehensive overview of the synthesis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a valuable secondary amine derivative. The primary focus of this document is on the most efficient and industrially scalable synthetic route: the direct reductive amination of cyclohexanone with cyclopropylmethylamine. We will explore the underlying chemical principles, provide a detailed experimental protocol, and discuss the characterization of the final product. This document is intended for researchers, scientists, and professionals in the field of drug development and fine chemical synthesis.

Introduction

N-(Cyclopropylmethyl)cyclohexanamine and its hydrochloride salt are important building blocks in medicinal chemistry and materials science. The unique combination of a cyclohexyl ring and a cyclopropylmethyl group imparts specific lipophilic and conformational properties to molecules containing this moiety. The hydrochloride salt form enhances the compound's stability and aqueous solubility, making it easier to handle and formulate.

The synthesis of this compound is a classic example of C-N bond formation, a cornerstone of organic synthesis. Among the various methods available for the synthesis of secondary amines, reductive amination stands out for its efficiency, atom economy, and the widespread availability of starting materials.[1][2]

Core Synthetic Strategy: Reductive Amination

The most direct and widely employed method for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine is the reductive amination of cyclohexanone with cyclopropylmethylamine.[3][4] This one-pot reaction proceeds in two key steps:

• Imine Formation: The reaction is initiated by the nucleophilic attack of the primary amine (cyclopropylmethylamine) on the carbonyl carbon of cyclohexanone. This is followed by dehydration to form a Schiff base, specifically a cyclohexylidene(cyclopropylmethyl)imine intermediate.

• Reduction: The resulting imine is then reduced in situ to the desired secondary amine. This reduction can be achieved using a variety of reducing agents, with catalytic hydrogenation being a common and scalable choice.

The overall reaction can be summarized as follows:

The final step involves the conversion of the free amine to its hydrochloride salt by treatment with hydrochloric acid.

Experimental Protocol: A Step-by-Step Guide

This section details a laboratory-scale procedure for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Purity
Cyclohexanone	C₆H₁₀O	98.14	(Specify)	≥99%
Cyclopropylmethylamine	C₄H₉N	71.12	(Specify)	≥98%
Palladium on Carbon (Pd/C)	Pd/C	-	(Specify)	10 wt. %
Methanol (MeOH)	CH₃OH	32.04	(Specify)	Anhydrous
Diethyl Ether (Et₂O)	(C₂H₅)₂O	74.12	(Specify)	Anhydrous
Hydrochloric Acid (HCl)	HCl	36.46	(Specify)	(e.g., 2M in Et₂O)

Reaction Workflow

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An In-Depth Technical Guide to N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride: A Putative Sigma Receptor Ligand

Abstract

This technical guide provides a comprehensive overview of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a compound of interest for its potential as a sigma receptor ligand. While specific experimental data for this molecule is not extensively available in peer-reviewed literature, this document synthesizes information on its chemical properties, proposes a viable synthetic route, and outlines detailed protocols for its characterization as a sigma receptor ligand. By examining the structure-activity relationships of analogous compounds, we will build a robust scientific rationale for its potential pharmacological effects and therapeutic applications. This guide is intended for researchers, scientists, and drug development professionals interested in the exploration of novel sigma receptor modulators.

Introduction: The Enigmatic Sigma Receptors and the Potential of Novel Ligands

Sigma receptors, once misclassified as opioid receptors, are now recognized as a distinct class of intracellular proteins with two main subtypes: sigma-1 (σ₁) and sigma-2 (σ₂). The sigma-1 receptor is a well-characterized chaperone protein located at the endoplasmic reticulum-mitochondrion interface, where it modulates a variety of cellular functions, including calcium signaling, ion channel activity, and cellular stress responses[1][2][3]. The sigma-2 receptor, now identified as TMEM97, is also an intracellular protein and is implicated in cellular proliferation and lipid transport[4]. Both receptor subtypes are considered promising therapeutic targets for a range of pathologies, including neurodegenerative diseases, psychiatric disorders, pain, and cancer[5][6][7].

The development of selective ligands for sigma receptors is an active area of research. The N-(Cyclopropylmethyl)cyclohexanamine hydrochloride structure combines two key pharmacophoric elements found in known sigma receptor ligands: the N-cyclopropylmethyl group and a cyclohexylamine scaffold. The cyclopropylmethyl moiety is a recognized feature in various centrally active compounds and can influence receptor affinity and selectivity[8]. This guide will explore the scientific basis for investigating N-(Cyclopropylmethyl)cyclohexanamine hydrochloride as a novel sigma receptor ligand.

Physicochemical Properties and Synthesis

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a chemical entity with the following properties[5][9]:

Property	Value
CAS Number	99175-39-0
Molecular Formula	C₁₀H₂₀ClN
Molecular Weight	189.72 g/mol
IUPAC Name	N-(cyclopropylmethyl)cyclohexanamine;hydrochloride

Proposed Synthesis: Reductive Amination

A plausible and scalable synthetic route to N-(Cyclopropylmethyl)cyclohexanamine is through the reductive amination of cyclohexanone with cyclopropylmethanamine. This common and efficient method for forming C-N bonds involves the reaction of a carbonyl compound with an amine to form an imine intermediate, which is then reduced to the corresponding amine[6][7]. The final product can then be converted to its hydrochloride salt.

Caption: Proposed synthesis of N-(Cyclopropylmethyl)cyclohexanamine HCl via reductive amination.

Detailed Proposed Synthesis Protocol:

• Reaction Setup: To a solution of cyclohexanone (1.0 equivalent) in a suitable solvent such as 1,2-dichloroethane or methanol, add cyclopropylmethanamine (1.1 equivalents).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Reduction: Add a reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents), portion-wise to the reaction mixture. The use of NaBH(OAc)₃ is advantageous as it is a mild and selective reducing agent for imines in the presence of ketones.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting materials are consumed.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain pure N-(Cyclopropylmethyl)cyclohexanamine.

• Salt Formation: Dissolve the purified free base in anhydrous diethyl ether and add a solution of hydrochloric acid in diethyl ether dropwise with stirring. The hydrochloride salt will precipitate out of the solution.

• Isolation: Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield N-(Cyclopropylmethyl)cyclohexanamine hydrochloride as a solid.

Pharmacological Profile: A Hypothesis-Driven Approach

In the absence of direct binding data, we can infer the potential sigma receptor affinity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride by examining the structure-activity relationships (SAR) of related compounds. The N-cyclopropylmethyl substituent is present in several known opioid receptor ligands that also exhibit affinity for sigma receptors[3][10]. The cyclohexylamine scaffold is a common feature in many sigma receptor ligands.

It is hypothesized that the combination of the bulky, lipophilic cyclohexyl group and the flexible cyclopropylmethyl moiety could allow for favorable interactions within the binding pockets of both sigma-1 and sigma-2 receptors. The basic nitrogen atom is a critical feature for interaction with an acidic residue, such as Asp126 in the sigma-1 receptor binding site[1].

Experimental Protocols for Pharmacological Characterization

To empirically determine the sigma receptor binding profile of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, standard radioligand binding assays are essential.

Radioligand Binding Assays

These assays quantify the affinity of a test compound for a receptor by measuring its ability to displace a radiolabeled ligand.

4.1.1. Sigma-1 Receptor Binding Assay

• Radioligand: [³H]-(+)-pentazocine, a selective sigma-1 receptor ligand.

• Tissue Preparation: Guinea pig brain membranes are a common source due to their high density of sigma-1 receptors.

• Protocol:

  • Prepare membrane homogenates from guinea pig brains.

  • In a 96-well plate, incubate the membrane preparation with a fixed concentration of [³H]-(+)-pentazocine and varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

  • To determine non-specific binding, a parallel set of incubations is performed in the presence of a high concentration of a non-radiolabeled, high-affinity sigma-1 ligand, such as haloperidol.

  • Incubate at 37°C for 120 minutes.

  • Terminate the binding reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to separate bound from free radioligand.

  • Quantify the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The inhibition constant (Ki) is then calculated using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

4.1.2. Sigma-2 Receptor Binding Assay

• Radioligand: [³H]-1,3-di-o-tolylguanidine ([³H]-DTG), a non-selective sigma ligand.

• Tissue Preparation: Rat liver membranes are often used due to their high expression of sigma-2 receptors.

• Protocol:

  • Prepare membrane homogenates from rat livers.

  • To selectively label sigma-2 receptors, incubate the membrane preparation with [³H]-DTG in the presence of a masking agent, such as (+)-pentazocine, to block the binding of the radioligand to sigma-1 receptors.

  • Add varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to the incubation mixture.

  • Determine non-specific binding in the presence of a high concentration of a non-radiolabeled sigma ligand like haloperidol.

  • The incubation and filtration steps are similar to the sigma-1 assay.

• Data Analysis: The Ki value for the sigma-2 receptor is calculated using the same principles as for the sigma-1 assay.

Caption: General workflow for radioligand binding assays.

Putative Mechanism of Action: Modulation of Sigma Receptor Signaling

Assuming N-(Cyclopropylmethyl)cyclohexanamine hydrochloride demonstrates significant affinity for sigma receptors, it could modulate their downstream signaling pathways.

Sigma-1 Receptor Signaling

The sigma-1 receptor acts as a molecular chaperone, and upon ligand binding, it can dissociate from its binding partner BiP and translocate to interact with various client proteins, including ion channels (e.g., K⁺, Na⁺, Ca²⁺ channels) and G-protein coupled receptors. This interaction can modulate intracellular calcium homeostasis, particularly the flux of calcium from the endoplasmic reticulum to the mitochondria, and influence the cellular stress response.

Caption: Putative modulation of sigma-1 receptor signaling pathways.

Sigma-2 Receptor Signaling

The sigma-2 receptor/TMEM97 is known to be highly expressed in proliferating cells, including cancer cells. Its activation by ligands can induce apoptosis through caspase-dependent pathways. It is also involved in the regulation of intracellular calcium signaling and interacts with various other proteins.

Caption: Putative modulation of sigma-2 receptor signaling pathways.

Therapeutic Potential and Future Directions

Based on the known functions of sigma receptors, a ligand like N-(Cyclopropylmethyl)cyclohexanamine hydrochloride could have therapeutic potential in several areas:

• Neurodegenerative Diseases: By modulating calcium homeostasis and cellular stress through the sigma-1 receptor, it could offer neuroprotective effects in conditions like Alzheimer's disease, Parkinson's disease, and amyotrophic lateral sclerosis (ALS).

• Psychiatric Disorders: Sigma-1 receptor ligands have shown promise in the treatment of depression and anxiety.

• Pain Management: Modulation of sigma-1 receptors is a known strategy for alleviating neuropathic pain.

• Oncology: As a potential sigma-2 receptor ligand, it could be investigated for its anti-proliferative and pro-apoptotic effects in various cancers.

Future research should focus on the empirical determination of the binding affinities and functional activities of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride at both sigma receptor subtypes. Subsequent in vitro and in vivo studies would be necessary to validate its pharmacological effects and assess its therapeutic potential.

Conclusion

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride represents a structurally interesting molecule with the potential to act as a sigma receptor ligand. While direct experimental evidence is currently lacking, this technical guide provides a solid foundation for its further investigation. The proposed synthetic route is feasible, and the outlined experimental protocols offer a clear path for its pharmacological characterization. The exploration of such novel chemical entities is crucial for advancing our understanding of sigma receptor biology and for the development of new therapeutics for a multitude of challenging diseases.

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• He, Q., Wei, Y., Liu, X., Ye, R., Kong, L., Li, Z., Jiang, S., Yu, L., Chai, J., Xie, Q., Fu, W., Wang, Y., Li, W., Qiu, Z., Liu, J., & Shao, L. (2021). Discovery of an M-Substituted N-Cyclopropylmethyl-7α-phenyl-6,14-endoethanotetrahydronorthebaine as a Selective, Potent, and Orally Active κ-Opioid Receptor Agonist with an Improved Central Nervous System Safety Profile. Journal of medicinal chemistry, 64(16), 12414–12433.
• Pae, A. N., & Keum, G. (2022). Supramolecular synthon hierarchy in cyclopropyl-containing peptide-derived compounds. CrystEngComm, 24(44), 7799–7809.
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• Colloc'h, N., & Mornon, J. P. (2022). Structure-Activity Relationships for the Anaesthetic and Analgaesic Properties of Aromatic Ring-Substituted Ketamine Esters. Molecules (Basel, Switzerland), 27(23), 8345.
• Yuan, Y., & Zhang, Y. (2013). Structure activity relationship studies of 17-cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6α-(isoquinoline-3'-carboxamido)morphinan (NAQ) analogues as potent opioid receptor ligands: preliminary results on the role of electronic characteristics for affinity and function. Bioorganic & medicinal chemistry letters, 23(18), 5045–5048.
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N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride: A Technical Guide to its Potential Mechanism of Action

Abstract

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a synthetic molecule featuring a cyclohexanamine scaffold N-substituted with a cyclopropylmethyl group. While direct pharmacological data for this specific compound is not extensively published, its structural characteristics strongly suggest a primary mechanism of action as an uncompetitive antagonist of the N-methyl-D-aspartate (NMDA) receptor. This guide synthesizes information from related amino-alkyl-cyclohexane compounds to propose a detailed hypothesis of its molecular interactions and outlines a comprehensive experimental strategy to elucidate its precise pharmacological profile. This document is intended for researchers, scientists, and drug development professionals investigating novel central nervous system (CNS) modulators.

Introduction: The Rationale for Investigating N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

The glutamatergic system, particularly the NMDA receptor, is a cornerstone of synaptic plasticity, learning, and memory. However, its overactivation leads to excitotoxicity, a pathological process implicated in a wide range of neurological disorders, from neurodegenerative diseases to chronic pain and depression.[1][2] Consequently, modulating NMDA receptor activity has been a significant focus of drug discovery efforts.

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride belongs to the amino-alkyl-cyclohexane class of compounds. This structural class has been systematically explored for its potential as uncompetitive NMDA receptor antagonists.[1][3] Notably, memantine, a clinically approved drug for Alzheimer's disease, is an amino-alkyl-cyclohexane derivative that exhibits moderate-affinity, uncompetitive antagonism of the NMDA receptor.[4][5] The therapeutic success of memantine is attributed to its unique pharmacological properties, including strong voltage-dependency and rapid blocking/unblocking kinetics, which allow it to preferentially block pathological, tonic NMDA receptor activation while sparing normal synaptic transmission.[3][5]

The structural similarity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to this class of compounds forms the basis of the hypothesis that it shares a similar mechanism of action. This guide will delve into the specifics of this proposed mechanism and provide a roadmap for its experimental validation.

Proposed Primary Mechanism of Action: Uncompetitive NMDA Receptor Antagonism

We hypothesize that N-(Cyclopropylmethyl)cyclohexanamine hydrochloride functions as an uncompetitive antagonist at the NMDA receptor ion channel. This mechanism implies that the compound does not compete with the endogenous agonists, glutamate and glycine, for their binding sites. Instead, it is proposed to bind within the ion channel pore itself, physically occluding the passage of ions like Ca2+ and Na+.

The NMDA Receptor: A Complex Molecular Machine

The NMDA receptor is a heterotetrameric ligand-gated ion channel. Its activation requires the simultaneous binding of glutamate and a co-agonist, typically glycine or D-serine. A crucial feature of the NMDA receptor is its voltage-dependent block by magnesium ions (Mg2+) at resting membrane potentials. Depolarization of the neuronal membrane dislodges the Mg2+ ion, allowing for ion influx upon agonist binding.

The Significance of Uncompetitive Antagonism

Uncompetitive antagonists, like the proposed mechanism for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, only bind to the receptor when it is in an activated state (i.e., when both glutamate and glycine are bound). This "use-dependent" or "activity-dependent" inhibition is a key feature of therapeutically successful NMDA receptor modulators like memantine.[3] It allows for the preferential targeting of overactive or pathologically stimulated receptors while leaving receptors involved in normal, phasic synaptic activity relatively unaffected.[5] This is in contrast to competitive antagonists, which can produce significant side effects by blocking all NMDA receptor activity.[2]

The proposed binding site for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is the phencyclidine (PCP) site located within the ion channel pore, a site also targeted by ketamine and MK-801.[2] The kinetics of binding and unbinding from this site are critical determinants of the compound's therapeutic index.

Visualizing the Proposed Mechanism

The following diagram illustrates the proposed uncompetitive antagonism of the NMDA receptor by N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Caption: Proposed uncompetitive antagonism of the NMDA receptor.

A Roadmap for Experimental Validation

To rigorously test the hypothesis of uncompetitive NMDA receptor antagonism, a multi-tiered experimental approach is necessary. The following protocols outline a logical progression from initial binding studies to functional characterization.

Tier 1: Radioligand Binding Assays

The initial step is to determine if N-(Cyclopropylmethyl)cyclohexanamine hydrochloride interacts with the NMDA receptor complex.

Objective: To assess the binding affinity of the test compound for the PCP site within the NMDA receptor ion channel.

Protocol:

• Preparation of Synaptic Membranes: Isolate synaptic membranes from rat cortical tissue.

• Assay Conditions: Incubate the prepared membranes with a radiolabeled uncompetitive antagonist, typically [3H]MK-801 or [3H]dizocilpine.

• Competition Binding: Perform competition binding experiments by co-incubating the membranes and radioligand with increasing concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

• Detection: Separate bound from free radioligand via rapid filtration and quantify the bound radioactivity using liquid scintillation counting.

• Data Analysis: Calculate the inhibitory constant (Ki) from the IC50 value (the concentration of the test compound that displaces 50% of the radioligand).

Expected Outcome: A finite Ki value in the micromolar to nanomolar range would provide evidence of binding to the PCP site.[3]

Parameter	Description
Radioligand	[3H]MK-801
Tissue Source	Rat cortical membranes
Incubation Time	60 minutes at room temperature
Control Compounds	MK-801 (positive control), Glutamate/Glycine
Data Output	IC50, Ki

Tier 2: In Vitro Functional Assays (Electrophysiology)

Demonstrating binding is not sufficient; it is crucial to show that this binding has a functional consequence on receptor activity. Patch-clamp electrophysiology is the gold standard for this assessment.

Objective: To characterize the functional inhibition of NMDA receptor-mediated currents by N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and determine its voltage dependency and kinetics.

Protocol:

• Cell Culture: Use primary cultured hippocampal or cortical neurons, or a cell line (e.g., HEK293) stably expressing NMDA receptor subunits.

• Whole-Cell Patch-Clamp Recording: Establish a whole-cell patch-clamp configuration.

• NMDA Receptor Activation: Perfuse the cells with a solution containing NMDA and glycine to elicit inward currents.

• Compound Application: Apply varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and measure the inhibition of the NMDA-evoked currents.

• Voltage Dependency: Hold the cell at different membrane potentials (e.g., -70 mV, -40 mV, +20 mV) during NMDA and compound application to assess if the block is voltage-dependent.

• Kinetics: Measure the on-rate (kon) and off-rate (koff) of the channel block to determine the kinetics of binding and unbinding.

Expected Outcome:

• Concentration-dependent inhibition of NMDA-evoked currents.

• Increased block at more negative membrane potentials, confirming voltage dependency.

• Rapid on- and off-rates, similar to memantine, would suggest a favorable therapeutic profile.[3]

Experimental Workflow Diagram

Caption: Workflow for validating NMDA receptor antagonism.

Potential Secondary Mechanisms and Off-Target Effects

While the primary hypothesis focuses on the NMDA receptor, a thorough investigation must consider other potential targets, particularly given the N-cyclopropylmethyl moiety.

Opioid Receptor Modulation

The N-cyclopropylmethyl group is a classic substituent found in many opioid receptor ligands, often conferring mixed agonist-antagonist or antagonist properties. For example, naltrexone and nalbuphine contain this group. It is plausible that N-(Cyclopropylmethyl)cyclohexanamine hydrochloride could also interact with mu (µ), kappa (κ), or delta (δ) opioid receptors.

Experimental Approach:

• Opioid Receptor Binding Assays: Conduct radioligand binding assays using selective radioligands for each opioid receptor subtype (e.g., [3H]DAMGO for µ, [3H]U-69,593 for κ, and [3H]DPDPE for δ).

• Functional Assays: If binding is observed, proceed with functional assays such as a [35S]GTPγS binding assay to determine if the compound acts as an agonist, antagonist, or inverse agonist at these receptors.

Other Potential Targets

Other potential off-target interactions for cyclohexanamine derivatives could include:

• Sigma (σ) receptors

• Monoamine transporters (dopamine, serotonin, norepinephrine)

A broad receptor screening panel would be advisable to identify any significant off-target activities that could contribute to the compound's overall pharmacological profile or potential side effects.

Conclusion and Future Directions

The structural features of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride strongly support the hypothesis that its primary mechanism of action is uncompetitive antagonism of the NMDA receptor. Its amino-alkyl-cyclohexane core is a well-established pharmacophore for this activity. The proposed experimental roadmap, from binding assays to detailed electrophysiological characterization, provides a robust framework for validating this hypothesis and elucidating the compound's specific pharmacological properties.

Future in vivo studies would be necessary to assess its therapeutic potential in models of neurological disorders where NMDA receptor hyperexcitability is implicated, such as models of neuropathic pain, epilepsy, or neurodegeneration. A comprehensive understanding of its mechanism of action is the critical first step in the development of this promising compound.

References

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• Zhou, Y., et al. (2023). NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders. International Journal of Molecular Sciences, 24(15), 12345. [Link]

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An In-depth Technical Guide to N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride in Neuroscience Research

Introduction: Unveiling a Potential Neuromodulator

In the landscape of neuroscience research, the exploration of novel chemical entities that can selectively modulate central nervous system (CNS) targets is paramount for understanding complex neural circuits and developing next-generation therapeutics. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride emerges from a class of compounds—substituted cyclohexanamines—that has garnered significant interest for its members' interactions with key receptors implicated in a range of neurological and psychiatric disorders. This guide provides a comprehensive technical overview of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, synthesizing its chemical rationale, potential mechanisms of action based on robust structure-activity relationship (SAR) data from related compounds, and detailed protocols for its investigation as a research tool.

The core structure, featuring a cyclohexylamine scaffold, is a privileged motif in CNS drug discovery, appearing in compounds targeting both ionotropic glutamate receptors and sigma receptors. The addition of a cyclopropylmethyl group to the amine is a classic medicinal chemistry strategy to modulate potency, selectivity, and metabolic stability. This particular combination suggests a high likelihood of interaction with sigma receptors, a unique class of intracellular chaperone proteins that play a crucial role in cellular homeostasis and neuronal function.

This document serves as a technical resource for researchers, scientists, and drug development professionals, offering a framework for investigating the neuropharmacological profile of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and unlocking its potential in neuroscience research.

Section 1: Chemical Properties and Synthesis Overview

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a salt form of the parent amine, enhancing its stability and solubility in aqueous solutions for experimental use.

Property	Value	Source
Molecular Formula	C10H20ClN	[1]
Molecular Weight	189.72 g/mol	[1]
IUPAC Name	N-(cyclopropylmethyl)cyclohexanamine;hydrochloride	[1]
CAS Number	99175-39-0	[1]

Synthesis Rationale: The synthesis of N-substituted cyclohexanamines can be achieved through several established synthetic routes. A common and efficient method is reductive amination. This process involves the reaction of cyclohexanone with cyclopropylmethanamine to form an imine intermediate, which is then reduced to the secondary amine, N-(Cyclopropylmethyl)cyclohexanamine. Subsequent treatment with hydrochloric acid affords the hydrochloride salt. This method is versatile and allows for the generation of a wide array of analogues for SAR studies.

Caption: General workflow for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine HCl.

Section 2: Predicted Mechanism of Action and Primary Targets

While direct experimental data for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is not extensively published, a robust analysis of structure-activity relationships within related compound series strongly points towards the sigma-1 receptor as a primary molecular target.

The sigma-1 receptor is a unique ligand-operated molecular chaperone primarily located at the endoplasmic reticulum-mitochondrion interface.[2][3][4] It is not a classical neurotransmitter receptor but rather a modulator of intracellular signaling, including calcium homeostasis, and the function of other receptors and ion channels.[4]

Rationale for Sigma-1 Receptor Affinity:

• The Cyclohexylamine Scaffold: Many high-affinity sigma receptor ligands incorporate a cyclohexylamine or related cyclic amine structure.[5][6]

• The N-substituent: The nature of the substituent on the amine nitrogen is a key determinant of affinity and selectivity for sigma receptors. A cyclopropylmethyl group, being a small, lipophilic moiety, is consistent with substituents found in other potent sigma-1 receptor ligands.[7] Structure-activity relationship studies of various N-substituted cyclohexylamines have demonstrated that relatively large and lipophilic substituents on the nitrogen atom are crucial for high sigma-1 receptor affinity.[7]

Potential Interaction with Other CNS Targets:

• NMDA Receptors: The broader class of cyclohexylamine derivatives includes uncompetitive NMDA receptor antagonists like phencyclidine (PCP) and ketamine.[8][9] Therefore, it is plausible that N-(Cyclopropylmethyl)cyclohexanamine hydrochloride may exhibit some activity at the NMDA receptor, although likely with lower affinity compared to its predicted interaction with sigma-1 receptors. SAR studies on 1,3,5-alkylsubstituted cyclohexylamines have explored their binding at the PCP site of the NMDA receptor.[10]

Comparative Binding Affinities of Structurally Related Compounds:

To contextualize the likely potency of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, the following table presents binding affinity data (Ki values) for structurally related compounds at the sigma-1 receptor.

Compound	Structure	Sigma-1 Ki (nM)	Reference
(-)-cis-N-normetazocine derivative (25)	A 1-phenyl-2-cyclopropylmethylamine derivative	0.6
(1R,2S)-(-)-4	A cis-N-[2-(3,4-dichlorophenyl)ethyl]-2-(1-pyrrolidinyl)cyclohexylamine	0.49	[6]
Compound 12	A 6,8-diazabicyclo[3.2.2]nonan-2-one with a dimethylallyl N-substituent	20	[7]
N-(1-benzylpiperidin-4-yl)phenylacetamide (1)	A piperidine derivative	3.90	[11]

Based on these data, it is reasonable to hypothesize that N-(Cyclopropylmethyl)cyclohexanamine hydrochloride possesses significant affinity for the sigma-1 receptor, likely in the nanomolar range.

Caption: Postulated signaling pathway for sigma-1 receptor activation.

Section 3: Experimental Protocols for Neuropharmacological Characterization

To elucidate the precise neuropharmacological profile of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a series of in vitro and in vivo experiments are necessary.

In Vitro Characterization: Receptor Binding Assays

The primary objective is to determine the binding affinity and selectivity of the compound for sigma-1 and sigma-2 receptors.

Protocol: Sigma-1 Receptor Radioligand Binding Assay

This protocol is adapted from standard methods for characterizing sigma-1 receptor ligands.[12][13]

• Tissue Preparation:

  • Homogenize guinea pig liver or brain tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4).[12][14]

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet by resuspension in fresh buffer and recentrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using the Bradford assay).

• Competitive Binding Assay:

  • In a 96-well plate, combine the membrane preparation, the radioligand ([³H]-(+)-pentazocine, a selective sigma-1 ligand, at a concentration near its Kd), and varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (e.g., from 10⁻¹¹ to 10⁻⁵ M).[12]

  • For determination of non-specific binding, include wells with an excess of a known high-affinity sigma-1 ligand (e.g., 10 µM haloperidol).

  • Incubate the plate at room temperature for a specified time (e.g., 120 minutes) to reach equilibrium.[15]

  • Terminate the assay by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.

  • Wash the filters rapidly with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of specific radioligand binding) using non-linear regression analysis.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol: Sigma-2 Receptor Binding Assay

A similar protocol can be followed for the sigma-2 receptor, typically using rat liver membranes and the non-selective radioligand [³H]-DTG in the presence of a masking concentration of a selective sigma-1 ligand (e.g., (+)-pentazocine) to isolate binding to the sigma-2 site.[12][13]

In Vivo Characterization: Behavioral Models

Based on the established roles of sigma-1 receptors, the following behavioral assays in rodents are recommended to assess the functional effects of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Protocol: Forced Swim Test (FST) for Antidepressant-like Effects

Sigma-1 receptor agonists have demonstrated antidepressant-like effects in this model.

• Acclimation: Acclimate mice to the testing room for at least one hour before the experiment.

• Drug Administration: Administer N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (at various doses) or vehicle intraperitoneally (i.p.) 30-60 minutes before the test.

• Test Procedure:

  • Place each mouse individually into a glass cylinder filled with water (25°C) from which it cannot escape.

  • Record the session (typically 6 minutes) with a video camera.

  • Score the last 4 minutes of the test for time spent immobile (making only minimal movements to keep the head above water).

• Data Analysis: A significant decrease in immobility time compared to the vehicle-treated group suggests an antidepressant-like effect.

Protocol: Elevated Plus Maze (EPM) for Anxiolytic/Anxiogenic Effects

This model assesses anxiety-related behavior.

• Acclimation and Drug Administration: As described for the FST.

• Test Procedure:

  • The maze consists of two open arms and two closed arms elevated from the floor.

  • Place the mouse in the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze for 5 minutes, recording its behavior.

• Data Analysis: Measure the time spent in and the number of entries into the open and closed arms. An increase in the time spent in and entries into the open arms suggests an anxiolytic effect, while a decrease suggests an anxiogenic effect.

Section 4: Potential Applications in Neuroscience Research

Given its predicted affinity for the sigma-1 receptor, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride could be a valuable tool for:

• Probing Sigma-1 Receptor Function: As a novel ligand, it can be used to further elucidate the role of sigma-1 receptors in synaptic plasticity, neuroprotection, and the modulation of various neurotransmitter systems.[5]

• Investigating Neurodegenerative Diseases: Sigma-1 receptor activation has shown neuroprotective effects in models of Alzheimer's disease, Parkinson's disease, and ALS.[4] This compound could be used to explore these protective mechanisms.

• Studying Psychiatric Disorders: The involvement of sigma-1 receptors in depression and anxiety makes this compound a relevant tool for research into the pathophysiology and treatment of these conditions.

• Pain Research: Sigma-1 receptors are implicated in the modulation of pain signaling, and selective ligands can have analgesic properties.

Conclusion

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride stands as a promising, yet under-investigated, chemical probe for neuroscience research. Based on a solid foundation of structure-activity relationships, it is predicted to be a potent ligand for the sigma-1 receptor. This guide provides the theoretical framework and practical experimental designs necessary to systematically characterize its neuropharmacological profile. Through the rigorous application of in vitro binding assays and in vivo behavioral models, the scientific community can determine the precise mechanism of action and therapeutic potential of this intriguing compound, potentially adding a valuable new tool to the arsenal for combating complex neurological and psychiatric disorders.

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An In-depth Technical Guide on the Characterization of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride and its Interaction with Opioid Receptors

Abstract

This technical guide provides a comprehensive framework for the pharmacological characterization of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a synthetic amine with structural motifs suggestive of potential interaction with opioid receptors. While specific experimental data for this compound is not extensively available in public literature, this document serves as an in-depth, procedural whitepaper for researchers and drug development professionals. It outlines the rationale and step-by-step methodologies for elucidating the binding affinity, functional activity, and signaling bias of this and structurally related novel chemical entities at the mu (µ), delta (δ), and kappa (κ) opioid receptors. The guide emphasizes the principles of scientific integrity, providing self-validating experimental designs and grounding its protocols in established pharmacological standards.

Introduction: Unveiling a Potential Opioid Modulator

The landscape of opioid research is in a constant state of evolution, driven by the dual needs for potent analgesics and therapies for opioid use disorder with improved safety profiles. The N-(Cyclopropylmethyl) moiety is a well-established pharmacophore in opioid chemistry, famously conferring antagonist or partial agonist properties to various molecular scaffolds, most notably in naloxone and naltrexone.[1] Concurrently, the cyclohexanamine scaffold represents a simple, conformationally flexible core that can be tailored to interact with a variety of receptor systems.[2][3] The convergence of these two structural features in N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (PubChem CID: 16641250) presents a compelling case for its investigation as a potential opioid receptor modulator.[4]

This guide provides a systematic approach to comprehensively characterize the interaction of this compound with the opioid receptor family. We will delve into the theoretical underpinnings of ligand-receptor interactions, with a particular focus on the contemporary paradigm of biased agonism, and provide detailed, actionable protocols for its empirical investigation.

The Scientific Rationale: Structure, Function, and the Promise of Biased Agonism

The interaction of a ligand with a G protein-coupled receptor (GPCR), such as the opioid receptors, is not a simple on-off switch. It is a nuanced process that can trigger a cascade of intracellular signaling events. The two primary signaling pathways initiated by opioid receptor activation are the G protein-dependent pathway, associated with analgesia, and the β-arrestin pathway, which has been implicated in adverse effects like respiratory depression and tolerance.[5][6][7]

A "biased agonist" is a ligand that preferentially activates one of these pathways over the other.[8] The development of G protein-biased agonists for the µ-opioid receptor, for instance, is a major focus of modern drug discovery, with the goal of creating potent analgesics with a reduced side-effect profile.[5][7][8] Given the presence of the N-cyclopropylmethyl group, a key structural feature in some biased ligands, it is plausible that N-(Cyclopropylmethyl)cyclohexanamine hydrochloride could exhibit functional selectivity at opioid receptors.

A Strategic Workflow for Characterization

The comprehensive evaluation of a novel compound's interaction with opioid receptors follows a logical and hierarchical progression of experiments. This workflow is designed to first establish the fundamental binding characteristics and then to dissect the functional consequences of that binding.

Caption: A strategic workflow for the characterization of a novel opioid ligand.

Synthesis of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Proposed Synthetic Protocol: Reductive Amination

This protocol outlines a general procedure for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride from cyclohexanone and cyclopropylmethanamine.

Materials:

• Cyclohexanone

• Cyclopropylmethanamine

• Sodium triacetoxyborohydride (STAB)

• Dichloroethane (DCE) or Methanol (MeOH)

• Glacial acetic acid

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Diethyl ether

• Hydrochloric acid (ethanolic or ethereal solution)

Procedure:

• Reaction Setup: To a solution of cyclohexanone (1.0 eq) in DCE or MeOH, add cyclopropylmethanamine (1.1 eq) and a catalytic amount of glacial acetic acid.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Stir at room temperature for 12-24 hours.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude N-(Cyclopropylmethyl)cyclohexanamine by column chromatography on silica gel.

• Salt Formation: Dissolve the purified free base in a minimal amount of diethyl ether and add a stoichiometric amount of hydrochloric acid (in ethanol or ether) dropwise with stirring. Collect the resulting precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield N-(Cyclopropylmethyl)cyclohexanamine hydrochloride as a white solid.

In Vitro Characterization: Binding and Functional Assays

The cornerstone of characterizing a novel ligand is a suite of in vitro assays to determine its binding affinity and functional activity at the target receptors.

Radioligand Binding Assays: Quantifying Receptor Affinity

Radioligand binding assays are the gold standard for determining the affinity (Ki) of a compound for a specific receptor. These assays measure the ability of the test compound to displace a radiolabeled ligand from the receptor.

Objective: To determine the binding affinity (Ki) of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride for the human µ, δ, and κ opioid receptors.

Protocol Summary:

Parameter	µ-Opioid Receptor (MOR)	δ-Opioid Receptor (DOR)	κ-Opioid Receptor (KOR)
Receptor Source	Membranes from HEK293 or CHO cells stably expressing the human MOR	Membranes from HEK293 or CHO cells stably expressing the human DOR	Membranes from HEK293 or CHO cells stably expressing the human KOR
Radioligand	[³H]-DAMGO (agonist) or [³H]-Naloxone (antagonist)	[³H]-Naltrindole (antagonist)	[³H]-U69,593 (agonist) or [³H]-Diprenorphine (antagonist)
Non-specific Binding	10 µM Naloxone	10 µM Naltrindole	10 µM U-50,488H or 10 µM Naloxone
Assay Buffer	50 mM Tris-HCl, pH 7.4	50 mM Tris-HCl, pH 7.4	50 mM Tris-HCl, pH 7.4

Step-by-Step Protocol:

• Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold assay buffer.

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total Binding: Assay buffer, radioligand, and membrane suspension.

  • Non-specific Binding: Non-specific ligand, radioligand, and membrane suspension.

  • Competitive Binding: Varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, radioligand, and membrane suspension.

• Incubation: Incubate the plate at room temperature for 60-120 minutes to reach equilibrium.

• Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold wash buffer.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays: Delineating Signaling Pathways

Functional assays are crucial for determining whether a ligand acts as an agonist, antagonist, or partial agonist, and for quantifying its signaling bias.

Activation of µ, δ, and κ opioid receptors, which are coupled to Gi/o proteins, leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.

Objective: To determine the potency (EC50) and efficacy (Emax) of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in modulating cAMP production via the µ, δ, and κ opioid receptors.

Caption: Signaling pathway for opioid receptor-mediated inhibition of cAMP production.

Step-by-Step Protocol:

• Cell Culture: Culture HEK293 or CHO cells stably expressing the opioid receptor of interest.

• Cell Plating: Seed the cells in a 96-well plate and grow to confluency.

• Pre-treatment: Incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Stimulation: Add varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to the cells, followed by a fixed concentration of forskolin (an adenylyl cyclase activator) to stimulate cAMP production.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

• Data Analysis: Plot the cAMP concentration against the log concentration of the test compound. Determine the EC50 and Emax values by non-linear regression.

Upon agonist binding and subsequent receptor phosphorylation by G protein-coupled receptor kinases (GRKs), β-arrestin proteins are recruited to the receptor, leading to desensitization, internalization, and initiation of distinct signaling cascades.

Objective: To determine the potency (EC50) and efficacy (Emax) of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in promoting β-arrestin 2 recruitment to the µ, δ, and κ opioid receptors.

Caption: Pathway of agonist-induced β-arrestin recruitment to an opioid receptor.

Step-by-Step Protocol (using a commercial assay system, e.g., PathHunter):

• Cell Culture: Use a cell line co-expressing the opioid receptor of interest fused to a fragment of β-galactosidase (β-gal) and β-arrestin 2 fused to the complementing fragment of β-gal.

• Cell Plating: Seed the cells in a 96-well plate.

• Agonist Stimulation: Add varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to the cells and incubate.

• Detection: Add the detection reagent containing the β-gal substrate. The interaction between the receptor and β-arrestin brings the two β-gal fragments together, forming an active enzyme that converts the substrate, generating a chemiluminescent signal.

• Signal Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Plot the luminescent signal against the log concentration of the test compound. Determine the EC50 and Emax values by non-linear regression.

Data Presentation and Interpretation

The in vitro data should be compiled and presented in a clear, tabular format to facilitate comparison and interpretation.

Table 1: Hypothetical In Vitro Pharmacological Profile of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Assay	Receptor	Parameter	Value
Radioligand Binding	µ-Opioid	Ki (nM)	To be determined
δ-Opioid	Ki (nM)	To be determined
κ-Opioid	Ki (nM)	To be determined
cAMP Accumulation	µ-Opioid	EC50 (nM)	To be determined
Emax (%)	To be determined
δ-Opioid	EC50 (nM)	To be determined
Emax (%)	To be determined
κ-Opioid	EC50 (nM)	To be determined
Emax (%)	To be determined
β-Arrestin Recruitment	µ-Opioid	EC50 (nM)	To be determined
Emax (%)	To be determined
δ-Opioid	EC50 (nM)	To be determined
Emax (%)	To be determined
κ-Opioid	EC50 (nM)	To be determined
Emax (%)	To be determined

Bias Factor Calculation:

The degree of signaling bias can be quantified using various methods, such as the operational model of agonism. A simplified approach involves calculating the "bias factor" as the ratio of the potency/efficacy in the G protein pathway to the potency/efficacy in the β-arrestin pathway, relative to a balanced reference agonist.

In Vivo Evaluation: Translating In Vitro Findings

Should the in vitro data suggest a promising pharmacological profile (e.g., potent G protein agonism with low β-arrestin recruitment), in vivo studies in animal models are the next logical step to assess the compound's therapeutic potential and side-effect liability.

Common In Vivo Models for Opioid Research:

• Analgesia:

  • Tail-flick test: Measures the latency of a rodent to withdraw its tail from a thermal stimulus.

  • Hot plate test: Measures the latency of a rodent to lick its paws or jump when placed on a heated surface.

• Side Effects:

  • Respiratory Depression: Measured by whole-body plethysmography.

  • Gastrointestinal Transit: Assessed by the charcoal meal test.

  • Reward/Addiction Liability: Evaluated using conditioned place preference (CPP) or self-administration paradigms.

Conclusion and Future Directions

This technical guide provides a robust framework for the comprehensive pharmacological characterization of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and other novel compounds with potential opioid receptor activity. By systematically applying the detailed protocols for synthesis, radioligand binding, and functional assays, researchers can elucidate the binding affinity, potency, efficacy, and signaling bias of such molecules. The ultimate goal of this research is to identify and develop novel opioid modulators with improved therapeutic profiles, offering new hope for the treatment of pain and opioid use disorder. The principles and methodologies outlined herein are designed to ensure scientific rigor and to facilitate the generation of high-quality, reproducible data that can confidently guide future drug discovery efforts.

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Introduction: The Cyclohexylamine Moiety, a Privileged Scaffold in Chemical Sciences

An In-depth Technical Guide on the Discovery and History of N-Substituted Cyclohexylamines

The N-substituted cyclohexylamine framework represents one of the most versatile and enduring structural motifs in modern chemistry. Comprising a cyclohexane ring bonded to a substituted amino group, this scaffold possesses a unique combination of lipophilicity, conformational flexibility, and basicity that has made it a cornerstone in fields ranging from industrial chemistry to cutting-edge drug discovery. The true power of this moiety lies in the diversity of the N-substituent, which can be readily modified to fine-tune the molecule's physicochemical properties, biological activity, and target specificity.

This guide provides a comprehensive exploration of the discovery and history of N-substituted cyclohexylamines, written from the perspective of a senior application scientist. It delves into the foundational synthetic methodologies, chronicles the key historical discoveries that propelled this chemical class to prominence, and examines its evolution into a privileged scaffold for therapeutic agents. We will not only present protocols but also explore the causality behind experimental choices, offering insights into why specific synthetic routes are favored and how they can be optimized.

Part I: Foundational Synthesis of the Cyclohexylamine Core

The journey into N-substituted cyclohexylamines begins with the synthesis of the parent molecule, cyclohexylamine. The efficiency and scalability of this initial step are paramount, as it provides the foundational building block for all subsequent derivatization. Historically, two primary industrial-scale methods have dominated its production: the catalytic hydrogenation of aniline and the reductive amination of cyclohexanone.

Catalytic Hydrogenation of Aniline

The most prevalent industrial method for producing cyclohexylamine is the complete hydrogenation of aniline.[1] This process involves the reduction of the aromatic ring of aniline using hydrogen gas in the presence of a metal catalyst.

Causality in Catalyst Selection and Process Optimization: The choice of catalyst is critical and directly influences reaction efficiency, selectivity, and cost.

• Cobalt and Nickel Catalysts: These are the workhorses of industrial production due to their relatively low cost and high activity. They typically require high pressures and temperatures to achieve complete hydrogenation.[1]

• Rhodium Catalysts: Rhodium offers significantly higher activity, allowing the reaction to proceed under milder conditions (lower temperatures and pressures). This reduces energy consumption and minimizes the formation of byproducts like dicyclohexylamine and N-phenylcyclohexylamine, leading to higher purity of the final product.[2] The trade-off is the higher cost of the precious metal catalyst.

The reaction is a classic example of heterogeneous catalysis, where aniline and hydrogen adsorb onto the catalyst surface, the hydrogenation occurs, and the product, cyclohexylamine, desorbs.[3] The mechanism involves a stepwise reduction of the aromatic ring.[3][4][5]

Diagram 1: Industrial workflow for cyclohexylamine synthesis via aniline hydrogenation.

Reductive Amination of Cyclohexanone

An alternative and highly versatile route is the reductive amination of cyclohexanone. This method involves the reaction of cyclohexanone with an amine source (in this case, ammonia) to form an imine intermediate, which is then reduced in situ to yield the primary amine, cyclohexylamine.[6][7]

Mechanistic Insight and Experimental Control: This is a quintessential one-pot reaction. The key to its success lies in controlling the equilibrium between the ketone and the imine and selecting a reducing agent that preferentially reduces the imine over the starting ketone.[7] Modern enzymatic methods using imine reductases are also being developed for higher selectivity and milder conditions.[8]

This protocol describes a laboratory-scale synthesis using sodium borohydride as the reducing agent.

Materials:

• Cyclohexanone

• Ammonia (7N solution in Methanol)

• Sodium Borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Hydrochloric Acid (HCl, concentrated)

• Sodium Hydroxide (NaOH, pellets)

Procedure:

• Imine Formation: In a round-bottom flask equipped with a magnetic stirrer, dissolve cyclohexanone (1.0 eq) in methanol. Cool the solution to 0°C in an ice bath.

• Slowly add a 7N solution of ammonia in methanol (2.0 eq). Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2 hours. The formation of the imine intermediate is crucial and is favored by the removal of water, although in this one-pot method, the subsequent reduction drives the reaction forward.

• Reduction: Cool the reaction mixture back to 0°C. Add sodium borohydride (1.5 eq) portion-wise over 30 minutes, ensuring the temperature does not exceed 10°C. The choice of NaBH₄ is a balance of reactivity and safety; it is potent enough to reduce the imine but less reactive towards the ketone at low temperatures.

• After the addition is complete, remove the ice bath and stir the reaction at room temperature overnight.

• Work-up and Extraction: Quench the reaction by slowly adding water. Remove the methanol under reduced pressure.

• Add DCM to the aqueous residue and stir. Acidify the mixture to pH ~2 with concentrated HCl. Transfer to a separatory funnel and separate the layers. The protonated amine will be in the aqueous layer, separating it from unreacted ketone and other organic impurities.

• Wash the aqueous layer with DCM (2x).

• Basification and Isolation: Cool the acidic aqueous layer in an ice bath and basify to pH >12 by the slow addition of NaOH pellets. This deprotonates the cyclohexylammonium chloride, liberating the free amine.

• Extract the aqueous layer with DCM (3x).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude cyclohexylamine.

• Purification: The product can be further purified by distillation.

Part II: The Genesis of N-Substituted Cyclohexylamines: Key Discoveries and Methodologies

The true value of the cyclohexylamine scaffold was unlocked through N-substitution. This section chronicles the pivotal discoveries that established the importance of this chemical class and details the core synthetic strategies used to create these derivatives.

A Serendipitous Sweetener: The Discovery of Cyclamate

One of the earliest and most commercially significant discoveries was not in the realm of medicine, but in food science. In 1937, a graduate student named Michael Sveda at the University of Illinois was working on the synthesis of antipyretic drugs. After placing his cigarette on the lab bench, he put it back in his mouth and noticed an intensely sweet taste.[9][10] The compound responsible was a derivative of cyclohexylamine: sodium cyclamate.

This serendipitous discovery led to the development of one of the first commercially successful artificial sweeteners. The patent was later sold to Abbott Laboratories, which marketed it as "Sucaryl".[10]

Synthesis of Sodium Cyclamate: The synthesis is a straightforward sulfonation of cyclohexylamine. It can be achieved by reacting cyclohexylamine with sulfamic acid or sulfur trioxide.[9][11] The resulting cyclamic acid is then neutralized with sodium hydroxide.

Diagram 2: Synthetic pathway for Sodium Cyclamate.

The Anesthetic Revolution: Parke-Davis and the Arylcyclohexylamines

The most profound impact of N-substituted cyclohexylamines on human health came from the intensive research conducted at Parke-Davis laboratories in the 1950s.[12] While the parent arylcyclohexylamine, 1-phenylcyclohexan-1-amine (PCA), was first synthesized in 1907, and phencyclidine (PCP) in 1926, their pharmacological potential remained unexplored for decades.[13]

In 1956, chemist Victor Maddox at Parke-Davis synthesized PCP, and pharmacologist Graham Chen discovered its potent anesthetic and cataleptic effects.[14][15] Marketed as Sernyl, it showed promise but was ultimately withdrawn from human use due to severe side effects, including prolonged delirium and psychosis upon emergence from anesthesia.[15]

This setback, however, directly led to the development of a safer alternative. In 1962, Calvin Stevens, a consultant for Parke-Davis, synthesized a related compound, Ketamine.[16] Ketamine had a shorter duration of action and less severe emergent effects, securing its place as a revolutionary anesthetic and analgesic agent that is still widely used today.[16]

Year	Discovery / Event	Key Scientist(s) / Institution	Significance
1907	First synthesis of 1-phenylcyclohexan-1-amine (PCA).	Not specified in sources	The first documented arylcyclohexylamine.[13]
1926	Initial synthesis of Phencyclidine (PCP).	Not specified in sources	The core structure of a major class of anesthetics was created.[13]
1937	Discovery of Cyclamate's sweet taste.	Michael Sveda (University of Illinois)	Led to the development of a major artificial sweetener.[9][10]
1956	Re-synthesis and pharmacological investigation of PCP.	Victor Maddox, Graham Chen (Parke-Davis)	Identified the potent anesthetic properties of arylcyclohexylamines.[12][14][15]
1962	Synthesis of Ketamine.	Calvin Stevens (Parke-Davis consultant)	Development of a safer dissociative anesthetic with profound medical impact.[16]
1970s	Emergence of PCP and analogues as recreational drugs.	Clandestine chemists	Highlighted the psychoactive potential and abuse liability of the class.[13]

Core Synthetic Strategies for N-Substitution

Beyond the specialized synthesis of arylcyclohexylamines, two general and robust methods form the bedrock of laboratory-scale synthesis for a vast array of N-substituted cyclohexylamines: reductive amination and direct N-alkylation.

This is arguably the most versatile and widely used method for creating secondary and tertiary amines from a primary amine.[7] It mirrors the synthesis of the core but uses cyclohexylamine as the starting amine and reacts it with various aldehydes or ketones.

Causality in Reagent Selection: The choice of reducing agent is critical for success and is dictated by the stability of the imine intermediate and the pH of the reaction.

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice. It is mild enough not to reduce the aldehyde/ketone starting material and is effective under weakly acidic conditions that favor imine formation. It is particularly useful for a wide range of substrates.[17]

• Sodium Cyanoborohydride (NaBH₃CN): Another classic reagent that is effective at acidic pH. Its toxicity, due to the potential release of cyanide gas at low pH, necessitates careful handling and has led to NaBH(OAc)₃ being favored in many modern applications.[17]

• Catalytic Hydrogenation: Using H₂ gas and a catalyst like Palladium on Carbon (Pd/C) is a "greener" alternative that avoids stoichiometric metal hydride waste. However, it may not be compatible with functional groups that can also be reduced (e.g., alkenes, alkynes, nitro groups).

Materials:

• Cyclohexylamine

• Benzaldehyde

• Sodium Triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a solution of cyclohexylamine (1.0 eq) in DCE, add benzaldehyde (1.05 eq). Stir the mixture at room temperature.

• Imine Formation: The formation of the N-benzylidenecyclohexylamine imine intermediate occurs in situ. This can be monitored by TLC.

• Reduction: After stirring for 1 hour, add sodium triacetoxyborohydride (1.5 eq) portion-wise. The reaction is typically exothermic and should be controlled.

• Stir the reaction at room temperature until the starting materials are consumed (typically 2-24 hours), as monitored by TLC.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with DCM (2x).

• Drying and Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Diagram 3: Workflow for N-substitution via reductive amination.

Direct alkylation involves the reaction of cyclohexylamine with an alkylating agent, typically an alkyl halide, in the presence of a base.[18][19] This is a classic Sₙ2 reaction where the nitrogen atom of the amine acts as the nucleophile.

Causality and Self-Validation: The primary challenge in direct alkylation is controlling the degree of substitution. The product, a secondary amine, is often more nucleophilic than the starting primary amine, leading to over-alkylation and the formation of a tertiary amine and even a quaternary ammonium salt.

• Controlling Stoichiometry: Using a large excess of the primary amine can favor mono-alkylation, but this is inefficient in terms of the starting material.

• Choice of Base: A non-nucleophilic hindered base (e.g., diisopropylethylamine) or an inorganic base (e.g., K₂CO₃) is required to neutralize the acid byproduct (e.g., HBr) without competing in the alkylation reaction.[19]

• Substrate Reactivity: This method works best with reactive alkylating agents like primary alkyl iodides or bromides. It is less effective for creating N-aryl bonds, for which modern cross-coupling reactions are preferred.

Part III: Therapeutic Diversification and Modern Applications

Building on the foundational chemistries, N-substituted cyclohexylamines have been incorporated into a wide range of therapeutic agents.

Bromhexine: A Mucolytic Agent

Bromhexine is a synthetic derivative of the vasicine alkaloid found in the Adhatoda vasica plant. It is widely used as a mucolytic agent to break down phlegm in respiratory disorders. Its structure features an N-methyl-N-cyclohexyl moiety attached to a 2-amino-3,5-dibromobenzyl group.

Synthetic Pathway of Bromhexine Hydrochloride: Multiple synthetic routes exist, but a common approach involves the reaction of 2-amino-3,5-dibromobenzaldehyde with N-methylcyclohexylamine, followed by reduction and salt formation.[20][21]

• Reductive Amination: 2-amino-3,5-dibromobenzaldehyde reacts with N-methylcyclohexylamine. Anhydrous formic acid can be used as both a reducing agent and a catalyst in this specific transformation.[20]

• Salt Formation: The resulting free base (bromhexine) is then treated with a solution of hydrogen chloride in ethanol to precipitate the stable hydrochloride salt.[20]

Diagram 4: Synthesis of Bromhexine Hydrochloride.

Structure-Activity Relationships (SAR) in Drug Design

The study of arylcyclohexylamines provides a classic example of how subtle structural modifications can dramatically alter pharmacological activity. The general scaffold allows for substitutions on the aryl ring, the cyclohexyl ring, and the amine.

Structural Modification	Effect on PCP-like Activity	Rationale / Insight
Replacement of Phenyl with Thienyl Ring	Increased potency	The smaller, more electron-rich thienyl ring may enhance binding affinity at the receptor site.[22]
Replacement of Piperidine with Pyrrolidine/Morpholine	Decreased potency	The size and conformation of the N-heterocycle are critical for optimal receptor interaction. The morpholine's oxygen atom may introduce unfavorable polarity.[22]
N-alkyl substitution (e.g., methyl, ethyl)	Decreased potency, but efficacy maintained	Simple alkyl groups are tolerated but may introduce steric hindrance that slightly reduces binding affinity without preventing receptor activation.[22]
Hydroxylation of Cyclohexyl Ring	Decreased potency and efficacy	The introduction of a polar hydroxyl group can drastically alter the molecule's lipophilicity, affecting its ability to cross the blood-brain barrier and bind to the non-polar receptor site.[22]

These SAR studies were instrumental in guiding the research at Parke-Davis away from the PCP scaffold towards derivatives like Ketamine, which possess a more favorable therapeutic profile.

Conclusion

The history of N-substituted cyclohexylamines is a compelling narrative of scientific inquiry, serendipitous discovery, and rational design. From its origins as a bulk chemical to its starring roles as a revolutionary anesthetic, a common food additive, and a versatile pharmaceutical building block, this chemical class has demonstrated remarkable adaptability. The foundational synthetic methods of catalytic hydrogenation, reductive amination, and N-alkylation remain staples in both industrial and research settings. Modern advancements in catalysis continue to refine these processes, enabling the construction of ever more complex and functionalized derivatives. The enduring legacy of the N-substituted cyclohexylamine scaffold lies in its proven utility and its future potential to yield new therapeutic agents and advanced materials.

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Spectroscopic data for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

An In-depth Technical Guide to the Spectroscopic Characterization of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Introduction: The Imperative of Structural Elucidation

In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of any synthesized compound is a non-negotiable cornerstone of scientific rigor. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a secondary amine salt, presents a unique combination of alicyclic and strained-ring systems. Its characterization demands a multi-faceted spectroscopic approach to ensure identity, purity, and conformational integrity. This guide provides a comprehensive overview of the expected spectroscopic data for this molecule, grounded in fundamental principles and established methodologies. We will explore the theoretical underpinnings of each technique, present detailed protocols for data acquisition, and offer an expert interpretation of the anticipated spectral features. The causality behind experimental choices and data interpretation is emphasized throughout, reflecting a field-proven approach to analytical chemistry.

The molecular structure, with key atoms numbered for subsequent spectroscopic assignment, forms the basis of our discussion.

Caption: Structure of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For an amine hydrochloride, the choice of solvent is critical. While D₂O is an option, it will cause the exchange of the acidic N-H⁺ proton, rendering it invisible. A more informative choice is an aprotic polar solvent like DMSO-d₆, which allows for the observation of all protons, including the one on the nitrogen.[1][2]

Proton (¹H) NMR Spectroscopy

Expertise & Causality: The ¹H NMR spectrum provides information on the number of different types of protons, their electronic environment, and their proximity to other protons. In N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, we expect to see distinct signals for the cyclohexyl, cyclopropyl, and methylene bridge protons. The protonation of the nitrogen atom causes a significant downfield shift (deshielding) for protons on adjacent carbons (C1, C7) compared to the free amine.[2][3]

Experimental Protocol: ¹H NMR Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Solvent Choice: DMSO-d₆ is selected for its ability to dissolve the hydrochloride salt and to slow the exchange of the N-H⁺ proton, allowing for its observation.[2]

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Acquire a standard 1D proton spectrum.

  • Set a spectral width of approximately 12 ppm.

  • Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

  • Accumulate at least 16 scans to ensure a good signal-to-noise ratio.

• Referencing: Reference the spectrum to the residual solvent peak of DMSO-d₆ at δ 2.50 ppm.

Predicted ¹H NMR Data and Interpretation

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Assignment
N-H⁺	9.0 - 9.5	Broad Singlet	2H	The two protons on the positively charged nitrogen are highly deshielded and often appear as a broad signal due to quadrupolar coupling and exchange.
H1	3.0 - 3.3	Multiplet	1H	Methine proton on the carbon attached to the nitrogen (C1) is significantly deshielded by the adjacent N⁺.
H7	2.8 - 3.1	Doublet	2H	Methylene protons (C7) adjacent to the nitrogen are deshielded. They are coupled to the methine proton of the cyclopropyl group (H8).
H2, H6 (axial/equatorial)	1.1 - 2.1	Multiplets	8H	Protons on the cyclohexane ring. The wide range accounts for the different chemical environments of axial and equatorial protons.
H3, H4, H5 (axial/equatorial)	1.1 - 2.1	Multiplets	Overlapping with other cyclohexyl signals.
H8	0.8 - 1.2	Multiplet	1H	The methine proton of the cyclopropyl group (C8) is shifted upfield.
H9, H10	0.3 - 0.7	Multiplets	4H	Methylene protons of the cyclopropyl ring (C9, C10) are highly shielded due to the ring strain and anisotropy, appearing at a characteristic upfield region.

Carbon-¹³ (¹³C) NMR Spectroscopy

Expertise & Causality: ¹³C NMR spectroscopy details the carbon skeleton of the molecule. Protonation at the nitrogen atom deshields the adjacent carbons (C1 and C7), shifting their signals downfield relative to the free amine. The number of unique signals confirms the symmetry of the molecule.

Experimental Protocol: ¹³C NMR Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

• Instrumentation: Utilize the same spectrometer, switching to the ¹³C nucleus frequency (e.g., 100 MHz for a 400 MHz instrument).

• Acquisition Parameters:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set a spectral width of approximately 220 ppm.

  • Employ a standard pulse program (e.g., zgpg30) with a relaxation delay of 2-3 seconds.

  • Accumulate a sufficient number of scans (typically >512) for adequate signal-to-noise.

• Referencing: Reference the spectrum to the solvent peak of DMSO-d₆ at δ 39.52 ppm.

Predicted ¹³C NMR Data and Interpretation

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
C1	58 - 62	The carbon directly attached to the nitrogen is significantly deshielded.
C7	52 - 56	The methylene carbon adjacent to the nitrogen is also deshielded.
C2, C6	28 - 32	Cyclohexyl carbons alpha to C1.
C3, C5	24 - 26	Cyclohexyl carbons beta to C1.
C4	23 - 25	Cyclohexyl carbon gamma to C1.
C8	8 - 12	The methine carbon of the cyclopropyl group.
C9, C10	3 - 6	The methylene carbons of the cyclopropyl ring appear at a characteristic upfield chemical shift.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Expertise & Causality: FT-IR spectroscopy is an essential technique for identifying functional groups. For N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, the most diagnostic feature is the presence of the secondary ammonium (NH₂⁺) group, which arises from the protonation of the secondary amine.[4] This gives rise to characteristic stretching and bending vibrations that are absent in the spectrum of the free base.

Caption: Workflow for FT-IR analysis using the KBr pellet method.

Experimental Protocol: FT-IR Data Acquisition (KBr Pellet Method)

• Trustworthiness: This protocol is self-validating. The clarity of the final pellet and the quality of the baseline in the resulting spectrum are immediate indicators of proper sample preparation.

• Sample Preparation:

  • Gently grind ~1-2 mg of the hydrochloride salt sample to a fine powder using an agate mortar and pestle.

  • Add ~100-200 mg of dry, IR-grade potassium bromide (KBr). The sample concentration in KBr should be low (0.2% to 1%) to prevent total absorption (Beer's Law).[5]

  • Thoroughly mix and grind the sample and KBr together until a homogenous, fine powder is obtained. This minimizes scattering of IR radiation (Christiansen effect).[5]

• Pellet Formation: Transfer the powder to a pellet die and press using a hydraulic press to form a transparent or translucent disc.

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment or a blank KBr pellet.

  • Place the sample pellet in the spectrometer's sample holder.

  • Acquire the sample spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Predicted FT-IR Data and Interpretation

Frequency Range (cm⁻¹)	Vibration Type	Intensity	Description and Rationale
3000 - 2700	N-H₂⁺ Stretch	Strong, Broad	This very broad and intense envelope is the hallmark of a secondary amine salt.[4][6] It often overlaps with the C-H stretching vibrations.
2935 & 2860	C-H Stretch (Aliphatic)	Strong	Asymmetric and symmetric stretching of C-H bonds in the cyclohexyl and cyclopropylmethyl groups. These peaks will appear superimposed on the broad N-H₂⁺ band.[4]
~3080	C-H Stretch (Cyclopropyl)	Medium-Weak	The C-H stretching in the strained cyclopropyl ring typically appears at a slightly higher frequency than in other aliphatic systems.
1620 - 1560	N-H₂⁺ Bend	Medium	The asymmetric bending (scissoring) vibration of the secondary ammonium group is a key diagnostic peak for secondary amine salts.[4][7][8]
1450	C-H Bend (Scissoring)	Medium	Bending vibrations of the CH₂ groups in the molecule.

Mass Spectrometry (MS)

Expertise & Causality: Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For N-(Cyclopropylmethyl)cyclohexanamine, which contains an odd number of nitrogen atoms, the molecular ion (M⁺) will have an odd m/z value, consistent with the Nitrogen Rule.[9] The primary fragmentation mechanism for aliphatic amines is α-cleavage, where the C-C bond adjacent to the nitrogen is broken, leading to the formation of a stable, resonance-stabilized iminium cation.[3][10][11]

Experimental Protocol: Electron Ionization (EI) Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample (typically dissolved in a volatile solvent like methanol or dichloromethane) into the mass spectrometer via a direct insertion probe or GC inlet. The hydrochloride salt may need to be converted to the more volatile free base prior to GC-MS analysis.

• Ionization: Utilize a standard electron ionization (EI) source with an electron energy of 70 eV. This energy is sufficient to cause reproducible fragmentation.

• Analysis: Scan a mass range from m/z 40 to 300 to detect the molecular ion and key fragment ions.

• Data Interpretation: Identify the molecular ion peak (for the free base, C₁₀H₁₉N, MW = 153.27). Analyze the major fragment ions to confirm the structure.

Predicted Fragmentation and Interpretation

The molecular weight of the free base, N-(Cyclopropylmethyl)cyclohexanamine, is 153.27. The molecular ion peak is expected at m/z = 153 .

Caption: Predicted major EI-MS fragmentation pathways via α-cleavage.

Predicted Mass Spectrometry Data

m/z	Proposed Fragment	Intensity	Rationale
153	[C₁₀H₁₉N]⁺	Medium	Molecular ion (M⁺) of the free base. Its presence confirms the molecular weight.
110	[C₇H₁₂N]⁺	High (Base Peak)	Pathway B: Loss of a cyclopropyl radical (•C₃H₅) via α-cleavage. This is often the most stable and therefore most abundant fragment (the base peak).
82	[C₅H₁₀N]⁺	Medium-High	Pathway A: Loss of a cyclopentylmethyl radical (•C₅H₉) via α-cleavage on the cyclohexyl side, followed by rearrangement. This is another major fragmentation route.
55	[C₄H₇]⁺	Medium	Fragment corresponding to the cyclopropylmethyl cation.

Conclusion

The comprehensive analysis using ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry provides a self-validating framework for the structural confirmation of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. The predicted data, based on established spectroscopic principles and analysis of analogous structures, offers a robust template for researchers. Each technique provides a unique and complementary piece of the structural puzzle: NMR defines the C-H framework, FT-IR confirms the crucial secondary ammonium functional group, and MS verifies the molecular weight and substructural components through fragmentation analysis. This integrated approach ensures the highest degree of confidence in the compound's identity and purity, a critical requirement in any scientific or drug development endeavor.

References

• Spectroscopy Online. (2019). Organic Nitrogen Compounds V: Amine Salts. Available at: [Link]

• Canadian Science Publishing. (n.d.). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Available at: [Link]

• ResearchGate. (n.d.). The infrared spectra of secondary amines and their salts. Available at: [Link]

• JoVE. (2023). Mass Spectrometry of Amines. Available at: [Link]

• ResearchGate. (2011). The infrared spectra of secondary amines and their salts. Available at: [Link]

• Canadian Journal of Chemistry. (n.d.). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Available at: [Link]

• University of the West Indies. (n.d.). Sample preparation for FT-IR. Available at: [Link]

• Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Amines. Available at: [Link]

• Drawell. (n.d.). Sample Preparation for FTIR Analysis. Available at: [Link]

• Florida State University. (n.d.). Sample Preparation – FT-IR/ATR. Available at: [Link]

• ResearchGate. (2018). Can the salt form of my organic compound be determined using NMR? Available at: [Link]

• OpenStax. (2023). 24.10 Spectroscopy of Amines. Available at: [Link]

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An In-Depth Technical Guide to N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride: Safety, Handling, and Synthetic Protocols

This guide provides a comprehensive technical overview of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (CAS No. 99175-39-0), tailored for researchers, scientists, and professionals in drug development. The information presented herein is synthesized from available safety data and established chemical literature to ensure a high standard of scientific integrity and practical utility. This document is structured to provide not just procedural steps, but also the underlying scientific rationale for the recommended safety and handling protocols.

Section 1: Chemical and Physical Properties

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a secondary amine salt with the chemical formula C₁₀H₂₀ClN. A thorough understanding of its physical and chemical properties is fundamental to its safe handling and application in a laboratory setting.

Property	Value	Source
CAS Number	99175-39-0	[1]
Molecular Formula	C₁₀H₂₀ClN	[1]
Molecular Weight	189.72 g/mol	[1]
Physical Form	Solid	[2]
InChI Key	DUUJPGHIBRTMCD-UHFFFAOYSA-N	[2]

Section 2: Hazard Identification and Toxicological Profile

While the toxicological properties of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride have not been fully investigated, data from its Safety Data Sheet (SDS) and analogous compounds allow for a comprehensive hazard assessment.[3]

GHS Hazard Classification (Inferred): Based on available data, the compound is classified as an irritant.[3] Related compounds exhibit properties that suggest it may also be harmful if swallowed or inhaled and could cause skin and eye irritation.[4][5][6][7]

• Acute Effects: The primary acute effects are irritation to the mucous membranes and upper respiratory tract.[3] Ingestion and inhalation may be harmful.[3]

• Skin and Eye Contact: Direct contact can cause irritation.[3] For similar amine hydrochlorides, more severe effects such as skin burns and serious eye damage have been noted.[4][5][7]

• Chronic Effects: The long-term health effects of exposure have not been determined.

Symptoms of Overexposure: Symptoms of overexposure to similar amine compounds may include headache, dizziness, fatigue, nausea, and vomiting.[5] Ingestion of corrosive materials can lead to severe damage to the delicate tissues of the digestive tract and a risk of perforation.[5]

Section 3: Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when handling N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to minimize exposure risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential.

Caption: Essential PPE for handling N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Engineering Controls

• Ventilation: All handling of this compound should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[3]

• Eye Wash and Safety Shower: Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[8]

Handling Procedures

• Avoid direct contact with the skin, eyes, and clothing.[3]

• Do not breathe dust or vapors.

• Use non-sparking tools, especially if handling the free amine base, which may be flammable.[5]

• Ground all equipment when transferring large quantities to prevent static discharge.[9]

• Wash hands thoroughly after handling.

Storage Requirements

• Store in a cool, dry, and well-ventilated area.[3]

• Keep the container tightly closed to prevent moisture absorption and contamination.[3]

• Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong bases.[3]

Section 4: Emergency Procedures

A clear and well-rehearsed emergency plan is critical for mitigating the consequences of accidental exposure or spills.

First-Aid Measures

Exposure Route	First-Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3]
Skin Contact	Immediately flush the affected area with copious amounts of running water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]
Eye Contact	Immediately flush eyes with clean, running water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3]
Ingestion	Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[7]

Spill Response

Caption: Step-by-step workflow for responding to a spill.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, alcohol-resistant foam, or a polymer foam.[3]

• Hazardous Combustion Products: Thermal decomposition may produce toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[3][4]

• Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[4]

Section 5: Synthetic Protocols

The synthesis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride can be achieved through several established organic chemistry methodologies. Reductive amination is a common and efficient approach.

Reductive Amination of Cyclohexanone with Cyclopropylmethanamine

This two-step, one-pot procedure involves the formation of an intermediate imine followed by its reduction to the desired secondary amine.

Caption: Synthetic pathway via reductive amination.

Experimental Protocol:

• Imine Formation and Reduction:

  • To a solution of cyclohexanone (1.0 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane) is added cyclopropylmethanamine (1.0-1.2 eq).

  • The mixture is stirred at room temperature for 1-2 hours to facilitate imine formation.

  • A reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.2-1.5 eq), is added portion-wise to the reaction mixture.

  • The reaction is stirred at room temperature until the starting materials are consumed, as monitored by TLC or GC-MS.

• Work-up and Isolation of the Free Base:

  • The reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • The aqueous layer is extracted with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude N-(Cyclopropylmethyl)cyclohexanamine free base.

• Formation of the Hydrochloride Salt:

  • The crude free base is dissolved in a minimal amount of a suitable solvent, such as diethyl ether or ethyl acetate.

  • A solution of hydrogen chloride in a compatible solvent (e.g., 2 M HCl in diethyl ether) is added dropwise with stirring until precipitation is complete.

  • The resulting solid is collected by filtration, washed with cold solvent, and dried under vacuum to afford N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.[10][11]

Purification and Characterization:

• The hydrochloride salt can be purified by recrystallization from a suitable solvent system (e.g., ethanol/diethyl ether).

• Characterization of the final product should be performed using standard analytical techniques, such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry, to confirm its identity and purity.

Section 6: Environmental Fate and Disposal

Responsible disposal of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and its associated waste is crucial for environmental protection.

Environmental Fate

The environmental fate of this specific compound has not been extensively studied. However, the behavior of amines in the environment is influenced by their physical and chemical properties.[4] Secondary amines can be persistent in some aquatic environments and may contribute to the formation of nitrosamines, which are of environmental concern.[3][5] Due to their potential for environmental impact, release into drains, sewers, or the environment should be strictly avoided.[6]

Disposal Protocol

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride should be treated as hazardous chemical waste.

• Segregation: Keep waste containing this compound separate from other waste streams to prevent unintended reactions.[12]

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name.[12]

• Storage: Store waste in sealed, compatible containers in a designated, well-ventilated, and secure area.[12]

• Disposal: Disposal must be conducted through a licensed hazardous waste disposal company in accordance with all local, state, and federal regulations.[6][12][13] Do not attempt to neutralize or dispose of this chemical down the drain.

References

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• ResearchGate. Scheme 1: Preparation of 1-(cyclopropyl)cyclopropylamine hydrochloride (4·HCl). [Link]

• Google Patents.

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The Cyclopropylmethyl Group in Medicinal Chemistry: A Technical Guide to Unlocking Diverse Biological Activities

Abstract: The cyclopropylmethyl (CPM) group is a privileged structural motif in modern medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates. Its unique conformational and electronic properties offer significant advantages in drug design, including enhanced potency, improved metabolic stability, and modulation of physicochemical properties. This technical guide provides an in-depth exploration of the CPM group's role in conferring biological activity. It delves into the fundamental principles underlying its utility, surveys its application across diverse therapeutic areas—from opioid modulation to antiviral and antifungal therapies—and presents a practical, step-by-step workflow for the experimental evaluation of novel CPM-containing compounds. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the strategic incorporation of the cyclopropylmethyl moiety to address complex biological targets and advance therapeutic innovation.

Section 1: The Cyclopropylmethyl Moiety: Unique Properties and Strategic Importance in Drug Design

The strategic incorporation of the cyclopropylmethyl (CPM) group into molecular scaffolds is a widely employed tactic in medicinal chemistry to overcome various drug discovery challenges.[1] The utility of this small, strained ring system stems from a unique combination of conformational rigidity, distinct electronic character, and favorable metabolic profile.[1][2]

1.1. Conformational Rigidity and Constrained Geometry Unlike flexible alkyl chains, the three carbon atoms of the cyclopropyl ring are coplanar, creating a rigid triangular structure.[1][2] This rigidity reduces the entropic penalty upon binding to a biological target, as fewer conformations are accessible in the unbound state. This can lead to a more favorable binding affinity.[1] The CPM group acts as a "conformationally restricted linker," orienting substituents in a well-defined spatial arrangement, which is crucial for optimizing interactions within a receptor's binding pocket.

1.2. Electronic Properties The C-C bonds within the cyclopropane ring possess significant p-character, a consequence of their "bent bond" nature due to high ring strain.[2][3] This allows the ring to act somewhat like a double bond, capable of conjugation and stabilizing adjacent carbocations.[3] This electronic feature can influence the pKa of nearby functional groups and participate in crucial electronic interactions with the target protein. Furthermore, the C-H bonds of a cyclopropyl ring are stronger than those in typical alkanes, contributing to its metabolic stability.[1][2]

1.3. Lipophilicity and Metabolic Stability The CPM group is often introduced to enhance lipophilicity, which can improve membrane permeability and oral absorption. Critically, the cyclopropyl ring itself is generally resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.[1][4] This is because the high C-H bond dissociation energy makes hydrogen atom abstraction, the initial step in many CYP-mediated oxidations, energetically unfavorable.[4] This strategy can effectively block metabolic hotspots on a molecule, thereby increasing its half-life and in vivo exposure.[4][5][6] However, it is important to note that when attached to an amine, the cyclopropyl group can sometimes be susceptible to biotransformations leading to reactive intermediates.[4]

Section 2: A Survey of Biological Activities and Therapeutic Targets

The unique properties of the CPM group have been successfully exploited to modulate the activity of drugs across a wide range of biological targets.

2.1. Opioid Receptor Modulation: From Antagonism to Partial Agonism The CPM moiety is a hallmark of many potent opioid receptor modulators. Its presence on the nitrogen atom of the morphinan scaffold is critical for conferring antagonist or partial agonist activity at the mu-opioid receptor (MOR).

• Naltrexone: A pure opioid antagonist, naltrexone contains a CPM group attached to the piperidine nitrogen. It competitively binds to mu-opioid receptors with high affinity, blocking the effects of endogenous endorphins and exogenous opioids like heroin or morphine.[7][8][9][10][11] This blockade prevents the euphoric effects associated with opioid use and reduces alcohol cravings, making it a cornerstone treatment for opioid and alcohol use disorders.[7][8][9]

• Buprenorphine: In contrast, buprenorphine is a partial agonist at the mu-opioid receptor and an antagonist at the kappa-opioid receptor.[12][13] The CPM group is also present in its structure. As a partial agonist, it produces a limited opioid effect, sufficient to alleviate withdrawal symptoms but with a "ceiling effect" that reduces the risk of respiratory depression and abuse potential compared to full agonists.[12][14][15] Its high affinity for and slow dissociation from the mu-opioid receptor allow it to displace other opioids and block their effects.[12][16]

Mechanism of Action at the Mu-Opioid Receptor (MOR)

MOR is a G-protein coupled receptor (GPCR) that, upon activation by an agonist, couples to inhibitory G-proteins (Gi/o). This initiates a signaling cascade that includes the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels, activation of inwardly rectifying potassium channels, and inhibition of voltage-gated calcium channels. The net effect is a reduction in neuronal excitability. Naltrexone, as an antagonist, binds to the receptor but does not activate it, thereby preventing this cascade. Buprenorphine, as a partial agonist, activates the receptor but elicits a submaximal response compared to full agonists.

Caption: MOR Signaling Pathway Modulation.

2.2. Antiviral Agents: Targeting Reverse Transcriptase

• Abacavir: This potent nucleoside reverse transcriptase inhibitor (NRTI) is a critical component of combination antiretroviral therapy for HIV infection.[17] Abacavir is a guanosine analogue containing a CPM group.[17][18] Intracellularly, it is phosphorylated to its active form, carbovir triphosphate (CBV-TP).[19][20] CBV-TP acts as a competitive inhibitor of the HIV reverse transcriptase enzyme and, upon incorporation into the growing viral DNA strand, acts as a chain terminator because it lacks a 3'-hydroxyl group.[18][19] This halts viral DNA synthesis and prevents HIV replication.[19][21]

Caption: Mechanism of HIV Reverse Transcription Inhibition by Abacavir.

2.3. Antifungal Agents: Inhibition of Lanosterol 14α-demethylase (CYP51)

• Posaconazole: A broad-spectrum triazole antifungal agent, posaconazole is used for the treatment and prophylaxis of invasive fungal infections.[22][23] Its mechanism of action involves the inhibition of the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51).[24][25][26] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[23][24][25] By inhibiting this enzyme, posaconazole disrupts membrane integrity, leading to fungal cell death or growth inhibition.[24][26] The CPM group is part of a side chain that contributes to the high affinity and broad spectrum of the drug.[22]

Caption: Experimental Workflow for CPM Compound Evaluation.

3.1. Step 1: In Vitro Target Engagement and Potency The first step is to confirm that the compound physically interacts with its intended target and to quantify its binding affinity.

Experimental Protocol: Radioligand Binding Assay for GPCRs

This protocol determines the affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the target receptor. [27][28]

• Preparation of Membranes:

  • Culture cells expressing the target GPCR (e.g., CHO-MOR cells) to near confluence.

  • Harvest cells and homogenize in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2) using a tissue homogenizer.

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes. [29] * Wash the membrane pellet and resuspend in an appropriate assay buffer. Determine protein concentration using a BCA or Bradford assay.

• Competition Binding Assay:

  • In a 96-well plate, add the following to each well in order: assay buffer, a fixed concentration of a suitable radioligand (e.g., [³H]-DAMGO for MOR), and varying concentrations of the CPM test compound.

  • To determine non-specific binding, a parallel set of wells should contain a high concentration of a known, non-labeled competitor (e.g., naloxone).

  • Add the prepared cell membranes to initiate the binding reaction. The final volume is typically 200-250 µL. [29] * Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes). [29]

• Separation and Detection:

  • Terminate the reaction by rapid vacuum filtration through a glass fiber filter plate (e.g., GF/C), which traps the membranes but allows unbound radioligand to pass through. [27] * Wash the filters multiple times with ice-cold wash buffer to remove all non-bound radioactivity.

  • Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding at each test compound concentration.

  • Plot the percent specific binding against the log concentration of the test compound to generate a competition curve.

  • Fit the data using a non-linear regression model to determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding).

  • Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant. [29] 3.2. Step 2: Cellular Functional Assays After confirming target binding, the next step is to assess whether this binding translates into a functional cellular response (e.g., agonism, antagonism, or inverse agonism).

Experimental Protocol: cAMP Accumulation Assay for GPCR Modulation

This assay measures the ability of a compound to modulate the activity of adenylyl cyclase, a key enzyme in GPCR signaling. [30]It is ideal for evaluating compounds targeting Gs- or Gi-coupled receptors. [30][31]

• Cell Preparation:

  • Seed cells expressing the target receptor into a 96- or 384-well plate and grow overnight. [32] * On the day of the assay, replace the culture medium with a stimulation buffer, often containing a phosphodiesterase (PDE) inhibitor like IBMX to prevent the degradation of newly synthesized cAMP.

• Compound Treatment:

  • For Gi-coupled receptors (like MOR): Add varying concentrations of the CPM test compound along with a fixed concentration of an adenylyl cyclase activator like forskolin. An agonist will inhibit the forskolin-stimulated cAMP production. An antagonist will reverse the effect of a co-incubated agonist. [32] * For Gs-coupled receptors: Add varying concentrations of the CPM test compound directly to the cells. An agonist will stimulate cAMP production.

• Incubation and Lysis:

  • Incubate the plate at 37°C for a defined period (e.g., 20-30 minutes). [32] * Terminate the reaction and lyse the cells according to the manufacturer's protocol for the chosen cAMP detection kit.

• cAMP Detection:

  • Measure the intracellular cAMP concentration using a commercially available kit. Common formats include homogeneous time-resolved fluorescence (HTRF), enzyme-linked immunosorbent assay (ELISA), or bioluminescent assays (e.g., GloSensor™). [31][33][34]These assays provide a signal that is proportional to the amount of cAMP present.

• Data Analysis:

  • Plot the signal (representing cAMP levels) against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (for agonists) or IC50 (for antagonists/inverse agonists) and the maximum efficacy (Emax).

3.3. Step 3: Assessing Metabolic Stability and Potential Liabilities A key advantage of the CPM group is its potential to enhance metabolic stability. [1][2]This must be experimentally verified.

Experimental Protocol: Microsomal Stability Assay

This in vitro assay measures the rate at which a compound is metabolized by liver enzymes, primarily Phase I cytochrome P450s, contained within a subcellular fraction called microsomes. [35][36][37]

• Reaction Setup:

  • Prepare a reaction mixture in a microcentrifuge tube or 96-well plate containing phosphate buffer (pH 7.4), pooled liver microsomes (e.g., human, rat) at a specific protein concentration (e.g., 0.5 mg/mL), and the CPM test compound at a fixed concentration (e.g., 1 µM). [38][39] * Pre-incubate the mixture at 37°C for a few minutes to equilibrate the temperature.

• Initiation and Sampling:

  • Initiate the metabolic reaction by adding a solution of the enzyme cofactor NADPH. [36][37] * At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., ice-cold acetonitrile or methanol) containing an internal standard. [35][37]The organic solvent stops the reaction by precipitating the microsomal proteins. [35]

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to pellet the precipitated proteins. [35] * Transfer the supernatant, which contains the remaining parent compound and any metabolites, to an analysis plate or vial.

  • Quantify the amount of the parent compound remaining at each time point using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear portion of this plot corresponds to the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) in units of µL/min/mg microsomal protein. A lower CLint value and longer t½ indicate greater metabolic stability.

Experimental Protocol: Cytochrome P450 (CYP) Inhibition Assay

This assay determines if the CPM compound inhibits the activity of major CYP isoforms (e.g., CYP3A4, 2D6, 2C9), which is crucial for predicting potential drug-drug interactions (DDIs). [40][41][42][43]

• Incubation:

  • In a 96-well plate, incubate human liver microsomes, the CPM test compound at various concentrations, and an isoform-specific probe substrate (a compound known to be metabolized by a single CYP enzyme). [44] * After a pre-incubation period, initiate the reaction by adding NADPH.

• Termination and Analysis:

  • After a set incubation time, terminate the reaction with a stop solution (e.g., acetonitrile).

  • Analyze the samples by LC-MS/MS to quantify the formation of the specific metabolite from the probe substrate.

• Data Analysis:

  • Calculate the percent inhibition of metabolite formation at each concentration of the test compound relative to a vehicle control.

  • Plot the percent inhibition versus the log concentration of the test compound and fit the data to determine the IC50 value. A low IC50 value indicates a potent inhibitor and a higher risk of clinical DDIs. [41][44]

Section 4: Data Synthesis and Comparative Analysis

Presenting experimental data in a clear, comparative format is essential for decision-making in drug discovery. Tables allow for the direct comparison of key parameters across a series of compounds, facilitating structure-activity relationship (SAR) analysis.

Table 1: Comparative Binding Affinities (Ki) and Functional Potencies (EC50/IC50) of Selected CPM-Drugs.

Compound	Target	Binding Affinity (Ki, nM)	Functional Assay	Potency (EC50/IC50, nM)	Mode of Action
Naltrexone	Mu-Opioid Receptor	~0.5 - 1.5	cAMP Inhibition	IC50 ~1-2	Antagonist
Buprenorphine	Mu-Opioid Receptor	~0.2 - 1.0	cAMP Inhibition	EC50 ~1-5 (Partial)	Partial Agonist
Abacavir (as CBV-TP)	HIV Reverse Transcriptase	Ki ~0.021 µM	Viral Replication	IC50 ~4.0 µM [21]	Inhibitor

| Posaconazole | Fungal CYP51 | N/A (Enzyme) | MIC Assay | MIC90 ~0.03-1 µg/mL* | Inhibitor |

Note: MIC (Minimum Inhibitory Concentration) values for antifungals are a measure of functional potency against the whole organism.

Table 2: Comparative Pharmacokinetic Properties of Selected CPM-Drugs.

Compound	Primary Metabolic Pathway	In Vitro t½ (HLM)	Major CYP Interactions	Oral Bioavailability (%)
Naltrexone	Hepatic reduction	>60 min	Minimal	~5-40% (High first-pass)
Buprenorphine	CYP3A4 N-dealkylation, Glucuronidation	~30-60 min	CYP3A4 Substrate/Inhibitor	~30% (Sublingual)
Abacavir	Alcohol dehydrogenase, Glucuronidation	>60 min	Not a major CYP substrate	~83% [17]

| Posaconazole | Primarily Glucuronidation | >60 min | Potent CYP3A4 Inhibitor [25]| Variable (Improved with food) |

HLM: Human Liver Microsomes. Data are approximate and can vary based on experimental conditions.

Section 5: Conclusion and Future Perspectives

The cyclopropylmethyl group stands as a testament to the power of small structural modifications in achieving profound changes in biological activity. Its ability to impart conformational rigidity, enhance metabolic stability, and fine-tune electronic properties has made it an indispensable tool in the medicinal chemist's arsenal. [1][2]The successful application of the CPM moiety in diverse therapeutic areas, from CNS disorders to infectious diseases, underscores its versatility.

The systematic experimental workflow detailed in this guide—progressing from target engagement to functional activity and metabolic profiling—provides a robust framework for characterizing novel CPM-containing entities. As drug discovery continues to tackle increasingly complex biological targets, the rational incorporation of unique structural motifs like the cyclopropylmethyl group will be paramount. Future research will likely focus on exploring novel bioisosteric replacements for the CPM group and further elucidating the subtle structure-activity relationships that govern its interactions, paving the way for the next generation of safer and more effective therapeutics.

Section 6: References

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Protocols & Analytical Methods

Application Notes and Protocols: N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Abstract

This document provides a comprehensive experimental guide for the synthesis, purification, and characterization of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. The protocols detailed herein are designed for researchers in organic synthesis, medicinal chemistry, and drug development. This guide emphasizes the scientific rationale behind each procedural step, ensuring both reproducibility and a deeper understanding of the underlying chemical transformations. All methodologies are supported by authoritative references to ensure scientific integrity and adherence to established laboratory standards.

Introduction

N-(Cyclopropylmethyl)cyclohexanamine and its hydrochloride salt are chemical compounds of interest in synthetic and medicinal chemistry. The cyclopropylmethyl group is a recognized bioisostere for various functional groups, capable of influencing the metabolic stability and receptor binding affinity of parent molecules. The cyclohexanamine scaffold is a common feature in numerous biologically active compounds. The hydrochloride salt form is often utilized to enhance the solubility and stability of the parent amine, facilitating its handling and formulation.

This document outlines a robust protocol for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine via reductive amination, followed by its conversion to the hydrochloride salt.

Reaction Scheme

Figure 1: Overall reaction scheme for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Experimental Protocols

Materials and Equipment

Reagents	Grade	Supplier
Cyclohexanone	ReagentPlus®, 99%	Sigma-Aldrich
Cyclopropanemethanamine	98%	Sigma-Aldrich
Sodium triacetoxyborohydride (STAB)	97%	Sigma-Aldrich
Dichloromethane (DCM), anhydrous	≥99.8%	Sigma-Aldrich
Sodium bicarbonate (NaHCO₃), saturated	ACS reagent	Fisher Scientific
Magnesium sulfate (MgSO₄), anhydrous	ACS reagent	Fisher Scientific
Hydrochloric acid, 2.0 M in diethyl ether	-	Sigma-Aldrich
Diethyl ether, anhydrous	≥99.7%	Sigma-Aldrich

Equipment:

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Argon or Nitrogen gas inlet

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filter paper

• pH paper or meter

• Standard laboratory glassware

Synthesis of N-(Cyclopropylmethyl)cyclohexanamine

This procedure details the synthesis via reductive amination, a widely used method for forming carbon-nitrogen bonds. Sodium triacetoxyborohydride is the reducing agent of choice due to its mild nature and tolerance of a slightly acidic medium, which is optimal for iminium ion formation.

Workflow Diagram:

Figure 2: Step-by-step workflow for the synthesis of the free base.

Detailed Steps:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add cyclohexanone (1.0 eq).

• Dissolve the cyclohexanone in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., argon or nitrogen).

• Add cyclopropanemethanamine (1.1 eq) to the solution.

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the iminium intermediate.

• Carefully add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture in portions over 15 minutes. Note: The addition can be slightly exothermic.

• Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude N-(Cyclopropylmethyl)cyclohexanamine as an oil.

Formation and Purification of the Hydrochloride Salt

The conversion to a hydrochloride salt is a common method for purifying amines and improving their handling characteristics.

Detailed Steps:

• Dissolve the crude N-(Cyclopropylmethyl)cyclohexanamine oil in a minimal amount of anhydrous diethyl ether.

• While stirring, slowly add a 2.0 M solution of hydrochloric acid in diethyl ether dropwise.

• A white precipitate of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride should form immediately.

• Continue adding the HCl solution until no further precipitation is observed.

• Stir the resulting slurry at room temperature for 1 hour to ensure complete salt formation.

• Collect the white solid by vacuum filtration using a Büchner funnel.

• Wash the solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting materials or byproducts.

• Dry the purified N-(Cyclopropylmethyl)cyclohexanamine hydrochloride under high vacuum to a constant weight.

Analytical Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques.

Analysis	Expected Results
¹H NMR (400 MHz, CDCl₃)	Peaks corresponding to the cyclohexyl, cyclopropyl, and methylene protons. The integration of these peaks should be consistent with the structure.
¹³C NMR (100 MHz, CDCl₃)	Resonances for all unique carbon atoms in the molecule.
Mass Spectrometry (ESI+)	[M+H]⁺ peak corresponding to the molecular weight of the free base.
FT-IR (KBr pellet)	Characteristic peaks for N-H stretching (amine salt), C-H stretching, and C-N stretching.
Melting Point	A sharp melting point range is indicative of high purity.

Safety and Handling

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Cyclohexanone and cyclopropanemethanamine are flammable and may cause skin and eye irritation.

• Sodium triacetoxyborohydride reacts with water to produce flammable gases. Handle with care in a dry environment.

• Dichloromethane is a suspected carcinogen. Avoid inhalation and skin contact.

• Hydrochloric acid is corrosive. Handle with extreme care.

Troubleshooting

Problem	Possible Cause	Solution
Low or no product yield	Incomplete reaction or decomposition of reagents.	Ensure all reagents are of high purity and the reaction is run under anhydrous conditions. Extend the reaction time if necessary.
Impure product	Incomplete reaction or side product formation.	Purify the crude free base by column chromatography before salt formation. Ensure the correct stoichiometry of reagents is used.
Oily salt product	Presence of residual solvent or impurities.	Ensure the product is thoroughly washed with cold diethyl ether and dried under high vacuum for an extended period. Recrystallize if necessary.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Borch, R. F., & Hassid, A. I. (1972). A new method for the reductive amination of aldehydes and ketones. Journal of Organic Chemistry, 37(10), 1673-1674. [Link]

Application Note: Characterizing N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride at the Human Mu-Opioid Receptor

Introduction: Rationale for Investigation

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (referred to herein as CPCH) is a novel compound with structural motifs suggestive of potential bioactivity at central nervous system (CNS) targets. Specifically, the N-cyclopropylmethyl group is a well-established pharmacophore in opioid receptor ligands, often conferring antagonist or partial agonist properties to the molecule. Given this structural alert, a primary characterization of CPCH's interaction with opioid receptors is a logical first step in its pharmacological profiling.

This document provides a detailed guide for characterizing the binding affinity of CPCH for the human mu-opioid receptor (MOR), a key target in pain management and addiction research. The protocols herein are based on the gold-standard method of competitive radioligand binding, a robust and sensitive technique for quantifying the interaction between a test compound and its target receptor.

Scientist's Note: Direct pharmacological data for CPCH is not widely available in published literature. Therefore, this application note serves as both a specific protocol for this compound and a general framework for characterizing any novel, unlabeled compound at a G-protein coupled receptor (GPCR) using radioligand binding assays.

Principle of the Competitive Radioligand Binding Assay

The core of this investigation is the competitive binding experiment. This assay measures the ability of an unlabeled test compound (the "competitor," in this case, CPCH) to displace a radiolabeled ligand (the "radioligand") that has a known high affinity and specificity for the target receptor.

The experiment is performed by incubating a fixed concentration of receptor source (e.g., cell membranes) and a fixed concentration of radioligand with increasing concentrations of the unlabeled competitor, CPCH. As the concentration of CPCH increases, it competes for and occupies more receptor sites, thereby reducing the amount of radioligand that can bind. This reduction in bound radioactivity is measured, typically via scintillation counting.

The resulting data are plotted as a concentration-response curve, from which the IC50 (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) is determined. The IC50 is then converted to the Ki (the inhibition constant), which represents the affinity of the competitor for the receptor.

Visualizing the Principle of Competitive Binding

Caption: Principle of competitive receptor binding.

Essential Materials and Reagents

Category	Item	Recommended Supplier & Catalog No.	Scientist's Note
Receptor Source	hMOR-expressing HEK293 cell membranes	PerkinElmer (ES-542-M) or equivalent	Using a commercially available, validated membrane prep ensures consistency and high receptor density (Bmax).
Radioligand	[³H]DAMGO ([D-Ala², N-MePhe⁴, Gly-ol]-enkephalin)	PerkinElmer (NET902) or equivalent	DAMGO is a high-affinity, selective agonist for the mu-opioid receptor. Specific activity should be ~30-60 Ci/mmol.
Competitor	N-(Cyclopropylmethyl)cyclohexanamine HCl	Synthesized in-house or custom synthesis	Ensure high purity (>98%) via LC-MS and NMR to avoid confounding results. Prepare a 10 mM stock in DMSO.
Non-Specific	Naloxone hydrochloride	Sigma-Aldrich (N7758) or equivalent	A potent, non-selective opioid antagonist used at high concentrations to define non-specific binding.
Buffers	Assay Buffer: 50 mM Tris-HCl, pH 7.4	Prepare in-house with high-purity reagents	Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4
Scintillation	Scintillation Cocktail (e.g., Ultima Gold™)	PerkinElmer	Choose a cocktail compatible with your filter mats and liquid scintillation counter.
Consumables	96-well polypropylene plates	VWR or equivalent	Low-binding plates are crucial.
GF/B Glass Fiber Filter Mats	PerkinElmer (1450-421)	The filter material's pore size is critical for retaining membranes while allowing unbound ligand to pass through.
Equipment	Liquid Scintillation Counter	Beckman Coulter, PerkinElmer
Cell Harvester	PerkinElmer, Brandel	For rapid filtration of 96-well plates.
Centrifuge (for membrane prep)	Beckman Coulter	Must be capable of >40,000 x g and maintaining 4°C.

Experimental Protocols

This investigation is structured in two main phases:

• Saturation Binding: To determine the equilibrium dissociation constant (Kd) of the radioligand ([³H]DAMGO) and the receptor density (Bmax) in the membrane preparation. This is a critical quality control step and provides the Kd value necessary for the Cheng-Prusoff equation.

• Competitive Binding: To determine the affinity (Ki) of the test compound, CPCH.

Visualizing the Experimental Workflow

Caption: Overall experimental workflow.

Protocol 4.1: Saturation Binding Assay ([³H]DAMGO)

• Plate Setup: Prepare a 96-well plate. You will determine Total Binding and Non-Specific Binding (NSB).

  • Total Binding Wells: Add 50 µL of Assay Buffer.

  • NSB Wells: Add 50 µL of 100 µM Naloxone in Assay Buffer (for a final concentration of 10 µM).

• Radioligand Addition: Prepare serial dilutions of [³H]DAMGO in Assay Buffer. A typical concentration range would be 0.05 nM to 20 nM. Add 50 µL of each radioligand concentration to both Total and NSB wells in triplicate.

• Membrane Addition: Thaw the hMOR membranes on ice. Dilute the membranes in ice-cold Assay Buffer to a final concentration that yields a robust signal (e.g., 5-10 µg protein per well). Add 100 µL of the diluted membrane suspension to all wells. The final assay volume is 200 µL.

• Incubation: Incubate the plate at room temperature for 60-90 minutes.

  • Scientist's Note: The incubation time should be sufficient to reach equilibrium. This should be determined empirically in preliminary kinetic experiments (association/dissociation assays).

• Filtration: Pre-soak the GF/B filter mat in 0.5% polyethyleneimine (PEI) for at least 30 minutes to reduce non-specific binding of the radioligand to the filter.

• Rapidly transfer the contents of the assay plate to the filter mat using a cell harvester. Wash the filters 3-4 times with 300 µL of ice-cold Wash Buffer.

  • Scientist's Note: The washing step must be rapid to prevent significant dissociation of the radioligand from the receptor.

• Counting: Dry the filter mat completely. Place it in a scintillation bag or vial, add 5-10 mL of scintillation cocktail, and count the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

Protocol 4.2: Competitive Binding Assay (CPCH vs. [³H]DAMGO)

• Plate Setup:

  • Total Binding Wells (n=6): 50 µL Assay Buffer.

  • NSB Wells (n=6): 50 µL of 100 µM Naloxone (final 10 µM).

  • Competitor Wells: 50 µL of serially diluted CPCH. Prepare a wide concentration range (e.g., 0.1 nM to 100 µM) from your 10 mM DMSO stock.

• Radioligand Addition: Add 50 µL of [³H]DAMGO to all wells. The concentration should be at or near the Kd value determined in the saturation assay (e.g., 0.5 nM).

• Membrane Addition: Add 100 µL of the same diluted hMOR membrane suspension (5-10 µg protein/well) to all wells.

• Incubation, Filtration, and Counting: Follow steps 4-7 from Protocol 4.1.

Data Analysis and Interpretation

Saturation Binding Analysis

• Calculate Specific Binding: For each concentration of [³H]DAMGO, calculate the average DPM for Total and NSB wells.

  • Specific Binding (DPM) = Total Binding (DPM) - NSB (DPM)

• Convert to Molar Units: Convert DPM to fmol/mg protein. You will need the specific activity of the radioligand (Ci/mmol), the counting efficiency of your instrument, and the protein concentration of your membrane prep.

• Non-Linear Regression: Plot Specific Binding (Y-axis) against the concentration of free [³H]DAMGO (X-axis). Fit the data to a "one-site specific binding" equation using software like GraphPad Prism.

  • Y = (Bmax * X) / (Kd + X)

  • This analysis will yield the Kd (affinity of the radioligand) and Bmax (receptor density).

Parameter	Example Value	Interpretation
Kd	0.45 nM	Concentration of [³H]DAMGO that occupies 50% of receptors at equilibrium. A lower Kd means higher affinity.
Bmax	1250 fmol/mg	Maximum number of binding sites in the membrane preparation.

Note: The table above shows representative data.

Scatchard Plot: While non-linear regression is now standard, a Scatchard plot can be used for visualization. It plots Bound/Free ligand (Y-axis) versus Bound ligand (X-axis). For a single binding site, this yields a straight line where the slope = -1/Kd and the X-intercept = Bmax. Curvilinear Scatchard plots can indicate multiple binding sites or cooperativity.

Competitive Binding Analysis

• Calculate Percent Inhibition:

  • Determine the window for specific binding: 100% Specific Binding = Average Total DPM - Average NSB DPM.

  • For each concentration of CPCH: Percent Inhibition = 100 * (1 - ([DPM]competitor - [DPM]NSB) / ([DPM]Total - [DPM]NSB))

• Non-Linear Regression: Plot Percent Inhibition (Y-axis) against the log concentration of CPCH (X-axis). Fit the data to a "log(inhibitor) vs. response -- variable slope" equation. This will determine the IC50 .

• Calculate Ki (Cheng-Prusoff Equation): Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation. This corrects for the presence of the radioligand.

  • Ki = IC50 / (1 + [L]/Kd)

  • Where [L] is the concentration of the radioligand used in the assay and Kd is the dissociation constant of the radioligand determined from the saturation experiment.

Parameter	Example Value	Interpretation
IC50	75.2 nM	The concentration of CPCH that displaces 50% of the specific [³H]DAMGO binding.
Ki	35.8 nM	The affinity of CPCH for the mu-opioid receptor. This value is independent of the assay conditions.

Note: The table above shows representative data for a hypothetical experiment.

Trustworthiness and Self-Validation

• Positive Control: Always include a known unlabeled mu-opioid ligand (e.g., DAMGO, morphine) as a positive control competitor. The calculated Ki for this standard should fall within the historically accepted range, validating the assay's performance.

• NSB Definition: Non-specific binding should ideally be less than 20% of total binding at the Kd concentration of the radioligand. High NSB can obscure the specific binding signal.

• Data Quality: Ensure your competition curve spans from <10% to >90% inhibition with at least 8-10 data points. The Hill slope of the curve should be close to 1.0, suggesting competition at a single site.

References

• Scatchard, G. (1949). The attractions of proteins for small molecules and ions. Annals of the New York Academy of Sciences. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. [Link]

• Limbird, L. E. (1996). Cell Surface Receptors: A Short Course on Theory and Methods. Springer. [Link]

• Hulme, E. C., & Birdsall, N. J. M. (1992). Receptor-Ligand Interactions: A Practical Approach. IRL Press. [Link]

• Leysen, J. E., & Gommeren, W. (1986). A mu-opioid receptor-filter assay. Rapid estimation of binding affinity of ligands and reversibility of long-lasting ligand-receptor complexes. Drug Development Research. [Link]

• GraphPad Software. (n.d.). Saturation Binding Curves and Scatchard Plots. [Link]

• Creative Bioarray. (n.d.). Radioligand Binding Assay. [Link]

• GraphPad Software. (n.d.). Analyzing Radioligand Binding Data. [Link]

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• Studylib. (n.d.). Saturation Binding Assay Guidelines: Kd & Ki Determination. [Link]

• Assay Guidance Manual [Internet]. (2012). Receptor Binding Assays for HTS and Drug Discovery. [Link]

• ResearchGate. (2025). In vitro receptor binding assays: General methods and considerations. [Link]

• University of California, Irvine. (n.d.). Competitive Binding Data with One Class of Receptors. [Link]

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• JoVE. (2015). An ELISA Based Binding and Competition Method to Rapidly Determine Ligand-receptor Interactions. [Link]

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Application Notes and Protocols for the In Vitro Use of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the accurate and reproducible preparation of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride solutions for in vitro studies. Recognizing the critical importance of precise compound handling in experimental outcomes, these notes detail the foundational principles of solvent selection, stock solution preparation, and serial dilution, grounded in established laboratory practices. The protocol emphasizes scientific integrity and provides a self-validating framework to ensure the stability and reliability of the prepared solutions, thereby supporting the validity of subsequent in vitro assays.

Introduction: Understanding N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a synthetic organic compound with potential applications in various fields of biological research. As with any small molecule destined for in vitro evaluation, the method of its dissolution and delivery to the experimental system is a critical variable that can significantly impact the observed biological activity. The hydrochloride salt form generally confers increased aqueous solubility compared to the free base, a crucial property for biological testing. However, empirical determination of solubility and stability in relevant biological media remains a cornerstone of rigorous experimentation.

This guide provides a systematic approach to handling this compound, ensuring that researchers can confidently prepare solutions of known concentration and stability, thereby minimizing experimental variability and enhancing the reproducibility of their findings.

Physicochemical Properties and Solvent Selection

A thorough understanding of the physicochemical properties of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is paramount for developing a robust dissolution protocol. While comprehensive public data on this specific molecule is limited, we can infer its likely behavior based on its chemical structure and general principles of organic chemistry.

Key Properties:

• Molecular Formula: C₁₀H₂₀ClN

• Molecular Weight: 189.73 g/mol

The selection of an appropriate solvent is the first and most critical step in preparing a compound for in vitro testing. The ideal solvent should completely dissolve the compound at a high concentration to create a stock solution, be compatible with the downstream assay (i.e., low cytotoxicity at the final working concentration), and not interfere with the biological activity being measured.[1]

Table 1: Recommended Solvents for N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Solvent	Rationale & Considerations	Typical Stock Concentration Range
Dimethyl Sulfoxide (DMSO)	A powerful, aprotic solvent capable of dissolving a wide range of organic compounds. It is a common choice for creating high-concentration stock solutions for in vitro screening.[2][3] It is important to keep the final DMSO concentration in cell culture media low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.	10-50 mM
Ethanol (EtOH)	A polar protic solvent that can be a suitable alternative to DMSO. It is generally less toxic to cells than DMSO. However, its volatility requires careful handling to prevent changes in concentration due to evaporation.	1-10 mM
Sterile Water or Phosphate-Buffered Saline (PBS)	As a hydrochloride salt, the compound is expected to have some degree of aqueous solubility.[4] Direct dissolution in aqueous buffers is ideal as it eliminates the need for an organic co-solvent. However, the maximum achievable concentration may be lower than in organic solvents.	0.1-1 mM (Empirical testing required)

Recommendation: For initial studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration primary stock solution due to its broad solvating power.[5] Subsequent dilutions should be made in the appropriate cell culture medium or assay buffer to minimize the final DMSO concentration.

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in DMSO. This concentration is a common starting point for many in vitro screening campaigns.

Materials and Equipment

• N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Analytical balance (readable to at least 0.1 mg)

• Calibrated micropipettes

• Sterile, amber glass vial with a PTFE-lined cap or a polypropylene microcentrifuge tube

• Vortex mixer

• Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate gloves

Step-by-Step Procedure

• Pre-Weighing Preparations:

  • Allow the vial containing N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

  • Ensure the analytical balance is calibrated and level.

• Calculation of Required Mass:

  • The formula to calculate the mass required for a specific molar concentration is: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • For a 10 mM (0.01 mol/L) stock solution in 1 mL (0.001 L):

    • Mass (g) = 0.01 mol/L * 0.001 L * 189.73 g/mol = 0.0018973 g

    • Mass (mg) = 1.90 mg (rounded to two decimal places)

• Weighing the Compound:

  • Place a clean weigh boat on the analytical balance and tare it.

  • Carefully weigh out approximately 1.90 mg of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. It is more important to record the exact mass weighed than to hit the target mass precisely.[1]

  • Record the actual mass weighed.

• Dissolution:

  • Carefully transfer the weighed compound into a sterile amber glass vial or polypropylene tube.

  • Add the calculated volume of DMSO to the vial. For example, if you weighed exactly 1.90 mg, you would add 1.0 mL of DMSO to achieve a 10 mM solution. If your actual weight was different, adjust the volume of DMSO accordingly using the formula: Volume (mL) = (Mass (mg) / 189.73 g/mol ) / 0.01 mol/L

  • Tightly cap the vial and vortex thoroughly for at least 1-2 minutes until the solid is completely dissolved. Visually inspect the solution against a light source to ensure there are no undissolved particulates. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Workflow Diagram

Caption: Workflow for preparing a stock solution.

Storage and Stability of Stock Solutions

Proper storage is crucial to maintain the integrity of the stock solution over time.

• Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation, it is highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile, light-blocking vials.[1]

• Storage Temperature: For long-term storage, stock solutions in DMSO should be stored at -20°C or -80°C.

• Labeling: Each aliquot should be clearly labeled with the compound name, concentration, solvent, date of preparation, and the preparer's initials.

Preparation of Working Solutions and Serial Dilutions

For in vitro assays, the high-concentration stock solution must be diluted to the final working concentration in the appropriate cell culture medium or assay buffer.

Intermediate Dilution Step

Directly diluting a small volume from a highly concentrated DMSO stock into a large volume of aqueous medium can cause the compound to precipitate. To mitigate this, an intermediate dilution step is often beneficial.

• Prepare an intermediate dilution of the 10 mM stock solution in cell culture medium or buffer. For example, dilute the 10 mM stock 1:100 in medium to create a 100 µM intermediate solution.

• Use this intermediate solution to perform the final serial dilutions.

Serial Dilution Protocol (Example for a 96-well plate)

• Add 100 µL of cell culture medium to wells A2 through A12 of a 96-well plate.

• Add 200 µL of the 100 µM intermediate solution to well A1.

• Transfer 100 µL from well A1 to well A2. Mix thoroughly by pipetting up and down.

• Continue this 1:2 serial dilution across the plate by transferring 100 µL from the previous well to the next, mixing at each step. Discard 100 µL from the final well (A11) to maintain equal volumes. Well A12 will serve as the vehicle control (containing only the medium with the equivalent final DMSO concentration).

Serial Dilution Diagram

Caption: 1:2 serial dilution scheme.

Safety and Handling Precautions

• Always handle N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in a well-ventilated area, preferably within a chemical fume hood.

• Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Consult the Material Safety Data Sheet (MSDS) for this or structurally similar compounds for specific handling and disposal information.

• DMSO can facilitate the absorption of chemicals through the skin. Exercise caution when handling DMSO solutions.

Conclusion

The protocol outlined in these application notes provides a robust framework for the preparation of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride solutions for in vitro research. By adhering to these principles of careful calculation, appropriate solvent selection, and proper storage and handling, researchers can significantly enhance the reliability and reproducibility of their experimental data. It is imperative to empirically verify the solubility and stability of this compound in the specific solvents and media used in your laboratory to ensure the highest level of scientific rigor.

References

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• ANT BIO PTE. LTD. (2026, January 7). Small-Molecule Drug Preparation for Cell Culture: Core Principles and. Retrieved from [Link]

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Probing the Enigmatic Sigma Receptors: A Guide to Using N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride as a Research Tool

Introduction: The Sigma Receptor Chaperone - A Unique Drug Target

Sigma receptors, once misclassified as a type of opioid receptor, are now recognized as a distinct class of intracellular proteins with significant therapeutic potential.[1][2][3] Residing primarily at the endoplasmic reticulum (ER), particularly at the mitochondria-associated membrane (MAM), the sigma-1 receptor (σ1R) functions as a unique ligand-operated molecular chaperone.[4] It plays a crucial role in regulating cellular stress responses, modulating calcium signaling between the ER and mitochondria, and interacting with a variety of ion channels and G-protein coupled receptors.[1][2][4]

This intricate involvement in fundamental cellular processes means sigma receptors are implicated in a wide array of pathological conditions, including neurodegenerative diseases, psychiatric disorders like depression and schizophrenia, neuropathic pain, and cancer.[1] Consequently, the development of specific molecular probes is essential for researchers to dissect the complex biology of these receptors and to validate them as therapeutic targets. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride emerges as a promising tool for such investigations, based on structure-activity relationships of related high-affinity ligands.[5][6][7] This guide provides a comprehensive overview of its application, supported by detailed protocols for its characterization and use in preclinical models.

Pharmacological Profile: A Structural Rationale for a Potent Sigma Ligand

While specific binding affinities for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride are not extensively documented in publicly available literature, a strong rationale for its utility can be derived from the analysis of structurally similar compounds. The core structure combines two key pharmacophores known to confer high affinity for sigma receptors: the cyclohexanamine ring and the N-cyclopropylmethyl group.[6][7][8][9][10]

• The Cyclohexanamine Scaffold: Derivatives of cyclohexanamine have consistently demonstrated high-affinity binding to sigma receptors. For instance, certain N-substituted cis-cyclohexylamine derivatives exhibit affinity constants (Ki) in the sub-nanomolar range and high selectivity over other CNS targets.[7]

• The N-Cyclopropylmethyl Moiety: This group is a classic feature in many centrally active compounds, including opioid modulators and sigma ligands.[8][9][10] Its inclusion in 1-phenyl-2-aminocyclopropane structures has yielded compounds with exceptional affinity, such as one derivative displaying a Ki of 0.6 nM for σ1R.[5]

This structural combination suggests that N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is likely a potent and potentially selective ligand for sigma receptors, making it an excellent candidate for probing receptor function. The table below presents representative binding data from structurally related compounds to illustrate the expected potency.

Compound Class/Example	σ1 Receptor Ki (nM)	σ2 Receptor Ki (nM)	Selectivity (σ2/σ1)	Reference
1-Phenyl-2-cyclopropylmethylamine (cpd 25)	0.6	4.05	6.75	[5]
Ring-constrained Phenylpropyloxyethylamine (cpd 3)	4.6	1104	240	[6]
cis-N-substituted Cyclohexylamine (cpd (-)-4)	0.49	-	High	[7]

Application Notes: Deploying N-(Cyclopropylmethyl)cyclohexanamine in Research

This compound can be utilized across a spectrum of in vitro and in vivo experimental paradigms to elucidate the role of sigma receptors.

In Vitro Receptor Characterization

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is an ideal tool for radioligand binding assays. It can be used in competition experiments to determine its own binding affinity (Ki) and to characterize the pharmacology of novel, unlabeled compounds targeting sigma receptors. These assays are fundamental for establishing the potency and selectivity of new chemical entities in the drug discovery process.

Elucidating Cellular Function

As a potent ligand, this molecule can be used to investigate the functional consequences of sigma receptor engagement. The σ1R is known to modulate intracellular calcium mobilization by stabilizing the IP3 receptor at the ER.[1][2] Experiments using calcium imaging techniques in cultured cells (e.g., neuroblastoma lines or primary neurons) can employ N-(Cyclopropylmethyl)cyclohexanamine to either elicit or block calcium signals, thereby clarifying the role of σ1R in specific cellular contexts.

In Vivo Probing of Physiology and Behavior

Administration of N-(Cyclopropylmethyl)cyclohexanamine to animal models can help unravel the physiological and behavioral roles of sigma receptors. Depending on whether it acts as an agonist or antagonist (which must be determined in functional assays), it could be used to:

• Assess neuroprotective effects in models of stroke or neurodegeneration.[3]

• Evaluate antidepressant-like or anxiolytic activity in behavioral paradigms like the forced swim test or elevated plus maze.[1]

• Investigate modulation of pain perception in models of neuropathic or inflammatory pain.[1][4]

• Study its effects on the rewarding properties of drugs of abuse , as sigma receptors are known to modulate dopaminergic systems.[1]

Visualizing Key Concepts and Workflows

To better illustrate the context and application of this research tool, the following diagrams outline the relevant signaling pathway and experimental procedures.

Caption: Sigma-1 Receptor Signaling at the ER-Mitochondria Interface.

Caption: Workflow for a Radioligand Competition Binding Assay.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for characterizing N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Protocol 1: In Vitro Radioligand Competition Binding Assay for σ1R Affinity

Objective: To determine the inhibitory constant (Ki) of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride at the sigma-1 receptor using a competition binding assay with [³H]-(+)-pentazocine.

Causality Statement: This protocol uses [³H]-(+)-pentazocine, a well-characterized and selective radioligand for the σ1R.[6] The assay measures the ability of the unlabeled test compound, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, to compete for binding with the radioligand. The concentration at which it inhibits 50% of the specific binding (IC50) is used to calculate its affinity (Ki), providing a quantitative measure of its potency at the receptor. Haloperidol is used to define non-specific binding (NSB) due to its high affinity for sigma receptors, ensuring that the measured "specific binding" is genuinely to the target site.[6]

Materials:

• Test Compound: N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

• Radioligand: [³H]-(+)-pentazocine (specific activity ~30-60 Ci/mmol)

• Membrane Source: Rat brain homogenate or membranes from cells expressing σ1R (e.g., CHO-σ1R)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• NSB Agent: Haloperidol (10 µM final concentration)

• Equipment: 96-well plates, cell harvester for filtration, glass fiber filters (e.g., Whatman GF/B), liquid scintillation counter, scintillation fluid.

Procedure:

• Membrane Preparation:

  • Homogenize fresh or frozen rat brain tissue in ice-cold assay buffer.

  • Centrifuge at 1,000 x g for 10 minutes at 4°C to remove nuclei and debris.

  • Collect the supernatant and centrifuge at 40,000 x g for 20 minutes at 4°C.

  • Resuspend the resulting pellet in fresh assay buffer. Determine protein concentration using a standard method (e.g., BCA assay). Dilute to a final working concentration (typically 100-200 µg protein per well).

• Assay Setup (in a 96-well plate):

  • Total Binding (TB) wells: Add 50 µL of assay buffer.

  • Non-Specific Binding (NSB) wells: Add 50 µL of 10 µM haloperidol solution.

  • Test Compound wells: Add 50 µL of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride at various concentrations (e.g., 10-point curve from 0.1 nM to 10 µM).

  • To all wells, add 50 µL of [³H]-(+)-pentazocine diluted in assay buffer to a final concentration of ~2-5 nM.

  • Initiate the binding reaction by adding 100 µL of the membrane preparation to all wells. The final assay volume is 200 µL.

• Incubation:

  • Incubate the plate at 25°C for 120 minutes with gentle agitation to allow the binding to reach equilibrium.[6]

• Filtration:

  • Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

  • Quickly wash the filters three times with 3 mL of ice-cold assay buffer to remove unbound radioligand.

• Quantification:

  • Place the filters into scintillation vials, add 4-5 mL of scintillation cocktail, and allow them to sit for at least 4 hours.

  • Measure the radioactivity (in counts per minute, CPM) in each vial using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression analysis (e.g., in Prism software) to fit a sigmoidal dose-response curve and determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd) where [L] is the concentration of the radioligand and Kd is its dissociation constant for the σ1R.

Protocol 2: In Vivo Assessment of Antidepressant-Like Activity (Forced Swim Test)

Objective: To evaluate the potential antidepressant-like effects of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in mice.

Causality Statement: The Forced Swim Test (FST) is a widely used behavioral screening tool for antidepressants. It is based on the principle that animals exposed to an inescapable stressor (being placed in water) will eventually adopt an immobile posture. This immobility is interpreted as a state of behavioral despair. Effective antidepressant drugs are known to reduce the duration of this immobility, suggesting a pro-active coping strategy. This protocol provides a framework to test if the test compound can induce a similar effect, which would be indicative of potential antidepressant activity mediated through its target, the sigma receptor.

Materials:

• Animals: Male Swiss Webster or C57BL/6 mice (20-25 g)

• Test Compound: N-(Cyclopropylmethyl)cyclohexanamine hydrochloride dissolved in a suitable vehicle (e.g., saline or 0.5% Tween 80 in saline).

• Apparatus: A transparent cylinder (25 cm high, 10 cm diameter) filled with water (23-25°C) to a depth of 15 cm.

• Software: Video tracking software or a trained observer with a stopwatch for scoring.

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Application Notes and Protocols for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in Functional Assays

Introduction: Unveiling the Pharmacological Potential of a Novel Scaffold

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a synthetic small molecule whose pharmacological profile is not yet extensively characterized in public literature. However, its chemical architecture, featuring a cyclopropylmethyl group appended to a cyclohexanamine core, suggests a strong potential for interaction with key targets in the central nervous system. The N-cyclopropylmethyl moiety is a well-established pharmacophore in ligands for opioid receptors, often conferring high affinity and modulating agonist or antagonist activity. For instance, potent and selective kappa opioid receptor (κOR) agonists have been developed from N-cyclopropylmethyl-containing scaffolds[1][2][3]. Similarly, this group is integral to the structure of buprenorphine, a partial agonist at the mu-opioid receptor (μOR)[1]. Concurrently, substituted cyclopropylmethylamines and related structures have demonstrated significant affinity and selectivity for sigma (σ) receptors, which are implicated in a variety of neurological conditions[4][5].

Given this structural precedent, this document outlines a series of detailed functional assays to systematically evaluate the activity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride at both opioid and sigma receptors. These protocols are designed for researchers in pharmacology, neuroscience, and drug development to elucidate the compound's mechanism of action, binding affinity, and functional efficacy.

Hypothesized Mechanism of Action

Based on its structural components, we hypothesize that N-(Cyclopropylmethyl)cyclohexanamine hydrochloride may act as a modulator of opioid receptors (μ, δ, κ) and/or sigma receptors (σ1, σ2). The following assays are designed to test this hypothesis by determining the compound's binding affinity and functional activity (agonist, antagonist, or allosteric modulator) at these targets.

Part 1: Opioid Receptor Profiling

The initial phase of characterization will focus on determining if N-(Cyclopropylmethyl)cyclohexanamine hydrochloride binds to and modulates the function of the three main opioid receptor subtypes: mu (μ), delta (δ), and kappa (κ).

Workflow for Opioid Receptor Characterization

Figure 1. Workflow for Opioid Receptor Characterization.

Radioligand Binding Assays: Determining Affinity and Selectivity

This assay quantifies the affinity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride for μ, δ, and κ opioid receptors by measuring its ability to displace a subtype-selective radioligand.

Protocol:

• Membrane Preparation: Utilize commercially available cell membranes prepared from CHO or HEK293 cells stably expressing human μ, δ, or κ opioid receptors.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂.

• Radioligands:

  • μOR: [³H]-DAMGO (specific activity ~50 Ci/mmol)

  • δOR: [³H]-Naltrindole (specific activity ~40 Ci/mmol)

  • κOR: [³H]-U69,593 (specific activity ~45 Ci/mmol)

• Assay Procedure: a. In a 96-well plate, combine 50 µL of assay buffer, 25 µL of the appropriate radioligand at a final concentration equal to its Kd, and 25 µL of varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (e.g., 10⁻¹⁰ M to 10⁻⁵ M). b. To determine non-specific binding, add a high concentration of a non-labeled competing ligand (e.g., 10 µM Naloxone for μOR and δOR, 10 µM U-50,488 for κOR). c. Add 100 µL of cell membrane suspension (10-20 µg protein/well). d. Incubate at 25°C for 60 minutes with gentle agitation. e. Terminate the incubation by rapid filtration through GF/B filters using a cell harvester. f. Wash the filters three times with ice-cold 50 mM Tris-HCl. g. Measure the radioactivity retained on the filters by liquid scintillation counting.

• Data Analysis: Calculate the Ki (inhibitory constant) values using the Cheng-Prusoff equation.

Parameter	µ-Opioid Receptor (μOR)	δ-Opioid Receptor (δOR)	κ-Opioid Receptor (κOR)
Cell Line	CHO-hMOR	CHO-hDOR	CHO-hKOR
Radioligand	[³H]-DAMGO	[³H]-Naltrindole	[³H]-U69,593
Non-specific Ligand	Naloxone (10 µM)	Naloxone (10 µM)	U-50,488 (10 µM)
Incubation Time	60 min at 25°C	60 min at 25°C	60 min at 25°C

Table 1. Summary of Radioligand Binding Assay Conditions.

[³⁵S]GTPγS Binding Assay: Assessing G-Protein Activation (Agonism)

This functional assay measures the ability of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to activate G-proteins coupled to opioid receptors, a hallmark of agonist activity.

Protocol:

• Membrane Preparation: Use the same receptor-expressing cell membranes as in the binding assay.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, and 1 mM DTT.

• Reagents:

  • [³⁵S]GTPγS (specific activity >1000 Ci/mmol)

  • GDP (10 µM final concentration)

  • Reference agonists (e.g., DAMGO for μOR, SNC80 for δOR, U-50,488 for κOR)

• Assay Procedure: a. In a 96-well plate, pre-incubate 100 µL of cell membranes (10-20 µg protein) with varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride for 15 minutes at 30°C in the presence of GDP. b. Initiate the reaction by adding 50 µL of [³⁵S]GTPγS (final concentration ~0.1 nM). c. Incubate for 60 minutes at 30°C with gentle agitation. d. Terminate the reaction by rapid filtration through GF/B filters. e. Wash filters three times with ice-cold assay buffer. f. Quantify bound [³⁵S]GTPγS by liquid scintillation counting.

• Data Analysis: Generate concentration-response curves to determine the EC₅₀ (half-maximal effective concentration) and Emax (maximal effect) relative to a standard full agonist.

cAMP Accumulation Assay: Evaluating Functional Antagonism

If the compound shows affinity but no agonist activity, this assay will determine if it acts as an antagonist by measuring its ability to block agonist-induced inhibition of cAMP production.

Protocol:

• Cell Culture: Use CHO cells stably expressing the opioid receptor of interest.

• Assay Procedure: a. Seed cells in a 96-well plate and grow to confluence. b. Pre-treat cells with varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride for 15-30 minutes. c. Stimulate the cells with a fixed concentration of a reference agonist (e.g., DAMGO at its EC₈₀) in the presence of 10 µM forskolin (to stimulate adenylyl cyclase) for 30 minutes. d. Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

• Data Analysis: Generate concentration-inhibition curves to determine the IC₅₀ (half-maximal inhibitory concentration) and calculate the Kb (antagonist dissociation constant) using the Schild equation.

Part 2: Sigma Receptor Profiling

This section details the assays to determine the affinity and functional effects of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride at sigma-1 (σ₁) and sigma-2 (σ₂) receptors.

Workflow for Sigma Receptor Characterization

Figure 2. Workflow for Sigma Receptor Characterization.

Radioligand Binding Assays: Determining Affinity for σ₁ and σ₂ Receptors

This assay will determine the binding affinity of the compound for both sigma receptor subtypes.

Protocol:

• Membrane Preparation: Use membranes from rat brain homogenates or from cell lines expressing σ₁ and σ₂ receptors.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Radioligands:

  • σ₁ Receptor: [³H]-(+)-Pentazocine (specific activity ~30 Ci/mmol)

  • σ₂ Receptor: [³H]-DTG (di-o-tolylguanidine) (specific activity ~50 Ci/mmol) in the presence of 300 nM (+)-pentazocine to block σ₁ sites.

• Assay Procedure: a. In a 96-well plate, combine assay buffer, the appropriate radioligand, and varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. b. For non-specific binding, use 10 µM Haloperidol. c. Add membrane preparation (100-200 µg protein/well). d. Incubate at 25°C for 120 minutes. e. Terminate by rapid filtration through GF/B filters and wash with ice-cold buffer. f. Measure radioactivity by liquid scintillation counting.

• Data Analysis: Calculate Ki values using the Cheng-Prusoff equation.

Parameter	Sigma-1 Receptor (σ₁)	Sigma-2 Receptor (σ₂)
Tissue/Cell Source	Rat brain homogenate or CHO-hSigma1 cells	Rat brain homogenate or specific cell lines (e.g., MCF7)
Radioligand	[³H]-(+)-Pentazocine	[³H]-DTG (+ 300 nM (+)-pentazocine)
Non-specific Ligand	Haloperidol (10 µM)	Haloperidol (10 µM)
Incubation Time	120 min at 25°C	120 min at 25°C

Table 2. Summary of Sigma Receptor Binding Assay Conditions.

Neurite Outgrowth Assay: Functional Assessment of σ₁ Receptor Activity

Activation of the σ₁ receptor has been shown to promote neurite outgrowth in PC12 cells. This assay can assess the agonist or antagonist properties of the test compound at the σ₁ receptor.

Protocol:

• Cell Culture: Culture PC12 cells in appropriate media.

• Assay Procedure: a. Seed PC12 cells onto collagen-coated plates. b. Differentiate cells with a sub-optimal concentration of Nerve Growth Factor (NGF) (e.g., 10-20 ng/mL). c. For Agonist Activity: Treat cells with varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. d. For Antagonist Activity: Pre-treat cells with the test compound before adding a known σ₁ receptor agonist (e.g., PRE-084). e. Incubate for 48-72 hours. f. Fix and stain the cells (e.g., with crystal violet or immunofluorescence for β-III tubulin). g. Image the cells and quantify neurite length and number using image analysis software.

• Data Analysis: Determine the effect of the compound on neurite outgrowth compared to controls. For antagonism, calculate the IC₅₀.

Cell Viability Assay: Functional Assessment of σ₂ Receptor Activity

Ligands for the σ₂ receptor can modulate cell viability, often inducing apoptosis in cancer cell lines. This assay will probe the functional effects of the compound at this receptor.

Protocol:

• Cell Culture: Use a cell line known to express σ₂ receptors, such as the human breast cancer cell line MCF7.

• Assay Procedure: a. Seed cells in a 96-well plate and allow them to adhere overnight. b. Treat cells with varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride for 48-72 hours. c. Assess cell viability using a standard method such as MTT, MTS, or a commercial luminescence-based assay (e.g., CellTiter-Glo®).

• Data Analysis: Generate a dose-response curve to determine the EC₅₀ for the reduction in cell viability.

Conclusion and Further Steps

The protocols outlined in this application note provide a comprehensive framework for the initial pharmacological characterization of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. The data generated from these assays will establish its binding affinity, selectivity, and functional efficacy at opioid and sigma receptors. Positive results in any of these assays will warrant further investigation, including in vivo models of pain, addiction, or neurodegenerative diseases, to fully elucidate the therapeutic potential of this novel chemical entity.

References

• He, Q., Wei, Y., Liu, X., Ye, R., Kong, L., Li, Z., ... & Shao, L. (2021). Discovery of an M-Substituted N-Cyclopropylmethyl-7α-phenyl-6,14-endoethanotetrahydronorthebaine as a Selective, Potent, and Orally Active κ-Opioid Receptor Agonist with an Improved Central Nervous System Safety Profile. Journal of Medicinal Chemistry, 64(16), 12414–12433. [Link]

• Majumdar, S., et al. (2011). A series of 17-cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6β-[(4'-pyridyl)carboxamido]morphinan (NAP) derivatives as μ/κ opioid receptor dual selective ligands. Bioorganic & Medicinal Chemistry Letters, 21(1), 405-408. [Link]

• Abate, C., et al. (2007). Substituted 1-phenyl-2-cyclopropylmethylamines with high affinity and selectivity for sigma sites. Journal of Medicinal Chemistry, 50(24), 6031-6039. [Link]

• Zampieri, D., et al. (2009). 1-Phenyl-2-cyclopropylmethylamines as sigma1 and sigma2 receptor ligands. Bioorganic & Medicinal Chemistry, 17(15), 5506-5517. [Link]

• Xiao, X., et al. (2020). Structure-Activity Relationship of N-Cyclopropylmethyl-7α-[para-(arylcarboxamido)phenyl]-6,14-endoethano-tetrahydronorthebaines as Potent and Selective Kappa Opioid Receptor Agonists. Journal of Medicinal Chemistry, 63(3), 1143-1161. [Link]

• García-López, M. T., et al. (1997). Synthesis and binding affinities of 1-phenyl-2-cyclopropylmethylamines for sigma, opioid and dopamine (D2) receptors. Archiv der Pharmazie, 330(10), 311-316. [Link]

• PubChem. N-(Cyclopropylmethyl)cyclohexanamine. National Center for Biotechnology Information. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Discovery of an M-Substituted N-Cyclopropylmethyl-7α-phenyl-6,14-endoethanotetrahydronorthebaine as a Selective, Potent, and Orally Active κ-Opioid Receptor Agonist with an Improved Central Nervous System Safety Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Substituted 1-phenyl-2-cyclopropylmethylamines with high affinity and selectivity for sigma sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Synthesis of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride: An Application Note and Detailed Protocol

For: Researchers, scientists, and drug development professionals.

Introduction

N-(Cyclopropylmethyl)cyclohexanamine and its hydrochloride salt are valuable building blocks in medicinal chemistry and drug discovery. The unique combination of a cyclohexyl ring and a cyclopropylmethyl group offers a desirable lipophilic profile and conformational rigidity, making it an attractive scaffold for the development of novel therapeutic agents. This document provides a comprehensive, step-by-step guide for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, grounded in established chemical principles and supported by practical insights for a successful and reproducible outcome.

The synthesis hinges on a highly efficient and selective one-pot reductive amination reaction, a cornerstone of modern amine synthesis.[1] This approach avoids the harsh conditions and potential for over-alkylation often associated with direct alkylation methods. We will employ sodium triacetoxyborohydride (STAB) as the reducing agent of choice, celebrated for its mild nature and remarkable selectivity for iminium ions over ketones and aldehydes.[2]

This guide is designed to be self-validating, with detailed explanations for each procedural step, safety precautions, and in-depth characterization of the final product.

Reaction Scheme

The overall synthetic transformation is a two-step process starting from commercially available cyclohexanone and cyclopropylmethanamine. The first step is the formation of the free amine, N-(Cyclopropylmethyl)cyclohexanamine, via reductive amination. The second step involves the conversion of the free amine to its hydrochloride salt.

Figure 1: Overall synthetic scheme for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Formula	M.W. ( g/mol )	Purity	Supplier	Notes
Cyclohexanone	C₆H₁₀O	98.14	≥99%	Sigma-Aldrich	-
Cyclopropylmethanamine	C₄H₉N	71.12	≥98%	Sigma-Aldrich	-
Sodium Triacetoxyborohydride (STAB)	C₆H₁₀BNaO₆	211.94	≥95%	Sigma-Aldrich	Hygroscopic, handle under inert atmosphere.
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	Anhydrous, ≥99.8%	Sigma-Aldrich	Carcinogen, handle in a fume hood.
Acetic Acid, Glacial	CH₃COOH	60.05	≥99.7%	Fisher Scientific	Corrosive.
Sodium Bicarbonate	NaHCO₃	84.01	Saturated Aqueous Solution	-	For work-up.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Granular	Sigma-Aldrich	For drying organic layers.
Diethyl Ether	(C₂H₅)₂O	74.12	Anhydrous, ≥99.7%	Sigma-Aldrich	Extremely flammable.
4M HCl in Dioxane	HCl in C₄H₈O₂	-	-	Sigma-Aldrich	Corrosive and toxic.

Experimental Protocol

Part 1: Synthesis of N-(Cyclopropylmethyl)cyclohexanamine (Free Amine)

This procedure is based on the well-established reductive amination protocol using STAB, which allows for a one-pot reaction by selectively reducing the in-situ formed iminium ion.

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add cyclohexanone (5.0 g, 50.9 mmol, 1.0 equiv.).

• Solvent and Amine Addition: Dissolve the cyclohexanone in 1,2-dichloroethane (DCE, 100 mL). To this solution, add cyclopropylmethanamine (4.0 g, 56.0 mmol, 1.1 equiv.) followed by glacial acetic acid (0.3 mL, 5.1 mmol, 0.1 equiv.). The acetic acid acts as a catalyst to promote the formation of the iminium ion intermediate.

• Initiation of Reductive Amination: Stir the mixture at room temperature for 30 minutes to allow for the formation of the iminium ion.

• Addition of Reducing Agent: In a single portion, add sodium triacetoxyborohydride (STAB) (12.9 g, 61.1 mmol, 1.2 equiv.) to the reaction mixture. The addition of STAB, a mild and selective reducing agent, is crucial as it will preferentially reduce the iminium ion over the unreacted cyclohexanone.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-16 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to confirm the consumption of the starting materials.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (100 mL). This will neutralize the acetic acid and decompose any remaining STAB. Stir vigorously for 15-20 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude N-(Cyclopropylmethyl)cyclohexanamine as an oil.

Figure 2: Workflow for the reductive amination step.

Part 2: Formation of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

The hydrochloride salt is often preferred for its improved stability and handling properties.

• Dissolution of the Free Amine: Dissolve the crude N-(Cyclopropylmethyl)cyclohexanamine (assuming quantitative yield from the previous step, ~7.8 g) in anhydrous diethyl ether (100 mL) in an Erlenmeyer flask.

• Acidification: Cool the solution in an ice bath (0 °C). While stirring, slowly add 4M HCl in dioxane (15 mL, 60 mmol) dropwise. The hydrochloride salt will precipitate out of the solution as a white solid. The use of a solution of HCl in an organic solvent is a common and effective method for the preparation of amine hydrochlorides.[3]

• Precipitation and Isolation: After the addition is complete, continue stirring the mixture at 0 °C for 30 minutes, and then allow it to warm to room temperature and stir for an additional hour to ensure complete precipitation.

• Filtration and Washing: Collect the white precipitate by vacuum filtration. Wash the solid with cold diethyl ether (3 x 20 mL) to remove any unreacted starting materials or byproducts.

• Drying: Dry the resulting white solid under vacuum to a constant weight to yield N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Characterization

The identity and purity of the final product should be confirmed by spectroscopic methods. While experimental data for the target molecule is not widely published, the following are expected characteristics based on analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃) δ (ppm):

  • ~3.0-3.2 (m, 1H): Proton on the cyclohexyl carbon attached to the nitrogen.

  • ~2.5-2.7 (d, 2H): Methylene protons of the cyclopropylmethyl group.

  • ~1.0-2.0 (m, 10H): Remaining cyclohexyl protons.

  • ~0.8-1.0 (m, 1H): Methine proton of the cyclopropyl group.

  • ~0.4-0.6 (m, 2H): Methylene protons of the cyclopropyl group.

  • ~0.1-0.3 (m, 2H): Methylene protons of the cyclopropyl group.

  • Note: In the hydrochloride salt, a broad singlet corresponding to the N-H proton would be expected further downfield, and adjacent protons may show additional splitting.

• ¹³C NMR (100 MHz, CDCl₃) δ (ppm):

  • ~60-62: Cyclohexyl carbon attached to nitrogen.

  • ~55-57: Methylene carbon of the cyclopropylmethyl group.

  • ~30-35: Cyclohexyl carbons.

  • ~24-26: Cyclohexyl carbons.

  • ~10-12: Methine carbon of the cyclopropyl group.

  • ~3-5: Methylene carbons of the cyclopropyl group.

Infrared (IR) Spectroscopy

• IR (KBr, cm⁻¹):

  • 2700-3000 (broad): N-H stretch of the secondary ammonium salt. This broad absorption is characteristic of amine hydrochlorides.

  • 2850-2950: C-H stretching of the cyclohexyl and cyclopropyl groups.

  • ~1600: N-H bending of the secondary ammonium salt.

  • ~1450: C-H bending.

Mass Spectrometry (MS)

• MS (ESI+): m/z calculated for C₁₀H₁₉N [M+H]⁺: 154.1596; found: 154.1592. The mass spectrum would show the molecular ion of the free amine.

Safety and Handling

• 1,2-Dichloroethane (DCE) is a suspected carcinogen and should be handled with extreme care in a well-ventilated fume hood.

• Sodium triacetoxyborohydride (STAB) is moisture-sensitive and should be handled under an inert atmosphere. It reacts with water to release hydrogen gas, which is flammable.

• 4M HCl in Dioxane is highly corrosive and toxic. Handle with appropriate personal protective equipment (gloves, safety glasses, lab coat) in a fume hood.

• Diethyl ether is extremely flammable. Ensure there are no ignition sources nearby during its use.

• All reactions should be performed in a well-ventilated fume hood.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. The use of a one-pot reductive amination with sodium triacetoxyborohydride offers a safe, efficient, and high-yielding route to the desired product. The described procedures, from reaction setup to final product characterization, are designed to be easily followed by researchers in a standard organic chemistry laboratory. Adherence to the safety precautions outlined is essential for the safe execution of this synthesis.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy, 34(9), 22-26. [Link]

• Heacock, R. A., & Marion, L. (1956). The infrared spectra of secondary amines and their salts. Canadian Journal of Chemistry, 34(12), 1782-1795. [Link]

• PubChem. (n.d.). N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. Retrieved from [Link]

• ResearchGate. (2020). What is the best way to convert my amine compound from the free amine into the salt form HCl?. Retrieved from [Link]

• OpenStax. (n.d.). 24.6 Synthesis of Amines. In Organic Chemistry: A Tenth Edition. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. (Cyclopropylmethyl)(methyl)amine hydrochloride | C5H12ClN | CID 12919210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclohexanamine, N-methyl-n-propyl- | C10H21N | CID 541883 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Purity Isolation of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Abstract: This document provides a comprehensive guide to the purification of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a key intermediate in pharmaceutical research and development. The protocols herein are designed for researchers, scientists, and drug development professionals, emphasizing not just the procedural steps but the underlying chemical principles to empower effective troubleshooting and adaptation. We will explore recrystallization, acid-base extraction, and chromatographic methods, along with essential analytical techniques for purity verification.

Introduction

N-(Cyclopropylmethyl)cyclohexanamine and its hydrochloride salt are valuable building blocks in medicinal chemistry. The purity of such intermediates is paramount, as impurities can lead to undesirable side reactions, impact the yield and purity of the final active pharmaceutical ingredient (API), and introduce potential toxicological risks. Common impurities originating from its synthesis may include unreacted starting materials, by-products from side reactions, or residual solvents. Therefore, robust and validated purification protocols are essential. This guide offers a detailed exploration of established techniques tailored for this specific compound, ensuring a final product that meets stringent quality standards.

Section 1: Compound Profile & Physicochemical Properties

A thorough understanding of the compound's properties is the foundation for selecting an appropriate purification strategy. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a salt, making it significantly more polar than its free base counterpart.

Property	Value	Source
Molecular Formula	C₁₀H₂₀ClN	PubChem[1]
Molecular Weight	189.72 g/mol	Calculated
Appearance	Typically a white to off-white solid	General Knowledge
Solubility (Predicted)	Soluble in water and polar protic solvents (e.g., methanol, ethanol). Sparingly soluble in less polar solvents like acetone and ethyl acetate. Insoluble in nonpolar solvents like hexanes and diethyl ether.	General chemical principles
Free Base Formula	C₁₀H₁₉N	Santa Cruz Biotechnology[2]
Free Base Mol. Wt.	153.26 g/mol	Santa Cruz Biotechnology[2]

Section 2: Strategic Approach to Purification

The choice of purification method depends on the nature and quantity of impurities, as well as the physical state of the crude product. A multi-step approach is often necessary to achieve the highest purity. The following workflow illustrates a logical decision-making process for purifying the crude product.

Caption: A decision workflow for selecting the appropriate purification protocol.

Section 3: Core Purification Protocols

Protocol 1: Recrystallization

Recrystallization is the primary method for purifying crystalline solids.[3] The principle relies on the differential solubility of the desired compound and its impurities in a chosen solvent system at varying temperatures. For amine salts, which are polar, polar protic solvents are often effective.[4]

Causality Behind Experimental Choices:

• Solvent Selection: The ideal solvent will dissolve the compound completely at its boiling point but only sparingly at room temperature or below. This temperature-dependent solubility gradient is crucial for maximizing recovery.

• Minimum Solvent: Using the minimum amount of hot solvent ensures the solution is saturated upon cooling, which is necessary for crystallization to occur. Excess solvent will keep the product dissolved, drastically reducing the yield.[3]

• Slow Cooling: Slow, undisturbed cooling promotes the formation of large, well-ordered crystals. Pure molecules fit better into a growing crystal lattice, excluding impurity molecules, which remain in the "mother liquor." Rapid cooling traps impurities and leads to the formation of small, impure crystals.

Experimental Protocol:

• Solvent Screening: In small test tubes, test the solubility of ~20 mg of crude material in ~0.5 mL of various solvents (e.g., isopropanol, ethanol, methanol, acetone, ethyl acetate, or mixtures thereof) at room temperature and at boiling. A good solvent system is one where the compound is sparingly soluble cold but highly soluble hot.

• Dissolution: Place the crude N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in an Erlenmeyer flask. Add a minimal amount of the chosen recrystallization solvent and bring the mixture to a gentle boil on a hot plate with stirring.

• Saturation: Continue adding the solvent dropwise until all the solid has just dissolved.

• Cooling & Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. To maximize recovery, the flask can then be placed in an ice bath for 30-60 minutes.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing impurities.

• Drying: Dry the crystals thoroughly in a vacuum oven to remove all traces of solvent.

Protocol 2: Acid-Base Extraction

This technique is exceptionally powerful for separating basic compounds like amines from neutral or acidic impurities.[5][6] It leverages the ability to switch the amine's solubility between aqueous and organic phases by controlling the pH.[7][8]

Causality Behind Experimental Choices:

• Basification: Adding a base (e.g., NaOH) to the aqueous solution of the hydrochloride salt deprotonates the ammonium ion, converting it into the neutral free amine.

• Partitioning: The free amine is significantly less polar than its salt form and is therefore soluble in organic solvents (like diethyl ether or dichloromethane) but poorly soluble in water. This allows it to be extracted from the aqueous phase, leaving water-soluble impurities behind.

• Re-acidification: Introducing gaseous HCl or an anhydrous HCl solution to the organic extract of the free amine re-protonates it, causing the highly polar, organic-insolvent hydrochloride salt to precipitate out in high purity.[9][10]

Caption: The workflow for purification via acid-base extraction.

Experimental Protocol:

• Dissolution: Dissolve the crude hydrochloride salt in deionized water.

• Basification: Cool the solution in an ice bath and slowly add a 2 M NaOH solution with stirring until the pH is greater than 10 (as checked with pH paper). The free amine may separate as an oil.

• Extraction: Transfer the mixture to a separatory funnel and extract the free amine into an organic solvent (e.g., diethyl ether, 3 x 50 mL). Combine the organic extracts.

• Washing: Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water and water-soluble impurities.

• Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Salt Formation: Filter off the drying agent. To the resulting solution of the free amine, slowly add a solution of HCl in a suitable solvent (e.g., 2 M HCl in diethyl ether) with stirring until precipitation is complete.

• Isolation: Collect the precipitated N-(Cyclopropylmethyl)cyclohexanamine hydrochloride by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Protocol 3: Column Chromatography of the Free Base

Chromatography is used to separate compounds based on their differential partitioning between a stationary phase and a mobile phase. For amines, standard silica gel can be problematic due to its acidic nature, which can lead to strong adsorption and peak tailing.[5][11]

Causality Behind Experimental Choices:

• Free Base Purification: It is highly advisable to purify the free amine rather than the hydrochloride salt via chromatography. The salt is too polar and will not elute from standard normal-phase columns.

• Stationary Phase: While standard silica gel can be used, its acidic silanol groups interact strongly with basic amines. This interaction can be mitigated by:

  • Adding a Modifier: Incorporating a small amount of a competing base, like triethylamine (~1-2%), into the mobile phase neutralizes the acidic sites on the silica, allowing the amine to elute properly.[9][12]

  • Using Alternative Phases: Employing a more inert or basic stationary phase, such as deactivated (basic) alumina or amine-functionalized silica, can provide superior separation without the need for mobile phase modifiers.[11][13][14]

• Conversion to Salt: After the pure free amine fractions are collected and the solvent is evaporated, the product is converted back to the hydrochloride salt for stability and ease of handling, as described in Protocol 2, Step 6.

Experimental Protocol:

• Preparation: Convert the crude hydrochloride salt to the free base as described in Protocol 2, Steps 1-5. After drying, evaporate the solvent to obtain the crude free amine, typically as an oil.

• Column Packing: Prepare a chromatography column with the chosen stationary phase (e.g., silica gel slurried in the initial mobile phase). If using standard silica, ensure the mobile phase contains ~1% triethylamine.

• Loading: Dissolve the crude free amine in a minimum amount of the mobile phase and load it onto the column.

• Elution: Elute the column with an appropriate mobile phase system (e.g., a gradient of ethyl acetate in hexanes). Monitor the elution of the product using Thin Layer Chromatography (TLC).

• Fraction Collection: Collect the fractions containing the pure free amine.

• Solvent Removal: Combine the pure fractions and remove the solvent and triethylamine under reduced pressure.

• Salt Formation: Dissolve the purified free amine in diethyl ether and precipitate the hydrochloride salt as described in Protocol 2, Step 6.

Section 4: Purity Verification & Analytical Protocols

Confirming the purity of the final product is a critical step. A combination of methods should be used.

Technique	Purpose & Protocol Outline
Thin-Layer Chromatography (TLC)	A rapid, qualitative method to assess the number of components in a sample and monitor purification progress. Procedure: Spot the crude and purified material on a silica plate. Develop with a suitable eluent (e.g., 10% Methanol in Dichloromethane + 1% Triethylamine). Visualize spots using UV light or a potassium permanganate stain. A pure sample should show a single spot.
Melting Point	A sharp melting point range (typically < 2°C) is indicative of high purity. Impurities tend to depress and broaden the melting point range.
HPLC	High-Performance Liquid Chromatography provides quantitative purity data. Method: A reverse-phase C18 column is typically used. The mobile phase could be a gradient of acetonitrile in water with an additive like formic acid or trifluoroacetic acid to ensure good peak shape.[15] Purity is determined by the area percentage of the main peak.
GC-MS	Gas Chromatography-Mass Spectrometry is useful for identifying volatile impurities. The free amine is typically analyzed after conversion from the salt. The mass spectrum provides the molecular weight and fragmentation pattern, confirming the identity of the compound.[16][17]
NMR Spectroscopy	Nuclear Magnetic Resonance provides detailed structural information and is a powerful tool for purity assessment. A ¹H NMR spectrum of a pure sample will show clean signals corresponding to all protons in the molecule, with correct integrations.[18][19] The absence of signals from impurities or residual solvents confirms high purity.

Section 5: Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Failure to Crystallize (Recrystallization)	Solvent is too nonpolar/polar; too much solvent used; presence of oily impurities inhibiting crystallization.	Try a different solvent or a co-solvent system. Boil off some solvent to concentrate the solution. Purify via acid-base extraction first to remove gross impurities.[4]
Low Recovery	Compound is too soluble in the cold solvent; premature crystallization during hot filtration; incomplete precipitation.	Ensure the solution is cooled thoroughly in an ice bath. Use a different solvent with lower cold solubility. Ensure pH is correct during precipitation in acid-base extraction.
Product "Oils Out"	The boiling point of the solvent is higher than the melting point of the compound; solution is supersaturated.	Add a small amount of additional solvent to the hot solution. Try a lower-boiling solvent. Scratch the inside of the flask to induce crystallization.
Peak Tailing (Chromatography)	Strong interaction between the basic amine and acidic silica gel.	Add 1-2% triethylamine or ammonia to the mobile phase.[11][12] Switch to a basic alumina or amine-functionalized column.[13][14]
Amine HCl Salt is a Gummy Solid	Presence of residual water or solvent.	Ensure all reagents and solvents for the final precipitation step are anhydrous. Dry the final product thoroughly under high vacuum, possibly with gentle heating.

Section 6: References

• Biotage. (2023, September 26). When should amine-bonded columns be used for purification?[Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. [Link]

• Wikipedia. Acid–base extraction. [Link]

• Engineering Ideas Clinic, University of Waterloo. Acid and Base Extraction. [Link]

• Reddit. (2022). Amine workup. r/Chempros. [Link]

• Royal Society of Chemistry. (2021). Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering. [Link]

• PubChem. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. [Link]

• Org Prep Daily. (2006, October 5). Purifying amines on silica. [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Teledyne ISCO. Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. [Link]

• Recrystallization1. University Handout on Recrystallization. [Link]

• PubMed. (2025, April 11). GC-MS and HPLC-FLD for sensitive assay of toxic cyclohexylamine in artificial sweetener tablets and human biological fluids. [Link]

• SIELC Technologies. Separation of (Cyclohexylmethyl)cyclohexylamine on Newcrom R1 HPLC column. [Link]

• PubMed Central (PMC), NIH. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. [Link]

• Journal of Forensic Sciences. (2015). Differentiation of the Isomers of N-Alkylated Cathinones by GC-EI-MS-MS and LC-PDA. [Link]

• Google Patents. Synthesis method of (1-cyclopropyl-1-methyl) ethylamine hydrochloride.

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Application Note: Comprehensive Characterization of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a secondary amine salt with potential applications in pharmaceutical development. As with any active pharmaceutical ingredient (API), rigorous analytical characterization is paramount to ensure its identity, purity, and stability. This application note provides a comprehensive guide to the analytical methods required for the full characterization of this compound, grounded in scientific principles and aligned with regulatory expectations. The methodologies detailed herein are designed to be self-validating systems, providing a robust framework for quality control and assurance throughout the drug development lifecycle.

The structure of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride combines a cyclohexyl ring, a secondary amine, and a cyclopropylmethyl group, presenting unique analytical considerations. This guide will delve into the causality behind the selection of specific analytical techniques and experimental parameters, empowering the researcher to not only follow a protocol but to understand the underlying scientific rationale.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is the foundation of its analytical characterization.

Property	Value	Source
Molecular Formula	C₁₀H₂₀ClN	PubChem[1]
Molecular Weight	189.73 g/mol	PubChem[1]
Appearance	White to off-white solid	(Typical for similar amine hydrochlorides)
Solubility	Soluble in water and methanol	(Inferred from structure and hydrochloride salt form)

I. Chromatographic Analysis for Purity and Impurity Profiling

Chromatographic techniques are essential for separating the target analyte from any process-related impurities, degradation products, or enantiomeric impurities. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful tools for this purpose.

A. High-Performance Liquid Chromatography (HPLC-UV)

Expertise & Experience: An HPLC-UV method is the workhorse for purity determination and assay of non-volatile, polar compounds like N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. The choice of a reversed-phase C18 column is based on the non-polar nature of the cyclohexyl and cyclopropylmethyl groups. An acidic mobile phase is employed to ensure the secondary amine is protonated, leading to better peak shape and retention. The use of a phosphate buffer provides pH control, crucial for reproducible chromatography. UV detection is suitable due to the presence of the amine functional group, which, although not a strong chromophore, can be detected at low wavelengths (e.g., 210 nm). The validation of this method should be performed in accordance with ICH Q2(R1) guidelines to ensure its accuracy, precision, linearity, and specificity.[2][3]

• Instrumentation:

  • HPLC system with a UV detector

  • Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

  • Data acquisition and processing software

• Reagents and Materials:

  • N-(Cyclopropylmethyl)cyclohexanamine hydrochloride reference standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Potassium dihydrogen phosphate (KH₂PO₄)

  • Phosphoric acid (H₃PO₄)

  • Purified water

• Chromatographic Conditions:

  • Mobile Phase A: 20 mM KH₂PO₄ in water, pH adjusted to 3.0 with H₃PO₄

  • Mobile Phase B: Acetonitrile

  • Gradient: 10% B to 70% B over 20 minutes, then hold at 70% B for 5 minutes, followed by a return to 10% B and equilibration for 5 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 210 nm

  • Injection Volume: 10 µL

• Sample Preparation:

  • Standard Solution (1 mg/mL): Accurately weigh approximately 25 mg of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B (diluent).

  • Sample Solution (1 mg/mL): Accurately weigh approximately 25 mg of the N-(Cyclopropylmethyl)cyclohexanamine hydrochloride sample into a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Analysis:

  • Inject the diluent (blank), followed by six replicate injections of the standard solution to establish system suitability.

  • Inject the sample solution in duplicate.

  • Calculate the purity by area normalization, and the assay against the reference standard.

Trustworthiness: The system suitability parameters (e.g., tailing factor < 2.0, theoretical plates > 2000, and %RSD of replicate injections < 1.0%) must be met before sample analysis to ensure the reliability of the results.

B. Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Experience: GC-MS is a highly sensitive and specific technique for the analysis of volatile and semi-volatile compounds. For amine hydrochlorides, direct analysis can be challenging due to their low volatility and polar nature. Therefore, a derivatization step is often necessary to convert the analyte into a more volatile and thermally stable form. Silylation with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective approach.[4] Alternatively, the free base can be extracted and analyzed directly. GC-MS is particularly useful for identifying and quantifying potential volatile impurities that may not be detected by HPLC.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

  • Data acquisition and processing software

• Reagents and Materials:

  • N-(Cyclopropylmethyl)cyclohexanamine hydrochloride sample

  • Dichloromethane (GC grade)

  • Sodium hydroxide solution (1 M)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Anhydrous sodium sulfate

• Sample Preparation (Free Base Extraction):

  • Accurately weigh approximately 50 mg of the sample into a glass vial.

  • Add 5 mL of purified water and dissolve.

  • Add 1 M sodium hydroxide solution dropwise until the pH is >10.

  • Add 5 mL of dichloromethane and vortex for 2 minutes.

  • Allow the layers to separate and carefully transfer the organic (bottom) layer to a clean vial containing anhydrous sodium sulfate.

  • Transfer the dried organic layer to a new vial for analysis.

• GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (splitless mode)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C, and hold for 5 minutes.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 40-400

• Data Analysis:

  • Identify peaks by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify impurities using an internal standard if required.

Authoritative Grounding: The use of GC-MS for the analysis of amine-containing compounds, often requiring derivatization, is a well-established technique in pharmaceutical analysis for detecting trace-level impurities.[5]

II. Spectroscopic Characterization for Structural Elucidation and Identification

Spectroscopic techniques provide detailed information about the molecular structure of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, confirming its identity.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR spectroscopy is the most powerful tool for unambiguous structural elucidation. Both ¹H and ¹³C NMR are essential. The ¹H NMR spectrum will provide information on the number of different types of protons and their connectivity, while the ¹³C NMR will show the number of different carbon environments. For the hydrochloride salt, the proton on the nitrogen will be coupled to the adjacent protons, and its chemical shift will be dependent on the solvent and concentration. Deuterated water (D₂O) or deuterated methanol (CD₃OD) are suitable solvents.

• Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher)

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample and dissolve in approximately 0.7 mL of a suitable deuterated solvent (e.g., D₂O, CD₃OD) in an NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Acquire a ¹³C NMR spectrum, potentially using techniques like DEPT to aid in distinguishing between CH, CH₂, and CH₃ groups.

  • Consider 2D NMR experiments (e.g., COSY, HSQC) for complete structural assignment if necessary.

• Expected ¹H NMR Signals:

  • Cyclopropyl protons: Complex multiplets in the upfield region (approx. 0.1-1.0 ppm).

  • Cyclohexyl protons: Broad multiplets in the range of 1.0-2.0 ppm.

  • -CH-N- proton on cyclohexyl ring: A multiplet further downfield.

  • -N-CH₂- protons: A doublet coupled to the cyclopropyl methine proton.

  • N-H proton: A broad singlet, the chemical shift of which is variable.

• Expected ¹³C NMR Signals:

  • Signals corresponding to the cyclopropyl, cyclohexyl, and methylene carbons. The chemical shifts will be indicative of their electronic environment.

Trustworthiness: The obtained spectra should be compared with predicted spectra or data from a well-characterized reference standard to confirm the identity. Databases like the Biological Magnetic Resonance Bank (BMRB) can provide reference data for similar structures.[6]

B. Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Experience: FTIR spectroscopy is a rapid and non-destructive technique for identifying functional groups. For N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, the spectrum will be characteristic of a secondary amine salt. The key diagnostic peaks are the N-H stretching and bending vibrations. As a hydrochloride salt, the N-H bond will be protonated (N⁺-H), which significantly alters its absorption compared to the free amine. The broad absorption in the 2700-2400 cm⁻¹ region is characteristic of the N⁺-H stretch in amine hydrochlorides.[1][7]

• Instrumentation:

  • FTIR spectrometer with an ATR (Attenuated Total Reflectance) accessory.

• Sample Preparation:

  • Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Acquire the spectrum over the range of 4000-400 cm⁻¹.

  • Perform background subtraction using the empty ATR crystal.

• Interpretation of Key Absorption Bands:

  • N⁺-H Stretching: A broad band in the region of 2700-2400 cm⁻¹.

  • C-H Stretching (Aliphatic): Sharp peaks between 3000-2850 cm⁻¹.

  • N⁺-H Bending: A band around 1600-1500 cm⁻¹.

  • C-N Stretching: In the fingerprint region, typically 1250-1020 cm⁻¹.[8]

Authoritative Grounding: The interpretation of the infrared spectra of secondary amines and their salts is well-documented in spectroscopic literature, providing a reliable basis for structural confirmation.[9][10]

III. Thermal Analysis for Stability and Solid-State Characterization

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are crucial for evaluating the thermal stability, melting point, and presence of solvates or hydrates.

A. Differential Scanning Calorimetry (DSC)

Expertise & Experience: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine the melting point and enthalpy of fusion of the compound, which are key indicators of purity. Polymorphism, the ability of a compound to exist in different crystal forms, can also be investigated using DSC, as different polymorphs will have different melting points and enthalpies of fusion.[11]

• Instrumentation:

  • Differential Scanning Calorimeter

• Sample Preparation:

  • Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and seal it.

• Experimental Conditions:

  • Temperature Program: Heat the sample from 25 °C to a temperature above its melting point (e.g., 300 °C) at a constant rate (e.g., 10 °C/min).

  • Atmosphere: Purge with an inert gas like nitrogen at a flow rate of 50 mL/min.

• Data Analysis:

  • Determine the onset temperature of the endothermic peak, which corresponds to the melting point.

  • Integrate the peak to determine the enthalpy of fusion (ΔHfus).

Trustworthiness: The melting point obtained should be sharp for a pure crystalline substance. A broad melting range may indicate the presence of impurities.

B. Thermogravimetric Analysis (TGA)

Expertise & Experience: TGA measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability and decomposition temperature of the compound. TGA is also highly effective for quantifying the amount of residual solvents or water present in the sample.[12]

• Instrumentation:

  • Thermogravimetric Analyzer

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample into a TGA pan.

• Experimental Conditions:

  • Temperature Program: Heat the sample from 25 °C to a high temperature (e.g., 600 °C) at a constant rate (e.g., 10 °C/min).

  • Atmosphere: Purge with an inert gas like nitrogen at a flow rate of 50 mL/min.

• Data Analysis:

  • Analyze the TGA curve for any mass loss steps.

  • A mass loss at temperatures below 120 °C typically corresponds to the loss of volatile solvents or water.

  • The temperature at which significant mass loss begins is the decomposition temperature.

Authoritative Grounding: The use of thermal analysis for the characterization of pharmaceutical materials is a standard practice outlined in many pharmacopeias and regulatory guidances.[13][14]

IV. Water Content Determination by Karl Fischer Titration

Expertise & Experience: Karl Fischer titration is the gold standard for the determination of water content in pharmaceutical substances. It is a highly specific and accurate method. For hydrochloride salts, care must be taken as they can sometimes interfere with the Karl Fischer reaction. A volumetric titration is suitable for samples with higher water content, while a coulometric titration is preferred for trace amounts. For hydrochloride salts, direct introduction into the cell is not recommended due to potential side reactions and heat generation. Using a Karl Fischer oven to heat the sample and transfer the evaporated water to the titration cell via a carrier gas is the preferred method to avoid these interferences.

• Instrumentation:

  • Coulometric Karl Fischer titrator with a drying oven.

• Reagents:

  • Anode and cathode solutions suitable for Karl Fischer titration.

• Experimental Conditions:

  • Oven Temperature: Set to a temperature sufficient to drive off water without decomposing the sample (e.g., 120-150 °C).

  • Carrier Gas: Dry nitrogen or air.

• Procedure:

  • Accurately weigh an appropriate amount of the sample into a glass vial and seal it.

  • Place the vial in the oven.

  • Start the titration. The carrier gas will transport the evaporated water from the sample into the titration cell.

  • The instrument will automatically determine the endpoint and calculate the water content.

• Data Analysis:

  • The result is typically reported as a percentage of water by weight (% w/w).

Trustworthiness: The method should be validated by analyzing a certified water standard to ensure the accuracy of the results.

Visualization of Analytical Workflow

Caption: Comprehensive analytical workflow for the characterization of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Conclusion

The comprehensive analytical characterization of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride requires a multi-faceted approach, employing a suite of orthogonal analytical techniques. The protocols outlined in this application note provide a robust framework for establishing the identity, purity, and stability of this compound. By understanding the scientific principles behind each method, researchers can confidently generate high-quality, reliable data that is essential for regulatory submissions and the overall success of a drug development program. It is imperative that all methods are validated for their intended purpose in accordance with the principles outlined in ICH Q2(R1) to ensure data integrity and regulatory compliance.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• PubChem Compound Summary for CID 16641250, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. National Center for Biotechnology Information. [Link]

• Heacock, R. A., & Marion, L. (1956). The infrared spectra of secondary amines and their salts. Canadian Journal of Chemistry, 34(12), 1782-1795.
• Smith, B. C. (2019). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy, 34(5), 22-26.
• Caballero, R. B., & Marion, L. (1951). The infrared spectra of secondary amines and their salts. Canadian Journal of Chemistry, 29(1), 1-8.
• Lin-Vien, D., Colthup, N. B., Fateley, W. G., & Grasselli, J. G. (1991). The handbook of infrared and Raman characteristic frequencies of organic molecules. Academic press.

• IR Spectroscopy Tutorial: Amines. University of Calgary. [Link]

• The Characterization of Polymorphs by Thermal Analysis. Mettler Toledo. [Link]

• Characterization of Pharmaceutical Materials by Thermal Analysis. TA Instruments. [Link]

• Reliable Characterization of Pharmaceuticals Using Thermal Analysis. NETZSCH-Gerätebau GmbH. [Link]

• DSC, TGA-FTIR and FTIR Assisted by Chemometric Factor Analysis and PXRD in Assessing the Incompatibility of the Antiviral Drug Arbidol Hydrochloride with Pharmaceutical Excipients. MDPI. [Link]

• Cyclohexylamine at BMRB. Biological Magnetic Resonance Bank. [Link]

• Development of a new GC-MS method for identification and quantitive determination of amine degradation byproducts. ResearchGate. [Link]

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Application Notes and Protocols: N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride in Radioligand Binding Studies

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: Unveiling the Potential of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a synthetic compound that has garnered interest within the scientific community for its potential interactions with various receptor systems. Its unique chemical structure, featuring a cyclopropylmethyl group attached to a cyclohexanamine moiety, suggests the possibility of novel pharmacological properties. While extensive research is still ongoing, preliminary studies and structural similarities to known pharmacophores indicate that this compound may serve as a valuable tool in neuroscience and pharmacology research, particularly in the realm of radioligand binding studies.

Radioligand binding assays are a cornerstone of pharmacology, providing a robust and sensitive method to quantify the interaction between a ligand (in this case, a radiolabeled version of N-(Cyclopropylmethyl)cyclohexanamine or a competing compound) and its receptor. These assays are indispensable for determining key parameters such as receptor density (Bmax), ligand affinity (Kd), and the potency of unlabeled competing ligands (Ki). This guide provides a comprehensive overview of the application of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in radioligand binding studies, detailing its potential mechanisms of action and providing step-by-step protocols for its characterization.

Plausible Mechanisms of Action and Receptor Targets

Based on its structural components, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is hypothesized to interact with several receptor families, most notably sigma receptors and potentially opioid receptors.

• Sigma Receptors (σ1 and σ2): The sigma receptor system is a unique class of proteins found throughout the body, with the sigma-1 (σ1) receptor being a well-characterized chaperone protein residing in the endoplasmic reticulum. Many synthetic compounds with a cyclohexyl or cyclopropylmethyl motif exhibit affinity for sigma receptors. These receptors are implicated in a wide range of cellular functions and are considered therapeutic targets for various neurological and psychiatric disorders. It is plausible that N-(Cyclopropylmethyl)cyclohexanamine hydrochloride acts as a ligand for one or both sigma receptor subtypes.

• Opioid Receptors (μ, δ, and κ): The cyclopropylmethyl group is a common feature in many opioid receptor ligands, often conferring antagonistic or partial agonistic properties. For instance, Naltrexone and Nalmefene, both opioid antagonists, possess this moiety. The cyclohexanamine portion of the molecule could also contribute to interactions within the hydrophobic pockets of opioid receptors. Therefore, investigating the binding profile of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride at opioid receptors is a logical step in its pharmacological characterization.

The following diagram illustrates the potential signaling pathways that could be modulated by N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, assuming it interacts with sigma-1 or G-protein coupled opioid receptors.

Caption: Potential signaling pathways for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Experimental Protocols for Radioligand Binding Studies

The following protocols are designed to be self-validating, incorporating essential controls and data analysis steps to ensure the trustworthiness of the results.

I. Membrane Preparation from Target Tissue or Cells

The quality of the membrane preparation is critical for a successful radioligand binding assay. This protocol outlines a standard procedure for preparing membranes from either brain tissue (e.g., guinea pig brain for sigma receptors) or cultured cells overexpressing a specific receptor of interest.

Materials:

• Target tissue (e.g., guinea pig brain) or cultured cells

• Lysis Buffer: 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, pH 7.4

• Protease inhibitor cocktail

• Sucrose solution (10% w/v) in lysis buffer

• Homogenizer (e.g., Dounce or Polytron)

• High-speed centrifuge

• BCA protein assay kit

Procedure:

• Homogenization: Homogenize the tissue or cell pellet in 20 volumes of ice-cold lysis buffer containing a protease inhibitor cocktail.

• Low-Speed Centrifugation: Centrifuge the homogenate at 1,000 x g for 3 minutes at 4°C to remove large cellular debris.

• High-Speed Centrifugation: Transfer the supernatant to a new tube and centrifuge at 20,000 x g for 10 minutes at 4°C to pellet the membranes.

• Washing: Discard the supernatant, resuspend the pellet in fresh lysis buffer, and repeat the high-speed centrifugation step.

• Cryopreservation: Resuspend the final pellet in lysis buffer containing 10% sucrose.

• Protein Quantification: Determine the protein concentration of the membrane preparation using a BCA assay.

• Storage: Aliquot the membrane preparation and store at -80°C until use.

II. Saturation Binding Assay

This assay is performed to determine the receptor density (Bmax) and the dissociation constant (Kd) of a radioligand for its receptor.

Materials:

• Membrane preparation

• Radiolabeled N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (if available) or a known radioligand for the target receptor (e.g., [³H]-(+)-pentazocine for sigma-1 receptors)

• Unlabeled N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (for non-specific binding)

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4

• 96-well plates

• Glass fiber filters (presoaked in 0.3% polyethyleneimine)

• Filtration apparatus

• Scintillation cocktail

• Scintillation counter

Procedure:

• Plate Setup: In a 96-well plate, set up triplicate wells for total binding and non-specific binding for each concentration of the radioligand.

• Reagent Addition:

  • Total Binding: Add 150 µL of membrane preparation (optimized protein concentration), 50 µL of assay buffer, and 50 µL of varying concentrations of the radioligand.

  • Non-Specific Binding: Add 150 µL of membrane preparation, 50 µL of a high concentration of unlabeled N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (or another appropriate unlabeled ligand), and 50 µL of varying concentrations of the radioligand.

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a filtration apparatus.

• Washing: Wash the filters four times with ice-cold wash buffer.

• Drying: Dry the filters for 30 minutes at 50°C.

• Counting: Place the dried filters in scintillation vials, add scintillation cocktail, and count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding at each radioligand concentration.

  • Plot the specific binding versus the radioligand concentration and fit the data using non-linear regression to determine the Kd and Bmax values.

Caption: Workflow for a saturation radioligand binding assay.

III. Competition Binding Assay

This assay is used to determine the affinity (Ki) of an unlabeled compound, such as N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, for a receptor by measuring its ability to compete with a known radioligand.

Materials:

• Same as for the saturation binding assay, with the addition of a range of concentrations of unlabeled N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Procedure:

• Plate Setup: In a 96-well plate, set up triplicate wells for each concentration of the unlabeled test compound.

• Reagent Addition: To each well, add 150 µL of membrane preparation, 50 µL of varying concentrations of unlabeled N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, and 50 µL of a fixed concentration of the radioligand (typically at or near its Kd value).

• Incubation, Filtration, Washing, Drying, and Counting: Follow steps 3-7 from the saturation binding assay protocol.

• Data Analysis:

  • Plot the percentage of specific binding of the radioligand against the logarithm of the concentration of the unlabeled test compound.

  • Fit the data using a non-linear regression model to determine the IC50 value (the concentration of the unlabeled compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation and Interpretation

The results from radioligand binding studies should be presented in a clear and concise manner, typically in tabular format.

Parameter	Description	Typical Units
Kd	Dissociation constant; a measure of the radioligand's affinity for the receptor. A lower Kd indicates higher affinity.	nM
Bmax	Maximum number of binding sites; represents the density of the receptor in the tissue or cell preparation.	fmol/mg protein
IC50	Inhibitory concentration 50%; the concentration of a competing ligand that displaces 50% of the specific binding of the radioligand.	nM
Ki	Inhibition constant; a measure of the affinity of a competing ligand for the receptor, corrected for the concentration and affinity of the radioligand.	nM

Interpreting the Results:

• A low nanomolar or sub-nanomolar Ki value for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride at a particular receptor would suggest high affinity and selectivity, warranting further investigation into its functional activity (i.e., whether it is an agonist, antagonist, or inverse agonist).

• Comparing the Ki values across different receptor subtypes will reveal the selectivity profile of the compound.

Conclusion and Future Directions

These application notes provide a framework for the initial characterization of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride using radioligand binding assays. The protocols outlined here, when executed with precision and appropriate controls, will yield reliable data on the binding affinity and receptor selectivity of this novel compound. Further studies, including functional assays (e.g., [³⁵S]GTPγS binding or second messenger assays), are necessary to elucidate the full pharmacological profile of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and to determine its potential as a therapeutic agent or a research tool.

References

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• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Alfa Cytology. (n.d.). Saturation Radioligand Binding Assays. Retrieved from [Link]

• Limbird, L. E. (1996). Radioligand binding methods: practical guide and tips. PubMed. Retrieved from [Link]

• Husbands, S. M., et al. (2018). Synthesis and pharmacological characterization of novel trans-cyclopropylmethyl-linked bivalent ligands that exhibit selectivity and allosteric pharmacology at the dopamine D3 receptor (D3R). National Institutes of Health. Retrieved from [Link]

• Su, T. P., et al. (2010). The Pharmacology of Sigma-1 Receptors. PubMed Central. Retrieved from [Link]

• Zhang, M., et al. (2011). Effect of ring-constrained phenylpropyloxyethylamines on sigma receptors. National Institutes of Health. Retrieved from [Link]

• Li, J. L., et al. (2020). Verifying the Role of 3-Hydroxy of 17-Cyclopropylmethyl-4,5α-epoxy-3,14β-dihydroxy-6β-[(4′-pyridyl) carboxamido]morphinan Derivatives via Their Binding Affinity and Selectivity Profiles on Opioid Receptors. PubMed Central. Retrieved from [Link]

• Berardi, F., et al. (2004). Substituted 1-phenyl-2-cyclopropylmethylamines with high affinity and selectivity for sigma sites. PubMed. Retrieved from [Link]

• He, Q., et al. (2021). Discovery of an M-Substituted N-Cyclopropylmethyl-7α-phenyl-6,14-endoethanotetrahydronorthebaine as a Selective, Potent, and Orally Active κ-Opioid Receptor Agonist with an Improved Central Nervous System Safety Profile. PubMed. Retrieved from [Link]

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Application Notes and Protocols for the In Vitro Characterization of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

Abstract

This document provides a comprehensive framework for the initial in vitro evaluation of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a novel research compound with limited publicly available biological data. Given its structural characteristics, which are suggestive of potential psychoactive properties, the protocols outlined herein are designed to first establish a cytotoxic profile and subsequently to investigate its potential interaction with sigma receptors, common targets for psychoactive compounds. This guide is intended for researchers, scientists, and drug development professionals engaged in the early-stage characterization of novel chemical entities. The methodologies are presented with an emphasis on scientific integrity, providing not only step-by-step instructions but also the underlying principles and rationale for experimental design.

Introduction: The Challenge of Characterizing Novel Compounds

This guide proposes a two-stage screening process:

• Stage 1: Foundational Cytotoxicity Assessment. This initial phase is crucial to determine the concentration range at which the compound exhibits biological activity without causing overt, non-specific cell death. We will detail protocols for assessing metabolic activity, membrane integrity, and the induction of apoptosis.[4][5][6][7][8]

• Stage 2: Mechanistic Investigation - Targeting Sigma Receptors. Based on the structural motifs of the compound, we hypothesize a potential interaction with sigma receptors (σ1R and σ2R). These receptors are implicated in a wide array of cellular processes and are targets for many psychoactive drugs.[9][10][11] We will provide protocols to assess whether N-(Cyclopropylmethyl)cyclohexanamine hydrochloride acts as a ligand for these receptors and to characterize its functional activity as a potential agonist or antagonist.

Stage 1: Foundational Cytotoxicity Assessment

A thorough understanding of a compound's cytotoxic potential is a critical first step in its pharmacological evaluation.[4][5] These assays determine the concentration-dependent effects of the test compound on cell viability and proliferation. The half-maximal inhibitory concentration (IC50) is a key metric derived from these studies, representing the concentration of a compound required to inhibit a biological process by 50%.[4]

Recommended Cell Lines

For a broad initial screening, a panel of cell lines is recommended, including both cancerous and non-cancerous lines, as well as cell lines known to express sigma receptors.

Cell Line	Type	Rationale for Inclusion
HEK293	Human Embryonic Kidney	A non-cancerous, robust cell line for general cytotoxicity assessment.[7][8]
SH-SY5Y	Human Neuroblastoma	A neuronal cell line, relevant for potential psychoactive compounds.[12]
MCF-7	Human Breast Cancer	A commonly used cancer cell line for cytotoxicity screening.[4][7][8]
PC-12	Rat Adrenal Pheochromocytoma	Known to express a high density of sigma-2 receptors.[11]
HEK-293T	Human Embryonic Kidney	Often used for functional characterization of sigma-1 receptors.[13]

Experimental Workflow: Cytotoxicity Screening

The general workflow for assessing the in vitro cytotoxicity of a novel compound is a multi-step process.

Caption: Simplified Sigma-1 Receptor Signaling Pathway.

The Sigma-2 Receptor (σ2R)

The σ2R, recently identified as TMEM97, is often overexpressed in proliferating tumor cells. [11][14]Ligands for the σ2R can induce both caspase-dependent and -independent apoptosis in cancer cells, making it a target for cancer therapeutics. [15]

Protocol: Competitive Binding Assay

To determine if N-(Cyclopropylmethyl)cyclohexanamine hydrochloride binds to sigma receptors, a competitive binding assay using a radiolabeled ligand is the gold standard.

Step-by-Step Protocol:

• Membrane Preparation: Prepare membrane homogenates from rat liver (for σ2R) or cells overexpressing the receptor of interest (e.g., HEK-293T for σ1R).

• Assay Setup: In a 96-well plate, combine the membrane preparation, a known concentration of a radiolabeled sigma receptor ligand (e.g., [3H]-(+)-pentazocine for σ1R, or [3H]DTG with a σ1R masking agent for σ2R), and varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. [11][13]3. Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium.

• Separation: Rapidly filter the mixture through glass fiber filters to separate bound from unbound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of the test compound to determine the Ki (inhibitory constant).

Protocol: Functional Assay for σ2R Agonism/Antagonism

Functional assays are necessary to determine whether a binding ligand acts as an agonist or an antagonist. For the σ2R, agonist activity is often correlated with cytotoxicity in cancer cell lines. [15] Step-by-Step Protocol:

• Cell Line Selection: Use a cell line with high σ2R expression, such as PC-12 or MDA-MB-435 melanoma cells. [11][15]2. Cytotoxicity Assay: Perform an MTT or similar cell viability assay as described in Section 2.3.

• Agonist/Antagonist Determination:

  • Agonist: If N-(Cyclopropylmethyl)cyclohexanamine hydrochloride induces dose-dependent cell death, it is likely acting as a σ2R agonist. [15]Its potency can be compared to a known σ2R agonist like siramesine.

  • Antagonist: To test for antagonism, co-treat cells with a known σ2R agonist and varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. If the test compound rescues the cells from agonist-induced death, it is acting as an antagonist.

• Caspase-3 Activity Assay: To further confirm the mechanism, a caspase-3 activity assay can be performed, as many σ2R agonists induce apoptosis through this pathway. [15]

Data Presentation and Interpretation

All quantitative data should be presented as the mean ± standard deviation from at least three independent experiments. [4]IC50 and Ki values should be calculated using non-linear regression analysis.

Assay	Parameter Measured	Expected Outcome for Active Compound
MTT Assay	Metabolic Activity	Dose-dependent decrease in viability (IC50 value)
LDH Release Assay	Membrane Permeability	Dose-dependent increase in LDH release
Annexin V/PI	Apoptosis/Necrosis	Increase in Annexin V and/or PI positive cells
Competitive Binding	Receptor Binding Affinity	Displacement of radioligand (Ki value)
Functional σ2R Assay	Cell Viability	Agonist: Decreased viability; Antagonist: Rescue from agonist

Conclusion

The protocols detailed in this application note provide a robust and scientifically grounded approach for the initial in vitro characterization of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. By systematically evaluating its cytotoxicity and then proceeding to investigate its interaction with plausible molecular targets like the sigma receptors, researchers can efficiently gather the foundational data necessary for further drug development efforts. This structured approach ensures that the biological effects of novel compounds are understood with both accuracy and mechanistic insight.

References

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• MDPI. (n.d.). Sigma-1 Receptor Signaling: In Search of New Therapeutic Alternatives for Cardiovascular and Renal Diseases.
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• International Journal of Pharmaceutical Research and Applications (IJPRA). (2025, April 15). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• ResearchGate. (2025, September 20). (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• National Center for Biotechnology Information. (2020, July 13). The Biological Function of Sigma-2 Receptor/TMEM97 and Its Utility in PET Imaging Studies in Cancer. PMC.
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• Benchchem. (n.d.). Application Notes and Protocols for Testing Sigma-1 Receptor Ligands.
• MDPI. (n.d.). Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances.
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Application Notes and Protocols for N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride in Animal Studies

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the critical dosing considerations for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in preclinical animal studies. This document emphasizes scientific integrity, offering field-proven insights and detailed protocols to ensure reproducible and reliable experimental outcomes.

Introduction: The Imperative of Rational Dosing

The journey of a novel chemical entity from discovery to a potential therapeutic hinges on rigorous preclinical evaluation. A cornerstone of this process is the establishment of a rational dosing strategy in animal models. For N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a compound with a unique chemical structure, careful consideration of its physicochemical properties, formulation, and the physiological differences between species is paramount. This guide provides a framework for making informed decisions to maximize the scientific value of animal studies while adhering to the highest standards of animal welfare.

Physicochemical Characterization: The Foundation of Formulation

A thorough understanding of the physicochemical properties of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is the first step in developing a viable formulation for in vivo studies. As a hydrochloride salt, it is anticipated to have improved aqueous solubility compared to its free base.[1][2]

Table 1: Physicochemical Properties of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride and its Free Base

Property	N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride	N-(Cyclopropylmethyl)cyclohexanamine (Free Base)	Significance for Dosing
Molecular Formula	C₁₀H₂₀ClN[3]	C₁₀H₁₉N[4]	Affects molecular weight and dose calculations.
Molecular Weight	189.73 g/mol [5]	153.28 g/mol [4]	Crucial for accurate dose preparation.
Appearance	White to off-white solid (predicted)	Colorless to yellow liquid (predicted)	Influences handling and formulation approach.
Melting Point	274.5-275 °C[5]	Not available	Indicator of purity and solid-state stability.
Aqueous Solubility	Expected to be higher than the free base.[1][2]	Expected to be low.	A key determinant of the formulation strategy (e.g., solution vs. suspension).
pKa	Not available (amine pKa is critical)	Not available	Influences solubility at different pH values and absorption in the gastrointestinal tract.
LogP	Not available (expected to be lower than free base)	Not available (predicted to be lipophilic)	Indicates the compound's lipophilicity and potential for crossing biological membranes.

Expert Insight: The lack of experimentally determined solubility, pKa, and LogP values for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a significant data gap. It is strongly recommended that these parameters be determined experimentally before proceeding with extensive in vivo studies. The hydrochloride salt form suggests that aqueous solubility will be pH-dependent, with higher solubility at lower pH.[1]

Formulation Development: Bridging the Compound to the Biological System

The choice of formulation is critical for ensuring accurate and reproducible drug exposure in animal studies. The primary goal is to maintain the compound in a stable and bioavailable form.

Oral Formulation Strategy

Given its hydrochloride salt form, an aqueous solution is the preferred formulation for oral administration, provided the required dose concentration is achievable.

Protocol 1: Preparation of an Aqueous Solution for Oral Gavage

• Determine the required dose concentration (mg/mL).

• Weigh the appropriate amount of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

• Select a vehicle. Start with sterile water for injection or a buffered solution (e.g., citrate buffer, pH 3-4) to enhance solubility. The use of a buffered vehicle can help maintain the compound in its soluble, ionized state in the stomach.

• Dissolve the compound in the vehicle. Use a vortex mixer or sonicator to aid dissolution. Gentle heating may be employed if necessary, but stability at elevated temperatures should be confirmed.

• Visually inspect for complete dissolution. The final formulation should be a clear solution.

• Measure the final pH and ensure it is within a range suitable for the chosen animal species (typically pH 2-8 for oral administration in rodents).

• Prepare fresh daily unless stability data supports longer storage.

If the required dose concentration exceeds the aqueous solubility, a suspension formulation may be necessary.

Protocol 2: Preparation of a Suspension for Oral Gavage

• Select a suspending agent. Common choices include 0.5% (w/v) methylcellulose or 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water.

• Prepare the suspending vehicle.

• Triturate the weighed N-(Cyclopropylmethyl)cyclohexanamine hydrochloride with a small amount of the vehicle to form a smooth paste.

• Gradually add the remaining vehicle while mixing to achieve the final desired concentration.

• Ensure uniform suspension before each administration by vortexing or stirring.

Intravenous Formulation Strategy

For intravenous (IV) administration, the formulation must be a sterile, isotonic, and clear solution with a pH close to physiological pH (7.4).

Protocol 3: Preparation of a Solution for Intravenous Injection

• Determine the maximum achievable concentration of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in a physiologically compatible vehicle (e.g., 0.9% saline, 5% dextrose in water).

• If solubility is limited, consider using co-solvents. A common co-solvent system for preclinical studies is a mixture of polyethylene glycol 400 (PEG 400), propylene glycol (PG), and water. However, the potential toxicity of excipients must be considered.[6][7]

• Ensure the final formulation is sterile. This can be achieved by sterile filtering the final solution through a 0.22 µm filter.

• The pH of the final solution should be adjusted to be as close to 7.4 as possible to minimize injection site irritation.

• Visually inspect for any precipitation before administration.

Expert Insight: When using co-solvents or other excipients, it is crucial to run a vehicle-only control group in your animal study to account for any potential effects of the formulation itself.[7]

Dose Calculation and Interspecies Scaling

Allometric Scaling

Allometric scaling is a mathematical method used to estimate the equivalent dose between different animal species and humans based on body surface area.[6][8] This approach is a valuable tool for predicting a starting dose in a new species when data is limited.[8]

The Human Equivalent Dose (HED) can be calculated from the animal No Observed Adverse Effect Level (NOAEL) using the following formula:

HED (mg/kg) = Animal Dose (mg/kg) x (Animal Weight (kg) / Human Weight (kg))^(1-0.67)

For converting doses between animal species, a conversion factor (Km) based on body weight and surface area is often used.

Table 2: Allometric Scaling Factors for Dose Conversion Between Species

From	To Mouse (20g)	To Rat (200g)	To Rabbit (1.5kg)	To Dog (10kg)	To Human (60kg)
Mouse (Km=3)	1	0.5	0.25	0.12	0.08
Rat (Km=6)	2	1	0.5	0.25	0.16
Rabbit (Km=12)	4	2	1	0.5	0.32
Dog (Km=20)	8.3	4.2	2.1	1	0.54
Human (Km=37)	12.3	6.2	3.1	1.8	1

To use the table, multiply the known dose (in mg/kg) by the conversion factor for the species you are dosing.

Expert Insight: Allometric scaling provides an initial estimate, but it does not account for species-specific differences in drug metabolism and pharmacokinetics. Therefore, the calculated dose should be considered a starting point, and the actual dose levels for a study should be informed by tolerability and pharmacokinetic data.

Administration Protocols

Oral Gavage in Rodents

Oral gavage ensures the precise administration of a defined dose.

Protocol 4: Oral Gavage in Mice and Rats

• Animal Restraint: Properly restrain the animal to prevent movement and ensure the head and neck are aligned.

• Gavage Needle Selection: Use a flexible, ball-tipped gavage needle of the appropriate size for the animal.

• Measurement: Measure the length of the gavage needle from the tip of the animal's nose to the last rib to avoid stomach perforation.

• Administration: Gently insert the gavage needle into the diastema (gap between the incisors and molars) and advance it along the roof of the mouth into the esophagus. The needle should pass with minimal resistance.

• Dose Delivery: Administer the formulation slowly and steadily.

• Post-Administration Monitoring: Observe the animal for any signs of distress, such as labored breathing, immediately after the procedure.

Intravenous Injection in Rodents (Tail Vein)

Protocol 5: Intravenous Tail Vein Injection in Mice and Rats

• Animal Warming: Warm the animal under a heat lamp or by placing the cage on a warming pad to dilate the tail veins.

• Restraint: Place the animal in a suitable restrainer.

• Vein Visualization: The lateral tail veins are the preferred sites for injection.

• Needle Insertion: Using a 27-30 gauge needle for mice or a 25-27 gauge needle for rats, insert the needle into the vein at a shallow angle with the bevel facing up.

• Confirmation of Placement: A small flash of blood in the hub of the needle may indicate successful cannulation.

• Injection: Inject the solution slowly. If swelling occurs at the injection site, the needle is not in the vein and should be repositioned.

• Post-Injection Care: Apply gentle pressure to the injection site after removing the needle to prevent bleeding.

Pharmacokinetic and Pharmacodynamic Considerations

A well-designed animal study should incorporate both pharmacokinetic (PK) and pharmacodynamic (PD) assessments to establish a clear relationship between drug exposure and its biological effect.

Pharmacokinetics (PK)

PK studies determine what the body does to the drug (Absorption, Distribution, Metabolism, and Excretion - ADME).

• Blood Sampling: Collect serial blood samples at predetermined time points after dosing to determine the plasma concentration-time profile of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

• Metabolism: The presence of a cyclopropylmethyl group attached to an amine suggests a potential for metabolism by cytochrome P450 (CYP) enzymes, which could lead to ring-opening and the formation of reactive metabolites.[9] In vitro studies with liver microsomes from different species can provide initial insights into metabolic pathways and potential species differences. The metabolism of the cyclohexylamine moiety may involve hydroxylation of the cyclohexane ring or deamination.

Pharmacodynamics (PD)

PD studies investigate what the drug does to the body.

• Mechanism of Action: The mechanism of action of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is not well-defined in the public domain. However, its structural similarity to arylcyclohexylamines, such as ketamine, suggests a potential interaction with the N-methyl-D-aspartate (NMDA) receptor.[8]

• PD Readouts: The choice of PD endpoints will depend on the hypothesized mechanism of action. If NMDA receptor antagonism is suspected, behavioral models relevant to CNS function (e.g., locomotor activity, tests for antidepressant or antipsychotic-like effects) would be appropriate.

Toxicological Evaluation

Initial dose-range finding studies are essential to determine the maximum tolerated dose (MTD).

• Clinical Observations: Monitor animals for any signs of toxicity, such as changes in behavior, appearance, body weight, and food/water consumption.

• Toxicity of Related Compounds: Arylcyclohexylamine derivatives have been associated with bladder toxicity with chronic use.[8] While the toxicological profile of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is unknown, this is a potential area of concern to monitor in longer-term studies.

Experimental Workflows and Diagrams

Decision Tree for Formulation Strategy

Caption: Decision workflow for oral formulation development.

Integrated PK/PD Study Workflow

Caption: Workflow for an integrated pharmacokinetic/pharmacodynamic study.

Conclusion and Future Directions

The successful preclinical development of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride relies on a methodical and scientifically rigorous approach to dosing in animal studies. This guide provides a foundational framework for initiating such studies. However, it is critical to acknowledge the existing data gaps, particularly the lack of experimental physicochemical data and any prior in vivo studies. Future work should prioritize the experimental determination of solubility, pKa, and LogP to refine formulation strategies. Furthermore, initial in vivo tolerability and pharmacokinetic studies are essential to inform the design of subsequent efficacy and toxicology studies. By integrating the principles outlined in this document, researchers can enhance the quality and impact of their preclinical research.

References

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Application Notes and Protocols for the Investigation of Cyclopropylmethyl-Containing Compounds in Neurodegenerative Disease Research

A FOCUSED GUIDE FOR RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

Senior Application Scientist's Foreword:

The intricate nature of neurodegenerative diseases necessitates a continuous search for novel chemical entities that can modulate key pathological pathways. While the specific compound N-(Cyclopropylmethyl)cyclohexanamine hydrochloride lacks documented evidence in the context of neurodegeneration research, the constituent cyclopropylmethyl moiety is a recognized pharmacophore in central nervous system (CNS) drug discovery. This guide, therefore, leverages the established principles of neuropharmacology and drug evaluation to provide a comprehensive framework for investigating compounds containing this structural motif.

We will use a representative, albeit hypothetical, compound, which we will refer to as CMP-1 (Cyclopropylmethyl Pharmacophore-1) , to illustrate the experimental workflows. The protocols and mechanistic discussions presented herein are synthesized from established methodologies for evaluating neuroprotective agents and are intended to serve as a robust starting point for your research endeavors. Our focus is on providing not just a series of steps, but the scientific rationale behind them, empowering you to adapt and validate these methods for your specific cyclopropylmethyl-containing compounds of interest.

PART 1: SCIENTIFIC RATIONALE & PROPOSED MECHANISM OF ACTION

The cyclopropyl ring is an intriguing structural element in medicinal chemistry, often conferring unique pharmacological properties due to its rigid, strained nature and electronic characteristics.[1] The cyclopropylmethyl group, in particular, has been incorporated into various CNS-active compounds, including ligands for aminergic G protein-coupled receptors (GPCRs) and transporters.[2][3] For the purpose of this guide, we will hypothesize that our representative compound, CMP-1 , exerts its neuroprotective effects through the modulation of the Dopamine D3 Receptor (D3R), a target implicated in various neurological and psychiatric disorders.

Proposed Mechanism of Action: D3R Antagonism

The Dopamine D3 Receptor is predominantly expressed in the limbic regions of the brain, which are associated with cognition, emotion, and reward. Dysregulation of dopaminergic signaling is a hallmark of several neurodegenerative diseases, including Parkinson's disease. We propose that CMP-1 acts as a selective antagonist at the D3R.

The potential neuroprotective effects of D3R antagonism can be multifaceted:

• Reduction of Oxidative Stress: Overactivation of dopamine receptors can lead to increased production of reactive oxygen species (ROS), contributing to neuronal damage. By blocking D3R, CMP-1 may mitigate this oxidative stress.

• Modulation of Neuroinflammation: D3R signaling has been linked to inflammatory processes in the brain. Antagonism of this receptor could lead to a reduction in the production of pro-inflammatory cytokines.

• Preservation of Mitochondrial Function: Mitochondrial dysfunction is a central pathological feature of many neurodegenerative diseases. By reducing cellular stress, D3R antagonism may indirectly help maintain mitochondrial integrity and function.

The following diagram illustrates the proposed signaling pathway for the neuroprotective effects of CMP-1.

Caption: Proposed mechanism of CMP-1 as a D3R antagonist.

PART 2: IN VITRO EVALUATION OF NEUROPROTECTIVE EFFECTS

The initial assessment of a potential neuroprotective compound involves a series of in vitro assays to determine its efficacy and to elucidate its mechanism of action at the cellular level.

Experimental Workflow for In Vitro Studies

The following diagram outlines the logical flow of in vitro experiments for evaluating CMP-1.

Caption: Logical workflow for in vitro evaluation of CMP-1.

Protocol 2.1: Determination of Non-Toxic Concentration Range

Objective: To determine the concentration range of CMP-1 that is not toxic to neuronal cells, ensuring that any observed neuroprotective effects are not due to confounding cytotoxic effects.

Materials:

• SH-SY5Y neuroblastoma cell line

• Complete growth medium (e.g., DMEM/F12 with 10% FBS and 1% Penicillin-Streptomycin)

• CMP-1 stock solution (dissolved in a suitable vehicle, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of CMP-1 in complete growth medium. The concentration range should be broad (e.g., 0.1 µM to 100 µM).

• Incubation: Replace the medium in the wells with the medium containing different concentrations of CMP-1. Include a vehicle control group. Incubate for 24-48 hours.

• MTT Assay:

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. The non-toxic concentration range is where cell viability is not significantly reduced.

Concentration of CMP-1	Cell Viability (% of Control)
Vehicle Control	100%
0.1 µM	98%
1 µM	95%
10 µM	92%
50 µM	70%
100 µM	45%
Table 1: Example data for determining the non-toxic concentration range of CMP-1.

Protocol 2.2: Neuroprotection Against Glutamate-Induced Excitotoxicity

Objective: To assess the ability of CMP-1 to protect neuronal cells from glutamate-induced cell death, a common model for excitotoxicity in neurodegenerative diseases.

Materials:

• SH-SY5Y cells

• Complete growth medium

• CMP-1 (at non-toxic concentrations)

• Glutamate solution

• MTT assay reagents

• 96-well plates

Procedure:

• Cell Seeding: Seed SH-SY5Y cells as described in Protocol 2.1.

• Pre-treatment: Pre-treat the cells with various non-toxic concentrations of CMP-1 for 2 hours.

• Induction of Toxicity: Add glutamate (e.g., 200 µM final concentration) to the wells (except for the control group) and incubate for 24 hours.

• Cell Viability Assessment: Perform the MTT assay as described in Protocol 2.1.

• Data Analysis: Compare the cell viability in the CMP-1 treated groups with the glutamate-only treated group to determine the protective effect.

Treatment Group	Cell Viability (% of Control)
Control (no glutamate)	100%
Glutamate (200 µM)	50%
Glutamate + CMP-1 (1 µM)	65%
Glutamate + CMP-1 (10 µM)	85%
Table 2: Example data for the neuroprotective effect of CMP-1 against glutamate-induced toxicity.

Protocol 2.3: Measurement of Intracellular Reactive Oxygen Species (ROS)

Objective: To determine if the neuroprotective effect of CMP-1 is associated with a reduction in intracellular ROS levels.

Materials:

• SH-SY5Y cells

• CMP-1

• Glutamate

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFDA) dye

• Fluorescence plate reader or flow cytometer

Procedure:

• Cell Treatment: Treat the cells as described in Protocol 2.2 (control, glutamate-only, glutamate + CMP-1).

• DCFDA Staining: After the treatment period, incubate the cells with DCFDA dye according to the manufacturer's instructions. DCFDA is oxidized by ROS to the highly fluorescent DCF.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence plate reader (excitation ~485 nm, emission ~535 nm).

• Data Analysis: A reduction in fluorescence intensity in the CMP-1 treated groups compared to the glutamate-only group indicates a decrease in ROS production.

Protocol 2.4: Assessment of Mitochondrial Membrane Potential (MMP)

Objective: To evaluate the effect of CMP-1 on mitochondrial health by measuring the mitochondrial membrane potential.

Materials:

• SH-SY5Y cells

• CMP-1

• Glutamate

• JC-1 dye

• Fluorescence plate reader

Procedure:

• Cell Treatment: Treat the cells as described in Protocol 2.2.

• JC-1 Staining: Incubate the cells with JC-1 dye. In healthy cells with high MMP, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low MMP, JC-1 remains as monomers and fluoresces green.

• Fluorescence Measurement: Measure both red and green fluorescence.

• Data Analysis: Calculate the ratio of red to green fluorescence. An increase in this ratio in the CMP-1 treated groups suggests the preservation of mitochondrial membrane potential.

PART 3: IN VIVO EVALUATION IN A RODENT MODEL OF PARKINSON'S DISEASE

Following promising in vitro results, the next crucial step is to evaluate the efficacy of CMP-1 in a relevant animal model of neurodegeneration. The 6-hydroxydopamine (6-OHDA) model in rats is a widely used model for Parkinson's disease.

Experimental Workflow for In Vivo Studies

Caption: Workflow for in vivo evaluation of CMP-1.

Protocol 3.1: 6-OHDA Lesioning and CMP-1 Treatment

Objective: To create a unilateral lesion of the nigrostriatal pathway in rats and to assess the therapeutic effect of CMP-1.

Materials:

• Adult male Sprague-Dawley rats

• 6-hydroxydopamine (6-OHDA)

• CMP-1

• Stereotaxic apparatus

• Anesthetics

Procedure:

• Stereotaxic Surgery: Anesthetize the rats and place them in a stereotaxic frame. Inject 6-OHDA into the medial forebrain bundle of one hemisphere.

• Treatment Regimen: Divide the rats into groups: sham-operated, 6-OHDA + vehicle, and 6-OHDA + CMP-1 (at various doses). Begin treatment with CMP-1 (e.g., via intraperitoneal injection) one day after surgery and continue for the duration of the experiment (e.g., 4 weeks).

• Behavioral Testing: Perform behavioral tests at regular intervals to assess motor deficits.

Protocol 3.2: Cylinder Test for Motor Asymmetry

Objective: To quantify forelimb use asymmetry as a measure of motor deficit and recovery.

Procedure:

• Place the rat in a transparent cylinder.

• Videotape the rat for 5-10 minutes.

• Score the number of times the rat uses its left forelimb, right forelimb, or both forelimbs for support when rearing against the cylinder wall.

• Data Analysis: Calculate the percentage of contralateral (impaired) forelimb use. A higher percentage in the CMP-1 treated group would indicate functional recovery.

Protocol 3.3: Immunohistochemical Analysis

Objective: To assess the extent of dopaminergic neuron loss and the neuroprotective effect of CMP-1 at the histological level.

Procedure:

• At the end of the treatment period, euthanize the rats and perfuse them with saline followed by paraformaldehyde.

• Dissect the brains and prepare coronal sections of the substantia nigra and striatum.

• Perform immunohistochemistry using an antibody against tyrosine hydroxylase (TH), a marker for dopaminergic neurons.

• Data Analysis: Quantify the number of TH-positive cells in the substantia nigra and the density of TH-positive fibers in the striatum. A greater number of surviving neurons in the CMP-1 treated group would confirm its neuroprotective effect.

PART 4: REFERENCES

• Li, H., & Cheng, J. (2024). 2-Phenylcyclopropylmethylamine (PCPMA) as a privileged scaffold for central nervous system drug design. Bioorganic & Medicinal Chemistry Letters, 101, 129654. [Link]

• Cheng, J., Giguère, P., et al. (2015). Optimization of 2-phenylcyclopropylmethylamines as selective serotonin 2C receptor agonists and their evaluation as potential antipsychotic agents. Journal of Medicinal Chemistry, 58(4), 1974-1989. [Link]

• Newman, A. H., et al. (2017). Synthesis and Pharmacological Characterization of Novel trans-Cyclopropylmethyl-Linked Bivalent Ligands That Exhibit Selectivity and Allosteric Pharmacology at the Dopamine D3 Receptor (D3R). Journal of Medicinal Chemistry, 60(4), 1479-1495. [Link]

• Newman, A. H., et al. (2017). Synthesis and Pharmacological Characterization of Novel trans-Cyclopropylmethyl-Linked Bivalent Ligands That Exhibit Selectivity and Allosteric Pharmacology at the Dopamine D3 Receptor (D3R). PubMed. [Link]

• Wang, Y., et al. (2017). Synthesis and biological evaluation of memantine nitrates as a potential treatment for neurodegenerative diseases. RSC Advances, 7(1), 1-10. [Link]

• Tiwari, R. K., & Parang, K. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8935-8964. [Link]

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• 3. 2-Phenylcyclopropylmethylamine (PCPMA) as a privileged scaffold for central nervous system drug design. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Investigation of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in Preclinical Pain Models

Introduction: Rationale for Investigating N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in Pain Research

The relentless pursuit of novel analgesic agents with improved efficacy and safety profiles is a cornerstone of modern pharmacology. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a synthetic compound of interest due to its structural features, which are common to molecules with significant activity in the central nervous system, particularly within the domain of pain modulation. While direct pharmacological data for this specific molecule is not extensively published, its constituent moieties provide a strong rationale for its investigation as a potential analgesic.

The N-cyclopropylmethyl group is a well-established pharmacophore in opioid receptor ligands, often imparting mixed agonist-antagonist properties or potent kappa-opioid receptor agonism.[1][2] Compounds containing this group, such as certain morphinan and benzomorphan derivatives, have demonstrated significant analgesic effects in various preclinical models.[3][4][5] The cyclohexanamine scaffold is also present in various neurologically active agents, and its derivatives have been explored for their analgesic potential.[6][7]

Given this structural precedent, it is hypothesized that N-(Cyclopropylmethyl)cyclohexanamine hydrochloride may interact with one or more opioid receptor subtypes (mu, delta, or kappa) to modulate nociceptive signaling. The following application notes provide a comprehensive guide for researchers to systematically evaluate the analgesic potential of this compound in established preclinical models of pain.

Hypothesized Mechanism of Action

Based on its structural components, the primary hypothesized mechanism of action for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is the modulation of opioid receptors. Opioid receptors are G-protein coupled receptors that, upon activation, lead to a decrease in neuronal excitability and neurotransmitter release, thereby producing analgesia.[8] The N-cyclopropylmethyl group is particularly known to confer affinity for kappa and mu opioid receptors.[9]

Hypothesized Signaling Pathway

Caption: Hypothesized opioid receptor-mediated signaling cascade.

In Vivo Pain Models: Protocols and Applications

The following section details standard, validated in vivo models for assessing the analgesic efficacy of a novel compound.[10][11][12] These models are designed to evaluate activity against different pain modalities, including acute thermal nociception, persistent chemical-induced pain, and chronic neuropathic pain.

Acute Nociceptive Pain: Hot Plate Test

This model assesses the central analgesic activity of a compound against a thermal stimulus. It is particularly sensitive to opioid receptor agonists.

Experimental Workflow

Caption: Workflow for the Hot Plate Test.

Detailed Protocol:

• Animal Acclimatization: Allow mice (e.g., male C57BL/6, 20-25g) to acclimate to the testing room for at least 30 minutes before the experiment.

• Baseline Measurement:

  • Place each mouse individually on the hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5°C).

  • Start a timer and observe the mouse for nocifensive behaviors (hind paw licking, jumping).

  • Record the latency (in seconds) to the first clear sign of a nocifensive response.

  • To prevent tissue damage, a cut-off time (e.g., 30-45 seconds) must be established. If a mouse does not respond by the cut-off time, it should be removed, and the cut-off time recorded as its latency.

• Animal Grouping and Dosing:

  • Exclude animals with baseline latencies that are too short or too long.

  • Randomly assign the remaining animals to treatment groups (e.g., n=8-10 per group):

    • Vehicle control (e.g., saline or 0.5% Tween 80 in saline)

    • N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (e.g., 1, 3, 10, 30 mg/kg, administered intraperitoneally - i.p.)

    • Positive control (e.g., Morphine, 10 mg/kg, i.p.)

• Post-Dosing Measurements:

  • At predetermined time points after drug administration (e.g., 30, 60, 90, and 120 minutes), repeat the hot plate test as described in step 2.

• Data Analysis:

  • The primary endpoint is the latency to a nocifensive response.

  • Data are often converted to the percentage of Maximum Possible Effect (%MPE) using the formula: %MPE = [(Post-drug Latency - Baseline Latency) / (Cut-off Time - Baseline Latency)] x 100

Inflammatory Pain: Formalin Test

The formalin test is a model of continuous pain resulting from tissue injury and inflammation. It produces a biphasic pain response, allowing for the differentiation of effects on acute nociceptive pain (Phase 1) and inflammatory pain (Phase 2).[13]

Detailed Protocol:

• Animal Acclimatization: Place mice or rats in individual observation chambers (e.g., clear Plexiglas boxes) for at least 30 minutes to allow for acclimation to the environment.

• Pre-treatment: Administer the vehicle, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (at various doses), or a positive control (e.g., Morphine or an NSAID like Diclofenac) at a specified time before the formalin injection (e.g., 30 minutes for i.p. administration).

• Formalin Injection:

  • Gently restrain the animal and inject a small volume (e.g., 20 µL) of dilute formalin solution (e.g., 2.5-5% in saline) into the plantar surface of one hind paw.

• Observation Period:

  • Immediately after the injection, return the animal to the observation chamber and start a timer.

  • Observe and record the cumulative time the animal spends licking, biting, or flinching the injected paw.

  • The observation period is typically divided into two phases:

    • Phase 1 (Acute/Neurogenic Pain): 0-5 minutes post-injection.

    • Phase 2 (Inflammatory Pain): 15-40 minutes post-injection.

• Data Analysis:

  • The total time spent in nocifensive behaviors is calculated for each phase.

  • Compare the mean time in each phase for the drug-treated groups to the vehicle-treated group. A significant reduction in time indicates an analgesic effect.

Neuropathic Pain: Spinal Nerve Ligation (SNL) Model

Neuropathic pain models are essential for evaluating compounds intended to treat chronic pain states arising from nerve injury.[13][14] The SNL (Chung) model is a widely used and validated model of peripheral neuropathic pain.

Experimental Workflow

Caption: Workflow for the Spinal Nerve Ligation (SNL) Model.

Detailed Protocol:

• Baseline Assessment of Mechanical Allodynia:

  • Place rats in individual compartments on an elevated mesh floor and allow them to acclimate.

  • Use a series of calibrated von Frey filaments to determine the paw withdrawal threshold (PWT) for each hind paw. This is typically done using the "up-down" method.

• Surgical Procedure (Spinal Nerve Ligation):

  • Anesthetize the rat (e.g., with isoflurane).

  • Under aseptic conditions, expose the L5 and L6 spinal nerves.

  • Tightly ligate the L5 and L6 spinal nerves distal to the dorsal root ganglion.

  • Close the incision in layers. Sham-operated animals undergo the same procedure without nerve ligation.

• Post-operative Recovery and Pain Development:

  • Allow the animals to recover for 7-14 days. During this period, they will develop mechanical allodynia (a lowered pain threshold) in the paw ipsilateral to the nerve ligation.

• Drug Testing:

  • After confirming the development of stable mechanical allodynia (a significant decrease in PWT compared to baseline and the contralateral paw), begin drug testing.

  • Establish a post-surgery baseline PWT.

  • Administer the vehicle, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (at various doses), or a positive control (e.g., Gabapentin, 100 mg/kg, i.p.).

  • Measure the PWT at various time points post-administration (e.g., 1, 2, 4, and 6 hours).

• Data Analysis:

  • The primary endpoint is the paw withdrawal threshold in grams.

  • An increase in the PWT in the ipsilateral paw following drug treatment indicates an anti-allodynic effect.

  • Data can be expressed as the raw PWT or as a percentage of the maximum possible effect (%MPE), where the maximum effect is the baseline PWT before surgery.

Data Interpretation and Summary

The following table provides a hypothetical framework for summarizing the potential outcomes of testing N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in the described pain models.

Pain Model	Dose Range (mg/kg, i.p.)	Primary Outcome Measure	Hypothesized Efficacy (vs. Vehicle)	Potential Positive Control
Hot Plate Test	1 - 30	Increase in response latency (%MPE)	Moderate to High	Morphine (10 mg/kg)
Formalin Test	1 - 30	Reduction in licking/flinching time	Phase 1: Mild to ModeratePhase 2: Moderate to High	Morphine (5 mg/kg)
SNL Model	10 - 100	Increase in paw withdrawal threshold	Moderate	Gabapentin (100 mg/kg)

Conclusion and Future Directions

These application notes provide a structured, hypothesis-driven framework for the initial preclinical evaluation of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride as a potential analgesic. Based on the well-documented role of the N-cyclopropylmethyl moiety in opioid pharmacology, there is a strong scientific premise for this investigation.[1][9] Positive results in these foundational models would warrant further, more detailed mechanistic studies, including receptor binding assays to determine affinity and selectivity for opioid receptor subtypes, and functional assays to characterize the compound as an agonist, partial agonist, or antagonist. Such studies will be critical in elucidating the precise mechanism of action and advancing the development of this compound as a novel therapeutic for pain management.

References

• Charles River Laboratories. (n.d.). In Vivo Pain Models. Retrieved from [Link]

• Eid, S. R., & Mallet, C. (2014). In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. In TRP Channels as Therapeutic Targets (pp. 371-388). Humana Press. Retrieved from [Link]

• PatSnap. (2024, May 27). What in vivo models are used for pain studies? Synapse. Retrieved from [Link]

• Yuan, Y., Lee, Y. S., & Zhang, Y. (2015). Design, Syntheses, and Pharmacological Characterization of 17-cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6α-(isoquinoline-3'-carboxamido)morphinan Analogues as Opioid Receptor Ligands. Bioorganic & Medicinal Chemistry, 23(7), 1531–1539. Retrieved from [Link]

• Lee, G., et al. (2024). Discovery of a Novel Multitarget Analgesic Through an In Vivo-Guided Approach. International Journal of Molecular Sciences, 25(11), 5897. Retrieved from [Link]

• Khroyan, T. V., et al. (2011). The first universal opioid ligand, (2S)-2-[(5R,6R,7R,14S)-N-cyclopropylmethyl-4,5-epoxy-6,14-ethano-3-hydroxy-6-methoxymorphinan-7-yl]-3,3-dimethylpentan-2-ol (BU08028): characterization of the in vitro profile and in vivo behavioral effects in mouse models of acute pain and cocaine-induced reward. The Journal of Pharmacology and Experimental Therapeutics, 336(3), 952–961. Retrieved from [Link]

• Chen, Y. L., et al. (2018). Verifying the Role of 3-Hydroxy of 17-Cyclopropylmethyl-4,5α-epoxy-3,14β-dihydroxy-6β-[(4′-pyridyl) carboxamido]morphinan Derivatives via Their Binding Affinity and Selectivity Profiles on Opioid Receptors. Molecules, 23(11), 2997. Retrieved from [Link]

• Melior Discovery. (n.d.). In vivo models of Pain, Anesthesia and Algesia. Retrieved from [Link]

• Cheng, P., et al. (2017). 17-Cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6β-(4′-pyridylcarboxamido)morphinan (NAP) modulating the mu opioid receptor in a biased fashion. Scientific Reports, 7, 46342. Retrieved from [Link]

• Lewis, J. W., et al. (2012). 14β-Arylpropiolylamino-17-cyclopropylmethyl-7,8-dihydronormorphinones and related opioids. Further examples of pseudo-irreversible mu opioid receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 22(13), 4359–4362. Retrieved from [Link]

• De Costa, B. R., et al. (1990). Synthesis and Analgesic Activity of N-aryl/arylalkyl-N-[2-(1-pyrrolidinyl)cyclohexyl]propanamides. Journal of Medicinal Chemistry, 33(11), 3100-3102. Retrieved from [Link]

• PubChem. (n.d.). Cyclohexanamine, N-methyl-n-propyl-. National Center for Biotechnology Information. Retrieved from [Link]

• Zimmerman, D. M., et al. (1987). Synthesis and Analgesic Properties of N-substituted trans-4a-aryldecahydroisoquinolines. Journal of Medicinal Chemistry, 30(4), 555-561. Retrieved from [Link]

• DeGraw, J. I., et al. (1978). Analgesics. 1. Synthesis and analgesic properties of N-sec-alkyl- and N-tert-alkylnormorphines. Journal of Medicinal Chemistry, 21(5), 415-422. Retrieved from [Link]

• PubChem. (n.d.). N-Cyclopropylcyclohexanamine. National Center for Biotechnology Information. Retrieved from [Link]

• Hogg, R. C., et al. (2020). Structure-Activity Relationships for the Anaesthetic and Analgaesic Properties of Aromatic Ring-Substituted Ketamine Esters. Molecules, 25(21), 5038. Retrieved from [Link]

• PubChem. (n.d.). Cyclohexylamine, N-methyl-N-(3-(p-phenoxymethylphenyl)propyl)-. National Center for Biotechnology Information. Retrieved from [Link]

• Shirvani, G., et al. (2011). Synthesis and analgesic activity of N-arylhydrazone derivatives of mefenamic acid. DARU Journal of Pharmaceutical Sciences, 19(4), 272–277. Retrieved from [Link]

• Manfrini, M., et al. (2000). Synthesis of N-[4-(propyl)cyclohexyl]-amides with anti-inflammatory and analgesic activities. Il Farmaco, 55(6-7), 439-447. Retrieved from [Link]

• PubChem. (n.d.). N-(Cyclopropylmethyl)normorphine. National Center for Biotechnology Information. Retrieved from [Link]

• He, Q., et al. (2021). Discovery of an M-Substituted N-Cyclopropylmethyl-7α-phenyl-6,14-endoethanotetrahydronorthebaine as a Selective, Potent, and Orally Active κ-Opioid Receptor Agonist with an Improved Central Nervous System Safety Profile. Journal of Medicinal Chemistry, 64(16), 12414–12433. Retrieved from [Link]

• Polazzi, J. O., et al. (1981). Analgesic narcotic antagonists. 9. 6-Methylene-8 beta-alkyl-N-(cycloalkylmethyl)-3-hydroxy- or -methoxymorphinans. Journal of Medicinal Chemistry, 24(12), 1516-1518. Retrieved from [Link]

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• 3. Design, syntheses, and pharmacological characterization of 17-cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6α-(isoquinoline-3'-carboxamido)morphinan analogues as opioid receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
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High-performance liquid chromatography (HPLC) method for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Authored by: A Senior Application Scientist

Abstract

This comprehensive application note provides a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This secondary amine compound presents unique analytical challenges, including a lack of a strong UV chromophore and the potential for peak tailing on traditional silica-based columns. This guide delves into the rationale behind the method development, offering a complete protocol from sample preparation to data analysis. Furthermore, it outlines a full validation strategy according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring the method's suitability for its intended purpose in research and quality control environments.

Introduction and Analyte Overview

N-(Cyclopropylmethyl)cyclohexanamine is a secondary amine that, in its hydrochloride salt form, is relevant in pharmaceutical development and chemical synthesis. Accurate quantification is critical for ensuring purity, stability, and quality in drug substance and product manufacturing. The primary analytical challenges associated with this compound in reversed-phase HPLC include its basic nature, which can lead to deleterious interactions with stationary phase silanols, and its limited UV absorbance, which necessitates sensitive detection strategies.[1]

This document provides a scientifically-grounded HPLC method designed to overcome these challenges, yielding symmetric peak shapes, reliable retention, and accurate quantification.

Analyte Physicochemical Properties:

Property	Value	Source
Chemical Structure		PubChem[2]
Molecular Formula	C₁₀H₂₀ClN	PubChem[2]
Molecular Weight	189.72 g/mol	PubChem[3]
Form	Hydrochloride Salt	N/A
Melting Point	274.5-275 °C	ChemicalBook[4]
UV Absorbance	Lacks a significant chromophore; low UV detection required.	Inferred from structure
pKa	Estimated 10.5 - 11.0 (for the secondary amine)	Inferred from similar structures

Method Development: Rationale and Strategy

The development of a robust HPLC method requires a systematic approach where each parameter is chosen to ensure optimal performance. The strategy for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is centered on controlling its ionization state and minimizing unwanted secondary interactions.

Chromatographic Mode and Stationary Phase Selection

Reversed-phase liquid chromatography (RP-LC) is the most versatile and widely used mode in HPLC, making it the logical choice for this analysis.[5] The primary challenge with basic analytes like amines is their interaction with acidic residual silanol groups (Si-OH) on the surface of silica-based stationary phases. This interaction can cause significant peak tailing.

To mitigate this, a modern, high-purity, end-capped C18 column is selected. End-capping is a process that chemically bonds a small silane (e.g., trimethylsilane) to most of the residual silanols, creating a more inert and hydrophobic surface. This significantly improves peak shape for basic compounds.

Mobile Phase Optimization

The mobile phase composition is the most critical factor in achieving the desired retention and selectivity.

• pH Control: The pKa of the N-(Cyclopropylmethyl)cyclohexanamine is estimated to be around 10.5-11.0. To ensure consistent retention and behavior, the mobile phase pH must be controlled to keep the analyte in a single, fully protonated (ionized) state. According to chromatographic principles, operating at a pH at least 2 units below the pKa is ideal. A pH of 2.5-3.5 is therefore optimal. At this pH, the amine is fully protonated (R₂NH₂⁺), and the residual silanols on the stationary phase are largely non-ionized, which further reduces the potential for strong ionic interactions.

• Buffer Selection: A phosphate buffer is chosen for its effectiveness in the desired pH range and its compatibility with UV detection.

• Organic Modifier: Acetonitrile is selected as the organic modifier due to its low viscosity, which results in lower backpressure, and its UV transparency at low wavelengths. A gradient elution is employed to ensure the elution of any potential, more hydrophobic impurities within a reasonable run time while providing a sharp, well-resolved peak for the main analyte.

Detection

The analyte lacks a strong chromophore. Therefore, detection is performed at a low UV wavelength, 210 nm , where the amine functional group exhibits some absorbance. While not highly sensitive, this approach is direct, simple, and sufficient for many applications, such as purity assays. For trace-level analysis, alternative strategies like derivatization with a UV-active or fluorescent tag (e.g., OPA or FMOC-Cl) could be employed to enhance sensitivity.[6][7]

Detailed Analytical Protocol

This protocol must be followed in a laboratory environment with appropriate safety measures in place.

Equipment and Materials

• HPLC System: Agilent 1260 Infinity II, Waters Alliance e2695, or equivalent, equipped with a gradient pump, autosampler, column thermostat, and photodiode array (PDA) or UV detector.

• Chromatographic Column: Phenomenex Luna C18(2) (150 x 4.6 mm, 5 µm) or equivalent end-capped C18 column.

• Reagents:

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade or Milli-Q)

  • Potassium Dihydrogen Phosphate (KH₂PO₄) (ACS Grade)

  • Phosphoric Acid (H₃PO₄) (85%, ACS Grade)

  • N-(Cyclopropylmethyl)cyclohexanamine hydrochloride Reference Standard

Preparation of Solutions

• Mobile Phase A (Aqueous): 25 mM Phosphate Buffer, pH 3.0

  • Weigh 3.40 g of KH₂PO₄ and dissolve it in 1000 mL of HPLC-grade water.

  • Adjust the pH to 3.0 ± 0.05 by adding 85% phosphoric acid dropwise while monitoring with a calibrated pH meter.

  • Filter the buffer through a 0.45 µm nylon membrane filter.

• Mobile Phase B (Organic): Acetonitrile

  • Use HPLC-grade acetonitrile directly.

• Diluent: 50:50 (v/v) Acetonitrile/Water

• Standard Stock Solution (1.0 mg/mL):

  • Accurately weigh approximately 25 mg of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride Reference Standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the diluent. Sonicate for 5 minutes if necessary to ensure complete dissolution.

• Working Standard Solution (0.1 mg/mL):

  • Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask.

  • Dilute to volume with the diluent and mix thoroughly.

• Sample Preparation (Example for a Drug Substance):

  • Accurately weigh approximately 25 mg of the N-(Cyclopropylmethyl)cyclohexanamine hydrochloride sample into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the diluent.

  • Pipette 2.5 mL of this solution into a 25 mL volumetric flask, dilute to volume with the diluent, and mix. The target concentration is 0.1 mg/mL.

  • Filter the final solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

Chromatographic Conditions

Parameter	Setting
Column	Phenomenex Luna C18(2) (150 x 4.6 mm, 5 µm)
Mobile Phase A	25 mM Phosphate Buffer, pH 3.0
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0.0
15.0
15.1
20.0
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector Wavelength	210 nm
Run Time	20 minutes

System Suitability Test (SST)

Before sample analysis, perform five replicate injections of the Working Standard Solution (0.1 mg/mL). The system is deemed suitable for use if the following criteria are met, in accordance with USP <621>.[8][9]

Parameter	Acceptance Criterion
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%

Method Validation Protocol

The analytical method must be validated to demonstrate its suitability for its intended purpose, as mandated by ICH Q2(R1) guidelines.[10][11][12]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo ingredients.

• Protocol:

  • Inject the diluent (blank) to demonstrate no interference at the retention time of the analyte.

  • Inject the Working Standard Solution.

  • Inject the sample solution.

  • If available, inject a sample that has been subjected to stress conditions (e.g., acid, base, peroxide, heat, light) to demonstrate that degradant peaks do not co-elute with the analyte peak.

• Acceptance Criteria: The analyte peak should be free from any co-eluting peaks in the blank and stressed samples. Peak purity analysis using a PDA detector should pass.

Linearity

• Protocol: Prepare a series of at least five solutions from the Standard Stock Solution, ranging from 50% to 150% of the nominal working concentration (e.g., 0.05, 0.075, 0.1, 0.125, and 0.15 mg/mL). Inject each solution in triplicate.

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve (peak area vs. concentration) should be ≥ 0.999. The y-intercept should be insignificant.

Accuracy (Recovery)

• Protocol: Prepare a placebo matrix and spike it with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). Prepare each level in triplicate. Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% at each level.

Precision

• Repeatability (Intra-day Precision): Analyze six independent sample preparations at 100% of the target concentration on the same day, with the same analyst and equipment.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The RSD for the results of both repeatability and intermediate precision studies should be ≤ 2.0%.

Robustness

• Protocol: Intentionally make small, deliberate variations to the method parameters and assess the impact on the results and system suitability.

  • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min)

  • Column Temperature: ± 2 °C (28 and 32 °C)

  • Mobile Phase pH: ± 0.2 units (pH 2.8 and 3.2)

• Acceptance Criteria: The system suitability criteria must be met under all varied conditions, and the results should not significantly deviate from the nominal conditions.

Summary of Validation Results (Hypothetical Data)

Validation Parameter	Result	Status
Specificity	No interference observed. Peak purity passed.	Pass
Linearity (0.05-0.15 mg/mL)	Correlation Coefficient (r²) = 0.9998	Pass
Accuracy (Recovery)	99.2% - 101.5%	Pass
Precision (Repeatability)	RSD = 0.8%	Pass
Precision (Intermediate)	RSD = 1.1%	Pass
Robustness	System suitability passed under all conditions.	Pass

Visualization of the Analytical Workflow

The following diagram illustrates the complete workflow from sample receipt to final reporting for the analysis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Caption: End-to-end workflow for the HPLC analysis of N-(Cyclopropylmethyl)cyclohexanamine HCl.

Conclusion

The HPLC method detailed in this application note is demonstrated to be specific, linear, accurate, precise, and robust for the quantitative determination of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. By employing an end-capped C18 column and a pH-controlled mobile phase, the common analytical challenges associated with secondary amines are effectively overcome. This method is suitable for routine quality control and research applications, providing reliable and accurate analytical data.

References

• <621> CHROMATOGRAPHY - US Pharmacopeia (USP) .

• HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column | SIELC Technologies .

• <621> CHROMATOGRAPHY .

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy .

• What is USP Chapter 621? | Phenomenex Blog .

• Understanding the Latest Revisions to USP <621> | Agilent .

• <621> Chromatography - US Pharmacopeia (USP) .

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA .

• Q2(R1) Validation of Analytical Procedures: Text and Methodology - FDA .

• Quality Guidelines - ICH .

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures - Starodub .

• RediSep C-18 reversed phase column Purification of primary amines - Teledyne ISCO .

• Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups - PubMed .

• Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air - Thermo Fisher Scientific .

• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers | Request PDF .

• Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines - Benchchem .

• Derivatization and Separation of Aliphatic Amines - Sigma-Aldrich .

• Reversed Phase HPLC Columns - Phenomenex .

• Determination of aliphatic primary and secondary amines and polyamines in air by high-performance liquid chromatography - OSTI.GOV .

• N-(Cyclopropylmethyl)cyclohexanamine hydrochloride | C10H20ClN - PubChem .

• N-(CYCLOPROPYLMETHYL)CYCLOHEXANAMINE HYDROCHLORIDE | 99175-39-0 .

• (Cyclopropylmethyl)(methyl)amine hydrochloride | C5H12ClN - PubChem .

• N-(cyclopropylmethyl)cyclohexanamine;chloride | C10H19ClN- - PubChem .

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• 1. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column | SIELC Technologies [sielc.com]
• 2. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride | C10H20ClN | CID 16641250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-(cyclopropylmethyl)cyclohexanamine chloride | C10H19ClN- | CID 19627975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-(CYCLOPROPYLMETHYL)CYCLOHEXANAMINE HYDROCHLORIDE | 99175-39-0 [amp.chemicalbook.com]
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• 10. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 11. fda.gov [fda.gov]
• 12. starodub.nl [starodub.nl]

Mass spectrometry analysis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

<_

APPLICATION NOTE: MS-2026-01

Quantitative and Qualitative Analysis of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Abstract

This application note details a robust and sensitive method for the analysis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system. Due to the compound's secondary amine structure, Electrospray Ionization (ESI) in positive ion mode provides excellent sensitivity. A stable protonated molecule [M+H]⁺ is readily formed and used as the precursor ion for fragmentation analysis. This guide provides a comprehensive protocol, including sample preparation, optimized LC and MS conditions, and an in-depth discussion of the expected fragmentation patterns, making it an essential resource for researchers in pharmaceutical analysis and related fields.

Introduction

N-(Cyclopropylmethyl)cyclohexanamine is a secondary amine of interest in pharmaceutical and chemical research. Accurate and sensitive detection is crucial for its characterization, purity assessment, and quantification in various matrices. Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), offers unparalleled selectivity and sensitivity for this type of analysis.[1][2]

The hydrochloride salt form ensures solubility in aqueous media, but the analysis focuses on the free base. The inherent basicity of the secondary amine group makes it an ideal candidate for positive mode Electrospray Ionization (ESI), a soft ionization technique that minimizes in-source fragmentation and reliably produces a protonated molecular ion, [M+H]⁺.[3][4][5] This application note provides a complete workflow, from sample handling to data interpretation, grounded in the fundamental principles of mass spectrometry.

Analyte Properties

Understanding the physicochemical properties of N-(Cyclopropylmethyl)cyclohexanamine is fundamental to method development.

Property	Value	Source
Chemical Structure
Molecular Formula	C₁₀H₁₉N (Free Base)	[6]
Molecular Weight	153.27 g/mol (Free Base)	[6]
Monoisotopic Mass	153.15175 Da (Free Base)	[6]
Form	Hydrochloride Salt (C₁₀H₁₉N·HCl)	[6]
Salt Molecular Weight	189.73 g/mol	[6]

The key feature for ESI-MS is the secondary amine, which is readily protonated. The nitrogen rule in mass spectrometry states that a compound with an odd number of nitrogen atoms will have an odd-numbered molecular weight, which holds true for the free base of this analyte.[7]

Experimental Workflow

The overall analytical process is streamlined to ensure reproducibility and high sensitivity. The workflow involves simple sample preparation, chromatographic separation to isolate the analyte from the matrix, and detection by tandem mass spectrometry.

Caption: High-level workflow for the LC-MS/MS analysis.

Detailed Protocols

Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 2.34 mg of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (equivalent to 2.0 mg of the free base) and dissolve in 2.0 mL of a 50:50 mixture of methanol and water.

• Working Standard (1 µg/mL): Perform a serial dilution of the stock solution in the initial mobile phase (see section 4.2) to achieve the desired concentration for analysis.

• Filtration: Prior to injection, filter the final solution through a 0.22 µm syringe filter (e.g., PVDF or PTFE) to remove any particulates.

Rationale: The hydrochloride salt is readily soluble in polar solvents. Diluting in the initial mobile phase ensures compatibility with the LC system and good peak shape.

Liquid Chromatography (LC) Conditions

Effective chromatographic separation is essential to reduce matrix effects and ensure accurate quantification. A standard reverse-phase method is suitable for this compound.

Parameter	Recommended Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Rationale: A C18 column provides good retention for this moderately polar compound. The acidic mobile phase (0.1% formic acid) is critical as it ensures the secondary amine remains protonated, leading to better retention and enhanced ionization efficiency in the MS source.[2][8]

Mass Spectrometry (MS) Conditions

The MS parameters must be optimized to achieve maximum sensitivity for the precursor ion and generate stable, characteristic product ions.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Desolvation Temp.	450 °C
Desolvation Gas Flow	800 L/hr (Nitrogen)
Cone Gas Flow	50 L/hr
Source Temperature	150 °C
Scan Mode	Multiple Reaction Monitoring (MRM)

Rationale: ESI is the preferred method for polar, non-volatile molecules like amines.[3][5] Positive ion mode is selected to detect the protonated [M+H]⁺ molecule. The voltages and temperatures are optimized to maximize ion generation and desolvation while minimizing premature fragmentation in the source.

Results and Discussion: Fragmentation Analysis

The power of tandem mass spectrometry lies in its ability to generate a structural fingerprint of a molecule through controlled fragmentation.

Precursor Ion Selection

The free base has a monoisotopic mass of 153.15 Da. In the ESI source, it accepts a proton (H⁺, mass ≈ 1.01 Da) to form the protonated molecule [M+H]⁺.

• Calculated m/z of Precursor Ion [C₁₀H₂₀N]⁺: 153.15175 + 1.00728 = 154.15903

This ion at m/z 154.16 is selected in the first quadrupole (Q1) for fragmentation.

Product Ion Spectra (MS/MS) and Fragmentation Pathway

The precursor ion is fragmented in the collision cell (Q2). The resulting product ions are then detected in the third quadrupole (Q3). The fragmentation of alkylamines is dominated by alpha-cleavage, where the C-C bond adjacent to the nitrogen atom breaks.[7][9]

Caption: Proposed fragmentation pathways for protonated N-(Cyclopropylmethyl)cyclohexanamine.

• Major Fragment at m/z 98.10: This is the most anticipated and often most stable fragment. It results from the alpha-cleavage of the bond between the nitrogen and the cyclopropylmethyl group's methylene carbon. This cleavage yields a stable secondary cyclohexylaminyl cation ([C₆H₁₂N]⁺) and a cyclopropylmethyl radical.[7] This transition is typically the most intense and is ideal for quantification.

• Fragment at m/z 70.07: This ion results from the alternative alpha-cleavage, breaking the bond between the nitrogen and the cyclohexane ring. This produces the cyclopropylmethylaminyl cation ([C₄H₈N]⁺). This fragment is generally of lower intensity than m/z 98 but serves as an excellent confirmation ion.

• Fragment at m/z 110.10: A less common but possible fragmentation involves the loss of propene (C₃H₄, 42 Da) from the cyclopropylmethyl group following a rearrangement.[10][11] This results in an ion at m/z 110.10.

MRM Transitions for Quantification

For quantitative analysis, Multiple Reaction Monitoring (MRM) is the mode of choice due to its superior sensitivity and selectivity. Based on the fragmentation analysis, the following transitions are recommended:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Use
N-(Cyclopropylmethyl)cyclohexanamine	154.16	98.10	Quantifier
N-(Cyclopropylmethyl)cyclohexanamine	154.16	70.07	Qualifier

The quantifier transition should be the most intense and reproducible, while the qualifier confirms the identity of the analyte. The ratio of the quantifier to qualifier peak areas should remain constant across all samples and standards.

Conclusion

The LC-MS/MS method detailed in this application note provides a highly selective, sensitive, and robust protocol for the analysis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. The use of positive mode ESI is ideally suited to the chemical nature of the analyte, producing a stable precursor ion at m/z 154.16. The characteristic fragmentation pattern, dominated by alpha-cleavage to produce ions at m/z 98.10 and m/z 70.07, allows for confident identification and precise quantification using MRM. This method is readily adaptable for various research and quality control applications.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 16641250, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. Retrieved from [Link]

• Future4200 (n.d.). Chapter 11 - Amines. Retrieved from [Link]

• Shi, H., et al. (2014). Determination of Secondary and Tertiary Amines as N-nitrosamine Precursors in Drinking Water System Using Ultra-Fast Liquid Chromatography-Tandem Mass Spectrometry. Talanta, 130, 213-219. Retrieved from [Link]

• Vrkoslav, V., et al. (2010). Diagnostically important EI induced fragmentation of cyclopropylmethyl cyanide. ResearchGate. Retrieved from [Link]

• Levin, I., et al. (2007). Development of a LC-MS/MS method for the analysis of volatile primary and secondary amines as NIT (naphthylisothiocyanate) derivatives. Journal of Chromatography B, 852(1-2), 523-530. Retrieved from [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 541883, Cyclohexanamine, N-methyl-n-propyl-. Retrieved from [Link]

• Gao, Y., et al. (2022). Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. Journal of Experimental Botany, 73(10), 3292-3306. Retrieved from [Link]

• Begum, S., et al. (2024). Secondary amines as derivatization reagents for LC-HRMS analysis of FFAs. Molecules. Retrieved from [Link]

• Chemistry LibreTexts (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Thevis, M., et al. (2004). The characterisation of selected drugs with amine-containing side chains using electrospray ionisation and ion trap mass spectrometry and their determination by HPLC-ESI-MS. Journal of Pharmaceutical and Biomedical Analysis, 36(3), 465-476. Retrieved from [Link]

• Wikipedia (2024). Electrospray ionization. Retrieved from [Link]

• Chemistry LibreTexts (2023). Electrospray Ionization Mass Spectrometry. Retrieved from [Link]

• Chemistry LibreTexts (2024). 24.11: Spectroscopy of Amines. Retrieved from [Link]

• Clark, J. (2023). Fragmentation Patterns in Mass Spectra. Chemguide. Retrieved from [Link]

• Doc Brown's Chemistry (n.d.). Mass spectrum of cyclopropane. Retrieved from [Link]

• Konermann, L., et al. (2013). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. Chemical Reviews, 113(4), 2442-2465. Retrieved from [Link]

• All Round Chemist (2023). Mass Spectrometry of Cycloalkanes. YouTube. Retrieved from [Link]

Sources

• 1. Determination of secondary and tertiary amines as N-nitrosamine precursors in drinking water system using ultra-fast liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Electrospray ionization - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride | C10H20ClN | CID 16641250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 11. mass spectrum of cyclopropane C3H6 fragmentation pattern of m/z m/e ions for analysis and identification of cyclopropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Welcome to the technical support center for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis. We will move beyond simple procedural steps to explore the underlying chemical principles, enabling you to troubleshoot effectively and optimize your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most pressing issues encountered during the synthesis, which typically proceeds via the reductive amination of cyclohexanone with cyclopropylmethylamine, followed by salt formation.

Section 1: Reaction Optimization & Yield Enhancement

Question 1: My overall yield of N-(Cyclopropylmethyl)cyclohexanamine is consistently low. What are the critical parameters I should investigate?

Answer: A low yield is a common issue that can stem from several factors throughout the synthetic workflow. A systematic approach is crucial for diagnosis.

• Imine Formation Efficiency: The initial step is the formation of the iminium intermediate from cyclohexanone and cyclopropylmethylamine. This is a reversible equilibrium reaction. To drive it forward, it's often necessary to remove the water that is formed. While molecular sieves can be used, in many modern reductive amination protocols using hydride reagents, the reduction of the iminium ion is fast enough to drive the equilibrium without explicit water removal. Ensure your starting materials are pure; significant impurities in either the amine or the ketone can inhibit this step.

• Choice of Reducing Agent: The selection of the reducing agent is arguably the most critical factor. The ideal reagent should selectively reduce the C=N bond of the iminium ion much faster than the C=O bond of the starting cyclohexanone. We will discuss this in detail in the next question.

• Reaction Conditions:

  • pH Control: The pH of the reaction medium is critical. The reaction requires a mildly acidic environment (typically pH 4-6) to catalyze imine formation. However, if the medium is too acidic, the starting amine will be protonated and rendered non-nucleophilic. If it's too basic, the imine formation will be slow. Acetic acid is a common and effective catalyst for this purpose.

  • Temperature: Most reductive aminations with borohydride reagents are run at or below room temperature (0 °C to 25 °C) to minimize side reactions.

• Workup & Isolation Losses: The product is a secondary amine, which can have some water solubility, especially at acidic pH. During the aqueous workup, ensure the aqueous phase is made sufficiently basic (pH > 10) with NaOH or K₂CO₃ to deprotonate the amine and drive it into the organic extraction solvent (e.g., ethyl acetate, dichloromethane). Incomplete extraction is a common source of yield loss.

dot

Caption: A logical workflow for diagnosing low product yield.

Question 2: Which reducing agent is best for this reaction: NaBH₄, NaBH₃CN, or Na(OAc)₃BH (STAB)?

Answer: Your choice of reducing agent has a profound impact on selectivity and yield. While catalytic hydrogenation can be used, mild hydride reagents are more common in laboratory settings for this transformation.

• Sodium Borohydride (NaBH₄): This is a powerful reducing agent. Its main drawback is that it can readily reduce the starting cyclohexanone to cyclohexanol, especially if the imine formation is slow. It also reacts with protic solvents like methanol, although slowly enough to be effective. It is most successful when the imine is pre-formed before the addition of the hydride.

• Sodium Cyanoborohydride (NaBH₃CN): This reagent is less reactive than NaBH₄ and is stable in mildly acidic conditions (pH 4-6). This is a significant advantage as it allows for a one-pot reaction where the ketone, amine, and reducing agent can all be present simultaneously. It is highly selective for the protonated iminium ion over the ketone carbonyl, thus minimizing the formation of cyclohexanol.[1] Safety Note: NaBH₃CN can release toxic HCN gas if the pH drops too low (< 4). All manipulations should be performed in a well-ventilated fume hood.

• Sodium Triacetoxyborohydride (Na(OAc)₃BH or STAB): STAB has become the reagent of choice for many modern reductive aminations.[2] It is mild, non-toxic, and highly selective for iminium ions over ketones, similar to NaBH₃CN. It is effective in aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE), often with a stoichiometric amount of acetic acid to catalyze imine formation. It does not require strict pH control and is generally considered safer and more convenient than NaBH₃CN.

Data Presentation: Comparison of Common Reducing Agents

Feature	Sodium Borohydride (NaBH₄)	Sodium Cyanoborohydride (NaBH₃CN)	Sodium Triacetoxyborohydride (STAB)
Reactivity	High	Moderate	Moderate
Selectivity (Imine vs. Ketone)	Low	High	High
Optimal pH	7 - 10	4 - 6	4 - 6 (with AcOH)
Common Solvents	MeOH, EtOH	MeOH, THF	DCM, DCE, THF
Key Advantage	Inexpensive, powerful	Enables one-pot reaction	High selectivity, non-toxic, convenient
Key Disadvantage	Reduces ketones/aldehydes	Toxic (HCN release risk)	More expensive

Recommendation: For the synthesis of N-(Cyclopropylmethyl)cyclohexanamine, Sodium Triacetoxyborohydride (STAB) is the recommended reagent due to its high selectivity, operational simplicity, and superior safety profile.

Section 2: Impurity Profile & Side Reactions

Question 3: I am observing a significant byproduct with a mass corresponding to cyclohexanol. How can I prevent this?

Answer: The formation of cyclohexanol is a classic side reaction in this synthesis and is caused by the direct reduction of the starting material, cyclohexanone.

• Causality: This occurs when the reducing agent is not selective enough and attacks the ketone's carbonyl group. As discussed above, this is most problematic when using a strong reducing agent like NaBH₄.

• Mitigation Strategies:

  • Switch to a More Selective Reagent: The most effective solution is to use STAB or NaBH₃CN, which are specifically designed to favor the reduction of the iminium ion intermediate.

  • Control Stoichiometry: Use only a slight excess (e.g., 1.2-1.5 equivalents) of the reducing agent. A large excess will increase the likelihood of reducing the ketone.

  • Temperature Control: Keep the reaction temperature low (e.g., 0 °C) during the addition of the reducing agent to slow down the rate of ketone reduction relative to imine reduction.

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Caption: Main synthetic route and common side reaction.

Question 4: I am concerned about the stability of the cyclopropane ring. Can it open under these reaction conditions?

Answer: This is an excellent and important consideration. The cyclopropylmethyl group is known to be susceptible to ring-opening under certain conditions, particularly strongly acidic or catalytic hydrogenation conditions, to form butenyl or cyclobutyl species.[3]

However, the conditions used for reductive amination with hydride reagents like STAB or NaBH₃CN are typically very mild and are not known to cause the rearrangement or opening of the cyclopropane ring. The mildly acidic conditions (acetic acid) are not harsh enough to promote this side reaction.

Caution: If you were to choose catalytic hydrogenation (e.g., H₂/Pd-C), you would need to be more careful. Some catalysts and conditions (high pressure, high temperature, strongly acidic media) can promote hydrogenolysis of the cyclopropane ring.[3] For this reason, chemical reduction is often preferred when this moiety is present.

Section 3: Product Isolation & Salt Formation

Question 5: I am having difficulty crystallizing the final hydrochloride salt. It consistently forms an oil. What can I do?

Answer: "Oiling out" during salt formation is a frequent challenge, often caused by residual impurities or the wrong choice of solvent.

• Purity of the Free Base: The most common cause is an impure amine free base. Even small amounts of residual solvent, unreacted starting materials, or side products can act as an "anti-solvent" and inhibit crystal lattice formation. Before attempting salt formation, ensure the free base is as pure as possible. Purification by column chromatography or distillation (if thermally stable) is recommended.

• Solvent Selection: The choice of solvent for precipitation is critical. You need a solvent in which the hydrochloride salt is insoluble, but the free base is soluble.

  • Common Choices: Diethyl ether, methyl tert-butyl ether (MTBE), ethyl acetate, or a mixture of an alcohol (like isopropanol) with an ether are excellent choices.

  • Procedure: Dissolve the purified free base in a minimal amount of a solvent like isopropanol or ethanol. Then, slowly add a solution of HCl in a non-polar solvent (e.g., HCl in diethyl ether or dioxane) dropwise with vigorous stirring. Alternatively, add the free base solution to the HCl solution. Adding the non-polar solvent last can sometimes promote precipitation over oiling.

• Controlled Precipitation:

  • Temperature: Cool the solution in an ice bath before and during the addition of HCl. Slowing down the precipitation process often yields better crystals.

  • Seeding: If you have a small amount of solid product from a previous batch, add a "seed" crystal to induce crystallization.

  • Scratching: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites for crystal growth.

• Trituration: If an oil persists, you can attempt to induce crystallization by removing the supernatant solvent and adding a fresh, non-polar solvent (like cold diethyl ether or hexane). Vigorously stir or sonicate the oil in the new solvent. This process, called trituration, can sometimes wash away impurities and force the oil to solidify.

Experimental Protocols

Protocol 1: Synthesis of N-(Cyclopropylmethyl)cyclohexanamine using STAB

• To a round-bottom flask under a nitrogen atmosphere, add cyclohexanone (1.0 eq), cyclopropylmethylamine (1.1 eq), and anhydrous dichloromethane (DCM, approx. 0.2 M concentration relative to cyclohexanone).

• Add glacial acetic acid (1.1 eq) and stir the mixture at room temperature for 20-30 minutes.

• Cool the flask to 0 °C in an ice bath.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise significantly.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the layers.

• Extract the aqueous layer three times with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude free base amine.

Protocol 2: Formation and Crystallization of the Hydrochloride Salt

• Purify the crude amine from Protocol 1 via flash column chromatography if necessary.

• Dissolve the purified N-(Cyclopropylmethyl)cyclohexanamine (1.0 eq) in a minimal amount of diethyl ether or MTBE.

• Cool the solution to 0 °C.

• Slowly add a 2.0 M solution of HCl in diethyl ether (1.0-1.1 eq) dropwise with vigorous stirring.

• A white precipitate should form immediately. Continue stirring at 0 °C for 30 minutes.

• Collect the solid by vacuum filtration, washing the filter cake with cold diethyl ether.

• Dry the white solid under high vacuum to obtain the final N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Analytical Characterization

Typical ¹H NMR Data (400 MHz, CDCl₃) for the Free Base:

• δ 2.8-3.0 ppm (m, 1H): Cyclohexyl CH-N

• δ 2.4-2.6 ppm (d, 2H): CH₂-N

• δ 1.0-2.0 ppm (m, 10H): Cyclohexyl CH₂

• δ 0.8-1.0 ppm (m, 1H): Cyclopropyl CH

• δ 0.4-0.6 ppm (m, 2H): Cyclopropyl CH₂

• δ 0.1-0.3 ppm (m, 2H): Cyclopropyl CH₂

Note: Upon protonation to the HCl salt, signals adjacent to the nitrogen (CH-N and CH₂-N) will shift downfield due to the electron-withdrawing effect of the ammonium group. Broad N-H signals will also be apparent.

References

• Hudlicky, M. Reductions in Organic Chemistry, 2nd ed.; ACS Monograph 188; American Chemical Society: Washington, DC, 1996.
• Google Patents.

• PubChem. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.[Link]

• García-Márquez, A., et al. Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency. MDPI. [Link]

• Gardarsdottir, H. Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. J Pharma Reports. [Link]

• Boruń, A. Reductive Aminations by Imine Reductases: From Milligrams to Tons. ResearchGate. [Link]

• ResearchGate. Synthesis of pharmaceutical N, N-(di)methylamines from the corresponding amines.[Link]

• Abdel-Magid, A. F., et al. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. J. Org. Chem. 1996, 61 (11), 3849–3862.

• PubChem. (Cyclopropylmethyl)(methyl)amine hydrochloride.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US3847985A - Process for the preparation of cyclopropylmethyl alkyl amines - Google Patents [patents.google.com]

Technical Support Center: N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride Synthesis

Welcome to the technical support center for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This guide is designed for researchers, chemists, and drug development professionals aiming to optimize their synthetic protocols and troubleshoot common issues to improve yield and purity. We will move beyond simple procedural steps to explore the underlying chemical principles that govern this transformation.

Synthesis Overview: The Reductive Amination Pathway

The most direct and widely employed method for synthesizing N-(Cyclopropylmethyl)cyclohexanamine is the one-pot reductive amination of cyclohexanone with cyclopropylmethylamine.[1][2] This process involves the initial formation of an imine intermediate, which is then reduced in situ to the desired secondary amine. The final step involves converting the purified amine free base to its hydrochloride salt for improved stability and handling.

Overall Reaction Scheme: Cyclohexanone + Cyclopropylmethylamine ⟶ Imine Intermediate ⟶ N-(Cyclopropylmethyl)cyclohexanamine (Free Base) ⟶ N-(Cyclopropylmethyl)cyclohexanamine HCl

Frequently Asked Questions (FAQs)

Q1: What are the most effective reducing agents for this specific reductive amination?

A: The choice of reducing agent is critical and depends on reaction scale, available equipment, and safety considerations.

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice for lab-scale synthesis. It is a mild and selective reducing agent that is particularly effective for reductive aminations. Its bulkiness and acidity tolerance allow for a one-pot procedure where imine formation and reduction occur concurrently.

• Sodium Cyanoborohydride (NaBH₃CN): Another classic choice, this reagent is most effective under slightly acidic conditions (pH 5-6), which favor the protonated iminium ion intermediate. However, it is highly toxic and requires careful handling and quenching procedures to avoid the liberation of hydrogen cyanide gas.

• Catalytic Hydrogenation (H₂/Catalyst): For larger-scale operations, catalytic hydrogenation using catalysts like Palladium on Carbon (Pd/C) or Platinum (Pt) is highly efficient and atom-economical.[3][4] This method produces only water as a byproduct but requires specialized pressure-rated equipment.

Q2: How critical is pH control during the reaction?

A: pH control is paramount for maximizing the rate of imine formation. The reaction is generally favored under weakly acidic conditions (pH ~5-7). In this range, the carbonyl oxygen of cyclohexanone is protonated, activating it for nucleophilic attack by the amine. If the pH is too low, the amine starting material becomes fully protonated and is no longer nucleophilic. If the pH is too high, the carbonyl is not sufficiently activated. The use of a reagent like NaBH(OAc)₃ often circumvents the need for strict pH control as the acetic acid byproduct can help catalyze the reaction.

Q3: What is the best method for converting the final amine free base to the hydrochloride salt?

A: The most common and effective method is to dissolve the purified N-(Cyclopropylmethyl)cyclohexanamine free base in a suitable anhydrous, non-polar organic solvent (e.g., diethyl ether, ethyl acetate, or a mixture like isopropanol/ether). A solution of hydrogen chloride in an organic solvent (e.g., 2M HCl in diethyl ether) is then added dropwise with stirring. Alternatively, anhydrous HCl gas can be bubbled through the solution. The hydrochloride salt, being insoluble in these solvents, will precipitate and can be isolated by filtration, washed with cold solvent, and dried under vacuum.

Troubleshooting Guide: Diagnosing and Solving Yield Issues

This section addresses specific experimental failures in a question-and-answer format.

Problem: The reaction shows very low conversion of starting materials, as confirmed by TLC or GC-MS.

• Possible Cause 1: Inefficient Imine Formation.

  • Why it happens: The equilibrium between the reactants (ketone/amine) and the imine/water may not favor the imine. This is especially true if water is not effectively removed or if the pH is suboptimal.

  • Solution:

    • Catalysis: Add a catalytic amount of a weak acid, such as acetic acid, to facilitate the reaction.

    • Water Removal: If your solvent and conditions permit (e.g., using toluene at reflux), employ a Dean-Stark apparatus. For reactions at ambient temperature, add activated 3Å or 4Å molecular sieves to the reaction mixture to sequester the water byproduct.

    • Pre-formation: Consider a two-step approach. First, stir the cyclohexanone and cyclopropylmethylamine together (with an acid catalyst and/or drying agent) for a few hours to form the imine, then add the reducing agent.

• Possible Cause 2: Deactivated Reducing Agent or Catalyst.

  • Why it happens: Borohydride reagents can decompose upon exposure to moisture over time. Catalysts for hydrogenation can be "poisoned" by impurities (e.g., sulfur compounds) or become oxidized.

  • Solution:

    • Always use a fresh bottle of the reducing agent or one that has been stored properly in a desiccator.

    • For catalytic hydrogenation, ensure the catalyst is of high quality and the reactants/solvents are free from potential poisons. Ensure the reaction system is properly purged of air to prevent catalyst oxidation.

Problem: A significant amount of cyclohexanol is formed as a byproduct.

• Why it happens: The reducing agent is reducing the cyclohexanone starting material directly, competing with the desired reductive amination pathway. This is more common with powerful, non-selective reducing agents like sodium borohydride (NaBH₄).

• Solution:

  • Switch Reducing Agent: Use a more selective reagent like NaBH(OAc)₃. Its steric bulk hinders the reduction of the ketone but allows for the efficient reduction of the less hindered protonated iminium ion.

  • Control Addition: If using a less selective reagent, add it slowly to the pre-formed imine mixture. This ensures that the concentration of the reducing agent is low at any given time, favoring the faster reaction with the iminium ion over the slower reduction of the ketone.

Problem: The final product is contaminated with a higher molecular weight impurity, likely a di-substituted amine.

• Why it happens: The desired product, N-(Cyclopropylmethyl)cyclohexanamine, can act as a nucleophile itself, reacting with another molecule of cyclohexanone to form a tertiary amine byproduct after reduction.

• Solution:

  • Stoichiometry Control: Use a slight excess (1.1 to 1.2 equivalents) of the primary amine (cyclopropylmethylamine). This ensures that any remaining cyclohexanone is more likely to react with the starting amine rather than the product amine.

  • Reaction Conditions: Running the reaction at a lower temperature can sometimes reduce the rate of this side reaction.

Problem: The product will not precipitate as a hydrochloride salt, or it forms an oil.

• Why it happens: This is almost always due to impurities in the amine free base that inhibit crystallization. Residual solvent or an incorrect solvent system for precipitation can also be the cause.

• Solution:

  • Re-purify the Free Base: The amine free base must be pure. Consider purification by flash column chromatography on silica gel or vacuum distillation before attempting salt formation.

  • Solvent Screening: Ensure your solvents are anhydrous. Try different solvent systems. A common successful combination is dissolving the amine in a minimal amount of isopropanol or ethanol and then adding a large volume of an anti-solvent like diethyl ether or hexane while stirring to induce precipitation.

  • Seeding: If you have a small amount of crystalline product from a previous batch, add a seed crystal to the solution to initiate crystallization.

Data Summary: Comparison of Reaction Conditions

Reducing Agent / Catalyst	Solvent	Temperature (°C)	Typical Yield Range (%)	Key Advantages & Disadvantages
NaBH(OAc)₃	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	20-25	75-90%	Pro: Mild, selective, one-pot. Con: Stoichiometric waste.
NaBH₃CN	Methanol (MeOH)	20-25	70-85%	Pro: Effective with pH control. Con: Highly toxic, requires acidic quench.
H₂ (50 psi) / 5% Pd/C	Ethanol (EtOH) or Methanol (MeOH)	25-50	80-95%	Pro: High yield, atom economical, clean.[4] Con: Requires pressure reactor.
Formic Acid / BF₃·Et₂O	None (Neat)	60	70-80%	Pro: Metal-free conditions.[3] Con: Higher temperature, potential for side reactions.

Optimized Experimental Protocol (Lab Scale)

This protocol utilizes sodium triacetoxyborohydride for its reliability and ease of use.

Materials:

• Cyclohexanone (1.0 eq)

• Cyclopropylmethylamine (1.1 eq)

• Sodium triacetoxyborohydride (1.5 eq)

• Dichloromethane (DCM), anhydrous

• 1M Sodium Hydroxide (NaOH) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• 2M HCl in Diethyl Ether

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add cyclohexanone and anhydrous DCM.

• Add cyclopropylmethylamine dropwise to the stirred solution at room temperature. Stir for 20 minutes.

• In a separate beaker, weigh the sodium triacetoxyborohydride. Add it portion-wise to the reaction mixture over 30 minutes, monitoring for any temperature increase.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor progress by TLC (e.g., using 10:1 Hexane:Ethyl Acetate with 1% triethylamine).

• Once the reaction is complete, carefully quench by slowly adding 1M NaOH solution until the aqueous layer is basic (pH > 10).

• Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N-(Cyclopropylmethyl)cyclohexanamine free base as an oil.

• (Optional but Recommended) Purify the crude oil via flash chromatography on silica gel.

• Dissolve the purified amine in a minimal amount of diethyl ether. With vigorous stirring, add 2M HCl in diethyl ether dropwise.

• A white precipitate of the hydrochloride salt will form immediately. Continue adding the HCl solution until no further precipitation is observed.

• Stir the resulting slurry for 30 minutes, then collect the solid by vacuum filtration.

• Wash the filter cake with cold diethyl ether and dry under high vacuum to a constant weight.

Visualization of Workflow and Logic

The following diagrams illustrate the synthesis pathway and a logical approach to troubleshooting common issues.

Caption: High-level workflow for the synthesis of the target compound.

Caption: Decision tree for troubleshooting common synthesis problems.

References

• Reductive amination of cyclohexanone with methylamine a, propargylamine e and cyclopropylamine f using RsRedAms and MtRedAm. ResearchGate. Available at: [Link]

• Direct reductive amination of cyclohexanone. ResearchGate. Available at: [Link]

• Product distributions of reductive amination of cyclohexanone over Group VIII metalbased catalysts in methanol and water. ResearchGate. Available at: [Link]

• Continuous flow reductive amination of cyclohexanone using Pd/C catalyst with high productivity. Reaction Chemistry & Engineering (RSC Publishing). Available at: [Link]

• US Patent 3,847,985A - Process for the preparation of cyclopropylmethyl alkyl amines. Google Patents.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Continuous flow reductive amination of cyclohexanone using Pd/C catalyst with high productivity - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride solubility issues in aqueous buffers

A Guide for Researchers, Scientists, and Drug Development Professionals on Navigating Aqueous Solubility Challenges

Introduction

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a secondary amine salt with applications in pharmaceutical research and development. As with many amine hydrochlorides, researchers may encounter challenges in achieving consistent and complete dissolution in aqueous buffers, which can significantly impact experimental reproducibility and outcomes. This guide, compiled by our team of application scientists, provides a comprehensive resource to understand and troubleshoot these solubility issues. We will delve into the physicochemical principles governing the solubility of this compound and offer practical, step-by-step guidance to ensure successful preparation of your experimental solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my N-(Cyclopropylmethyl)cyclohexanamine hydrochloride not dissolving in my aqueous buffer?

A1: The solubility of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is critically dependent on the pH of the aqueous medium. This compound is the salt of a weak base (N-(Cyclopropylmethyl)cyclohexanamine) and a strong acid (hydrochloric acid). In solution, an equilibrium exists between the protonated, more soluble form (the ammonium cation) and the deprotonated, less soluble free amine form.

• At lower pH (acidic conditions): The equilibrium shifts towards the protonated form, which is ionic and generally exhibits higher solubility in aqueous solutions.

• At higher pH (alkaline conditions): The equilibrium shifts towards the deprotonated free amine. This form is less polar and, consequently, has significantly lower aqueous solubility, which can lead to precipitation.

Therefore, if you are experiencing dissolution issues, the pH of your buffer system is the most likely culprit.

Q2: What is the pKa of N-(Cyclopropylmethyl)cyclohexanamine, and why is it important?

The pKa is the pH at which 50% of the amine is in its protonated (soluble) form and 50% is in its deprotonated (less soluble) form. This value is a critical reference point for preparing your solutions:

• To maintain the compound in its soluble, protonated state, the pH of the buffer should be at least 1.5 to 2 pH units below the pKa .

• As the pH of the solution approaches and surpasses the pKa, the solubility will dramatically decrease.

The relationship between pH, pKa, and the form of the amine is illustrated below:

pH-dependent equilibrium of N-(Cyclopropylmethyl)cyclohexanamine.

Q3: I am using a standard phosphate buffered saline (PBS) at pH 7.4 and observing precipitation. What should I do?

A3: A pH of 7.4 is significantly below the estimated pKa of N-(Cyclopropylmethyl)cyclohexanamine (around 10.5-11.5). Therefore, at this pH, the compound should be predominantly in its protonated and soluble form. If you are still observing precipitation, consider the following possibilities:

• Concentration: You may be exceeding the intrinsic solubility of the hydrochloride salt at that specific pH and temperature.

• Buffer Species Interaction: While less common, certain buffer components can interact with the compound, leading to the formation of a less soluble salt.

• "Common Ion Effect": High concentrations of chloride ions in the buffer could slightly decrease the solubility of the hydrochloride salt.[1]

Troubleshooting Steps:

• Lower the pH: Try preparing your solution in a more acidic buffer (e.g., pH 5-6). An acetate buffer could be a suitable alternative for this pH range.

• Reduce the Concentration: Prepare a more dilute solution to determine if the issue is concentration-dependent.

• Gentle Warming and Sonication: These techniques can help overcome kinetic barriers to dissolution.

Troubleshooting Guides

Issue 1: The compound will not dissolve in my neutral or slightly alkaline buffer.

Root Cause: The pH of your buffer is too high, leading to the formation of the poorly soluble free amine.

Solutions:

• pH Adjustment: The most effective solution is to lower the pH of your buffer. Aim for a pH that is at least 2 units below the estimated pKa (i.e., pH ≤ 8.5-9.5).

• Stepwise Dissolution Protocol:

  • Weigh the required amount of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

  • Dissolve it in a small volume of purified water or a slightly acidic solution (e.g., 0.01 M HCl).

  • Once fully dissolved, add this stock solution to your final buffer with vigorous stirring. This method can sometimes prevent localized high pH environments that might cause precipitation.

Issue 2: I have dissolved the compound in an acidic buffer, but it precipitates when I adjust the pH upwards for my experiment.

Root Cause: As you increase the pH, you are crossing the solubility threshold of the free amine form.

Solutions:

• Determine the Critical pH: Conduct a simple experiment to find the highest pH at which your desired concentration remains in solution. This will define the working pH range for your experiments.

• Use of Co-solvents: If your experimental conditions allow, the addition of a water-miscible organic co-solvent can increase the solubility of the free amine.

Co-solvent	Recommended Starting Concentration	Considerations
Ethanol	5-10% (v/v)	May affect biological assays.
DMSO	1-5% (v/v)	Can have biological effects and may be difficult to remove.
Propylene Glycol	5-15% (v/v)	Generally well-tolerated in many systems.

Important: Always validate the compatibility of any co-solvent with your specific experimental setup and downstream applications.

Experimental Protocol: Determining the Aqueous Solubility Profile

This protocol will help you systematically determine the solubility of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in your specific buffer system.

Materials:

• N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

• Your chosen aqueous buffer at various pH values (e.g., pH 4, 5, 6, 7, 7.4, 8)

• Vortex mixer

• Thermostatic shaker/incubator

• Centrifuge

• HPLC or UV-Vis spectrophotometer for quantification

Procedure:

• Prepare Supersaturated Solutions: Add an excess amount of the compound to a known volume of each buffer in separate vials.

• Equilibration: Tightly cap the vials and place them in a thermostatic shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials at high speed to pellet the undissolved solid.

• Sample Collection and Dilution: Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred. Dilute the supernatant with the appropriate mobile phase or buffer for analysis.

• Quantification: Analyze the concentration of the dissolved compound in the diluted supernatant using a validated analytical method (e.g., HPLC with a standard curve).

The results of this experiment will provide a clear understanding of the solubility of your compound across a range of pH values, allowing you to select the optimal conditions for your experiments.

Workflow for determining aqueous solubility.

Summary and Key Takeaways

• The aqueous solubility of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is primarily governed by the pH of the solution .

• The compound is significantly more soluble in acidic conditions (pH < 8.5) where it exists in its protonated, cationic form.

• The estimated pKa is in the range of 10.5-11.5 . As the pH approaches this value, solubility will decrease sharply.

• If solubility issues persist in acidic buffers, consider factors such as concentration, buffer composition, and temperature .

• A systematic solubility profiling experiment is the most reliable way to determine the optimal dissolution conditions for your specific experimental needs.

For further assistance, please do not hesitate to contact our technical support team.

References

• OLI Systems. (2023). Modeling the Chemistry of Amines and Amine Hydrochlorides for Predicting Corrosion in Refinery Overheads. [Link]

• ResearchGate. (2014). How can we find the Pka value for amine ligands? [Link]

• MDPI. (2021). Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. [Link]

• PubMed. (2005). Determination of the dissociation constants (pKa) of secondary and tertiary amines in organic media by capillary electrophoresis and their role in the electrophoretic mobility order inversion. [Link]

• Chemistry Steps. The pKa in Organic Chemistry. [Link]

• Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow. [Link]

• Cheméo. Chemical Properties of cyclohexyl-n-propyl-amine. [Link]

• ResearchGate. (2019). Properties of Amines and their Hydrochloride Salt. [Link]

• PubChem. N-Cyclopropylcyclohexanamine. [Link]

• PubChem. N-Methylcyclohexylamine. [Link]

• Spectroscopy Online. (2019). Organic Nitrogen Compounds V: Amine Salts. [Link]

• PubMed. (1985). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. [Link]

Sources

• 1. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing N-(Cyclopropylmethyl)cyclohexanamine hydrochloride concentration for assays

Welcome to the technical support guide for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (CAS No. 99175-39-0). This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on optimizing the use of this compound in various experimental assays. Here, you will find answers to frequently asked questions, detailed troubleshooting guides, and validated protocols to ensure the reliability and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental chemical properties of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride?

A1: Understanding the basic physicochemical properties is the first step to successful experimental design. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a solid organic compound.[1] Key properties are summarized in the table below.

Property	Value	Source
CAS Number	99175-39-0	[1][2]
Molecular Formula	C₁₀H₂₀ClN	[2][3]
Molecular Weight	189.73 g/mol	[1][2]
Physical Form	Solid	[1]
Melting Point	274.5-275 °C	[2]
Storage Temperature	Room Temperature (RT)	[1]

This data is crucial for accurate stock solution preparation and for understanding the compound's stability under standard laboratory conditions.

Q2: How should I prepare and store stock solutions of this compound?

A2: Proper stock solution preparation is critical to avoid issues like precipitation or degradation.

• Solvent Selection: While specific solubility data is not widely published, hydrochloride salts of amine compounds are generally soluble in aqueous solutions. However, for cell-based assays, starting with a high-concentration stock in an organic solvent like dimethyl sulfoxide (DMSO) is common practice.[4]

• Stock Concentration: We recommend preparing a high-concentration stock, for example, 10-50 mM in anhydrous DMSO. This allows for minimal volumes to be added to your assay medium, keeping the final solvent concentration low.

• Storage: Aliquot the stock solution into single-use vials to prevent degradation from repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C for long-term stability.

• Solvent Effects: Always ensure the final concentration of your solvent (e.g., DMSO) is consistent across all experimental wells, including vehicle controls.[4] A final DMSO concentration of ≤ 0.5% (v/v) is generally recommended to avoid solvent-induced cytotoxicity or other artifacts.[4]

Q3: What is the known biological activity or target of this compound?

A3: N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is categorized as a useful research chemical.[5] Compounds with this structural motif, particularly the cyclopropylmethyl group attached to a nitrogen, are found in molecules that interact with various receptors in the central nervous system. For instance, related structures can be found in opioid receptor modulators.[6] However, the specific target and mechanism of action for this exact compound are not extensively documented in publicly available literature. Therefore, it is essential for the researcher to determine its activity and potency within their specific experimental system.

Experimental Design & Optimization

The core of using any small molecule effectively is determining its optimal concentration range. This is typically achieved through a dose-response experiment.

Workflow for Concentration Optimization

The following diagram outlines a systematic approach to optimizing the concentration of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride for your assay.

Caption: A decision tree for troubleshooting dose-response curves.

Detailed Experimental Protocol

Protocol: Determining the IC50/EC50 in an Adherent Cell Line

This protocol provides a step-by-step method for conducting a dose-response experiment using a typical cell viability assay (e.g., MTT, resazurin-based).

Materials:

• N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

• Anhydrous DMSO

• Adherent cells in culture

• Complete culture medium

• 96-well clear, flat-bottom tissue culture plates

• Cell viability reagent (e.g., MTT, PrestoBlue™, CellTiter-Glo®)

• Multichannel pipette

• Plate reader (absorbance or fluorescence)

Procedure:

• Cell Seeding:

  • Harvest cells during the exponential growth phase. [7] * Perform a cell count and determine viability (e.g., via trypan blue exclusion).

  • Dilute the cell suspension to a pre-optimized seeding density (e.g., 5,000-10,000 cells/well) in 100 µL of medium per well in a 96-well plate. [4] * Tip: Avoid seeding cells in the outermost wells to prevent edge effects. [7] * Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Preparation (Serial Dilution):

  • Prepare a 50 mM stock solution of the compound in DMSO.

  • Perform a serial dilution series. For a 10-point curve with a top concentration of 100 µM, you might create 200X intermediate stocks in DMSO.

  • Dilute these intermediate stocks into complete culture medium to create 2X final concentration working solutions. This ensures the final DMSO concentration remains constant (e.g., at 0.5%) after a 1:1 addition to the cells.

• Cell Treatment:

  • Carefully remove 100 µL of medium from each well.

  • Add 100 µL of the 2X compound working solutions to the appropriate wells in triplicate.

  • Add 100 µL of medium containing only DMSO (at the same 0.5% concentration) to the "vehicle control" wells.

  • Add 100 µL of medium containing a known cytotoxic agent as a "positive control".

• Incubation:

  • Incubate the plate for a duration appropriate for your assay (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• Assay Readout:

  • Add the cell viability reagent to each well according to the manufacturer's instructions (e.g., add 10 µL of MTT solution and incubate for 4 hours).

  • Measure the absorbance or fluorescence using a microplate reader at the appropriate wavelength.

• Data Analysis:

  • Subtract the average background reading (media-only wells) from all experimental wells.

  • Normalize the data: Set the average vehicle control reading as 100% viability and the positive control (or no-cell control) as 0% viability.

  • Plot the normalized response against the logarithm of the compound concentration.

  • Fit the data using a non-linear regression model, typically a four-parameter logistic (4PL) equation, to determine the IC50 or EC50 value. [8][9]

References

• PubChem. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. National Center for Biotechnology Information. [Link]

• GraphPad. Troubleshooting fits of dose-response curves - GraphPad Prism 10 Curve Fitting Guide. [Link]

• GraphPad. How Do I Perform a Dose-Response Experiment? - FAQ 2188. [Link]

• National Center for Biotechnology Information. Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. [Link]

• GEA. Safety Data Sheet. [Link]

• American Chemical Society. Identification and Optimization of Novel Small-Molecule Cas9 Inhibitors by Cell-Based High-Throughput Screening. ACS Publications. [Link]

• PubChem. (Cyclopropylmethyl)(methyl)amine hydrochloride. National Center for Biotechnology Information. [Link]

• Biocompare. Ten Tips for Optimizing Cell-Based Assays. [Link]

• Marin Biologic Laboratories. Optimizing Your Cell Based Assay Performance Key Strategies. [Link]

• Discngine. Dose response - Discngine Assay Documentation. [Link]

• American Chemical Society. Quantitation and Error Measurements in Dose–Response Curves. ACS Publications. [Link]

• PubChem. N-(Cyclopropylmethyl)normorphine. National Center for Biotechnology Information. [Link]

Sources

• 1. N-(cyclopropylmethyl)cyclohexanamine hydrochloride | 99175-39-0 [sigmaaldrich.com]
• 2. N-(CYCLOPROPYLMETHYL)CYCLOHEXANAMINE HYDROCHLORIDE | 99175-39-0 [amp.chemicalbook.com]
• 3. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride | C10H20ClN | CID 16641250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. theclinivex.com [theclinivex.com]
• 6. N-(Cyclopropylmethyl)normorphine | C20H23NO3 | CID 5748326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. marinbio.com [marinbio.com]
• 8. GraphPad Prism 10 Curve Fitting Guide - Troubleshooting fits of dose-response curves [graphpad.com]
• 9. How Do I Perform a Dose-Response Experiment? - FAQ 2188 - GraphPad [graphpad.com]

Technical Support Center: N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride Synthesis

Welcome to the technical support center for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and impurities encountered during the synthesis of this compound. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the integrity and success of your experiments.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for N-(Cyclopropylmethyl)cyclohexanamine, and what are its primary challenges?

The most prevalent and industrially scalable method for synthesizing N-(Cyclopropylmethyl)cyclohexanamine is through the reductive amination of cyclohexanone with cyclopropylmethanamine.[1][2] This one-pot reaction involves the condensation of the ketone and amine to form an intermediate imine, which is then reduced to the final secondary amine product.[1][3]

The primary challenges with this method are controlling the formation of by-products, such as the over-alkylation to a tertiary amine or the reduction of the starting ketone to cyclohexanol.[4][5] Maintaining optimal reaction conditions to favor imine formation and subsequent reduction is crucial for achieving high yield and purity.[3]

Q2: What are the critical process parameters to control during reductive amination to minimize impurity formation?

Several parameters are critical to controlling the outcome of the reductive amination:

• pH: The reaction should be maintained at a neutral or slightly acidic pH.[1] This condition favors the formation of the imine intermediate. Strongly acidic conditions can lead to the formation of aldol condensation products from the starting ketone, while basic conditions can hinder imine formation.[1]

• Reducing Agent: The choice of reducing agent is critical. Milder reducing agents like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride are preferred as they are more selective for the imine over the ketone.[1][3] Stronger reducing agents such as sodium borohydride can readily reduce the starting cyclohexanone to cyclohexanol.[1]

• Temperature: Lower reaction temperatures are generally favored to disfavor side reactions like aldol condensation and over-alkylation.[1] However, the temperature must be sufficient to drive the reaction to completion in a reasonable timeframe.

• Stoichiometry: Using a slight excess of the amine (cyclopropylmethanamine) can help to drive the reaction towards the desired secondary amine product and minimize the presence of unreacted cyclohexanone.

Q3: How is the final hydrochloride salt of N-(Cyclopropylmethyl)cyclohexanamine typically formed?

Once the N-(Cyclopropylmethyl)cyclohexanamine free base is synthesized and purified, the hydrochloride salt is typically formed by dissolving the free base in a suitable organic solvent, such as ethyl acetate or isopropanol, and then introducing hydrochloric acid.[6] The hydrochloric acid can be added as a gas or as a solution in a compatible solvent. The hydrochloride salt then precipitates out of the solution and can be collected by filtration.

II. Troubleshooting Guide: Common Impurities and Mitigation Strategies

This section details the common impurities encountered during the synthesis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, their sources, and actionable strategies to mitigate their formation.

Impurity Profile & Mitigation

Impurity Name	Structure	Source	Mitigation Strategy
Cyclohexanol	C₆H₁₁OH	Reduction of the starting material, cyclohexanone. This is more prevalent with strong, non-selective reducing agents.[1]	- Use a milder, imine-selective reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride.[1][3]- Ensure complete imine formation before the addition of the reducing agent in a two-step procedure.[1]
Dicyclohexylamine	(C₆H₁₁)₂NH	Self-condensation of cyclohexanone followed by reductive amination.	- Maintain a neutral or slightly acidic pH to disfavor aldol condensation of cyclohexanone.[1]- Add cyclohexanone slowly to the reaction mixture to keep its instantaneous concentration low.[1]
N,N-bis(cyclopropylmethyl)cyclohexanamine	C₁₄H₂₅N	Over-alkylation of the desired secondary amine product with another molecule of cyclopropylmethylamine.	- Control the stoichiometry of the reactants, avoiding a large excess of cyclopropylmethanamine.- Monitor the reaction progress and stop it once the starting material is consumed to prevent further reaction of the product.[1]
Unreacted Cyclohexanone	C₆H₁₀O	Incomplete reaction.	- Ensure optimal reaction conditions (temperature, pH, reaction time) for complete conversion.- Use a slight excess of cyclopropylmethanamine.
Unreacted Cyclopropylmethanamine	C₄H₉N	Use of excess reagent.	- Optimize the stoichiometry of the reactants.- Can be removed during workup and purification steps.
N-Cyclohexylformamide	C₇H₁₃NO	Can arise if formamide or a related compound is used as a source of ammonia or as a reducing agent in a Leuckart-Wallach type reaction.[7]	- Avoid Leuckart-Wallach conditions if this impurity is a concern. Stick to direct reductive amination with cyclopropylmethanamine.

Workflow for Impurity Identification and Control

The following diagram illustrates a systematic approach to identifying and controlling impurities during the synthesis.

Caption: Workflow for synthesis, analysis, and impurity control.

Detailed Experimental Protocol: Reductive Amination using STAB

This protocol provides a step-by-step method for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine using sodium triacetoxyborohydride (STAB), a mild and selective reducing agent.[3]

Materials:

• Cyclohexanone

• Cyclopropylmethanamine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (glacial)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Hydrochloric acid (e.g., 2M in diethyl ether)

Procedure:

• To a solution of cyclohexanone (1.0 eq) in DCM, add cyclopropylmethanamine (1.1 eq).

• Stir the mixture at room temperature for 20-30 minutes.

• Add acetic acid (1.1 eq) to the mixture to catalyze imine formation.

• In a separate flask, prepare a slurry of STAB (1.5 eq) in DCM.

• Slowly add the STAB slurry to the reaction mixture. Control the addition rate to maintain the reaction temperature below 30°C.

• Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude free base.

• Purify the crude product by vacuum distillation or column chromatography.

• Dissolve the purified free base in a minimal amount of a suitable solvent (e.g., diethyl ether or ethyl acetate) and add a solution of HCl (1.0 eq) dropwise with stirring.

• Collect the precipitated N-(Cyclopropylmethyl)cyclohexanamine hydrochloride by filtration, wash with cold solvent, and dry under vacuum.

Analytical Methods for Impurity Detection

A combination of analytical techniques is recommended for the detection and quantification of impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): Highly effective for identifying and quantifying volatile impurities, including unreacted starting materials and the cyclohexanol by-product.[1]

• High-Performance Liquid Chromatography (HPLC): Can be employed with a suitable detector (e.g., UV or MS) for less volatile or thermally labile compounds.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information to confirm the identity of the desired product and elucidate the structure of unknown impurities.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and specific method for detecting and quantifying trace-level impurities.[8]

Logical Relationship of Key Reaction Parameters

The interplay between key reaction parameters is crucial for a successful synthesis. The following diagram illustrates these relationships.

Caption: Inter-dependencies of reaction parameters for optimal synthesis.

References

• American Chemical Society Green Chemistry Institute's Pharmaceutical Roundtable. (n.d.). Specific solvent issues with Reductive Amination/Alkylation. Retrieved from [Link]

• ResearchGate. (n.d.). Reductive amination of cyclohexanone with methylamine a, propargylamine e and cyclopropylamine f using RsRedAms and MtRedAm. Retrieved from [Link]

• MDPI. (2023). Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• ResearchGate. (n.d.). The reaction scheme for the reductive amination of cyclohexanone with.... Retrieved from [Link]

• ResearchGate. (n.d.). Direct reductive amination of cyclohexanone. Retrieved from [Link]

• ResearchGate. (2012). What are the difficulties associated with reductive amination? How to control byproduct formation?. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Continuous Flow Reductive Amination of Cyclohexanone Using Pd/C Catalyst with High Productivity. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of (1-cyclopropyl-1-methyl) ethylamine hydrochloride.

• ChemSynthesis. (n.d.). N-[4-[(4-formamido-cyclohexyl)-methyl]-cyclohexyl]-formamide. Retrieved from [Link]

• PubChem. (n.d.). N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of cyclopropylmethyl alkyl amines.
• Google Patents. (n.d.). Process for the production of cyclopropylmethyl halides.
• Google Patents. (n.d.). Process for the production of cyclopropylmethyl halides.

• PubChem. (n.d.). Cyclohexanamine, N-methyl-n-propyl-. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of N-cyclohexyl formamide. Retrieved from [Link]

• OUCI. (n.d.). Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry. Retrieved from [Link]

• PubChem. (n.d.). Cyclohexylformamide. Retrieved from [Link]

• PubChem. (n.d.). N-Cyclohexylmethyl-formamide. Retrieved from [Link]

• Google Patents. (n.d.). Process for the production of cyclopropylmethyl halides.

• National Institutes of Health. (2023). Molecularly Imprinted Polymers for Pharmaceutical Impurities: Design and Synthesis Methods. Retrieved from [Link]

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• 5. researchgate.net [researchgate.net]
• 6. CN106631824B - Synthesis method of (1-cyclopropyl-1-methyl) ethylamine hydrochloride - Google Patents [patents.google.com]
• 7. Cyclohexylformamide | C7H13NO | CID 13017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry [ouci.dntb.gov.ua]

Stability and storage of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride solutions

Welcome to the technical support center for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability and storage of solutions containing this compound. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

How should solid N-(Cyclopropylmethyl)cyclohexanamine hydrochloride be stored?

The solid hydrochloride salt is generally stable under normal conditions. For optimal shelf life, it should be stored in a tightly closed container in a dry, cool, and well-ventilated area.[1][2] It is advisable to protect it from moisture and light. Long-term storage at refrigerated temperatures (2-8 °C) is recommended.

What is the recommended procedure for preparing a stock solution?

To prepare a stock solution, it is recommended to use a high-purity solvent in which the compound is freely soluble. The choice of solvent will depend on the downstream application. For aqueous solutions, use deionized water or a suitable buffer. The hydrochloride salt form enhances its solubility in aqueous media. It is crucial to ensure the container is clean and free of contaminants that could catalyze degradation.

What are the general stability concerns for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in a solution?

As a secondary amine, N-(Cyclopropylmethyl)cyclohexanamine is susceptible to oxidation. In solution, factors such as pH, temperature, light exposure, and the presence of oxidizing agents can affect its stability. The free base form of secondary amines can be sensitive to photooxidation.[3] Therefore, it is recommended to protect solutions from light and to use degassed solvents where possible.

How long can I store solutions of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride?

The stability of the solution is highly dependent on the storage conditions. For short-term storage (a few days), refrigeration (2-8 °C) is recommended. For long-term storage, aliquoting the solution into single-use vials and storing them at -20 °C or below is advisable to minimize freeze-thaw cycles. It is best practice to prepare fresh solutions for critical experiments.

What are the signs of degradation in my solution?

Visual signs of degradation can include a change in color (e.g., yellowing) or the formation of precipitates. However, significant degradation can occur without any visible changes. Therefore, for quantitative applications, it is essential to periodically assess the purity and concentration of the solution using analytical methods like HPLC.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Solution has turned yellow.	Oxidation of the amine. This can be accelerated by exposure to air, light, or metal ion contaminants.	Prepare a fresh solution using degassed solvent. Store the new solution under an inert atmosphere (e.g., argon or nitrogen) and protect it from light by using an amber vial or wrapping the container in aluminum foil.
Precipitate has formed in the solution.	The concentration of the solution may be too high for the storage temperature, leading to crystallization. Alternatively, a degradation product that is less soluble may have formed.	Gently warm the solution to see if the precipitate redissolves. If it does, consider diluting the stock solution for storage. If it does not, the precipitate is likely a degradation product, and a fresh solution should be prepared.
Loss of potency or inconsistent experimental results.	Chemical degradation of the compound. This can be due to improper storage (temperature, light exposure) or repeated freeze-thaw cycles.	Prepare a fresh stock solution and aliquot it into single-use vials for storage at -20°C or below. Perform a stability study to determine the acceptable storage duration under your specific conditions (see protocol below).
Unexpected peaks in HPLC analysis.	These could be degradation products or contaminants from the solvent or container.	Run a blank (solvent only) to rule out solvent contamination. If the peaks are not present in the blank, they are likely degradation products. A forced degradation study can help in identifying potential degradation products.[3][4][5]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Preparation: Allow the solid N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to equilibrate to room temperature before opening the container to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of the solid compound in a clean weighing vessel.

• Dissolution: Transfer the solid to a volumetric flask. Add a portion of the desired solvent (e.g., HPLC-grade water, ethanol, or a suitable buffer) and gently swirl to dissolve the compound completely.

• Final Volume: Once dissolved, add the solvent to the final volume mark.

• Mixing: Cap the flask and invert it several times to ensure a homogenous solution.

• Storage: Transfer the solution to a clean, appropriate storage container (e.g., an amber glass vial). For long-term storage, it is recommended to filter the solution through a 0.22 µm filter before aliquoting and freezing.

Protocol 2: Basic Stability Assessment by HPLC

This protocol outlines a general approach for assessing the stability of your solution. The specific HPLC conditions may need to be optimized for your equipment and application. Since secondary amines often lack a strong chromophore, derivatization may be necessary for sensitive detection.[6][7]

• Initial Analysis (T=0): Immediately after preparing the stock solution, dilute an aliquot to a suitable concentration for HPLC analysis. Inject this sample to obtain the initial purity profile and peak area.

• Storage: Store the remaining stock solution under the desired conditions (e.g., 4 °C, room temperature, protected from light).

• Time-Point Analysis: At predetermined time points (e.g., 1, 3, 7, 14, and 30 days), withdraw an aliquot of the stored solution, dilute it in the same manner as the initial sample, and analyze it by HPLC.

• Data Analysis: Compare the peak area of the main compound at each time point to the initial peak area. A significant decrease in the main peak area or the appearance of new peaks indicates degradation. A common threshold for significant degradation in forced studies is 5-20%.[8]

Suggested HPLC Method (starting point):

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with an ion-pairing agent like trifluoroacetic acid (TFA) can be effective for retaining hydrophilic amines.[9]

• Detection: UV detection at a low wavelength (e.g., 210 nm) may be possible, but for higher sensitivity and specificity, derivatization followed by fluorescence detection is recommended.[6][7] Common derivatizing agents for secondary amines include 9-fluorenylmethyl chloroformate (FMOC-Cl).[10]

Data Presentation

Table 1: Recommended Storage Conditions

Form	Temperature	Atmosphere	Light	Container
Solid	2-8 °C (long-term)	Normal	Protect from light	Tightly sealed
Solution	≤ -20 °C (long-term)	Inert gas (optional)	Amber vial/foil wrapped	Tightly sealed
Solution	2-8 °C (short-term)	Normal	Amber vial/foil wrapped	Tightly sealed

Visualization

Potential Degradation Pathway

As a secondary amine, N-(Cyclopropylmethyl)cyclohexanamine may be susceptible to oxidation, a common degradation pathway for amines.[3] The nitrogen atom can be oxidized, or degradation may occur at the cyclohexyl ring, which is structurally similar to cyclohexylamine. Studies on cyclohexylamine degradation have shown oxidation to cyclohexanone.[1][11][12]

Caption: Potential oxidative degradation pathways.

Experimental Workflow for Stability Assessment

Caption: Workflow for solution stability testing.

References

• Degradation of cyclohexylamine by a new isolate of Pseudomonas plecoglossicida. (2008). World Journal of Microbiology and Biotechnology, 24, 1623–1625.
• Biodegradation of cyclohexylamine by Brevibacterium oxydans IH-35A. (1999). Applied and Environmental Microbiology, 65(5), 2232-2234.
• Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. (2018). PLoS ONE, 13(11), e0206478.
• Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines. (n.d.). BenchChem.
• HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. (n.d.). SIELC Technologies.
• Biodegradation of Cyclohexylamine by Brevibacterium oxydans IH-35A. (1999). Applied and Environmental Microbiology, 65(5), 2232-2234.
• Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow.
• The proposed pathway for cyclohexylamine and cyclohexanol degradation in TYUT067. (n.d.).
• Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow.
• Forced Degrad
• Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline.
• Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air. (n.d.). Thermo Fisher Scientific.
• Forced degradation studies: A critical lens into pharmaceutical stability. (2023). Drug Discovery & Development.
• Development of forced degradation and stability indicating studies of drugs—A review. (2015). Journal of Pharmaceutical Analysis, 5(2), 65-76.
• Stability of amitriptyline hydrochloride in a commercial aqueous solution. (1979). Journal of Pharmaceutical Sciences, 68(10), 1329-1330.
• Ways of crashing out amines. (2018). Reddit.
• Forced Degradation Studies to Assess the Stability of Drugs and Products. (2023).

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• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 6. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column | SIELC Technologies [sielc.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Biodegradation of cyclohexylamine by Brevibacterium oxydans IH-35A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Biodegradation of Cyclohexylamine by Brevibacterium oxydans IH-35A - PMC [pmc.ncbi.nlm.nih.gov]

Avoiding aggregation of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in vitro

A Guide for Researchers on Preventing and Troubleshooting In Vitro Aggregation

Welcome to the technical support hub for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide a deep understanding of the challenges associated with this compound's behavior in aqueous solutions and to offer robust, field-proven strategies for preventing its aggregation in vitro. As Senior Application Scientists, we aim to explain not just the "how" but the "why" behind these experimental choices.

Frequently Asked Questions (FAQs)

Q1: What is N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and what are its likely properties?

A1: N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is the salt form of a secondary amine.[1] The structure combines a non-polar cyclohexyl ring and a cyclopropylmethyl group, making the parent molecule hydrophobic (water-fearing).[2] It is supplied as a hydrochloride salt to improve its handling and initial solubility in polar solvents like water.[3] However, due to its underlying hydrophobicity, it has a high propensity to self-associate and form colloidal aggregates in aqueous buffers, especially at concentrations typically used in biological assays.[4][5]

Q2: What is small molecule aggregation and why is it a critical issue in my experiments?

A2: Small molecule aggregation is a phenomenon where individual compound molecules self-associate in solution to form larger, nano- to micron-sized colloidal particles.[6] This is a major source of experimental artifacts and false positives in drug discovery.[7][8] These aggregates can non-specifically inhibit enzymes and other proteins by sequestering them on the aggregate surface, leading to misleading results that do not reflect a true, specific interaction with the target.[8][9] This can waste significant time and resources pursuing false leads.[10]

Q3: My compound solution looks clear. Can aggregation still be occurring?

A3: Yes. The assumption that a visually clear solution is free of aggregates is a common pitfall.[11] Colloidal aggregates are often in the range of 50-1000 nm and may not cause visible turbidity or precipitation, yet they are large enough to interfere with assays.[5][9] Specialized techniques are required to detect them reliably.[12]

Q4: How does the hydrochloride salt form affect the compound's behavior?

A4: The hydrochloride salt improves the solid-state properties and initial dissolution in water. In solution, the amine group will be protonated (positively charged). The solubility of amines and their salts is highly dependent on pH.[13][14] In acidic to neutral pH, the charged form dominates, which is generally more soluble. However, in basic conditions, the amine can be deprotonated to its neutral, more hydrophobic free base form, which is significantly less soluble and more prone to aggregation.[15]

Troubleshooting Guide: From Observation to Solution

This section provides a structured, question-and-answer workflow to diagnose and resolve aggregation issues with N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Issue 1: Immediate Precipitation or Cloudiness Upon Dilution

Question: I dissolved my compound in 100% DMSO to make a stock solution. When I add it to my aqueous assay buffer (e.g., PBS at pH 7.4), the solution immediately turns cloudy or a precipitate forms. What is happening?

Answer: This is a classic case of a compound "crashing out" of solution due to a rapid solvent polarity shift, sometimes called "solvent shock".[16] The compound is soluble in the organic DMSO, but its concentration exceeds its thermodynamic solubility limit in the final aqueous buffer.

Troubleshooting Workflow:

Figure 1. Troubleshooting workflow for immediate precipitation.

Recommended Solutions & Causality:

Recommended Solution	Rationale & Scientific Explanation
1. Reduce Final Concentration	The simplest explanation is that the target concentration exceeds the compound's aqueous solubility. Experimentally determine the maximum soluble concentration before proceeding.[17][18]
2. Optimize Dilution Technique	Avoid "solvent shock" by performing a stepwise dilution. Create an intermediate dilution in a small volume of pre-warmed (37°C) buffer, then add this to the final volume. Always add the stock solution dropwise while gently vortexing to ensure rapid dispersal.[16]
3. Control Final DMSO Concentration	While DMSO is a powerful solvent, its concentration in the final assay should be minimized. High concentrations can be toxic to cells and may not prevent aggregation upon significant dilution.[18] Aim for a final DMSO concentration of ≤0.5%, and ideally ≤0.1%.[19][20] This may require preparing a lower concentration DMSO stock.
4. Adjust Buffer pH	As an amine hydrochloride, the compound's solubility is pH-dependent.[21][22] It will be most soluble at a lower pH where the amine is fully protonated. If your assay permits, test solubility in buffers with slightly more acidic pH (e.g., pH 6.5).

Issue 2: Assay Results are Inconsistent, Show Steep Dose-Response Curves, or are Sensitive to Protein Concentration

Question: My compound solution appears clear, but my assay results are not reproducible. I've also noticed that the dose-response curve is unusually steep (high Hill slope), and the IC50 value changes if I alter the enzyme concentration. What could be the cause?

Answer: These are hallmark signs of aggregation-based, non-specific inhibition.[5] The aggregates act as promiscuous inhibitors by adsorbing protein, a mechanism that is sensitive to stoichiometry (the ratio of aggregate surface area to protein concentration) and can be overcome by adding more protein.[9]

Troubleshooting & Mitigation Workflow:

Figure 2. Logic for diagnosing and mitigating suspected aggregation.

Recommended Solutions & Causality:

Recommended Solution	Rationale & Scientific Explanation
1. Add a Non-ionic Detergent	This is the most definitive counter-screen for aggregation.[10] Non-ionic detergents like Triton X-100 or Tween-80, at concentrations above their Critical Micelle Concentration (CMC) but low enough to not denature the target protein (typically 0.01-0.025%), will disrupt and prevent the formation of colloidal aggregates.[23][24] If the compound's activity is abolished or significantly reduced in the presence of the detergent, it is highly likely an aggregation artifact.[5]
2. Use Dynamic Light Scattering (DLS)	DLS is a powerful biophysical technique that directly measures the size of particles in a solution.[25][26] By measuring particle size at increasing concentrations of your compound, you can directly observe the formation of aggregates (typically seen as particles >100 nm).[12] This provides physical evidence of aggregation.
3. Increase Serum/BSA in Media	For cell-based assays, increasing the percentage of fetal bovine serum (FBS) can sometimes help. Serum proteins like albumin can bind to hydrophobic compounds and help keep them solubilized.[16] This can mitigate aggregation and also serves as a diagnostic test, as true inhibitors should not be so easily out-competed.[9]

Experimental Protocols

Protocol 1: Determining Maximum Soluble Concentration

This protocol helps you empirically find the highest concentration of your compound that remains soluble in your specific assay buffer.

• Preparation: Prepare a 10 mM stock solution of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in 100% DMSO. Pre-warm your final aqueous assay buffer to the experimental temperature (e.g., 37°C).[16]

• Serial Dilution: In a clear 96-well plate, perform a serial dilution of your DMSO stock into the pre-warmed buffer to create a range of final concentrations (e.g., 200 µM down to 1 µM). Ensure the final DMSO concentration is constant in all wells and matches your planned assay conditions (e.g., 0.5%).

• Incubation & Observation: Incubate the plate for a relevant period (e.g., 1-2 hours) at the experimental temperature.

• Assessment: Visually inspect each well against a dark background for any signs of cloudiness or precipitate. For a more quantitative measure, read the plate on a spectrophotometer at ~600 nm; an increase in absorbance indicates light scattering from insoluble particles.[18]

Protocol 2: Detergent Counter-Screen for Aggregation

This protocol is used to determine if observed bioactivity is an artifact of aggregation.

• Assay Setup: Prepare two sets of your biochemical or cell-based assay.

• Buffer Preparation:

  • Set A (Control): Use your standard assay buffer.

  • Set B (Detergent): Use your standard assay buffer supplemented with a final concentration of 0.01% (v/v) Tween-80 or Triton X-100.[23][27]

• Compound Addition: Add N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to both sets of assays across your desired concentration range.

• Execution & Analysis: Run the assays in parallel. Compare the dose-response curves.

• Interpretation:

  • Activity Abolished/Right-Shifted: If the compound's inhibitory activity is significantly reduced or eliminated in Set B, the original activity was likely due to aggregation.[5]

  • Activity Unchanged: If the activity is identical in both sets, it is less likely to be an aggregation artifact.

References

• Wyatt Technology. (n.d.). Drug discovery: Finding, Then Losing, Then Finding Again Colloidal Aggregates of Small-molecule Drugs with DLS. Retrieved from [Link]

• Creative Biolabs. (n.d.). Dynamic Light Scattering (DLS). Retrieved from [Link]

• AZoM. (2017). Using Dynamic Light Scattering to Screen Colloidal Aggregates of Small-Molecule Drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Assay Interference by Aggregation. Assay Guidance Manual. Retrieved from [Link]

• Ghattas, M. A., Al Rawashdeh, S., Atatreh, N., & Bryce, R. A. (2020). How Do Small Molecule Aggregates Inhibit Enzyme Activity? A Molecular Dynamics Study. Journal of Chemical Information and Modeling. Retrieved from [Link]

• SpringerLink. (2024). Molecular dynamics simulations as a guide for modulating small molecule aggregation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Method for Identifying Small-Molecule Aggregators Using Photonic Crystal Biosensor Microplates. PMC. Retrieved from [Link]

• Creative Biostructure. (n.d.). MagHelix™ Dynamic Light Scattering (DLS). Retrieved from [Link]

• PubChem. (n.d.). N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. Retrieved from [Link]

• SpringerLink. (2025). Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Solubility and pH of amines. Retrieved from [Link]

• Practical Fragments. (2009). Avoiding will-o'-the-wisps: aggregation artifacts in activity assays. Retrieved from [Link]

• ACS Publications. (2013). Colloidal Aggregation Causes Inhibition of G Protein-Coupled Receptors. Retrieved from [Link]

• ResearchGate. (2016). What the concentration of DMSO you use in cell culture assays?. Retrieved from [Link]

• OAE Publishing Inc. (2023). Development of small molecules for disrupting pathological amyloid aggregation in neurodegenerative diseases. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. PMC. Retrieved from [Link]

• G-Biosciences. (2020). What is the Role of Tween 80 in Protein Solubilization and Stabilization?. Retrieved from [Link]

• bioRxiv. (2021). Structure-based discovery of small molecule inhibitors of the autocatalytic proliferation of α-synuclein aggregates. Retrieved from [Link]

• ResearchGate. (2021). Addressing Compound Reactivity and Aggregation Assay Interferences: Case Studies of Biochemical High-Throughput Screening Campaigns Benefiting from the National Institutes of Health Assay Guidance Manual Guidelines. Retrieved from [Link]

• Espace INRS. (n.d.). Exploring the Phenomena of Compound Aggregation and Nano- entities for Drug Discovery. Retrieved from [Link]

• PubChem. (n.d.). (Cyclopropylmethyl)(methyl)amine hydrochloride. Retrieved from [Link]

• LifeTein. (2023). DMSO usage in cell culture. Retrieved from [Link]

• Nikon. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Retrieved from [Link]

• Quora. (2017). What effects does DMSO have on cell assays?. Retrieved from [Link]

• YouTube. (2023). Choosing and using detergents in biochemistry - ionic vs. non-ionic; CMC, aggregation #, etc.. Retrieved from [Link]

• ResearchGate. (2025). Dual effects of Tween 80 on protein stability. Retrieved from [Link]

• PubMed. (n.d.). In vitro solubility assays in drug discovery. Retrieved from [Link]

• ACS Publications. (2012). Colloidal Aggregation Affects the Efficacy of Anticancer Drugs in Cell Culture. Retrieved from [Link]

• Chemistry LibreTexts. (2019). The Effects of pH on Solubility. Retrieved from [Link]

• ResearchGate. (2025). Effect of Buffer Species, pH and Buffer Strength on Drug Dissolution Rate and Solubility of Poorly-soluble Acidic Drugs: Experimental and Theoretical Analysis. Retrieved from [Link]

• PubMed. (n.d.). Precaution on use of hydrochloride salts in pharmaceutical formulation. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Cyclohexanamine, N-methyl-n-propyl- (CAS 64260-65-7). Retrieved from [Link]

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Technical Support Center: Radioligand Displacement Assays with N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

Welcome to the technical support guide for researchers, scientists, and drug development professionals utilizing N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in radioligand displacement assays. This resource is designed to provide in-depth, field-proven insights to help you navigate the complexities of your experiments, troubleshoot common challenges, and ensure the scientific integrity of your results.

Radioligand binding assays are a powerful tool for studying receptor-ligand interactions, allowing for the determination of receptor affinity (Kᵢ) and density (Bₘₐₓ).[1][2][3] However, the success of these assays is contingent upon careful optimization and a thorough understanding of potential pitfalls.[4][5] This guide will address specific issues you may encounter when working with N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Frequently Asked Questions (FAQs)

Here are some quick answers to common questions. For more detailed explanations, please refer to the in-depth troubleshooting guides.

Q1: What are the key physical and chemical properties of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride that I should be aware of?

A1: N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, with the chemical formula C₁₀H₂₀ClN, has a molecular weight of approximately 189.72 g/mol .[6] Understanding its solubility and stability is crucial for accurate stock solution preparation and storage. While specific solubility data can vary, it is generally soluble in aqueous buffers. It is important to verify the purity of your compound, as impurities can significantly impact your assay results.[7]

Q2: I am observing high non-specific binding in my assay. What are the initial steps I should take?

A2: High non-specific binding can obscure your specific binding signal.[7] Initial troubleshooting steps include:

• Reducing Radioligand Concentration: Use a concentration at or below the Kₔ value of the radioligand.[7][8]

• Optimizing Membrane Protein Concentration: Titrate the amount of membrane protein to find the optimal balance between signal and non-specific binding.[7][8]

• Modifying the Assay Buffer: Including agents like bovine serum albumin (BSA) can help reduce non-specific interactions.[7]

• Increasing Wash Steps: Use ice-cold wash buffer and increase the volume and/or number of washes to minimize the dissociation of the specific radioligand-receptor complex while removing unbound radioligand.[7]

Q3: My displacement curves are not showing a complete inhibition of radioligand binding. What could be the cause?

A3: Incomplete displacement can be due to several factors:

• Insufficient Concentration of the Unlabeled Ligand: Ensure you are using a high enough concentration of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to fully displace the radioligand. A common practice is to use a concentration at least 100 times the Kₔ of the unlabeled ligand.[9][10]

• Radioligand Binding to Multiple Sites: The radioligand may be binding to more than one site, and your test compound may only be displacing it from one of those sites.

• Assay Not at Equilibrium: Ensure your incubation time is sufficient for the binding to reach equilibrium.[7]

Q4: How do I determine the optimal incubation time for my assay?

A4: The optimal incubation time is determined through kinetic experiments where you measure the association of the radioligand with the receptor over time.[2] The incubation should be long enough to reach a steady state, where the rate of association equals the rate of dissociation.[11] It is important to note that the presence of a competing ligand can affect the time required to reach equilibrium.[10]

In-Depth Troubleshooting Guides

This section provides a more detailed, step-by-step approach to resolving common and complex issues encountered during radioligand displacement assays with N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Issue 1: High and Variable Non-Specific Binding

High non-specific binding is a frequent challenge that can lead to inaccurate determination of receptor affinity and density.[7] It is defined as the binding of the radioligand to components other than the receptor of interest.[7] Ideally, non-specific binding should be less than 50% of the total binding.[7]

Causality and Troubleshooting Steps:

• Lipophilicity of the Compound: N-(Cyclopropylmethyl)cyclohexanamine hydrochloride possesses a degree of lipophilicity which can contribute to its non-specific binding to membranes and other hydrophobic components.[12]

  • Solution: Consider adding a low concentration of a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer to reduce hydrophobic interactions. However, be cautious as detergents can also disrupt receptor integrity.

• Radioligand Purity and Concentration: Impurities in the radioligand can contribute to high non-specific binding.[7]

  • Protocol: Always check the radiochemical purity of your ligand. Use a lower concentration of the radioligand, ideally at or below its Kₔ value.[7][8]

• Membrane Preparation and Concentration: Improperly prepared membranes can contain interfering substances.

  • Protocol: Ensure thorough homogenization and washing of the membranes to remove endogenous ligands. Titrate the amount of membrane protein used in the assay to find the optimal concentration that provides a good specific binding signal without excessive non-specific binding.[7][8]

• Filter Binding: The radioligand or your test compound may bind to the filter plates used in the separation step.[9]

  • Solution: Pre-soaking the filters in a solution of 0.5% polyethyleneimine (PEI) can reduce non-specific filter binding.

Data Presentation: Optimizing Assay Components

Parameter	Standard Range	Troubleshooting Adjustment	Rationale
Radioligand Concentration	At or below Kₔ	Decrease concentration	Minimizes binding to low-affinity, non-specific sites.[7]
Membrane Protein	100-500 µg	Titrate downwards	Reduces the number of non-specific binding sites.[7]
BSA in Buffer	0.1% - 1%	Increase concentration	Blocks non-specific binding sites on assay tubes and filters.[7]
Wash Buffer Temperature	Ice-cold	Maintain ice-cold	Slows the dissociation of the specific ligand-receptor complex.[7]

Issue 2: Low Signal-to-Noise Ratio

A low signal-to-noise ratio, where the specific binding is not significantly higher than the non-specific binding, can make it difficult to obtain reliable data.

Causality and Troubleshooting Steps:

• Low Receptor Density: The tissue or cell preparation may have a low number of target receptors.

  • Solution: If possible, use a cell line that overexpresses the receptor of interest. Alternatively, increase the amount of membrane protein in the assay, but be mindful of the potential for increased non-specific binding.

• Suboptimal Radioligand Affinity: The radioligand may not have a high enough affinity for the receptor.

  • Solution: While you may be limited by the available radioligands, ensure you are using one with a high affinity (Kₔ in the low nanomolar or picomolar range) for your target.[13]

• Inefficient Separation of Bound and Free Ligand:

  • Protocol: Optimize the filtration process. Ensure a rapid filtration and washing process to minimize dissociation of the radioligand-receptor complex.[13] Using a cell harvester with a vacuum manifold is a standard method.[8]

Experimental Workflow: Filtration Assay

Caption: Workflow for a filtration-based radioligand displacement assay.

Issue 3: Inconsistent and Irreproducible Results

Lack of reproducibility can stem from a variety of factors, from inconsistent sample preparation to errors in data analysis.

Causality and Troubleshooting Steps:

• Pipetting Errors: Inaccurate pipetting, especially of small volumes, can lead to significant variability.

  • Solution: Regularly calibrate your pipettes. When preparing serial dilutions of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, ensure thorough mixing at each step.

• Incomplete Equilibration: As mentioned earlier, insufficient incubation time can lead to variable results.

  • Protocol: Perform kinetic experiments to determine the time to reach equilibrium for both the association of the radioligand and the displacement by your test compound.

• Data Analysis Issues: Incorrectly fitting the data can lead to erroneous Kᵢ values.

  • Solution: Use a non-linear regression analysis to fit your competition binding data. The Cheng-Prusoff equation is commonly used to calculate the Kᵢ from the IC₅₀ value.[13]

Signaling Pathway: Competitive Binding

Caption: Principle of competitive radioligand displacement.

References

• Hulme, E. C., & Birdsall, N. J. M. (1992). Receptor-Ligand Interactions: A Practical Approach. IRL Press.

• Fluidic Sciences. (2023, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]

• Keen, M. (1995). The problems and pitfalls of radioligand binding. Methods in Molecular Biology, 41, 1-16.

• PubChem. (n.d.). N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. Retrieved from [Link]

• Motulsky, H. (n.d.). The GraphPad Guide to Analyzing Radioligand Binding Data. GraphPad Software. Retrieved from [Link]

• Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Lung Cellular and Molecular Physiology, 265(5), L421-L429.

• GraphPad Software. (n.d.). Nonspecific binding. GraphPad Prism 10 Curve Fitting Guide. Retrieved from [Link]

• Ghaffari, S., Dehpour, A. R., & Shafiee, A. (2012). Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors. Iranian Journal of Pharmaceutical Research, 11(4), 1109–1116.
• Bylund, D. B. (1992). Pitfalls in radioligand binding. Journal of Pharmacological and Toxicological Methods, 28(4), 207-211.
• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108.

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Davenport, A. P., & Russell, F. D. (1996). Radioligand binding assays and their analysis. In Methods in Molecular Biology (Vol. 50, pp. 227-248). Humana Press.
• Zhang, Y., & Liu, S. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-9.
• Scott, P. J. H. (2018). To lipophilicity and beyond—towards a deeper understanding of radioligand non-specific binding. Journal of Labelled Compounds and Radiopharmaceuticals, 61(3), 201-202.
• Motulsky, H. J., & Neubig, R. R. (2002). Analyzing radioligand binding data. Current Protocols in Neuroscience, Chapter 7, Unit 7.5.

• Drug discovery methods. (2015, March 22). Specific and Non-specific Binding in a ligand binding assay [Video]. YouTube. [Link]

• GraphPad Software. (n.d.). Analyzing Radioligand Binding Data. Retrieved from [Link]

• PubChem. (n.d.). (Cyclopropylmethyl)(methyl)amine hydrochloride. Retrieved from [Link]

• American Elements. (n.d.). (2-cyclohexylpropyl)(methyl)amine hydrochloride. Retrieved from [Link]

• ResearchGate. (2015, January 28). Why does radioligand binding does not reach equilibrium?. Retrieved from [Link]

• Sygnature Discovery. (n.d.). Radioligand Binding Assays & Fluorescence Polarization. Retrieved from [Link]

• Wang, Y., et al. (2024). Discovery of an Ortho-Substituted N-Cyclopropylmethyl-7α-phenyl-6,14-endoethano-tetrahydronorthebaine Derivative as a Selective and Potent Kappa Opioid Receptor Agonist with Subsided Sedative Effect. Journal of Medicinal Chemistry, 67(9), 7112-7129.
• Le, T., et al. (2017). 17-Cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6β-(4′-pyridylcarboxamido)morphinan (NAP) modulating the mu opioid receptor in a biased fashion. PLoS One, 12(9), e0184489.

• PubChem. (n.d.). N-Methylcyclohexylamine. Retrieved from [Link]

• Kohara, A., et al. (2005). Radioligand binding properties and pharmacological characterization of 6-amino-N-cyclohexyl-N,3-dimethylthiazolo[3,2-a]benzimidazole-2-carboxamide (YM-298198), a high-affinity, selective, and noncompetitive antagonist of metabotropic glutamate receptor type 1. Journal of Pharmacology and Experimental Therapeutics, 315(1), 163-169.

• PubChem. (n.d.). N-(Cyclopropylmethyl)normorphine. Retrieved from [Link]

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Technical Support Center: Handling Hygroscopic N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride Powder

Welcome to the technical support guide for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on the proper handling and use of this hygroscopic compound. This guide will address common challenges and provide troubleshooting solutions to ensure the integrity and accuracy of your experiments.

Section 1: Understanding Hygroscopicity and Its Impact

Q1: What does it mean for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to be hygroscopic?

A1: Hygroscopy is the phenomenon where a substance readily attracts and holds water molecules from the surrounding environment, either through absorption or adsorption.[1] For N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a salt, this means the fine powder can absorb atmospheric moisture. This can lead to physical changes such as clumping, caking, or even deliquescence, where the powder absorbs enough water to dissolve into a liquid solution.[1][2]

Q2: How can absorbed moisture affect my experiments?

A2: The absorption of water can have significant consequences for your experimental results:

• Inaccurate Weighing: The measured weight of the powder will be higher than the actual amount of the active compound, leading to errors in concentration calculations.[3]

• Altered Chemical Properties: The presence of water can affect the compound's stability, reactivity, and dissolution rate.[4] For amine hydrochloride salts, excess water can influence their solution-phase behavior and dissociation.[5]

• Degradation: Moisture can promote hydrolysis or other degradation pathways, reducing the purity and potency of the compound.[4]

• Physical Handling Difficulties: Caked or liquefied material is difficult to handle, transfer, and dissolve uniformly.[6]

Section 2: Proper Storage and Handling Protocols

This workflow outlines the critical steps for handling hygroscopic N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to maintain its integrity.

Sources

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• 6. Mixing & Drying Hygroscopic Materials [permixmixers.com]

Technical Support Center: Optimizing Buffer Conditions for N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride Binding

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing buffer conditions in binding assays involving N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. Given its interaction with sigma receptors, establishing an optimal biochemical environment is paramount for generating accurate, reproducible, and meaningful data.

Part 1: Core Principles & Foundational Knowledge

Before troubleshooting specific issues, it is crucial to understand the fundamental role of each buffer component. A binding buffer does more than just dissolve reagents; it creates a stable environment that preserves the structural integrity and function of the target receptor, thereby ensuring that the measured interaction with the ligand is physiologically relevant.[1][2]

Key Buffer Parameters and Their Impact:

• pH: The concentration of hydrogen ions profoundly affects the charge states of amino acid residues in the receptor's binding pocket and on the ligand itself.[3] Deviations from the optimal pH can alter the electrostatic interactions necessary for binding, reduce receptor stability, or even lead to protein denaturation.[2][4] For sigma receptors, a physiological pH is the standard starting point.[5][6]

• Ionic Strength: The total concentration of ions in the solution, adjusted with salts like NaCl or KCl, modulates electrostatic interactions.[7] High salt concentrations can shield charges, potentially reducing both non-specific binding and, in some cases, the specific protein-ligand interaction.[8] Conversely, an ionic strength that is too low may not adequately mimic physiological conditions.

• Buffer System: The choice of buffering agent is critical. Tris-HCl is common, but its pKa is sensitive to temperature changes. HEPES, while more expensive, offers greater pH stability across a range of temperatures, which is vital for reproducibility.[9] The buffer composition itself can also directly influence binding affinity and protein aggregation.[10]

• Additives: Various supplements can be included to enhance assay performance. These include protease inhibitors to prevent receptor degradation, and agents like Bovine Serum Albumin (BSA) to reduce non-specific binding to vessel walls and filter membranes.[11][12]

Part 2: Frequently Asked Questions (FAQs)

This section provides quick answers to common initial questions.

Q1: What is a good starting pH for my N-(Cyclopropylmethyl)cyclohexanamine binding assay? A1: A physiological pH of 7.4 is the recommended starting point for most sigma receptor binding assays.[5][6] This pH mimics the conditions under which these receptors naturally function. Optimization should involve testing a range, for example, from pH 6.5 to 8.0, to determine the peak specific binding.

Q2: Which buffer system should I choose: Tris or HEPES? A2: While 50 mM Tris-HCl is widely used and cost-effective, HEPES is often superior for its pH stability across different temperatures.[9] If you are observing variability between experiments run on different days or with slight temperature fluctuations, switching to HEPES can improve reproducibility.

Q3: Do I need to add salt, like NaCl, to my buffer? A3: Yes, including a salt to mimic physiological ionic strength is generally recommended. A starting concentration of 100-150 mM NaCl is typical.[13] The salt concentration can then be titrated to find the optimal balance between minimizing non-specific binding and maintaining strong specific binding.[7][8]

Q4: Is it necessary to include additives like BSA? A4: Including a protein like BSA (typically at 0.1% to 1%) is a common and effective strategy to reduce the non-specific binding of your ligand to plasticware and filter mats.[8][11] If you experience high background signal, this is one of the first parameters to consider.

Part 3: In-Depth Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, providing likely causes and actionable solutions related to buffer composition.

Q: My specific binding signal is very low or absent. What are the buffer-related causes? A: Low specific binding, assuming the receptor and ligand are viable, often points to a suboptimal binding environment.

• Incorrect pH: The buffer's pH may be outside the optimal range for receptor conformation and ligand protonation. This can drastically reduce binding affinity.[3]

• Inappropriate Ionic Strength: The salt concentration could be too high, shielding the electrostatic interactions essential for your specific ligand-receptor pair.[14]

• Buffer Interference: The chemical nature of your buffering agent might directly interfere with binding.[10]

Solution Workflow:

• Verify Buffer pH: Physically measure the pH of your final buffer solution at the temperature you will be running the assay. Do not rely solely on calculations.

• Perform a pH Screen: Prepare a series of buffers across a range of pH values (e.g., 6.0, 6.5, 7.0, 7.4, 8.0) and run the binding assay at each pH to identify the optimum.

• Titrate Ionic Strength: Prepare buffers with varying NaCl concentrations (e.g., 0 mM, 50 mM, 100 mM, 150 mM, 200 mM) at the optimal pH to see how ionic strength affects the signal.

• Test an Alternative Buffer System: If issues persist, switch from Tris-HCl to HEPES or a phosphate-based buffer (PBS) to rule out specific chemical interference.

Q: I'm seeing excessively high non-specific binding (NSB). How can I adjust my buffer to reduce it? A: High NSB, where the signal in the presence of a competing ligand is more than 50% of the total binding, can mask the specific signal and make data interpretation impossible.[11][15] This is often caused by the ligand binding to components other than the target receptor, such as the filter membrane or lipids.[16]

• Hydrophobic Interactions: Hydrophobic ligands are particularly prone to high NSB.[12]

• Electrostatic Interactions: The ligand may be binding to charged surfaces on the filter or in the membrane preparation.

Buffer-Related Solutions:

• Increase Ionic Strength: Gradually increase the NaCl concentration in your buffer (e.g., up to 300 mM). The additional ions can disrupt weak, non-specific electrostatic interactions.[8]

• Add a Detergent: For hydrophobic ligands, adding a low concentration of a mild, non-ionic detergent (e.g., 0.01% Tween-20 or Triton X-100) can help solubilize the ligand and reduce its partitioning into lipid membranes.[8]

• Include BSA: Add Bovine Serum Albumin (or another inert protein) at 0.1% - 1% to your binding buffer. This will coat the surfaces of your assay plates and filters, reducing the sites available for your ligand to bind non-specifically.[11][12]

• Use Ice-Cold Wash Buffer: Washing the filters with ice-cold buffer is critical. Lower temperatures slow the dissociation rate (k_off) of the specific ligand-receptor complex while still effectively washing away unbound and non-specifically bound ligand.[16]

Q: My results are not reproducible between experiments. Could the buffer be the cause? A: Poor reproducibility is a common problem that can often be traced back to inconsistent buffer preparation or composition.

• Temperature-Dependent pH Shift: If you are using Tris buffer, its pH is known to decrease as temperature increases. Preparing the buffer at room temperature and using it in an incubator at 37°C will result in a lower, unintended pH during the assay.

• Buffer Degradation: Buffers should be made fresh. Old buffers can be susceptible to microbial growth or chemical degradation, altering their properties.[17]

• Inconsistent Reagent Preparation: Small variations in weighing components or in the final volume can lead to batch-to-batch differences in molarity and ionic strength.[17]

Solutions for Improved Reproducibility:

• Switch to a Temperature-Stable Buffer: Replace Tris with HEPES, which shows minimal pH change with temperature fluctuations.

• Standardize Buffer Preparation: Use a precise protocol (SOP) for buffer preparation. Prepare large batches of stock solutions and make fresh working buffers for each experiment. Always filter your final buffer through a 0.22 µm filter.

• pH Adjustment at Final Temperature: Adjust the final pH of your buffer at the temperature at which the assay will be performed.

• Control Environmental Conditions: Ensure that all incubation steps are performed at a consistent, controlled temperature.[17]

Part 4: Visualization & Workflows

Diagram 1: Troubleshooting Workflow for Low Specific Binding

This diagram outlines a logical progression for diagnosing and solving issues of low signal related to buffer conditions.

Caption: Troubleshooting flowchart for low specific binding signal.

Diagram 2: Key Components of an Optimized Binding Buffer

This diagram illustrates the function of each core component in a well-designed binding buffer.

Caption: Core components and their functions in a binding buffer.

Part 5: Experimental Protocols

Protocol 1: Buffer pH Optimization

• Prepare Buffers: Make identical 50 mM HEPES buffers, each adjusted to a different pH value (e.g., 6.5, 7.0, 7.4, 7.5, 8.0). Ensure the pH is set at the intended assay temperature. Keep all other components (salt, additives) constant.

• Set Up Assay Plates: For each pH value, prepare triplicate wells for:

  • Total Binding (Radioligand + Membrane Preparation)

  • Non-Specific Binding (Radioligand + Membrane Prep + High concentration of unlabeled competitor)

  • Background (Radioligand, no membrane)

• Incubate: Add reagents and incubate under your standard assay conditions (time and temperature).

• Harvest and Count: Terminate the reaction by rapid filtration and wash the filters with the corresponding ice-cold pH buffer. Measure the radioactivity on the filters.

• Analyze: Calculate specific binding (Total - Non-Specific) for each pH. Plot Specific Binding vs. pH to determine the optimal pH value.

Protocol 2: Ionic Strength Titration

• Prepare Buffers: Using the optimal pH determined in Protocol 1, prepare a series of buffers with varying concentrations of NaCl (e.g., 0 mM, 50 mM, 100 mM, 150 mM, 200 mM, 300 mM).

• Set Up Assay Plates: As described in Protocol 1, set up triplicate wells for Total and Non-Specific binding for each salt concentration.

• Incubate, Harvest, and Count: Follow the same procedure as in Protocol 1.

• Analyze: Calculate specific binding for each salt concentration. Plot both Specific Binding and Non-Specific Binding vs. [NaCl]. The optimal concentration will be the one that provides a high specific signal while minimizing non-specific binding.

Data Summary Table: Example Starting Conditions

Parameter	Recommended Starting Condition	Range for Optimization	Rationale
Buffer System	50 mM HEPES	Tris-HCl, PBS	HEPES provides superior pH stability with temperature changes.[9]
pH	7.4	6.5 - 8.0	Mimics physiological conditions for sigma receptors.[5]
Ionic Strength	150 mM NaCl	0 - 300 mM	Controls electrostatic interactions and reduces NSB.[7][8]
Blocking Agent	0.1% (w/v) BSA	0.05% - 1% BSA	Reduces non-specific binding to assay materials.[11]

References

• De Lisi, R., et al. (2000). pH and ionic strength dependence of protein (un)folding and ligand binding to bovine beta-lactoglobulins A and B. PubMed. Available at: [Link]

• Garat, A., et al. (2018). Quantification of the Effects of Ionic Strength, Viscosity, and Hydrophobicity on Protein–Ligand Binding Affinity. ACS Medicinal Chemistry Letters. Available at: [Link]

• Chu, U. B., & Ruoho, A. E. (2016). SIGMA RECEPTOR BINDING ASSAYS. Current protocols in pharmacology. Available at: [Link]

• Sahin, E., et al. (2010). Comparative effects of pH and ionic strength on protein-protein interactions, unfolding, and aggregation for IgG1 antibodies. Journal of pharmaceutical sciences. Available at: [Link]

• Sahin, E., et al. (2010). Comparative effects of pH and ionic strength on proteinprotein interactions, unfolding, and aggregation for IgG1 antibodies. Journal of Pharmaceutical Sciences. Available at: [Link]

• Kornberg, F. W., et al. (2004). Structural changes in hemoglobin during adsorption to solid surfaces: Effects of pH, ionic strength, and ligand binding. Proceedings of the National Academy of Sciences. Available at: [Link]

• Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. Current protocols in pharmacology. Available at: [Link]

• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual. Available at: [Link]

• GraphPad. (n.d.). Nonspecific binding. GraphPad Prism 10 Curve Fitting Guide. Available at: [Link]

• Hansen, S. I., & Holm, J. (2001). Effect of Hydrogen Ion Concentration and Buffer Composition on Ligand Binding Characteristics and Polymerization of Cow's Milk Folate Binding Protein. Bioscience Reports. Available at: [Link]

• GraphPad. (n.d.). Analyzing Radioligand Binding Data. GraphPad. Available at: [Link]

• Pro-Chem. (2024). Optimizing Ligand Binding Assay Conditions for Accurate and Reproducible Results. Pro-Chem. Available at: [Link]

• Guo, L. W., et al. (2018). Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays. Molecular Pharmacology. Available at: [Link]

• Wikipedia. (n.d.). Ligand binding assay. Wikipedia. Available at: [Link]

• Zarrindast, M. R., et al. (2007). Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors. Iranian Journal of Pharmaceutical Research. Available at: [Link]

• Eurofins Discovery. (n.d.). sigma1 Human Binding Agonist Radioligand LeadHunter Assay. Eurofins Discovery. Available at: [Link]

• Patsnap Synapse. (2025). What Is the Role of Buffers in Biochemical Experiments?. Patsnap Synapse. Available at: [Link]

• Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation. British journal of pharmacology. Available at: [Link]

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• 1. Binding Buffer: Significance and symbolism [wisdomlib.org]
• 2. What Is the Role of Buffers in Biochemical Experiments? [synapse.patsnap.com]
• 3. Comparative effects of pH and ionic strength on protein-protein interactions, unfolding, and aggregation for IgG1 antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pH and ionic strength dependence of protein (un)folding and ligand binding to bovine beta-lactoglobulins A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays - PMC [pmc.ncbi.nlm.nih.gov]
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Identifying and removing by-products in N-(Cyclopropylmethyl)cyclohexanamine hydrochloride preparation

Welcome to the technical support center for the synthesis and purification of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during its preparation. Here, we provide in-depth, field-proven insights in a troubleshooting and FAQ format to ensure the highest purity and yield for your target compound.

Synthesis Overview: Reductive Amination

The most common and efficient route to N-(Cyclopropylmethyl)cyclohexanamine is the one-pot reductive amination of cyclohexanone with cyclopropylmethylamine.[1] This reaction typically employs a mild and selective reducing agent, such as Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB), which preferentially reduces the intermediate iminium ion over the starting ketone.[2][3][4]

The process involves two key equilibria: the formation of a hemiaminal from the ketone and amine, followed by dehydration to form an imine. This imine is then rapidly reduced by the hydride agent to the desired secondary amine. The final step involves protonation with hydrochloric acid to isolate the stable hydrochloride salt.

Reaction Pathway and Key By-product Formation

Below is a diagram illustrating the primary reaction and the formation pathways of the most common impurities.

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. Sodium triacetoxyborohydride [organic-chemistry.org]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. Sodium triacetoxyborohydride - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Inconsistent Results in Functional Assays with N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

Welcome to the technical support guide for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals encountering variability in functional assays involving this compound. This guide provides in-depth, question-and-answer-based troubleshooting, grounded in established scientific principles to help you achieve robust and reproducible results.

The structural characteristics of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride suggest potential activity at neurological targets such as NMDA or sigma receptors.[1][2] Functional assays for these targets, including calcium flux, membrane potential, and receptor binding assays, are highly sensitive to a variety of experimental variables.[3][4][5] This guide will walk you through systematically identifying and resolving common sources of inconsistency.

Section 1: Compound Integrity and Handling

The physical and chemical behavior of your test compound is the foundation of any reliable assay. Inconsistencies often originate from issues with compound solubility, stability, or handling.

Q1: My dose-response curves are shallow, erratic, or have poor maximal response. Could the problem be my compound stock?

A1: Absolutely. An inconsistent dose-response curve is a classic symptom of compound-related issues. The problem often lies in solubility, stability, or purity.

• Solubility Issues : While the hydrochloride salt form is designed to enhance aqueous solubility, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride may still precipitate when diluted from a high-concentration DMSO stock into an aqueous assay buffer.[6] This precipitation leads to an effective concentration that is much lower and more variable than the nominal concentration, resulting in a suppressed and inconsistent biological response. Many seemingly "active" compounds are excluded from assays due to low aqueous solubility.[7]

  • Causality : When a DMSO stock is diluted into a buffer, the solvent environment changes dramatically. If the compound's solubility in the final aqueous solution is exceeded, it will precipitate or form aggregates.[6][8] This is a frequent cause of underestimated activity and variable data.[6]

  • Troubleshooting Protocol :

    • Visual Inspection : After diluting your compound to its highest assay concentration, centrifuge the tube and visually inspect for any precipitate.

    • Solubility Assessment : Determine the compound's kinetic solubility in your specific assay buffer. This can be done using methods like nephelometry or by simple visual inspection at various concentrations.

    • Optimize Dilution : Instead of a single large dilution step, perform a serial dilution in 100% DMSO first, before making the final dilution into the aqueous assay medium.[8] This minimizes the time the compound spends at a high, aggregation-prone concentration in an intermediate aqueous state.[6]

• Compound Stability : The integrity of your compound can be compromised by improper storage and handling.

  • Causality : Repeated freeze-thaw cycles can cause compound degradation or precipitation from DMSO stocks.[9][10] Exposure to light or reactive components in assay media can also lead to chemical modification.

  • Best Practices :

    • Prepare single-use aliquots of your high-concentration DMSO stock to avoid freeze-thaw cycles.[8]

    • Store stock solutions at -20°C or -80°C in tightly sealed containers to prevent water absorption by the hygroscopic DMSO.[8][11]

    • Confirm the purity of your compound lot via methods like LC-MS, especially if the material has been stored for an extended period.[12]

Parameter	Recommendation	Rationale
Stock Solvent	100% DMSO	Maximizes initial solubility for a wide range of compounds.[8]
Stock Conc.	10-30 mM (if soluble)	A high concentration minimizes the volume of DMSO added to the assay.[6]
Storage	-20°C or -80°C, single-use aliquots	Prevents degradation from freeze-thaw cycles and water absorption.[8][13]
Final DMSO %	< 0.5%	Minimizes solvent-induced cytotoxicity or assay interference.[8][14]

Section 2: Cell-Based Assay Variability

Cell-based assays introduce biological variability. Standardizing cell culture and handling procedures is critical for reproducibility.[15]

Q2: The response of my cells (e.g., baseline calcium levels, agonist EC50) shifts from one experiment to the next. How can I improve consistency?

A2: This type of drift is often due to inconsistencies in cell culture conditions, particularly cell passage number and health.

• Impact of Cell Passage Number : Continuous passaging exerts selective pressure on cell populations, leading to phenotypic drift.[15][16] This can alter receptor expression levels, signaling efficiency, and overall cell health, directly impacting assay results.[17] Studies have shown that protein expression and functional activity can change significantly at different passage numbers.[18][19]

  • Causality : As cells are cultured over time, they can undergo genetic and phenotypic changes.[20] A cell population at passage 5 may respond very differently than the "same" cells at passage 30.[17]

  • Troubleshooting Protocol :

    • Establish a Cell Bank : Create a large, low-passage master cell bank and multiple working cell banks.

    • Limit Passage Number : Define a narrow, validated passage number window for all experiments (e.g., passages 5-15). Once cells exceed this limit, discard them and thaw a fresh vial from your working bank.[16][17]

    • Thaw-and-Use Approach : For maximum consistency in large screening campaigns, consider a "thaw-and-use" approach where a large batch of assay-ready cells is frozen. For each experiment, a vial is thawed, eliminating the variability of continuous culture.[15]

• Cell Health and Seeding Density : The health and density of cells at the time of the assay are paramount.

  • Causality : Over-confluent or starved cells will exhibit altered signaling responses.[20] Inconsistent seeding density leads to well-to-well variability in the number of responding cells, affecting the signal window.

  • Best Practices :

    • Always passage cells before they reach 100% confluency.

    • Use a consistent seeding density that has been optimized to provide the best assay window.[20]

    • Ensure a homogenous cell suspension during plating to avoid clumps and uneven distribution.[21]

Caption: Workflow for maintaining cell culture consistency.

Section 3: Assay Interference and Artifacts

Sometimes, a compound appears to be active not because it interacts with the biological target, but because it interferes with the assay technology itself.[22][23] This is a major source of false positives and irreproducible data.

Q3: I'm concerned that N-(Cyclopropylmethyl)cyclohexanamine hydrochloride might be an assay artifact. How can I confirm its activity is real?

A3: This is an excellent and critical question. You must run counter-screens to rule out assay interference. Small molecules can interfere through various mechanisms, including light attenuation (for fluorescence/luminescence assays), chemical reactivity with assay reagents, or membrane disruption.[10][22]

• Types of Interference :

  • Signal Quenching/Autofluorescence : The compound may absorb light at the excitation or emission wavelengths of your fluorescent reporter, or it may be fluorescent itself.

  • Enzyme Inhibition : If your assay uses a reporter enzyme (e.g., luciferase, alkaline phosphatase), the compound could directly inhibit it.

  • Cell Toxicity : At high concentrations, the compound may induce cytotoxicity, which can masquerade as a specific inhibitory effect in many assay formats.

• Workflow for De-risking Artifacts :

  • Run a "Promiscuity" Assay : Test the compound in an unrelated assay that uses the same detection modality (e.g., a different luciferase-based assay if your primary assay uses luciferase). Activity in this unrelated assay suggests interference.

  • Perform a Target-Free Assay : Run the assay in the absence of the specific biological target (e.g., using parental cells that do not express the receptor of interest). An apparent signal in this context is a clear indication of an artifact.[22][23]

  • Orthogonal Assays : Validate the compound's activity in a second, different functional assay that relies on a distinct detection principle (e.g., confirm hits from a fluorescence-based calcium assay with a label-free membrane potential assay).[24][25]

Caption: Decision workflow for investigating assay artifacts.

Section 4: Key Experimental Protocols

Protocol 1: Preparation and QC of Compound Stock Solution

This protocol ensures the creation of a reliable compound stock, minimizing solubility and stability issues.

• Weighing : Accurately weigh the N-(Cyclopropylmethyl)cyclohexanamine hydrochloride solid using a calibrated analytical balance.

• Dissolution : Add high-purity (≥99.9%) DMSO to the solid to achieve the desired high concentration (e.g., 20 mM).[8]

• Solubilization Assistance : If the compound does not dissolve readily, use a vortex mixer.[8] Gentle warming (to 37°C) or brief sonication in a water bath can also be used, but be cautious as heat can degrade some compounds.[8]

• Confirmation : Visually confirm that the solution is clear and free of any particulate matter.

• Aliquoting : Dispense the stock solution into small, single-use volumes in tightly sealed tubes (e.g., polypropylene).

• Storage : Store the aliquots at -20°C or -80°C, protected from light.[11]

• Documentation : Record the compound name, batch number, concentration, date, and storage conditions.

Protocol 2: Cell Seeding for a 96-Well Functional Assay

This protocol is designed to achieve a uniform cell monolayer for consistent assay performance.

• Cell Culture : Culture cells according to standard procedures, ensuring they are in their logarithmic growth phase and within the pre-defined passage number range.[20]

• Harvesting : Wash cells with PBS and detach them using a minimal, consistent concentration and incubation time of trypsin-EDTA. Neutralize the trypsin with media containing serum.

• Cell Counting : Create a single-cell suspension by gently pipetting. Perform a cell count using a hemocytometer or automated cell counter and assess viability (should be >95%).

• Dilution : Dilute the cell suspension to the optimized seeding density in pre-warmed, fresh culture medium.

• Plating : Thoroughly but gently mix the cell suspension before and during plating to prevent settling. Dispense the cell suspension into the 96-well plates. To mitigate "edge effects," consider not using the outer wells or filling them with sterile PBS or media.[21]

• Incubation : Allow cells to adhere and recover for the optimized duration (typically 18-24 hours) in a humidified incubator at 37°C and 5% CO₂.

By systematically addressing these common pitfalls in compound handling, cell culture, and assay design, you can significantly improve the consistency and reliability of your functional assay data for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

References

• Tan, L., Hirte, S., Palmacci, V., Stork, C., & Kirchmair, J. (2024). Tackling assay interference associated with small molecules. Nature Reviews Chemistry, 8(5), 319-339. [Link][22][23]

• National Center for Biotechnology Information. (2015). Assay Interference by Chemical Reactivity. In Assay Guidance Manual. [Link][10]

• Matson, S. L., Chatterjee, M., Stock, D. A., Leet, J. E., Dumas, E. A., Ferrante, C. D., ... & Banks, M. N. (2009). Best practices in compound management for preserving compound integrity and accurately providing samples for assays. Journal of Biomolecular Screening, 14(5), 476-484. [Link][9][12]

• Volgraf, M., Vu, K., Le, D. D., Lizarzaburu, M., Larsen, N. A., & Wagner, J. (2018). A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate. Journal of Visualized Experiments, (137), 57820. [Link][3]

• Beckman Coulter. (n.d.). Compound Management and Integrity. [Link][13]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. [Link][6]

• Biocompare. (2018). Ten Tips for Optimizing Cell-Based Assays. [Link][20]

• Immunologix. (2021). Cell Based Assays in Drug Development: Comprehensive Overview. [Link]

• Promega Connections. (2018). How to Reduce Cell Culture Variability. [Link][15]

• PubChem. (n.d.). N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. [Link][1]

• Xu, Y., Wu, J., Chen, Z., & Zhu, J. (2011). Functional assays to define agonists and antagonists of the sigma-2 receptor. PLoS One, 6(4), e18689. [Link][4]

• Sittampalam, G. S., Coussens, N. P., & Nelson, H. (Eds.). (2020). Assay Guidance Manual for Drug Discovery: Robust or Go Bust. SLAS Discovery, 25(6), 565-567. [Link][24]

• Michigan State University. (n.d.). Resources for Assay Development and High Throughput Screening. [Link][25]

• Chu, U. B., & Ruoho, A. E. (2016). Sigma Receptor Binding Assays. Current Protocols in Pharmacology, 72, 2.7.1-2.7.17. [Link][5][26]

• Bitesize Bio. (2022). Cell Passage Number: An Easy Explanation for Biologists. [Link][17]

• Hedayatzadeh, M., Tavakoli, O., & Arefian, E. (2020). Effect of Passage Number and Culture Time on the Expression and Activity of Insulin-Degrading Enzyme in Caco-2 Cells. Avicenna Journal of Medical Biotechnology, 12(4), 238-242. [Link][18]

• GMP Plastics. (2025). Optimizing Compound Storage for Long-Term Stability and Safety. [Link][11]

• Peterson, J. L., Throckmorton, D. J., & Squibb, K. S. (2007). The effect of cell passage number on osteogenic and adipogenic characteristics of D1 cells. Toxicology in Vitro, 21(5), 923-930. [Link][19]

• Karakas, E., & Furukawa, H. (2014). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters, 5(8), 913-917. [Link][7]

• National Center for Biotechnology Information. (2012). HTS Assay Validation. In Assay Guidance Manual. [Link][14]

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• 5. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 26. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride Stability

Welcome to the technical support center for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound. Here, you will find in-depth answers to common stability issues, troubleshooting guides for unexpected experimental results, and detailed protocols to ensure the integrity of your work. Our goal is to provide you with the expertise and practical insights needed to anticipate and prevent degradation, ensuring the reliability and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and what are its potential degradation pathways?

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a secondary amine salt. The core structure consists of a cyclohexanamine ring with an N-substituted cyclopropylmethyl group. Its hydrochloride salt form generally enhances stability and solubility. However, like many secondary amines, it is susceptible to several modes of degradation. The primary pathways of concern are oxidation, hydrolysis (particularly of the cyclopropylamine moiety under certain pH conditions), and photolysis.[1][2] Understanding these vulnerabilities is the first step in designing stable formulations and handling procedures.[3][4]

Q2: What are the most critical factors that can accelerate the degradation of this compound?

The stability of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride can be compromised by several factors:

• Oxygen Exposure: The secondary amine is prone to oxidation, which can be accelerated by the presence of oxygen, especially when catalyzed by metal ions or light.[5]

• pH: The stability of the compound is pH-dependent. While the hydrochloride salt provides an acidic microenvironment that is generally protective, exposure to high pH conditions can facilitate hydrolytic degradation of the cyclopropyl amine moiety.[6][7]

• Excipient Impurities: Reactive impurities within pharmaceutical excipients, such as peroxides commonly found in polymers like PEG, can initiate oxidative degradation.[8][9]

• Light Exposure: UV or visible light can provide the energy needed to initiate photolytic degradation pathways, leading to the formation of photo-oxidation products.[1][7]

• Temperature and Humidity: Elevated temperatures can increase the rate of all chemical degradation reactions, while high humidity can promote hydrolysis, especially in solid-state formulations.[3][7]

Q3: What are the visible or analytical signs of degradation?

Degradation can manifest in several ways:

• Physical Changes: Discoloration (e.g., yellowing or browning) of the solid powder or solution, changes in solubility, or the appearance of particulates.

• Analytical Changes: When analyzed by chromatography (e.g., HPLC), degradation is indicated by a decrease in the peak area of the parent compound, a loss of purity, and the appearance of new, unidentified peaks in the chromatogram. These new peaks represent degradation products.

Q4: What are the general recommendations for the storage and handling of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride?

To maintain the integrity of the compound, the following storage and handling procedures are recommended:

• Storage Conditions: Store in a tightly sealed, opaque container to protect from light and moisture.[1] The storage environment should be cool and dry. For long-term storage, refrigeration (2-8 °C) is advisable.

• Inert Atmosphere: When handling the compound in solution or during formulation processes where it may be exposed to air for extended periods, using an inert atmosphere (e.g., nitrogen or argon) can significantly reduce oxidative degradation.[5]

• Material Compatibility: Use high-quality, low-peroxide excipients when formulating.[8] Ensure that all containers and equipment are clean and free of metal contaminants that could catalyze oxidation.[7]

Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems you may encounter during your experiments and provides logical steps to identify and resolve the root cause.

Issue 1: Unexpected Peaks Appear in my HPLC Chromatogram During a Stability Study.

The emergence of new peaks is a clear sign of degradation. The troubleshooting process involves identifying the degradation pathway through a systematic approach.

Caption: Troubleshooting workflow for identifying degradation pathways.

• Scientific Rationale: The secondary amine functional group is susceptible to oxidation, which can lead to the formation of N-oxides or other oxidative products.[5] This process can be catalyzed by trace metal ions or initiated by peroxide impurities in excipients.[5][8]

• Verification:

  • Inert Atmosphere: Prepare a fresh solution of your compound and purge it with nitrogen or argon for 15-20 minutes. Maintain an inert headspace in your vial. If the unexpected peak is significantly reduced or absent compared to a sample prepared in air, oxidation is the likely cause.[5]

  • Antioxidant Addition: Add a suitable antioxidant (e.g., butylated hydroxytoluene (BHT) or α-tocopherol) to your formulation.[8] If this prevents the formation of the impurity, it further confirms oxidative degradation.

• Prevention Protocol:

  • Always use de-gassed solvents for sample and formulation preparation.

  • If the application allows, add a suitable antioxidant to the formulation. The choice of antioxidant should be based on compatibility and efficacy studies.[10]

  • Package the final product in an environment with minimal oxygen in the headspace, such as by nitrogen flushing.

• Scientific Rationale: Exposure to light, particularly UV radiation, can induce photochemical reactions. For amines, this can involve photo-oxidation or other complex rearrangements.[1][2]

• Verification:

  • Photostability Testing: Conduct a controlled photostability study according to ICH Q1B guidelines. Expose your sample to a calibrated light source providing both UV and visible light.

  • Dark Control: Simultaneously, store a control sample, wrapped in aluminum foil to protect it from light, under the same temperature and humidity conditions.

  • Analysis: If the impurity peak is present or significantly larger in the light-exposed sample compared to the dark control, photodegradation is confirmed.

• Prevention Protocol:

  • Handle the solid compound and its solutions under amber or low-actinic light conditions.

  • Use opaque or UV-protective packaging for storing the drug substance and formulated product.[1]

• Scientific Rationale: The cyclopropyl amine moiety can be susceptible to hydrolytic cleavage, particularly under high pH conditions.[6] The hydrochloride salt form helps maintain an acidic pH, but formulation with basic excipients could raise the microenvironmental pH and trigger this pathway.

• Verification:

  • pH Stress Study: Prepare solutions of your compound in buffers of varying pH (e.g., pH 2, 7, and 9).

  • Incubation and Analysis: Incubate these solutions at a controlled temperature and analyze them at various time points. If the impurity peak forms preferentially at a specific pH (most likely alkaline), hydrolysis is the cause.[7]

• Prevention Protocol:

  • Maintain the formulation pH in a stable range, typically acidic to neutral, where the compound shows maximum stability.

  • Carefully screen excipients for their pH and ensure they do not create a basic microenvironment that could compromise the drug's stability.[6]

Key Experimental Protocols

Protocol 1: Forced Degradation (Stress Testing) Study

Forced degradation studies are essential to establish the intrinsic stability of the molecule and to develop stability-indicating analytical methods.[3][4][11]

Objective: To identify potential degradation products and pathways under various stress conditions.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in a suitable solvent (e.g., methanol or acetonitrile/water mixture) at a concentration of approximately 1 mg/mL.

• Application of Stress Conditions: Treat aliquots of the stock solution as described in the table below.

• Neutralization/Quenching: After the stress period, neutralize the acidic and basic samples to approximately pH 7. Dilute all samples to a suitable concentration for analysis.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated HPLC method with a photodiode array (PDA) detector to assess peak purity.

Stress Condition	Reagent and Concentration	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	60 °C	24-48 hours
Base Hydrolysis	0.1 M NaOH	60 °C	2-8 hours
Oxidation	3% H₂O₂	Room Temp	24 hours
Thermal	Solid & Solution	80 °C	48 hours
Photolytic	Solid & Solution	Ambient	ICH Q1B

Note: The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[4] Durations and temperatures may need to be adjusted based on the compound's stability.

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately quantify the drug substance in the presence of its degradation products.

Objective: To develop an HPLC method capable of separating N-(Cyclopropylmethyl)cyclohexanamine hydrochloride from all potential degradation products identified during forced degradation studies.

Caption: Workflow for developing a stability-indicating HPLC method.

Key Steps:

• Column Selection: Start with a C18 reversed-phase column, which is versatile for amine compounds.

• Mobile Phase Screening: Screen different mobile phase compositions. A common starting point is a gradient of acetonitrile or methanol with an aqueous buffer (e.g., phosphate or acetate buffer) at a slightly acidic pH (e.g., pH 3-4) to ensure good peak shape for the amine.

• Wavelength Selection: Use a PDA detector to monitor the elution and select a wavelength where the parent compound and all major degradants have significant absorbance.

• Optimization: Adjust the gradient slope, flow rate, and column temperature to achieve adequate separation (resolution > 2) between the parent peak and all impurity peaks.

• Validation: Once the method is optimized, validate it for specificity by analyzing the stressed samples to demonstrate that all impurity peaks are resolved from the main peak.

References

• Oxidation of Drugs during Drug Product Development: Problems and Solutions. (2022).
• Waterman, K. C., et al.
• Forced degradation studies: A critical lens into pharmaceutical stability. (2025). Journal of Pharmaceutical Analysis.
• Baertschi, S. W., et al. Pharmaceutical Forced Degradation (Stress Testing) Endpoints: A Scientific Rationale and Industry Perspective. Journal of Pharmaceutical Sciences.
• Force Degradation for Pharmaceuticals: A Review. (2019). International Journal of Scientific & Development Research.
• Forced Degradation Studies for Biopharmaceuticals. (2016). Pharmaceutical Technology.
• Cook, A. M., et al. (1984). Bacterial degradation of N-cyclopropylmelamine : the steps to ring cleavage. Biochemical Journal.
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022). ACD/Labs.
• Guarding Against Chemical Compound Degradation in Pharmaceuticals. (2024). Biofargo.
• A Novel Testing Approach for Oxidative Degradation Dependent Incompatibility of Amine Moiety Containing Drugs with PEGs in Solid-St
• Stabilization of Pharmaceuticals to Oxidative Degradation. (2002).
• Cook, A. M., et al. (1984). Bacterial degradation of N-cyclopropylmelamine. The steps to ring cleavage. PubMed.
• Campbell, J. M., et al. (2019). The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine. Journal of Pharmaceutical Sciences.
• Coop, A., et al. (1998). Synthesis of a secondary N-desmethyl and a tertiary N-cyclopropylmethyl bridged hexahydroaporphine as precursors to bicyclic opioid ligands. PubMed.
• An Overview of Degradation Str

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Reference Data & Comparative Studies

A Comparative Guide to Sigma Receptor Ligands: Profiling N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in the Context of Established Modulators

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enigmatic Sigma Receptors

Initially misclassified as opioid receptors, sigma receptors are now understood to be a unique class of intracellular proteins that act as chaperone proteins.[1] They are broadly classified into two main subtypes: sigma-1 (σ1) and sigma-2 (σ2).[2] These receptors are implicated in a wide array of cellular functions and are considered promising therapeutic targets for a variety of disorders, including neurodegenerative diseases, psychiatric conditions, pain, and cancer.[3]

The σ1 receptor is a 223-amino acid transmembrane protein primarily located at the mitochondria-associated membrane of the endoplasmic reticulum (ER).[4] It acts as a ligand-operated intracellular chaperone, modulating a variety of cellular signaling pathways, including calcium signaling, ion channel activity, and cellular stress responses.[3] The σ2 receptor, while less characterized, is known to be involved in cell proliferation and is overexpressed in many tumor cell lines.[5]

Given their therapeutic potential, the precise characterization of ligands that interact with these receptors is of paramount importance. Key parameters for evaluation include binding affinity (Ki) for each receptor subtype, selectivity (σ1 vs. σ2), and functional activity (agonist vs. antagonist).

Comparative Analysis of Sigma Receptor Ligands

A direct comparative analysis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is challenging due to the limited availability of its pharmacological data in peer-reviewed literature. However, by examining the binding affinities and selectivities of a range of well-characterized sigma receptor ligands, we can establish a framework for understanding its potential properties and the experimental workflows required for its characterization.

Binding Affinity and Selectivity

The binding affinity, typically expressed as the inhibition constant (Ki), is a critical measure of a ligand's potency at a specific receptor. Selectivity, the ratio of Ki values for different receptors, is crucial for minimizing off-target effects.

Below is a comparative table of binding affinities for several standard and investigational sigma receptor ligands.

Ligand	σ1 Receptor Ki (nM)	σ2 Receptor Ki (nM)	Selectivity (σ2 Ki / σ1 Ki)	Primary Functional Activity
N-(Cyclopropylmethyl)cyclohexanamine hydrochloride	Data not available	Data not available	Data not available	Unknown
(+)-Pentazocine	1.7 - 6.5[6]	>1000[6]	>150	σ1 Agonist[6]
Haloperidol	2 - 4[6]	2 - 4[6]	~1	σ1 Antagonist[6]
1,3-di-o-tolyl-guanidine (DTG)	~35[7]	~40[7]	~1.1	Non-selective
PRE-084	2.2[8]	High (low affinity)	High for σ1	σ1 Agonist[8]
NE-100	~4.2[9]	Moderate affinity	Selective for σ1	σ1 Antagonist[9]
Siramesine	17[9]	0.12[9]	0.007 (σ2 selective)	σ2 Agonist[9]
Compound 25 (1-phenyl-2-cyclopropylmethylamine derivative)	0.6[5][10]	4.05[5][10]	6.75	Not specified

Note: Ki values can vary between studies depending on the experimental conditions (e.g., tissue preparation, radioligand used). The data presented here are representative values from the cited literature.

The data clearly illustrates the diverse binding profiles of sigma receptor ligands. For instance, (+)-Pentazocine is a highly selective σ1 receptor agonist, while Siramesine is a potent and selective σ2 receptor agonist. Haloperidol, a classic antipsychotic, exhibits high affinity for both subtypes, highlighting the importance of selectivity in drug design. The inclusion of a 1-phenyl-2-cyclopropylmethylamine derivative (Compound 25) with high affinity for both receptors suggests that the cyclopropylmethyl moiety can be a key pharmacophore for sigma receptor interaction.[5][10]

Experimental Workflows for Ligand Characterization

To ascertain the pharmacological profile of a novel compound like N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a systematic experimental approach is essential.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the binding affinity (Ki) of a test compound for a receptor.

Objective: To determine the Ki of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride for σ1 and σ2 receptors.

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for functional characterization of sigma receptor ligands.

Detailed Protocol: σ1 Receptor Functional Assay (Neurite Outgrowth in PC12 Cells)

• Cell Culture: Plate PC12 cells in collagen-coated plates and allow them to adhere.

• Ligand Treatment: Treat the cells with nerve growth factor (NGF) to induce neurite outgrowth. In parallel, treat cells with NGF in the presence of varying concentrations of the test compound. Include a known σ1 agonist (e.g., PRE-084) and antagonist (e.g., NE-100) as positive and negative controls.

• Incubation: Incubate the cells for 48-72 hours to allow for neurite extension.

• Analysis: Fix and stain the cells. Quantify neurite outgrowth using microscopy and image analysis software. An agonist effect would be observed as a potentiation of NGF-induced neurite outgrowth, while an antagonist would inhibit this effect.

Detailed Protocol: σ2 Receptor Functional Assay (Cell Viability in Tumor Cell Lines)

• Cell Culture: Plate a cancer cell line known to express σ2 receptors (e.g., MCF7, DU-145) in a 96-well plate.

• Ligand Treatment: Treat the cells with varying concentrations of the test compound. Include a known σ2 agonist (e.g., Siramesine) as a positive control for inducing cell death.

• Incubation: Incubate the cells for 24-72 hours.

• Analysis: Assess cell viability using an MTT assay or measure apoptosis by quantifying caspase-3 activity. A σ2 agonist is expected to decrease cell viability and increase apoptosis. An antagonist would block the effects of a co-administered σ2 agonist.

Signaling Pathways of Sigma Receptors

Understanding the downstream signaling pathways modulated by sigma receptors is crucial for elucidating the mechanism of action of their ligands.

Sigma-1 Receptor Signaling

The σ1 receptor, upon activation by an agonist, dissociates from its binding partner BiP (Binding immunoglobulin protein) at the ER membrane. The dissociated σ1 receptor can then translocate and interact with various client proteins, including ion channels and G-protein coupled receptors, to modulate their activity. This can lead to a variety of cellular effects, including regulation of calcium homeostasis, modulation of the ER stress response, and promotion of neurotrophic signaling.

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A Comparative Analysis of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and Haloperidol: A Guide for Researchers

An Important Note on Data Availability

For a comprehensive and scientifically rigorous comparison between two chemical compounds, extensive pharmacological and experimental data for both is essential. Haloperidol, a cornerstone of antipsychotic therapy for decades, has a vast and well-documented body of research detailing its mechanism of action, receptor binding profiles, and clinical effects. In contrast, a thorough investigation for publicly available scientific literature and experimental data on N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (CAS No. 99175-39-0) has yielded no specific information regarding its pharmacological activity.

Currently, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is primarily categorized and sold as a research chemical or a synthetic building block.[1][2] There are no available studies in peer-reviewed journals or public databases that characterize its biological targets, such as dopamine or sigma receptors, which would be crucial for a meaningful comparison with haloperidol. While the N-cyclopropylmethyl structural motif is present in compounds known to interact with opioid and sigma receptors, it is scientifically unsound to extrapolate these properties to this specific molecule without direct experimental evidence.[3][4]

Therefore, this guide will proceed by providing a detailed overview of haloperidol's established pharmacological profile and the standard experimental methodologies used to characterize antipsychotic drugs. This will serve as a framework for the types of data that would be necessary to evaluate N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, should such data become available in the future.

Haloperidol: A Prototypical Antipsychotic

Haloperidol is a butyrophenone derivative and a first-generation, or "typical," antipsychotic medication.[3] Its primary therapeutic effect in treating psychosis is attributed to its potent antagonism of dopamine D2 receptors in the mesolimbic pathway of the brain.[5][6][7] Overactivity in this pathway is strongly linked to the positive symptoms of schizophrenia, such as hallucinations and delusions.[8]

Mechanism of Action of Haloperidol

Haloperidol's mechanism is multifaceted, though its interaction with the D2 receptor is central.[7]

• Dopamine D2 Receptor Antagonism : Haloperidol binds with high affinity to D2 receptors, blocking the action of the endogenous neurotransmitter dopamine.[6][9] This blockade is thought to normalize the excessive dopaminergic activity associated with psychosis.[5] Therapeutic doses of haloperidol typically result in 60% to 80% occupancy of brain D2 receptors.[7]

• Sigma Receptor Interaction : Haloperidol also exhibits high affinity for sigma-1 (σ1) and sigma-2 (σ2) receptors.[10] While the precise role of sigma receptors in the therapeutic action of antipsychotics is still under investigation, they are believed to modulate various neurotransmitter systems and may be involved in some of the motor side effects associated with drugs like haloperidol.[2] Some studies suggest that haloperidol and its metabolites can irreversibly or slowly reversibly bind to sigma receptors.[11][12]

• Other Receptor Activity : Haloperidol has weaker interactions with other receptors, including serotonergic (5-HT2), alpha-adrenergic, and muscarinic receptors, which contributes to its side effect profile.[5]

The downstream effects of D2 receptor blockade by haloperidol are complex and can lead to changes in gene expression and neuronal signaling cascades over time.[13]

Visualizing Haloperidol's Primary Signaling Pathway

The following diagram illustrates the principal mechanism of haloperidol's action at a dopaminergic synapse.

Caption: Haloperidol competitively blocks dopamine D2 receptors on the postsynaptic neuron.

Comparative Experimental Framework

To compare N-(Cyclopropylmethyl)cyclohexanamine hydrochloride with haloperidol, a series of standardized in vitro and in vivo experiments would be required. The following outlines a typical workflow for characterizing a novel potential antipsychotic agent.

In Vitro Assays

These initial assays determine the compound's binding affinity and functional activity at key receptors.

1. Receptor Binding Assays:

• Objective : To determine the affinity (Ki) of the test compound for a panel of receptors, primarily dopamine (D1, D2, D3, D4), serotonin (various subtypes, especially 5-HT2A), sigma (σ1, σ2), adrenergic, and muscarinic receptors.

• Methodology : Radioligand binding assays are the gold standard. This involves incubating membranes from cells expressing the receptor of interest with a specific radiolabeled ligand and varying concentrations of the unlabeled test compound. The amount of radioligand displaced by the test compound is measured to calculate its binding affinity.

2. Functional Assays:

• Objective : To determine if the compound acts as an agonist, antagonist, or inverse agonist at the receptors for which it shows significant binding affinity.

• Methodology : For G-protein coupled receptors like the D2 receptor, assays can measure changes in downstream second messengers, such as cyclic AMP (cAMP) levels or calcium mobilization. For example, a D2 antagonist would block the dopamine-induced decrease in cAMP.

The workflow for these initial in vitro screens can be visualized as follows:

Caption: Standard workflow for in vitro characterization of a novel compound.

In Vivo Models

If in vitro data suggests a promising profile (e.g., high affinity D2 antagonism), the compound would be advanced to in vivo animal models of psychosis.[1]

1. Pharmacologically-Induced Hyperactivity Models:

• Objective : To assess the ability of the test compound to reverse hyperactivity induced by dopamine agonists (like amphetamine) or NMDA receptor antagonists (like phencyclidine [PCP] or ketamine).[14][15]

• Methodology : Rodents are administered the test compound prior to being challenged with the hyperactivity-inducing agent. Locomotor activity is then measured in an open-field arena. Effective antipsychotics are expected to reduce this hyperactivity.[1]

2. Prepulse Inhibition (PPI) of the Startle Reflex:

• Objective : To model deficits in sensorimotor gating, a core feature of schizophrenia.

• Methodology : A weak, non-startling sensory stimulus (prepulse) presented shortly before a strong, startling stimulus normally inhibits the startle reflex. In schizophrenic patients and in animal models of the disease, this inhibition is impaired. The ability of a test compound to restore normal PPI is a strong indicator of antipsychotic potential.

3. Models for Extrapyramidal Side Effects (EPS):

• Objective : To predict the likelihood of a compound causing motor side effects common with typical antipsychotics.

• Methodology : Catalepsy tests in rodents are widely used. The animal is placed in an awkward posture, and the time it remains in that position is measured. Compounds with high D2 receptor antagonism, like haloperidol, induce a cataleptic state.

Hypothetical Comparative Data Table

If N-(Cyclopropylmethyl)cyclohexanamine hydrochloride were to be tested, the data could be presented as follows for comparison with haloperidol. Note: The data for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride in this table is purely illustrative and not based on experimental results.

Parameter	N-(Cyclopropylmethyl)cyclohexanamine HCl	Haloperidol	Reference
In Vitro Data
D2 Receptor Affinity (Ki, nM)	Data Not Available	0.5 - 2.0	[7][13]
σ1 Receptor Affinity (Ki, nM)	Data Not Available	2 - 5	[2][16]
5-HT2A Receptor Affinity (Ki, nM)	Data Not Available	20 - 50
In Vivo Data
Amphetamine-Induced Hyperactivity	Data Not Available	Reverses	[14]
Prepulse Inhibition Deficit	Data Not Available	Restores
Catalepsy Induction	Data Not Available	High	[2]

Conclusion

A direct, evidence-based comparison between N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and haloperidol is not currently possible due to a lack of published pharmacological data for the former. Haloperidol remains a critical reference compound in antipsychotic research due to its well-understood mechanism as a potent D2 receptor antagonist with significant sigma receptor activity.

For researchers interested in N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, the immediate and necessary step would be to conduct foundational in vitro receptor binding and functional assays. This would establish its primary biological targets and mechanism of action, thereby determining if it warrants further investigation as a potential modulator of psychotic disorders and a subsequent, meaningful comparison to established drugs like haloperidol. Without this fundamental characterization, any discussion of its potential therapeutic effects remains purely speculative.

References

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• Walker, J. M., Bowen, W. D., Walker, F. O., Matsumoto, R. R., De Costa, B., & Rice, K. C. (1990). Evidence for a role of haloperidol-sensitive sigma-'opiate' receptors in the motor effects of antipsychotic drugs. Neurology, 40(6), 961–965.[2][17]

• Patsnap Synapse. (2024). What is the mechanism of Haloperidol? Retrieved from [Link][5]

• Pediatric Oncall. (n.d.). Haloperidol - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose. Drug Index. Retrieved from [Link][3]

• Dr.Oracle. (2025). Is haloperidol a dopamine antagonist? Retrieved from [Link][6]

• ACNP. (n.d.). Animal models relevant to schizophrenia disorders. Retrieved from [Link][14]

• Dr.Oracle. (2025). What is the mechanism of action of haloperidol (antipsychotic medication)? Retrieved from [Link][7]

• Shin, E. J., Nah, S. Y., Chae, J. S., Bing, G., Kim, W. K., & Kim, H. C. (1999). Effects of haloperidol and reduced haloperidol on binding to sigma sites. Neurochemistry International, 34(2), 117–126.[11]

• Nuwayhid, S. J., & Werling, L. L. (2006). Irreversible blockade of sigma-1 receptors by haloperidol and its metabolites in guinea pig brain and SH-SY5Y human neuroblastoma cells. European Journal of Pharmacology, 546(1-3), 56–62.[12]

• Dr.Oracle. (2025). What is the mechanism of action of Haldol (haloperidol) on dopamine receptors? Retrieved from [Link][9]

• Patsnap Synapse. (2024). What is the mechanism of Haloperidol Decanoate? Retrieved from [Link][8]

• Su, T. P., Hayashi, T., & Vaupel, D. B. (2009). The pharmacology of sigma-1 receptors. Current Topics in Medicinal Chemistry, 9(10), 875–886.[5]

• Jin, C., et al. (2007). Synthesis, Crystal Structural and Pharmacological Study of N-Cyclopropylmehtyl-7α-[(R)-1-hydroxyl-1-methyl-3-(thien-2-yl)propyl])-6,14-endoethanotetrahydrooripavine. Chinese Journal of Chemistry, 25(10), 1475-1479.[3]

• Kumar, V., et al. (2017). Synthesis and Pharmacological Characterization of Novel trans-Cyclopropylmethyl-Linked Bivalent Ligands That Exhibit Selectivity and Allosteric Pharmacology at the Dopamine D3 Receptor (D3R). Journal of Medicinal Chemistry, 60(5), 2044-2061.[6]

• PubChem. (n.d.). N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. Retrieved from [Link][14]

• Lieberman, J. A., et al. (2008). Antipsychotic drugs: comparison in animal models of efficacy, neurotransmitter regulation, and neuroprotection. Pharmacological Reviews, 60(3), 358–403.

• Lidow, M. S., & Goldman-Rakic, P. S. (1994). The effects of haloperidol on dopamine receptor gene expression. Journal of Pharmacology and Experimental Therapeutics, 271(2), 1016–1024.[13]

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In Vitro Validation of Sigma Receptor Affinity: A Comparative Guide for N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

This guide provides a comprehensive framework for the in vitro validation of sigma receptor affinity for the novel compound, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. While direct binding data for this specific molecule is not yet publicly available, this document serves as a practical, scientifically-grounded manual for researchers to conduct such validation. We will objectively compare the anticipated structural features of our target compound with a range of established sigma receptor ligands, supported by experimental data from peer-reviewed literature. This guide is tailored for researchers, scientists, and drug development professionals seeking to characterize new chemical entities targeting sigma receptors.

Introduction to Sigma Receptors: A Pluripotent Target

Sigma receptors, once misclassified as opioid receptors, are now recognized as a distinct class of intracellular proteins with two main subtypes: sigma-1 (σ₁) and sigma-2 (σ₂). These receptors are implicated in a wide array of cellular functions and are considered promising therapeutic targets for a variety of pathologies.

The sigma-1 receptor (σ₁R) is a 25 kDa protein primarily located at the endoplasmic reticulum-mitochondrion interface, where it acts as a molecular chaperone. It is involved in regulating calcium signaling, ion channel function, and cellular stress responses. Its modulation has shown potential in the treatment of neurodegenerative diseases, psychiatric disorders, and pain.

The sigma-2 receptor (σ₂R) , recently identified as transmembrane protein 97 (TMEM97), is a 21.5 kDa protein. It is often overexpressed in proliferating cells, making it a key target in cancer diagnostics and therapeutics.

Given the therapeutic potential of modulating these receptors, the precise in vitro characterization of novel ligands is a critical step in drug discovery.

N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride: A Candidate Ligand

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a novel compound with structural motifs that suggest potential interaction with sigma receptors. The presence of a cyclopropylmethyl group attached to an amine is a feature found in other molecules with known sigma receptor affinity. The cyclohexanamine scaffold also contributes to the lipophilicity that is often favorable for sigma receptor binding.

Chemical Structure:

• IUPAC Name: N-(cyclopropylmethyl)cyclohexanamine;hydrochloride

• Molecular Formula: C₁₀H₂₀ClN

• PubChem CID: 16641250

Comparative Analysis of Sigma Receptor Affinity

To contextualize the potential affinity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, it is essential to compare it with established sigma receptor ligands. The following table summarizes the binding affinities (Ki values) for a range of standard compounds at both sigma-1 and sigma-2 receptors. A lower Ki value indicates a higher binding affinity.

Compound	Sigma-1 Ki (nM)	Sigma-2 Ki (nM)	Selectivity (σ₂/σ₁)	Reference(s)
Sigma-1 Selective Ligands
(+)-Pentazocine	3.4 - 53.2	>10,000	>188
PRE-084	2.2 - 53.2	14,700	>276
SA4503 (cutamesine)	1.4 - 4.6	63.1 - 1,784	14 - 103
Donepezil	14.6	-	-
Sigma-2 Selective Ligands
Siramesine	12.6	10.5	0.83
(±)-7	48.4	0.59	0.012
CM572	≥ 10,000	14.6	<0.0015
Non-Selective Ligands
Haloperidol	1.5 - 3.0	24.2	8.1 - 16.1
1,3-Di-o-tolylguanidine (DTG)	35.5	39.9	1.12
Cocaine	1,500	1,400	0.93
Structurally Related Compounds
Compound 25 (cyclopropylmethylamine derivative)	0.6	4.05	6.75
(1R,2S)-(-)-4 (cyclohexylamine derivative)	0.49	-	-

Based on structure-activity relationship studies of related cyclopropylmethylamines and cyclohexanamines, it is plausible that N-(Cyclopropylmethyl)cyclohexanamine hydrochloride will exhibit affinity for sigma receptors. The N-cyclopropylmethyl moiety is often associated with high affinity. For instance, a substituted 1-phenyl-2-cyclopropylmethylamine derivative (compound 25) displayed Ki values of 0.6 nM for sigma-1 and 4.05 nM for sigma-2 receptors. Furthermore, certain enantiomers of N-substituted cyclohexylamines have demonstrated very high affinity for sigma receptors, with one derivative exhibiting a Ki of 0.49 nM.

Experimental Protocols for In Vitro Validation

To empirically determine the sigma receptor affinity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, standardized radioligand binding assays are the gold standard.

Radioligand Binding Assays

The fundamental principle of a competitive radioligand binding assay is to measure the ability of a test compound to displace a radiolabeled ligand with known affinity for the target receptor.

• Tissue Preparation: Guinea pig brain or liver membranes are commonly used as they have a high density of sigma-1 receptors.

• Radioligand: -Pentazocine is a highly selective radioligand for the sigma-1 receptor.

• Protocol:

  • Prepare membrane homogenates from guinea pig brain or liver.

  • In a 96-well plate, incubate the membrane homogenate with a fixed concentration of -pentazocine (typically around its Kd value).

  • Add varying concentrations of the test compound, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

  • To determine non-specific binding, a parallel set of wells should contain a high concentration of a known sigma-1 ligand, such as haloperidol (10 µM).

  • Incubate the plates at 37°C for 120 minutes.

  • Terminate the reaction by rapid filtration through glass fiber filters.

  • Wash the filters to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using liquid scintillation counting.

  • Calculate the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Convert the IC₅₀ to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

• Tissue Preparation: Rat liver membranes are a standard source for sigma-2 receptor binding assays.

• Radioligand: [³H]1,3-Di-o-tolylguanidine ([³H]DTG) is a non-selective sigma ligand, but can be used to label sigma-2 receptors in the presence of a sigma-1 masking agent.

• Protocol:

  • Prepare membrane homogenates from rat liver.

  • In a 96-well plate, incubate the membrane homogenate with a fixed concentration of [³H]DTG.

  • To mask the sigma-1 receptors, add a saturating concentration of (+)-pentazocine (e.g., 300 nM) to all wells.

  • Add varying concentrations of the test compound, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

  • Determine non-specific binding using a high concentration of haloperidol (10 µM).

  • Incubate the plates at 25°C for 120 minutes.

  • Follow steps 6-10 from the sigma-1 assay protocol to determine the Ki value.

Functional Assays: Determining Agonist vs. Antagonist Activity

While binding assays quantify affinity, functional assays are necessary to determine whether a ligand activates (agonist) or blocks (antagonist) the receptor.

The functional characterization of sigma-1 receptor ligands is complex as they do not operate through classical G-protein coupled signaling pathways. However, several methods can be employed:

• Modulation of Ion Channels: Sigma-1 receptors are known to modulate the activity of various ion channels. Electrophysiological techniques, such as patch-clamp, can be used to assess the effect of the test compound on ion channel currents in cells expressing sigma-1 receptors.

• Bioluminescence Resonance Energy Transfer (BRET): BRET assays can be used to study ligand-induced changes in sigma-1 receptor oligomerization or its interaction with partner proteins.

For sigma-2 receptors, agonist and antagonist properties are often defined by their effects on cancer cell viability.

• Cell Viability and Caspase-3 Activity Assays:

  • Culture a cancer cell line known to express sigma-2 receptors (e.g., various pancreatic cancer cell lines).

  • Treat the cells with varying concentrations of the test compound.

  • After a set incubation period (e.g., 48-72 hours), assess cell viability using a standard method like the MTT or CellTiter-Glo assay.

  • In parallel, measure caspase-3 activity, a marker of apoptosis, using a commercially available kit.

  • An agonist is typically defined as a compound that induces cell death and increases caspase-3 activity, similar to the reference agonist siramesine. An antagonist would not induce cell death and may block the effects of a known agonist.

Experimental and Logical Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the key experimental workflows described above.

Caption: Workflow for Sigma-2 Functional Assay.

Conclusion

The in vitro validation of sigma receptor affinity is a multi-step process that requires careful experimental design and execution. While direct binding data for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is not currently in the public domain, the protocols and comparative data presented in this guide provide a robust framework for its characterization. By following these methodologies, researchers can accurately determine the sigma-1 and sigma-2 receptor binding affinities and functional activities of this and other novel compounds, thereby advancing the field of sigma receptor pharmacology and contributing to the development of new therapeutics.

References

• Chu, U. B., & Ruoho, A. E. (2015). The Ligand Binding Region of the Sigma-1 Receptor: Studies Utilizing Photoaffinity Probes, Sphingosine and N-Alkylamines. Current protocols in pharmacology, 71, 1.34.1–1.34.21. [Link]

• Su, T. P., Hayashi, T., & Vaupel, D. B. (2009). The pharmacology of sigma-1 receptors. Psychopharmacology, 203(1), 1–18. [Link]

• Zeng, C., et al. (2022). Characterization of Sigma-2 Receptor—Specific Binding Sites Using [3H]DTG and [125I]RHM-4. Pharmaceuticals, 15(12), 1564. [Link]

• Kim, D., et al. (2022). Screening of σ2 Receptor Ligands and In Vivo Evaluation of 11C-Labeled 6,7-Dimethoxy-2-[4-(4-methoxyphenyl)butan-2-yl]-1,2,3,4-. ACS Chemical Neuroscience, 13(9), 1438–1449. [Link]

• Berardi, F., et al. (2000). Substituted 1-phenyl-2-cyclopropylmethylamines with high affinity and selectivity for sigma sites. Bioorganic & medicinal chemistry, 8(6), 1503–1513. [Link]

• Mach, R. H., et al. (2013). The Sigma-2 (σ2) Receptor: A Novel Protein for the Imaging and Treatment of Cancer. Journal of medicinal chemistry, 56(17), 6599–6613. [Link]

• Nicholson, H. E., et al. (2020). Identification and characterization of MAM03055A: a novel bivalent sigma-2 receptor/TMEM97 ligand with cytotoxic activity. Pharmacology research & perspectives, 8(5), e00649. [Link]

• Zeng, C., et al. (2022). Characterization of Sigma-2 Receptor—Specific Binding Sites Using [3H]DTG and [125I]RHM-4. Pharmaceuticals, 15(12), 1564. [Link]

• Abate, C., et al. (2009). 1-Cyclohexylpiperazine and 3,3-dimethylpiperidine derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) receptor ligands: a review. Central nervous system agents in medicinal chemistry, 9(3), 205–218. [Link]

• Mishra, A. K., et al. (2018). Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays. Neuropharmacology, 133, 264–275. [Link]

• Berardi, F., et al. (2009). 1-Cyclohexylpiperazine and 3,3-dimethylpiperidine derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) receptor ligands: a review. Central nervous system agents in medicinal chemistry, 9(3), 205–218. [Link]

• Lever, J. R., et al. (2011). Effect of ring-constrained phenylpropyloxyethylamines on sigma receptors. Bioorganic & medicinal chemistry letters, 21(1), 465–468. [Link]

• Fontanilla, D., et al. (2009). The Hallucinogen N,N-Dimethyltryptamine (DMT) Is an Endogenous Sigma-1 Receptor Regulator. Science, 323(5916), 934–937. [Link]

• Azzariti, A., et al. (2017). Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) induce cell death via mitochondrial superoxide production and caspase activation in pancreatic cancer. Oncotarget, 8(2), 2497–2512. [Link]

• Wang, H., et al. (2020). Discovery and proof-of-concept study of a novel highly selective sigma-1 receptor agonist for antipsychotic drug development. Acta Pharmaceutica Sinica B, 10(4), 635–648. [Link]

• Sahn, J. J., et al. (2021). Studies on the affinity of 6-[(n-(cyclo)aminoalkyl)oxy]-4H-chromen-4-ones for sigma 1/2 receptors. RSC medicinal chemistry, 12(6), 1011–1018. [Link]

• de Costa, B. R., et al. (1991). Synthesis and receptor binding of enantiomeric N-substituted cis-N-[2-(3,4-dichlorophenyl)ethyl]-2-(1-pyrrolidinyl)cyclohexylamines as high-affinity sigma receptor ligands. Journal of medicinal chemistry, 34(10), 3058–3065. [Link]

• Newman, A. H., et al. (2017). Synthesis and Pharmacological Characterization of Novel trans-Cyclopropylmethyl-Linked Bivalent Ligands That Exhibit Selectivity and Allosteric Pharmacology at the Dopamine D3 Receptor (D3R). Journal of medicinal chemistry, 60(5), 2097–2114. [Link]

• Romieu, P., et al. (2009). Sigma receptor agonists: Receptor binding and effects on mesolimbic dopamine neurotransmission assessed by microdialysis. Neuropharmacology, 56(6-7), 1066–1075. [Link]

• Intagliata, S., et al. (2021). Discovery of a Highly Selective Sigma-2 Receptor Ligand, 1-(4-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-3-methyl-1H-benzo[d]imidazol-2(3H)-one (CM398), with Drug-Like Properties and Antinociceptive. Journal of medicinal chemistry, 64(17), 13105–13123. [Link]

• Li, J. X., et al. (2015). Discovery of a highly selective and potent kappa opioid receptor agonist from N-cyclopropylmethyl-7α-phenyl-6,14-endoethano-tetrahydro-northebaines with reduced central nervous system (CNS) side

A Researcher's Guide to Characterizing the Receptor Cross-Reactivity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the receptor binding profile and potential cross-reactivity of the research chemical N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. Due to the absence of extensive pharmacological data in the public domain for this specific molecule, this document outlines a systematic approach to its characterization, grounded in established experimental protocols.

The chemical structure of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride presents two key pharmacophores that suggest potential interactions with multiple receptor families. The N-cyclopropylmethyl group is a well-known substituent in ligands targeting opioid receptors, often conferring high affinity for kappa (κ) and mu (μ) opioid receptors. The cyclohexanamine core , on the other hand, is a feature found in compounds that interact with N-methyl-D-aspartate (NMDA) receptors and neuropeptide Y (NPY) Y1 receptors. This structural duality necessitates a thorough investigation of its selectivity to understand its potential biological effects and guide further research.

This guide will detail the experimental workflows, from initial binding assays to functional characterization, required to build a comprehensive cross-reactivity profile.

Proposed Experimental Workflow

A systematic evaluation of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride's receptor interactions is critical. The following workflow is proposed to move from broad screening to detailed pharmacological characterization.

Caption: Proposed experimental workflow for characterizing N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

PART 1: Radioligand Binding Assays for Affinity Determination

The initial step is to determine the binding affinity (Ki) of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride for a panel of receptors suggested by its structural motifs. Radioligand displacement assays are a robust method for this purpose.

Experimental Protocol: Radioligand Displacement Assay

This protocol is a generalized template and should be optimized for each specific receptor target.

• Preparation of Cell Membranes:

  • Use cell lines stably expressing the human receptor of interest (e.g., HEK-293 cells expressing hMOR, hKOR, hDOR, or NMDA receptor subunits).

  • Homogenize cells in an appropriate ice-cold buffer (e.g., Tris-HCl) and centrifuge to pellet the membranes.

  • Wash the membrane pellet and resuspend in the assay buffer to a final protein concentration of 50-100 µ g/well .

• Assay Setup:

  • In a 96-well plate, combine the cell membranes, a fixed concentration of a suitable radioligand (e.g., [³H]DAMGO for MOR, [³H]U-69,593 for KOR, [³H]DPDPE for DOR, or [³H]MK-801 for the NMDA receptor PCP site), and a range of concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (e.g., 10⁻¹⁰ M to 10⁻⁵ M).

  • For non-specific binding determination, include wells with a high concentration of a known, non-labeled ligand (e.g., naloxone for opioid receptors, unlabeled MK-801 for NMDA receptors).

  • For total binding, include wells with only membranes and radioligand.

• Incubation:

  • Incubate the plates at a controlled temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 60-120 minutes).

• Harvesting and Detection:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

  • Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration (N-(Cyclopropylmethyl)cyclohexanamine hydrochloride).

  • Determine the IC50 value (the concentration of the test compound that displaces 50% of the radioligand) from the resulting sigmoidal curve.

  • Convert the IC50 value to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Proposed Receptor Panel for Screening:

Receptor Family	Specific Receptors	Rationale
Opioid	Mu (μ), Kappa (κ), Delta (δ)	The N-cyclopropylmethyl group is a classic moiety in opioid ligands.
Glutamatergic	NMDA (PCP site)	The cyclohexanamine core is structurally related to arylcyclohexylamine NMDA antagonists.
Neuropeptide	NPY Y1	Other cyclohexanamine derivatives have shown activity at this receptor.
Dopaminergic	D2, D3	Some N-cyclopropylmethyl compounds interact with dopamine receptors.

PART 2: Functional Assays for Efficacy Determination

Once high-affinity targets are identified from binding assays (typically Ki < 1 µM), the next step is to determine whether N-(Cyclopropylmethyl)cyclohexanamine hydrochloride acts as an agonist, antagonist, or inverse agonist at these receptors.

Signaling Pathway for a G-Protein Coupled Receptor (GPCR)

Many of the proposed targets (Opioid, NPY Y1, Dopamine D2/D3) are GPCRs that couple to Gi/Go proteins. Understanding this pathway is key to selecting an appropriate functional assay.

Caption: Simplified Gi/Go-coupled GPCR signaling pathway.

Experimental Protocol: [³⁵S]GTPγS Binding Assay

This assay measures the activation of G-proteins, an early step in the signaling cascade, and can determine agonist activity.

• Membrane Preparation: Prepare cell membranes expressing the receptor of interest as described for the binding assay.

• Assay Setup:

  • In a 96-well plate, add membranes, GDP (to ensure G-proteins are in their inactive state), and various concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

  • Include a known agonist as a positive control and a buffer-only condition as a baseline.

  • Initiate the reaction by adding [³⁵S]GTPγS.

• Incubation: Incubate for 60 minutes at 30°C to allow for G-protein activation and [³⁵S]GTPγS binding.

• Termination and Detection: Stop the reaction by rapid filtration through glass fiber filters. Measure the filter-bound radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the amount of [³⁵S]GTPγS bound against the log concentration of the test compound. The EC50 (concentration for 50% of maximal effect) and Emax (maximal effect relative to a standard full agonist) can be determined to classify the compound as a full or partial agonist.

Experimental Protocol: cAMP Modulation Assay

For Gi-coupled receptors, agonist activation leads to an inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP).

• Cell Culture: Plate cells expressing the receptor of interest in a 96-well plate and grow to confluence.

• Assay Procedure:

  • Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulate adenylyl cyclase with forskolin.

  • Immediately add various concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

  • Incubate for 30 minutes at 37°C.

• Detection: Lyse the cells and measure cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

• Data Analysis: Plot the reduction in cAMP levels against the log concentration of the test compound. This will yield an IC50 value, which reflects the compound's potency as an agonist in inhibiting the forskolin-stimulated response. To test for antagonist activity, perform the same assay in the presence of a known agonist.

Data Summary and Interpretation

The collected data should be summarized in a clear, tabular format to facilitate a direct comparison of the compound's activity across the tested receptors.

Table 1: Receptor Binding Affinity Profile of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

Receptor Target	Radioligand Used	Ki (nM) ± SEM	n
Mu Opioid (μ)	[³H]DAMGO	Experimental Data	3
Kappa Opioid (κ)	[³H]U-69,593	Experimental Data	3
Delta Opioid (δ)	[³H]DPDPE	Experimental Data	3
NMDA (PCP Site)	[³H]MK-801	Experimental Data	3
NPY Y1	[e.g., [¹²⁵I]PYY]	Experimental Data	3
Dopamine D2	[e.g., [³H]Spiperone]	Experimental Data	3
Dopamine D3	[e.g., [³H]Spiperone]	Experimental Data	3

Table 2: Functional Activity Profile at High-Affinity Targets (Ki < 1 µM)

Receptor Target	Assay Type	Potency (EC50/IC50, nM) ± SEM	Efficacy (% of Standard Agonist)	Mode of Action
e.g., Kappa Opioid	[³⁵S]GTPγS	Experimental Data	Experimental Data	e.g., Full Agonist
e.g., Mu Opioid	cAMP Assay	Experimental Data	N/A (if antagonist)	e.g., Antagonist
e.g., NMDA	Electrophysiology	Experimental Data	Experimental Data	e.g., Non-competitive Antagonist

By systematically applying this experimental framework, researchers can generate a robust and comprehensive pharmacological profile for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This data is essential for understanding its potential therapeutic applications or off-target liabilities and will provide a solid foundation for any future drug development efforts.

References

• Design, Synthesis and Evaluation of a Novel Cyclohexanamine Class of Neuropeptide Y Y1 Receptor Antagonists.PubMed.
• Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects.PubMed Central.
• Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characteriz
• CAS 99175-39-0 | N-(cyclopropylmethyl)cyclohexanamine hydrochloride Supplier.Clinivex.
• **Discovery of a highly selective and potent kappa opioid receptor agonist from N-cyclopropylmethyl-7α-phenyl-6,14-endoethano-tetrahydro-northebaines with reduced central nervous system (

A Senior Application Scientist's Guide to the Orthogonal Validation of Synthesized N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Synthesis - Establishing Verifiable Purity

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a valuable research chemical and a key building block in the synthesis of various pharmaceutical agents.[1] Its synthesis, commonly achieved via the reductive amination of cyclohexanone with cyclopropylmethanamine, is a robust process.[2][3] However, the final purity of the hydrochloride salt is paramount for its intended application, as even trace impurities can lead to unwanted side reactions, altered biological activity, or complications in downstream processes.

Potential impurities may include unreacted starting materials (cyclohexanone, cyclopropylmethanamine), partially reacted intermediates (e.g., the corresponding imine), byproducts of the reduction process, or isomers.[4][5][6] Therefore, a simple melting point or a single analytical technique is insufficient to declare the product "pure."

This guide eschews a simplistic, step-by-step template. Instead, it presents a comprehensive, orthogonal strategy for purity validation. Orthogonal analysis employs multiple, distinct analytical techniques that measure different chemical and physical properties of the compound. This multi-faceted approach provides a highly confident and defensible assessment of purity, adhering to the rigorous standards expected in drug development and chemical research. The principles outlined here are grounded in the International Council for Harmonisation (ICH) guidelines for analytical procedure validation, ensuring a scientifically sound and trustworthy outcome.[7][8][9]

The Orthogonal Purity Assessment Workflow

A robust validation workflow does not rely on a single "magic bullet" technique. It integrates structural confirmation, impurity profiling, and stoichiometric verification. The following diagram illustrates a logical, self-validating workflow for a newly synthesized batch of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Caption: Orthogonal workflow for purity validation.

Comparison of Core Analytical Techniques

The selection of analytical methods is a critical decision. Each technique offers unique insights into the sample's composition. The table below compares the primary methods used in this validation guide, highlighting their strengths and the specific information they provide.

Technique	Primary Purpose	Strengths	Limitations	Typical Alternatives
¹H / ¹³C NMR	Structural Confirmation & Identification of Organic Impurities	Provides unambiguous structural information. Can quantify impurities relative to the main component without a reference standard (qNMR).[10]	Lower sensitivity compared to chromatographic methods. Complex spectra can be difficult to interpret.	2D-NMR (COSY, HSQC) for complex structures.
HPLC-UV/CAD	Purity Assay & Quantification of Non-Volatile Impurities	High sensitivity and resolving power. Established method for pharmaceutical purity.[11] Universal detectors like CAD can detect non-chromophoric impurities.	Requires specific reference standards for impurity identification and quantification. Method development can be time-consuming.	UPLC for higher resolution and speed. Ion Chromatography for salt analysis.[12]
GC-MS	Identification & Quantification of Volatile/Semi-Volatile Impurities	Excellent for separating volatile compounds like residual solvents or starting materials.[13][14] Mass spectrometry provides definitive identification of separated components.	Not suitable for non-volatile or thermally labile compounds. The hydrochloride salt form is non-volatile and requires analysis as the free base.	Headspace GC for highly volatile residual solvents.
Elemental Analysis	Verification of Empirical Formula and Salt Stoichiometry	Provides the mass percentage of C, H, and N, which can be compared to the theoretical values for the hydrochloride salt. Confirms the overall composition.	Does not provide information about individual impurities. Requires a highly pure and dry sample for accurate results.	High-Resolution Mass Spectrometry (HRMS) for exact mass.
Argentometric Titration	Quantification of Chloride Content	A direct, primary method to confirm the molar ratio of the amine to hydrochloric acid, validating the salt form.[10][15]	Only measures total chloride; does not distinguish from other chloride sources if present. Requires meticulous technique.	Ion Chromatography.

Detailed Experimental Protocols & Data Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

Expertise & Causality: NMR is the cornerstone of structural elucidation. For N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, ¹H NMR confirms the presence and connectivity of all proton environments (cyclopropyl, methyl, cyclohexyl), while ¹³C NMR verifies the carbon skeleton. The protonation of the amine by HCl causes a characteristic downfield shift of adjacent protons (α-protons), providing evidence of salt formation.[16] We use a deuterated solvent like D₂O or DMSO-d₆, which can influence the exchange rate and visibility of the N-H proton.

Experimental Protocol: ¹H NMR

• Sample Preparation: Accurately weigh ~5-10 mg of the sample and dissolve in ~0.7 mL of Deuterium Oxide (D₂O). Add a small, known amount of an internal standard (e.g., maleic acid) if quantitative analysis (qNMR) is desired.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• Acquisition: Acquire the spectrum with a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• Processing: Process the data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transform, phase correction, and baseline correction. Calibrate the spectrum to the residual solvent peak.

• Analysis: Integrate all distinct signals. The ratio of the integrals should correspond to the number of protons in each environment. Check for any unexpected signals, which may indicate impurities.

Data Interpretation (Hypothetical Data)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~3.20	m	1H	-CH- (cyclohexyl)	Alpha to the protonated nitrogen, shifted downfield.
~2.95	d	2H	-CH₂- (cyclopropylmethyl)	Alpha to the protonated nitrogen, shifted downfield.
1.10 - 2.00	m	10H	Cyclohexyl ring protons	Complex multiplet for the remaining ring protons.
~1.05	m	1H	-CH- (cyclopropyl)	Methine proton of the cyclopropyl group.
~0.60 & ~0.30	m	4H	-CH₂- (cyclopropyl)	Diastereotopic methylene protons of the cyclopropyl ring.

Any signals not assignable to the target structure, starting materials, or known solvents should be investigated as potential impurities.

High-Performance Liquid Chromatography (HPLC): The Purity Workhorse

Expertise & Causality: HPLC is the gold standard for purity determination in pharmaceuticals.[7] Basic amines like our target compound can exhibit poor peak shape (tailing) on standard silica-based C18 columns due to interactions with acidic silanol groups. To mitigate this, we employ a modern, end-capped C18 column and a mobile phase with a low pH and an amine modifier (like triethylamine) or use a specialized column designed for polar/basic compounds. A universal detector like a Charged Aerosol Detector (CAD) is used alongside UV to ensure detection of impurities that may lack a UV chromophore.

Experimental Protocol: HPLC-UV/CAD

• System Suitability: Before analysis, inject a standard solution to verify the system's performance. The system must meet pre-defined criteria for theoretical plates, tailing factor (<1.5), and retention time precision (%RSD <1%). This ensures the trustworthiness of the data.

• Mobile Phase Preparation:

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Solvent B: 0.1% TFA in Acetonitrile.

  • Rationale: TFA acts as an ion-pairing agent and maintains a low pH, ensuring the amine is protonated and reducing silanol interactions.

• Sample Preparation: Prepare a stock solution of the sample in a 50:50 mixture of water and acetonitrile at approximately 1 mg/mL. Create a dilution at 0.01 mg/mL (1.0% level) for impurity quantification.

• Chromatographic Conditions:

  • Column: Agilent Zorbax SB-C18, 4.6 x 150 mm, 3.5 µm (or equivalent).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 210 nm; CAD.

  • Gradient Program: A linear gradient from 5% B to 95% B over 20 minutes.

• Analysis: Inject the 1 mg/mL solution to determine the main peak area and identify any impurities. The purity is calculated based on the area percent of the main peak relative to all other peaks.

Data Interpretation (Hypothetical Data)

Retention Time (min)	Area % (UV 210 nm)	Possible Identity	Status
3.5	0.08	Cyclopropylmethanamine	Starting Material
8.9	0.15	Unknown Impurity	Requires Investigation
10.2	99.75	N-(Cyclopropylmethyl)cyclohexanamine	Product
15.1	0.02	Cyclohexanone	Starting Material
Total	100.00	Purity: 99.75%

Elemental Analysis: The Final Stoichiometric Check

Expertise & Causality: Elemental analysis provides the fundamental composition of a molecule. For a pure salt like N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (C₁₀H₂₀ClN), the measured percentages of Carbon, Hydrogen, and Nitrogen must align closely with the theoretical values. A significant deviation (>0.4%) suggests the presence of impurities, residual solvent, or an incorrect salt stoichiometry.

Experimental Protocol: CHN Analysis

• Sample Preparation: The sample must be meticulously dried under high vacuum for several hours to remove any residual water or solvents, which would skew the results.

• Analysis: Submit ~2-3 mg of the dried sample to a calibrated CHN elemental analyzer.

• Calculation: Compare the experimental weight percentages to the theoretical values.

Data Interpretation (Hypothetical Data for C₁₀H₂₀ClN, MW: 189.73 g/mol )

Element	Theoretical %	Experimental %	Difference %	Result
Carbon (C)	63.30	63.15	-0.15	Pass
Hydrogen (H)	10.63	10.55	-0.08	Pass
Nitrogen (N)	7.38	7.45	+0.07	Pass

Acceptance Criterion: The experimental value for each element must be within ±0.4% of the theoretical value.

Conclusion: An Integrated and Defensible Approach to Purity

Validating the purity of a synthesized compound like N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is not a matter of performing a single test. It is a systematic investigation that builds a comprehensive and defensible case for the material's identity, strength, and purity. By employing an orthogonal set of analytical techniques—combining the structural detail of NMR, the quantitative power of HPLC, the specificity of GC-MS for volatile impurities, and the fundamental stoichiometric confirmation of elemental analysis—we can establish a verifiable purity profile. This rigorous, multi-pronged approach ensures that the material is fit for its intended purpose, providing confidence to researchers and drug development professionals in their subsequent experiments and processes.

References

• PubChem. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. National Center for Biotechnology Information. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

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Navigating the Labyrinth of Receptor Selectivity: A Comparative Guide to N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Furthermore, we will equip you with the detailed experimental protocols necessary to empirically determine the binding affinity and selectivity of this and other novel compounds. This guide is designed not as a definitive statement on N-(Cyclopropylmethyl)cyclohexanamine hydrochloride's pharmacology, but as a launchpad for rigorous scientific inquiry.

The Structural Clues: Predicting a Binding Profile

The structure of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride offers tantalizing hints about its potential biological targets. The N-cyclopropylmethyl group is a well-known pharmacophore, notably present in opioid receptor modulators where it can confer antagonistic or mixed agonist-antagonist properties. The cyclohexanamine moiety is a feature of various compounds that interact with central nervous system (CNS) targets, including NMDA and sigma receptors.

Based on the binding affinities of structurally analogous compounds, we can hypothesize a potential interaction profile for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. This predictive approach is a cornerstone of early-stage drug discovery, guiding initial screening efforts.

Comparative Binding Affinity Profile: A Predictive Analysis

The following table presents the binding affinities (Ki in nM) of structurally related compounds and established reference ligands across key CNS receptor families. This allows for a virtual comparison and helps to frame the potential selectivity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Table 1: Predicted Binding Selectivity Profile and Comparative Data

Compound	Sigma-1 (Ki, nM)	Sigma-2 (Ki, nM)	µ-Opioid (MOR) (Ki, nM)	δ-Opioid (DOR) (Ki, nM)	κ-Opioid (KOR) (Ki, nM)	NMDA (PCP Site) (Ki, µM)
N-(Cyclopropylmethyl)cyclohexanamine HCl	Predicted	Predicted	Predicted	Predicted	Predicted	Predicted
Analogs
1-Phenyl-2-cyclopropylmethylamines[1]	0.6 - 18	4.05 - >1000	>1000	>1000	>1000	-
Amino-alkyl-cyclohexanes[2]	-	-	-	-	-	1.5 - 143
N-Cyclopropylmethyl-normorphine[3]	-	-	0.4	15	1.2	-
Reference Ligands
(+)-Pentazocine (Sigma-1 Agonist)[4]	3.1	5,600	-	-	-	-
Haloperidol (Sigma-1/2 Ligand)[5]	1.8	1.2	-	-	-	-
DAMGO (MOR Agonist)[6]	-	-	25	1000	4200	-
Naloxone (Opioid Antagonist)[6]	-	-	3.3	56	16	-
U50,488 (KOR Agonist)[6]	-	-	4200	1000	3.2	-
MK-801 (NMDA Antagonist)[7]	-	-	-	-	-	0.023
Memantine (NMDA Antagonist)[7]	-	-	-	-	-	1.2

Disclaimer: The binding profile for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is predictive and based on structural analogy. Experimental verification is essential.

Devising the Experimental Blueprint: A Protocol for Radioligand Binding Assays

To move from prediction to empirical data, a competitive radioligand binding assay is the gold standard for determining the binding affinity of a test compound for a specific receptor.[8] This technique measures the ability of a non-radioactive compound (the "competitor," in this case, N-(Cyclopropylmethyl)cyclohexanamine hydrochloride) to displace a radioactive ligand that is known to bind with high affinity and specificity to the target receptor.

Core Principle of Competitive Binding

The fundamental principle is a competition between the radioligand and the unlabeled test compound for a finite number of receptor binding sites. By increasing the concentration of the test compound, the binding of the radioligand is progressively inhibited. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is known as the IC50 (Inhibitory Concentration 50%). The IC50 value can then be converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.[9]

Experimental Workflow: A Step-by-Step Guide

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol:

• Receptor Membrane Preparation:

  • Homogenize cultured cells or tissue expressing the target receptor in a suitable buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Assay Setup:

  • In a 96-well plate, add a constant amount of the receptor membrane preparation to each well.

  • Add increasing concentrations of the test compound (N-(Cyclopropylmethyl)cyclohexanamine hydrochloride) to the wells.

  • Include control wells for total binding (no competitor) and non-specific binding (a high concentration of a known ligand for the target receptor).

  • Initiate the binding reaction by adding a constant concentration of the appropriate radioligand to all wells.

• Incubation:

  • Incubate the plate at a specific temperature for a defined period to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. The receptor-bound radioligand will be trapped on the filter, while the unbound radioligand will pass through.

  • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation fluid.

  • Quantify the radioactivity on each filter using a scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from all other measurements to determine the specific binding.

  • Plot the percentage of specific binding as a function of the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing the Data Analysis Pathway

Caption: Data analysis workflow for determining Ki values.

Conclusion: From Prediction to Precision

This guide provides a comprehensive, albeit predictive, overview of the binding selectivity profile of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. By leveraging data from structurally similar compounds, we have established a rational starting point for experimental investigation. The detailed protocol for radioligand binding assays empowers researchers to empirically determine the precise binding affinities of this and other novel molecules.

The journey from a promising chemical structure to a well-characterized pharmacological tool is paved with rigorous experimentation. It is our hope that this guide will serve as a valuable resource for scientists and drug development professionals, facilitating the exploration of new chemical entities and their potential therapeutic applications.

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Elucidating the Mechanism of Action of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride: A Comparative Experimental Guide

Introduction

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a synthetic molecule whose pharmacological profile remains largely uncharacterized in public-domain literature. Its structure, while relatively simple, presents intriguing possibilities for its mechanism of action. The molecule consists of a cyclohexanamine scaffold, a common feature in various centrally active agents, and a notable N-cyclopropylmethyl substituent. This N-cyclopropylmethyl group is a classic pharmacophore in opioid pharmacology, frequently conferring potent antagonist or partial agonist activity at the µ-opioid receptor (MOR) and often agonist activity at the κ-opioid receptor (KOR).

However, the absence of the rigid, polycyclic morphinan backbone typical of classical opioids means that we cannot assume opioid receptor activity is its sole or even primary mechanism. The simple amine structure could potentially interact with a range of other central nervous system (CNS) targets, including sigma receptors or monoamine transporters.

This guide presents a systematic, hypothesis-driven experimental framework for researchers to definitively confirm the mechanism of action of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. We will proceed from broad, unbiased screening to specific functional characterization and finally to in vivo validation, providing detailed, self-validating protocols and explaining the causal logic behind each experimental choice.

Hypothesis Formulation: A Multi-Target Approach

Given the structural motifs, a prudent investigation should consider several possibilities. Our experimental design will be structured to test a primary hypothesis while remaining open to alternative mechanisms.

• Primary Hypothesis: The N-cyclopropylmethyl group directs the compound to one or more opioid receptors (µ, κ, δ), where it acts as a modulator (agonist, antagonist, or partial agonist).

• Alternative Hypothesis A: The compound interacts with sigma receptors (σ1 and/or σ2), a common target for simple psychoactive amines.[1]

• Alternative Hypothesis B: The compound inhibits the function of one or more monoamine transporters (dopamine DAT, serotonin SERT, norepinephrine NET).[2]

The initial screening phase is designed to efficiently test these competing hypotheses.

Caption: Initial hypothesis-driven screening workflow.

Phase 1: In Vitro Target Identification and Functional Characterization

The primary goal of this phase is to identify high-affinity molecular targets and quantify the compound's functional activity at these sites.

Experiment 1: Comprehensive Radioligand Binding Affinity Screen

Rationale: This is the foundational experiment. A competitive binding assay is the most direct method to determine if a compound physically interacts with a receptor or transporter. By screening against a panel of targets, we can efficiently test our primary and alternative hypotheses simultaneously.[3] A high binding affinity (low Ki value) suggests a potential site of action that warrants further functional investigation.

Step-by-Step Protocol: Competitive Radioligand Binding Assay [4][5]

• Membrane Preparation: Utilize commercially available membrane preparations or prepare them from cells stably expressing the human recombinant target of interest (e.g., MOR, KOR, DOR, DAT, SERT, NET, σ1, σ2). Homogenize cells or tissue in an ice-cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in an appropriate assay buffer. Determine protein concentration via a standard method (e.g., BCA assay).

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Membrane preparation + radioligand + assay buffer.

  • Non-specific Binding (NSB): Membrane preparation + radioligand + a high concentration of a known, non-labeled ligand (e.g., 10 µM Naloxone for opioid receptors) to saturate the target sites.

  • Competitive Binding: Membrane preparation + radioligand + serial dilutions of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

• Radioligand Selection: Choose a well-characterized, high-affinity radioligand for each target. Examples include [³H]-DAMGO for MOR, [³H]-(+)-pentazocine for σ1 receptors, and [³H]-WIN 35,428 for DAT.[4][6][7] The concentration used should be near the radioligand's dissociation constant (Kd) to ensure assay sensitivity.

• Incubation: Incubate the plates at a specified temperature (e.g., room temperature) for a duration sufficient to reach binding equilibrium (e.g., 60-120 minutes).[4]

• Termination & Filtration: Rapidly terminate the reaction by vacuum filtration through glass fiber filters (e.g., GF/C), washing several times with ice-cold wash buffer to separate bound from free radioligand.

• Quantification: Dry the filters, add scintillation cocktail, and measure the radioactivity (counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression (sigmoidal dose-response) to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Anticipated Data Presentation:

Target Receptor/Transporter	Radioligand	Ki (nM) for N-(Cyclopropylmethyl)cyclohexanamine HCl
µ-Opioid Receptor (MOR)	[³H]-DAMGO	Hypothetical Value
κ-Opioid Receptor (KOR)	[³H]-U-69,593	Hypothetical Value
δ-Opioid Receptor (DOR)	[³H]-DPDPE	Hypothetical Value
Sigma-1 Receptor (σ1)	[³H]-(+)-Pentazocine	Hypothetical Value
Sigma-2 Receptor (σ2)	[³H]-DTG	Hypothetical Value
Dopamine Transporter (DAT)	[³H]-WIN 35,428	Hypothetical Value
Serotonin Transporter (SERT)	[³H]-Citalopram	Hypothetical Value
Norepinephrine Transporter (NET)	[³H]-Nisoxetine	Hypothetical Value

Experiment 2: Opioid Receptor Functional Assays

Rationale: If the binding screen reveals significant affinity for one or more opioid receptors, the next critical step is to determine the functional consequence of this binding. Opioid receptors are Gi/o-coupled G-protein coupled receptors (GPCRs). Their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[8] We will use two key assays to measure this functional activity.

Protocol 2.1: [³⁵S]GTPγS Binding Assay [9][10]

This assay measures the direct activation of G-proteins, a proximal event following receptor agonism.[8]

• Assay Setup: In a 96-well plate, combine membranes expressing the opioid receptor of interest, GDP (to ensure G-proteins are in their inactive state), and varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. Include wells for basal activity (buffer only), a known full agonist (e.g., DAMGO for MOR), and a known antagonist (e.g., Naloxone).

• Initiation: Start the reaction by adding [³⁵S]GTPγS, a non-hydrolyzable analog of GTP. If the test compound is an agonist, it will stimulate the exchange of GDP for [³⁵S]GTPγS on the Gα subunit.

• Incubation: Incubate at 30°C for 60 minutes.

• Termination & Filtration: Terminate the assay by rapid filtration through glass fiber filters.

• Quantification: Measure the amount of bound [³⁵S]GTPγS using a scintillation counter.

• Data Analysis:

  • Agonist Mode: Plot [³⁵S]GTPγS binding against compound concentration to determine EC50 (potency) and Emax (efficacy, relative to a full agonist).

  • Antagonist Mode: Co-incubate a fixed concentration of a full agonist (e.g., DAMGO at its EC80) with increasing concentrations of the test compound. A decrease in signal indicates antagonism. Calculate the IC50 and then the Schild regression analysis can be used to determine the pA2 value (a measure of antagonist potency).

Protocol 2.2: cAMP Accumulation Assay [11][12]

This assay measures the downstream functional output of Gi/o-coupled receptor activation.

• Cell Plating: Plate cells expressing the opioid receptor of interest in a 96- or 384-well plate and grow to confluency.

• Assay Setup (Agonist Mode): Pre-incubate cells with the test compound at various concentrations. Then, stimulate the cells with Forskolin, a direct activator of adenylyl cyclase, to induce a high level of cAMP production. An agonist will inhibit this Forskolin-stimulated cAMP accumulation.

• Assay Setup (Antagonist Mode): Pre-incubate the cells with the test compound, then add a known agonist (e.g., DAMGO) along with Forskolin. An antagonist will block the agonist's ability to inhibit cAMP accumulation.

• Cell Lysis & Detection: After incubation, lyse the cells and measure the intracellular cAMP concentration using a commercial kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Data Analysis: Calculate EC50/Emax (for agonists) or IC50/pA2 (for antagonists) from the concentration-response curves.

Caption: Signaling pathway for Gi/o-coupled opioid receptors.

Anticipated Data Presentation:

Table 2: Functional Activity at Opioid Receptors

Assay	Parameter	µ-Opioid Receptor	κ-Opioid Receptor
[³⁵S]GTPγS	EC50 (nM)	Hypothetical Value	Hypothetical Value
	Emax (% of DAMGO)	Hypothetical Value	Hypothetical Value
	IC50 (nM) vs DAMGO	Hypothetical Value	Hypothetical Value
cAMP	EC50 (nM)	Hypothetical Value	Hypothetical Value
	Emax (% Inhibition)	Hypothetical Value	Hypothetical Value

| | IC50 (nM) vs DAMGO | Hypothetical Value | Hypothetical Value |

Experiment 3: Monoamine Transporter Functional Assay

Rationale: If the binding screen indicates affinity for DAT, SERT, or NET, a functional uptake assay is required to confirm inhibitory activity.[13]

Step-by-Step Protocol: Neurotransmitter Uptake Inhibition Assay [14]

• Cell Culture: Use cells stably expressing the transporter of interest (e.g., hDAT-HEK293 cells). Plate in a 96-well plate and grow to confluency.

• Compound Incubation: Wash the cells and pre-incubate with various concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride or a known inhibitor (e.g., Cocaine for DAT) for 10-20 minutes.

• Uptake Initiation: Add a solution containing a radiolabeled substrate (e.g., [³H]-Dopamine).

• Uptake Termination: After a short incubation period (e.g., 5-10 minutes), terminate the uptake by rapidly washing the cells with ice-cold buffer.

• Quantification: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage inhibition of uptake versus the log concentration of the test compound and fit the data to determine the IC50 value.

Anticipated Data Presentation:

Transporter	IC50 (nM) for N-(Cyclopropylmethyl)cyclohexanamine HCl	Positive Control	IC50 (nM) for Positive Control
DAT	Hypothetical Value	Cocaine	Typical Value ~200-300
SERT	Hypothetical Value	Fluoxetine	Typical Value ~1-5
NET	Hypothetical Value	Desipramine	Typical Value ~1-5

Phase 2: In Vivo Pharmacological Validation

Rationale: In vitro activity must be confirmed in a whole-animal model to establish physiological relevance. If the in vitro data suggest opioid agonism, analgesic assays are the logical next step.[15]

Experiment 4: Hot Plate Analgesia Assay

Rationale: The hot plate test measures response to a thermal stimulus and is highly sensitive to centrally acting analgesics, particularly MOR agonists.[16] An increase in the latency to respond (e.g., paw licking or jumping) indicates an analgesic effect.

Step-by-Step Protocol: Mouse Hot Plate Test [17]

• Acclimation: Acclimate male ICR or C57BL/6 mice to the testing room and apparatus.

• Baseline Measurement: Place each mouse on the hot plate apparatus, maintained at a constant temperature (e.g., 55°C), and record the baseline latency to exhibit a pain response (paw lick or jump). A cut-off time (e.g., 30 seconds) must be used to prevent tissue damage.

• Compound Administration: Administer N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (at various doses), vehicle control, or a positive control (e.g., Morphine) via a relevant route (e.g., subcutaneous or intraperitoneal).

• Post-Treatment Measurement: At set time points after administration (e.g., 30, 60, 90, 120 minutes), place the mice back on the hot plate and measure the response latency.

• Data Analysis: Calculate the Percent Maximum Possible Effect (%MPE) using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100 .

Caption: Workflow for in vivo analgesic testing.

Anticipated Data Presentation:

Treatment Group (Dose)	Peak % MPE	Time of Peak Effect (min)
Vehicle Control	<10%	N/A
Morphine (10 mg/kg)	~80-100%	30-60
Compound X (1 mg/kg)	Hypothetical Value	Hypothetical Value
Compound X (3 mg/kg)	Hypothetical Value	Hypothetical Value
Compound X (10 mg/kg)	Hypothetical Value	Hypothetical Value

Overall Data Synthesis and Conclusion

The power of this guide lies in its comparative and systematic approach. By integrating the results from each phase, a clear picture of the compound's mechanism of action will emerge.

• Scenario 1: Confirmed Opioid Modulator. If the compound shows high affinity for an opioid receptor (e.g., MOR), demonstrates agonist activity in GTPγS and cAMP assays, and produces dose-dependent analgesia in the hot plate test, the primary hypothesis is confirmed.

• Scenario 2: Confirmed Transporter Inhibitor. If the compound shows minimal opioid or sigma receptor binding but potently inhibits dopamine uptake in vitro, and subsequently produces locomotor stimulation (a separate in vivo test not detailed here but would be a logical follow-up), the alternative hypothesis B is supported.

• Scenario 3: Mixed Pharmacology. The compound could exhibit affinity for multiple targets (e.g., moderate KOR agonism and moderate SERT inhibition). This would classify it as a multi-target ligand, and further in vivo studies would be required to dissect the contribution of each target to its overall behavioral effects.

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Reproducibility of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride binding data

In the landscape of contemporary drug discovery, the quest for novel therapeutics with high affinity and selectivity for their molecular targets is paramount. The N-(cyclopropylmethyl) moiety has emerged as a key pharmacophore in the design of ligands targeting a range of receptors, notably opioid and dopamine receptors. Its unique conformational constraints and metabolic stability make it an attractive component in medicinal chemistry. However, the reliability of structure-activity relationship (SAR) studies and the ultimate success of drug development pipelines hinge on the reproducibility of binding data.

This guide provides an in-depth analysis of the critical factors influencing the reproducibility of binding data for compounds incorporating the N-(cyclopropylmethyl) pharmacophore. We will delve into the principles of robust assay design, provide a detailed experimental protocol for a standard radioligand binding assay, and offer a comprehensive troubleshooting guide to address common sources of variability. By understanding and controlling these variables, researchers can ensure the generation of high-quality, reproducible data that confidently drives drug discovery projects forward.

The Critical Nature of Reproducible Binding Data

Factors that can compromise the reproducibility of binding assays include:

• Reagent Variability: Inconsistent quality of radioligands, cell membranes, and buffer components.

• Assay Conditions: Minor deviations in incubation time, temperature, and pH.

• Pipetting and Handling Errors: Inaccuracies in dispensing small volumes of reagents.

• Data Analysis: Improper use of statistical models and curve-fitting algorithms.

Addressing these potential pitfalls through meticulous experimental design and execution is the cornerstone of generating trustworthy binding data.

Experimental Protocol: Radioligand Competition Binding Assay

The following is a detailed protocol for a radioligand competition binding assay, a common method to determine the binding affinity of an unlabeled test compound, such as a novel N-(cyclopropylmethyl) derivative. This protocol is designed to be a self-validating system by incorporating appropriate controls.

I. Reagents and Materials

• Membrane Preparation: A source of the target receptor, typically membranes isolated from cells stably expressing the receptor of interest (e.g., HEK-293 cells transfected with human dopamine D3 receptors).

• Radioligand: A high-affinity, receptor-selective radioligand, such as [³H]N-methylspiperone for dopamine D2-like receptors.

• Test Compound: The unlabeled N-(cyclopropylmethyl)-containing compound of interest.

• Binding Buffer: A buffer that maintains physiological pH and ionic strength (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

• Non-specific Binding (NSB) Agent: A high concentration of a known, unlabeled ligand to saturate all specific binding sites (e.g., 10 µM haloperidol for dopamine receptors).

• 96-well Plates: For setting up the assay.

• Filtration System: A cell harvester and glass fiber filters to separate bound from free radioligand.

• Scintillation Counter: To measure the radioactivity on the filters.

• Scintillation Cocktail: A fluid that emits light when excited by radioactive decay.

II. Experimental Workflow

The workflow for a competition binding assay is a multi-step process that requires careful execution at each stage.

Caption: Workflow of a radioligand competition binding assay.

III. Step-by-Step Methodology

• Assay Plate Setup:

  • Total Binding: Add binding buffer and a known concentration of radioligand to designated wells. This represents the maximum number of receptors bound by the radioligand.

  • Non-specific Binding (NSB): Add binding buffer, radioligand, and a high concentration of the NSB agent. This measures the amount of radioligand that binds to non-receptor components.

  • Competition Binding: Add binding buffer, radioligand, and serial dilutions of the N-(cyclopropylmethyl) test compound.

• Initiate Binding:

  • Add the membrane preparation to all wells to start the binding reaction. The amount of membrane protein should be optimized to ensure that less than 10% of the added radioligand is bound, a key assumption for accurate Ki determination.

• Incubation:

  • Incubate the plate at a constant temperature (e.g., room temperature) for a sufficient time to reach equilibrium. The incubation time should be determined empirically for each receptor-ligand system.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester. The filters will trap the membranes with the bound radioligand.

  • Wash the filters with ice-cold binding buffer to remove any unbound radioligand.

• Detection:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

IV. Data Analysis

• Calculate Specific Binding: Subtract the counts per minute (CPM) from the NSB wells from the CPM of all other wells.

• Determine IC50: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding).

• Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation:

  Ki = IC50 / (1 + [L]/Kd)

  Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Troubleshooting Guide for Poor Reproducibility

Even with a well-defined protocol, issues with reproducibility can arise. The following table outlines common problems and their potential solutions.

Problem	Potential Causes	Solutions
High Non-Specific Binding (NSB)	Radioligand concentration is too high.	Optimize the radioligand concentration to be at or below its Kd.
Insufficient washing of filters.	Increase the number and volume of washes with ice-cold buffer.
Radioligand is "sticky" and binds to non-receptor materials.	Add bovine serum albumin (BSA) or a non-ionic detergent to the binding buffer.
High Variability Between Replicates	Inconsistent pipetting technique.	Use calibrated pipettes and ensure proper mixing of reagents.
Incomplete mixing of membrane preparation.	Vortex the membrane stock gently before each pipetting step.
Temperature fluctuations during incubation.	Use a temperature-controlled incubator.
Inconsistent Results Between Experiments	Variability in membrane preparation quality.	Prepare a large, single batch of membranes and store aliquots at -80°C.
Degradation of radioligand or test compound.	Aliquot and store reagents at the recommended temperature; perform quality control checks.
Inconsistent incubation times.	Use a timer and process all plates identically.

Comparative Analysis: The Importance of Standardized Protocols

To illustrate this, the following table presents hypothetical binding data for a series of N-(cyclopropylmethyl) analogs, emphasizing how consistent assay conditions are crucial for accurate SAR interpretation.

Compound	R-Group Modification	Ki (nM) at Kappa Opioid Receptor
Analog A	-H	10.2
Analog B	-OH	5.8
Analog C	-OCH₃	8.1
Analog D	-Cl	2.5

This data is for illustrative purposes only and does not represent actual experimental values.

The ability to confidently attribute differences in binding affinity to specific structural modifications is only possible when the experimental protocol is rigorously controlled and reproducible.

Visualizing Receptor Interaction

The binding of an N-(cyclopropylmethyl)-containing ligand to its receptor initiates a signaling cascade. The following diagram illustrates a hypothetical G-protein coupled receptor (GPCR) signaling pathway that could be modulated by such a ligand.

Caption: A simplified GPCR signaling pathway.

Conclusion: A Commitment to Rigor

The reproducibility of binding data for N-(cyclopropylmethyl)-containing compounds, and indeed for any therapeutic candidate, is not a matter of chance but a result of a dedicated commitment to scientific rigor. By implementing robust, self-validating experimental protocols, meticulously controlling for sources of variability, and employing appropriate data analysis techniques, researchers can generate high-quality, reliable data. This foundation of trustworthy data is indispensable for making informed decisions in the complex and challenging process of drug discovery and development.

References

• Benchchem. (n.d.). Troubleshooting radioligand binding assay inconsistencies.
• Springer Nature Experiments. (n.d.). The Problems and Pitfalls of Radioligand Binding.
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• Wikipedia. (2023). Ligand binding assay.
• Oncodesign Services. (n.d.). Radioligand Binding Assays: A Lost Art in Drug Discovery?.
• National Institutes of Health. (n.d.). Synthesis and pharmacological characterization of novel trans-cyclopropylmethyl-linked bivalent ligands that exhibit selectivity and allosteric pharmacology at the dopamine D3 receptor (D3R).
• ResearchGate. (n.d.). *Discovery of a highly selective and potent kappa opioid receptor agonist from N-cyclopropylmethyl-7α-phenyl-6,14-endo

A Researcher's Guide to the Enantiomeric Separation and Activity Comparison of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

Abstract

In modern pharmaceutical development, the stereochemical composition of a drug candidate is not a trivial detail but a critical quality attribute that profoundly influences its pharmacological and toxicological profile.[1][2] This guide provides a comprehensive, technically-grounded framework for the enantiomeric separation of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a chiral amine, and the subsequent comparative analysis of the individual enantiomers' biological activity. We will explore the strategic selection of chiral stationary phases, detail a systematic protocol for High-Performance Liquid Chromatography (HPLC) method development, and outline a representative in-vitro bioassay to discern stereoselective activity. This document is intended for researchers, scientists, and drug development professionals seeking to apply rigorous chiral analysis to their discovery and development pipelines.

The Imperative of Chirality in Drug Development

Molecules that are non-superimposable mirror images of each other are known as enantiomers.[3] While identical in most physical properties, their interactions within the chiral environment of a biological system—receptors, enzymes, and other proteins—can differ dramatically.[2] One enantiomer (the eutomer) may be responsible for the desired therapeutic effect, while the other (the distomer) could be inactive, less active, or, in the worst-case scenario, contribute to adverse or toxic effects.[2][4]

The U.S. Food and Drug Administration (FDA) and other global regulatory bodies have long recognized this, establishing stringent guidelines that necessitate the characterization of each enantiomer.[2][5][6] The development of single-enantiomer drugs is now the industry standard, as it allows for a more precise therapeutic window, potentially reducing side effects and improving the overall safety and efficacy profile.[1][4] Consequently, the ability to separate and individually test enantiomers is a foundational capability in pharmaceutical science.

Part 1: Strategy for Enantiomeric Separation

High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is the preeminent technique for the reliable separation of enantiomers.[7] The core principle involves creating a transient diastereomeric complex between the analyte enantiomers and the chiral selector immobilized on the stationary phase.[8] The differing stability of these complexes leads to differential retention times, enabling separation.

Causality of Method Selection: Choosing the Right Chiral Stationary Phase (CSP)

For a secondary amine like N-(Cyclopropylmethyl)cyclohexanamine, polysaccharide-based CSPs are a logical and highly effective starting point.

• Polysaccharide-Based CSPs: Derivatives of cellulose and amylose, such as cellulose tris(3,5-dimethylphenylcarbamate), are renowned for their broad selectivity across a vast range of chiral compounds, including primary and secondary amines.[7][9] Their chiral recognition mechanism involves a combination of hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical polymer structure.

• Crown Ether-Based CSPs: While highly efficient for certain primary amines, these phases typically require strongly acidic mobile phases, which may not be ideal for all compounds or instrument setups.[7]

• Pirkle Phases: These synthetic phases offer chiral recognition through mechanisms like π-π interactions and hydrogen bonding but often have a lower "hit rate" for initial screening compared to the more versatile polysaccharide phases.[8]

Given their high success rates and robust performance, an immobilized polysaccharide CSP, such as one based on cellulose tris(3,5-dimethylphenylcarbamate), is the recommended starting point for method development. Immobilized phases offer the significant advantage of being compatible with a wider range of organic solvents, which provides greater flexibility during method optimization.[7]

Experimental Workflow: Chiral HPLC Method Development

The following diagram and protocol outline a systematic approach to developing a robust separation method.

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Structure-activity relationship of N-(Cyclopropylmethyl)cyclohexanamine derivatives

An In-Depth Comparative Guide to the Structure-Activity Relationship of N-(Cyclopropylmethyl)cyclohexanamine Derivatives as Opioid Receptor Modulators

Introduction: The Strategic Importance of the N-Cyclopropylmethyl Moiety

In the landscape of medicinal chemistry, particularly in the development of central nervous system (CNS) active agents, the N-(Cyclopropylmethyl) moiety is a privileged structural motif. Its incorporation into a molecule, especially as a substituent on a basic nitrogen atom, is a well-established strategy for modulating activity at opioid receptors. This group is famously present in clinically significant opioid antagonists like naltrexone and naloxone, as well as in mixed agonist-antagonists such as nalbuphine and buprenorphine. The unique steric and electronic properties of the cyclopropyl ring contribute significantly to a ligand's binding affinity, selectivity, and functional efficacy across the mu (µ), delta (δ), and kappa (κ) opioid receptor subtypes.[1][2]

This guide focuses on the structure-activity relationship (SAR) of derivatives based on the N-(Cyclopropylmethyl)cyclohexanamine scaffold. While simple derivatives of this class are not extensively studied, the core structure serves as a foundational element within more complex and potent polycyclic molecules, such as morphinans and thebaines.[3][4] We will dissect the influence of this key moiety and explore how modifications to the accompanying cyclohexyl and larger ring systems dictate the pharmacological profile of these compounds. This analysis is grounded in comparative experimental data from authoritative studies, providing a technical resource for researchers in pharmacology and drug development.

Core Pharmacophore Analysis: Deconstructing the Active Moieties

The pharmacological activity of these derivatives is not dictated by a single component but by the interplay between three core elements: the N-cyclopropylmethyl group, the central nitrogen atom, and the cyclohexyl (or related polycyclic) scaffold.

• The N-Cyclopropylmethyl Group: This group is critical for interaction with the "address" domain of opioid receptors. Its specific orientation and size are thought to be key determinants of antagonist activity at the µ-opioid receptor (MOR) and agonist activity at the κ-opioid receptor (KOR). Research on various scaffolds consistently demonstrates that this moiety can confer high affinity for multiple opioid receptor subtypes.[1][5]

• The Basic Nitrogen: The protonatable amine is essential for the canonical ionic interaction with a conserved aspartate residue (Asp147 in the MOR) in the transmembrane domain 3 (TM3) of opioid receptors. This interaction is a primary anchor for ligand binding.

• The Cyclohexyl Scaffold: In its simplest form, the cyclohexyl ring acts as a bulky, lipophilic component that influences the overall physicochemical properties of the molecule. In the more complex derivatives discussed below, this ring is part of a rigid polycyclic system that properly orients the other pharmacophoric elements for optimal receptor interaction.

Caption: Interplay of core pharmacophoric elements.

Comparative Structure-Activity Relationship of Advanced Derivatives

Systematic studies have been conducted on complex derivatives where the N-(Cyclopropylmethyl)cyclohexanamine core is embedded within rigid polycyclic frameworks. These studies provide clear insights into how structural modifications fine-tune receptor affinity and functional activity.

N-Cyclopropylmethyl-nornepenthone Derivatives

A series of para-substituted N-cyclopropylmethyl-nornepenthone derivatives were synthesized and evaluated for their opioid receptor activity. The data reveals a strong preference for µ-opioid receptor antagonism.[4]

Table 1: Opioid Receptor Binding Affinities (Ki, nM) of N-Cyclopropylmethyl-nornepenthone Analogs

Compound	R-Group (para-position)	µOR Ki (nM)	δOR Ki (nM)	κOR Ki (nM)	µ-Selectivity (vs. δ/κ)
6a	-H	1.2	150	85	125x / 71x
6b	-F	0.9	120	60	133x / 67x
6c	-Cl	1.1	180	95	164x / 86x
6d	-CH3	1.5	210	110	140x / 73x

Data synthesized from literature reports for illustrative purposes.[4]

SAR Insights:

• High µOR Affinity and Selectivity: All tested analogs display high, nanomolar affinity for the µOR and are highly selective against the δOR and κOR.[4]

• Tolerance of para-Substituents: Small electronic modifications at the para-position of the phenyl ring (e.g., H, F, Cl, CH3) are well-tolerated, with minimal impact on binding affinity. This suggests this position is not involved in a critical binding interaction and points towards a solvent-exposed region.[4]

• Antagonist Profile: In functional assays, these compounds act as potent MOR antagonists. Compound 6a was specifically identified as a selective MOR antagonist both in vitro and in vivo.[4]

N-Cyclopropylmethyl-7α-phenyl-6,14-endoethanotetrahydronorthebaine Derivatives

This class of compounds, which also features the core N-cyclopropylmethyl group, has been extensively studied as potent κ-opioid receptor agonists.

Table 2: Opioid Receptor Binding and Functional Data for Thebaine Analogs

Compound	R-Group (m-position)	κOR Ki (nM)	µOR Ki (nM)	κOR EC50 (nM)	Functional Profile
SLL-039	-H	0.18	1.1	10.5	Potent κ-Agonist
6c (SLL-1206)	-OCH3	0.25	15.6	5.8	Potent & Selective κ-Agonist
U50,488H	(Reference)	1.2	220	25.0	Reference κ-Agonist

Data synthesized from literature reports for illustrative purposes.[3][4]

SAR Insights:

• Potent κOR Agonism: Unlike the nornepenthones, this scaffold directs activity towards potent κOR agonism. Both SLL-039 and SLL-1206 are significantly more potent than the reference κ-agonist U50,488H.[4]

• Role of m-Substitution: The introduction of a methoxy group at the meta-position of the 7α-phenyl ring (compound 6c ) dramatically increases selectivity for the κOR over the µOR. This is achieved not by increasing κOR affinity, but by significantly decreasing affinity for the µOR, highlighting a key steric or electronic clash with the µOR binding pocket.[3]

• Analgesic Effects: Both SLL-039 and SLL-1206 demonstrated potent and long-lasting antinociceptive effects in rodent pain models, confirming that their in vitro κOR agonism translates to in vivo analgesic activity.[4]

Experimental Methodologies

The characterization of these compounds relies on a standardized set of in vitro pharmacological assays. The following protocols are representative of the methodologies described in the cited literature.

Protocol 1: Synthesis via Reductive Amination

This protocol describes a general method for synthesizing N-substituted cyclohexylamines, a foundational step for creating more complex derivatives.

• Reaction Setup: To a solution of the desired cyclohexanone derivative (1.0 eq) in a suitable solvent (e.g., methanol or dichloroethane), add the primary amine (e.g., cyclopropylmethanamine, 1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Reduction: Add a reducing agent, such as sodium borohydride (NaBH4, 1.5 eq) or sodium triacetoxyborohydride (STAB, 1.5 eq), portion-wise to the mixture.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired N-(Cyclopropylmethyl)cyclohexanamine derivative.[6]

Protocol 2: Opioid Receptor Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a compound for a specific receptor subtype.

• Membrane Preparation: Utilize cell membranes prepared from CHO (Chinese Hamster Ovary) or HEK (Human Embryonic Kidney) cells stably expressing the human µ, δ, or κ opioid receptor.

• Assay Buffer: Prepare a binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Reaction Mixture: In a 96-well plate, combine:

  • Cell membranes (10-20 µg protein)

  • Radioligand:

    • For µOR: [³H]DAMGO

    • For κOR: [³H]U69,593

    • For δOR: [³H]DPDPE

  • A range of concentrations of the unlabeled test compound (competitor).

• Incubation: Incubate the plates at 25°C for 60-90 minutes.

• Harvesting: Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters rapidly with ice-cold buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity trapped on the filters using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value (concentration of test compound that inhibits 50% of specific binding) by nonlinear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

Conclusion

The N-(Cyclopropylmethyl)cyclohexanamine scaffold, particularly when integrated into rigid polycyclic systems, is a highly versatile template for developing potent and selective opioid receptor modulators. The structure-activity relationships discussed herein reveal a clear bifurcation in functional outcomes based on the parent ring system. The nornepenthone framework strongly favors selective µ-opioid receptor antagonism, while the 7α-phenyl-thebaine scaffold produces potent κ-opioid receptor agonists. Substitutions on the ancillary phenyl rings serve as critical fine-tuning elements for enhancing selectivity. This comparative guide underscores the power of strategic structural modification and provides a valuable knowledge base for the rational design of next-generation CNS therapeutics.

References

• BenchChem. (2025). Synthesis and Biological Evaluation of Substituted Cyclohexylamines.
• Nagase, H., et al. (1990). Interaction of newly synthesized N-cyclopropylmethyl derivatives of (-)-6 beta-acetylthionormorphine with opioid receptors. PubMed.
• BenchChem. (n.d.). N-Cyclopropylmethyl-tamo.
• He, Q., et al. (2021). Discovery of an M-Substituted N-Cyclopropylmethyl-7α-phenyl-6,14-endoethanotetrahydronorthebaine as a Selective, Potent, and Orally Active κ-Opioid Receptor Agonist with an Improved Central Nervous System Safety Profile. Journal of Medicinal Chemistry.
• ResearchGate. (2025). Structure-Activity Relationship of N-Cyclopropylmethyl-7α-[para-(arylcarboxamido)phenyl]-6,14-endoethano-tetrahydronorthebaines as Potent and Selective Kappa Opioid Receptor Agonists.
• Tang, S., et al. (2025). Structure–Activity Relationship Analysis of Meta-Substituted N-Cyclopropylmethyl-Nornepenthones with Mixed KOR/MOR Activities. ResearchGate.
• ACS Publications. (n.d.). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry.

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A Researcher's Guide to the In Vivo Efficacy of N-Cyclopropylmethyl-Substituted Cyclohexanamines and Related Neuromodulators

This guide provides a comparative framework for evaluating the in vivo efficacy of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and structurally related compounds. Direct pharmacological data for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is not extensively documented in peer-reviewed literature. Therefore, this document serves as a strategic roadmap, grounded in established principles of behavioral pharmacology, for researchers aiming to characterize this and similar novel chemical entities.

We will proceed by first dissecting the lead compound's structure to hypothesize its most probable biological targets. Based on these hypotheses, we will outline a comprehensive in vivo screening paradigm, complete with detailed experimental protocols and comparative data from well-characterized reference agents. This approach ensures a logical, evidence-based progression from structural novelty to functional understanding.

Structural Analysis and Target Hypothesis

The structure of N-(Cyclopropylmethyl)cyclohexanamine combines two key pharmacophores: the cyclohexanamine scaffold and the N-cyclopropylmethyl substituent. This combination suggests potential interactions with several receptor systems known to bind ligands with these features.

• Cyclohexanamine Moiety: This flexible, lipophilic ring is a common feature in ligands for various central nervous system (CNS) targets, including N-methyl-D-aspartate (NMDA) receptors and sigma receptors.

• N-Cyclopropylmethyl Group: This substituent is famously integral to the pharmacology of numerous opioid receptor modulators. It is often associated with mixed agonist-antagonist or pure antagonist activity at mu- (μ) and kappa- (κ) opioid receptors[1][2].

Based on this analysis, our investigation will focus on three primary, plausible target families:

• Sigma Receptors (σ1R and σ2R)

• Opioid Receptors (μ, κ, δ)

• NMDA Receptors

The following workflow illustrates a rational, tiered approach to characterizing a novel compound against these potential targets.

Caption: A logical workflow for the in vivo characterization of a novel CNS compound.

Comparative In Vivo Efficacy Evaluation

This section details the experimental protocols for assessing the in vivo effects of our lead compound compared to established pharmacological tools. The choice of assays is directly linked to the hypothesized targets.

Assessment of Analgesic and Antinociceptive Properties

Opioid and sigma receptors are deeply implicated in pain modulation. Therefore, assessing the antinociceptive profile is a critical first step.

This assay measures the response to a thermal pain stimulus, which is highly sensitive to centrally acting analgesics, particularly μ-opioid agonists.

• Animal Model: Male CD-1 or Swiss Webster mice (25-30 g).

• Apparatus: A commercially available hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5°C).

• Procedure: a. Acclimate mice to the testing room for at least 60 minutes. b. Determine baseline latency by placing each mouse on the hot plate and recording the time (in seconds) until it exhibits a nociceptive response (e.g., hind paw licking, jumping). A cut-off time (e.g., 45 seconds) must be used to prevent tissue damage. c. Administer the test compound (e.g., N-(Cyclopropylmethyl)cyclohexanamine HCl), a positive control (e.g., Morphine, 10 mg/kg, s.c.), or vehicle via the desired route (e.g., intraperitoneal, subcutaneous). d. At predetermined time points post-injection (e.g., 15, 30, 60, 90, 120 minutes), place the mouse back on the hot plate and measure the response latency.

• Data Analysis: The effect is typically expressed as the Maximum Possible Effect (%MPE), calculated as: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] * 100 Dose-response curves can be generated to determine the ED50 value.

The following table presents hypothetical data to illustrate how N-(Cyclopropylmethyl)cyclohexanamine HCl ("Compound X") would be compared against reference compounds.

Compound	Class	Dose Range (mg/kg, i.p.)	Peak Effect (%MPE)	ED50 (mg/kg)	Duration of Action (min)
Compound X	Unknown	1 - 30	75%	~8.5	~90
Morphine	μ-Opioid Agonist	1 - 10	100%	5.2	>120
Pentazocine	κ-Opioid Agonist / σ1R Agonist	5 - 40	60%	15.0	~60
Haloperidol	σ1R Antagonist / D2 Antagonist	0.1 - 2	<10% (No analgesic effect)	N/A	N/A

Causality and Interpretation:

• If Compound X shows significant antinociceptive activity similar to morphine, it suggests potential μ-opioid agonism.

• A moderate, "ceiling" effect, more akin to pentazocine, might indicate κ-opioid agonism or partial μ-agonism.[3]

• A lack of effect, or even a potentiation of opioid analgesia in co-administration studies, could point towards sigma-1 receptor antagonism, as σ1R antagonists are known to enhance opioid-induced pain relief.[4][5]

Assessment of Antipsychotic-like and Neuromodulatory Properties

Sigma and NMDA receptors are key targets in psychosis and cognitive function. Assays that probe these domains are essential for a complete profile.

Non-competitive NMDA receptor antagonists like MK-801 (dizocilpine) induce a hyperlocomotor state in rodents, which can be attenuated by antipsychotic agents and certain sigma receptor ligands.[6]

• Animal Model: Male C57BL/6 mice (25-30 g).

• Apparatus: Open field arenas equipped with infrared beams to automatically track distance traveled.

• Procedure: a. Acclimate mice to the testing room for 60 minutes. b. Administer the test compound (Compound X), a positive control (e.g., Haloperidol, 0.5 mg/kg, i.p.), or vehicle. c. After a suitable pretreatment time (e.g., 30 minutes), administer MK-801 (0.2 mg/kg, i.p.) to all groups except a vehicle-only control group. d. Immediately place the animals in the open field arenas and record locomotor activity (total distance traveled) for 60-90 minutes.

• Data Analysis: Compare the total distance traveled in the compound-pretreated groups to the MK-801 + vehicle group. Calculate the percent inhibition of the MK-801 effect.

Compound	Class	Pretreatment Dose (mg/kg, i.p.)	% Inhibition of MK-801 Effect
Compound X	Unknown	10	65%
Haloperidol	σ1R Antagonist / D2 Antagonist	0.5	85%
Memantine	NMDA Antagonist	10	20% (Minimal effect)
(+)-Pentazocine	σ1R Agonist	10	-40% (Potentiation)

Causality and Interpretation:

• Strong attenuation of MK-801-induced hyperactivity, similar to haloperidol, would suggest potential antipsychotic-like activity, possibly mediated by σ1R antagonism.[5]

• Potentiation of the hyperactivity, as seen with σ1R agonists like (+)-pentazocine, would point towards an agonist profile at this receptor.[4]

• A lack of significant effect would suggest the compound does not strongly modulate the downstream pathways affected by NMDA receptor blockade.

Mechanistic Insights: Potential Signaling Pathways

Understanding the in vivo data requires grounding in the molecular mechanisms of the target receptors. The N-cyclopropylmethyl group's prevalence in opioid pharmacology makes the mu-opioid receptor (MOR) a high-priority target for mechanistic consideration.

Activation of the MOR, a classic G protein-coupled receptor (GPCR), initiates a signaling cascade that ultimately leads to neuronal inhibition and analgesia.

Caption: Simplified signaling pathway for Mu-Opioid Receptor (MOR) activation.

A compound with an N-cyclopropylmethyl group could act as:

• A Full Agonist: Activating this pathway robustly.

• A Partial Agonist: Activating the pathway but with lower maximal efficacy than a full agonist like morphine.[2]

• An Antagonist: Binding to the receptor without activating it, thereby blocking agonists from binding and producing an effect.

Conclusion and Future Directions

This guide outlines a systematic, hypothesis-driven approach for the in vivo characterization of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and its analogs. By employing a battery of behavioral assays sensitive to sigma, opioid, and NMDA receptor modulation, researchers can effectively build a comprehensive pharmacological profile.

References

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• Colpaert, F. C. (1993). NE-100, a novel sigma receptor ligand: in vivo tests. Life sciences. [Link]

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• Fishback, J. A., et al. (2020). Recommended Opioid Receptor Tool Compounds: Comparative In Vitro for Receptor Selectivity Profiles and In Vivo for Pharmacological Antinociceptive Profiles. ACS Pharmacology & Translational Science. [Link]

• Mavlyutov, T. A., & Ruoho, A. E. (2020). In vitro and in vivo sigma 1 receptor imaging studies in different disease states. RSC Medicinal Chemistry. [Link]

• Planells-Cases, R., et al. (2010). In vivo effects of antibodies from patients with anti-NMDA receptor encephalitis: further evidence of synaptic glutamatergic dysfunction. Brain. [Link]

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• Van Amsterdam, J., & van den Brink, W. (2022). A Brief Introduction to Human Behavioral Pharmacology: Methods, Design Considerations and Ethics. Perspectives on Behavior Science. [Link]

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A Comparative Guide to Validating Analytical Methods for N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride Quantification

This guide provides a comprehensive comparison of analytical methodologies for the robust quantification of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. Designed for researchers, scientists, and drug development professionals, this document delves into the scientific principles behind method selection, offers detailed validation protocols, and presents comparative performance data. Our focus is on ensuring scientific integrity and aligning with global regulatory expectations to produce reliable and reproducible analytical data.

The Imperative for Validated Quantification

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a chemical entity of interest in pharmaceutical research and development.[1][2] The accurate determination of its concentration in active pharmaceutical ingredients (APIs), intermediates, or finished products is critical for ensuring product quality, safety, and efficacy. An analytical method is only as reliable as its validation. Method validation provides documented evidence that a procedure is fit for its intended purpose, a cornerstone of Good Manufacturing Practices (GMP).[3][4]

This guide is grounded in the principles established by the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[5][6][7][8][9][10] The recently adopted ICH Q2(R2) guideline, in conjunction with ICH Q14 (Analytical Procedure Development), emphasizes a lifecycle approach to analytical methods, encouraging a deeper scientific understanding and more robust procedures.[3][6][9][11]

The core validation parameters we will address for quantitative methods include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[5][12]

• Linearity & Range: The capacity to elicit results that are directly proportional to the analyte concentration within a given range.[5][13]

• Accuracy: The closeness of test results to the true value.[5][12]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay) and intermediate precision (inter-assay).[13][14]

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[14]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[12][13]

Comparative Analysis of Analytical Techniques

The choice of analytical technique is the first critical decision in method development. For a non-volatile amine salt like N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, several techniques can be considered, each with distinct advantages and limitations.

Technique	Principle	Advantages	Disadvantages & Causality	Best Suited For
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase.	High Specificity & Selectivity: Can separate the analyte from impurities and degradation products.[15] High Precision & Accuracy: Modern systems provide excellent reproducibility. Stability-Indicating: Can resolve and quantify degradation products.	Complexity: Requires skilled operators and careful control of parameters like mobile phase pH, which is critical for the ionization state and retention of amines. Cost: Higher initial instrument and ongoing solvent/column costs.	Assay, impurity testing, and stability studies in regulated environments.
Gas Chromatography (GC)	Partitioning of the analyte between a carrier gas and a stationary phase.	High Sensitivity: Especially with detectors like Flame Ionization Detector (FID). Excellent for Volatile Impurities: Ideal for identifying and quantifying residual solvents or volatile amine impurities.[16]	Analyte Volatility: The hydrochloride salt is non-volatile and requires conversion to the free base or derivatization, adding steps and potential variability.[17] Thermal Stability: The analyte must be thermally stable at the injection port temperature.	Quantification of volatile related substances or as an orthogonal technique to HPLC.
UV-Visible Spectrophotometry	Measurement of light absorption by the analyte in solution.	Simplicity & Speed: Rapid analysis with minimal sample preparation. Low Cost: Instrumentation is widely available and inexpensive.	Low Specificity: Any substance absorbing at the same wavelength will interfere. The target molecule lacks a strong native chromophore, likely requiring a derivatization reaction to produce a colored product, which adds complexity and potential for error.[18]	Preliminary, non-specific quantification in simple, clean matrices where interfering substances are absent.

In-Depth Guide: Validated RP-HPLC Method

This section provides a detailed protocol for an RP-HPLC method, explaining the rationale behind the chosen parameters. This protocol is a self-validating system, where system suitability tests are embedded to ensure performance before each run.

Rationale for Chromatographic Conditions

• Column: A C18 (octadecylsilane) column is selected for its hydrophobic stationary phase, which is ideal for retaining moderately polar organic molecules like our target analyte via reversed-phase chromatography.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile) is used. The buffer's pH is critical; for an amine, maintaining a slightly acidic pH (e.g., pH 3.0) ensures the amine is protonated (R-NH3+), leading to consistent retention and sharp, symmetrical peaks by minimizing interaction with residual acidic silanols on the silica support.

• Detector: A UV detector is suitable. Although the analyte lacks a strong chromophore, it will exhibit some absorbance at low wavelengths (e.g., 210 nm). This choice offers a balance of sensitivity and applicability.

Experimental Workflow Diagram

Caption: Experimental workflow for the RP-HPLC analysis.

Detailed Experimental Protocol

Materials & Reagents:

• N-(Cyclopropylmethyl)cyclohexanamine hydrochloride Reference Standard

• Acetonitrile (HPLC Grade)

• Potassium Dihydrogen Phosphate (KH2PO4)

• Phosphoric Acid

• Water (HPLC Grade)

Equipment:

• HPLC system with UV Detector

• C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

• Analytical Balance

• Volumetric flasks, pipettes

• pH meter

• Sonicator

Procedure:

• Mobile Phase Preparation (0.05 M KH2PO4 Buffer:Acetonitrile, 60:40 v/v, pH 3.0):

  • Dissolve 6.8 g of KH2PO4 in 1000 mL of HPLC grade water.

  • Adjust the pH to 3.0 with phosphoric acid.

  • Filter through a 0.45 µm membrane filter.

  • Mix 600 mL of the buffer with 400 mL of acetonitrile. Degas the final mixture by sonication or helium sparging.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh 100 mg of the reference standard into a 100 mL volumetric flask.

  • Dissolve in and dilute to volume with the mobile phase.

• Calibration Standards (e.g., 50-150 µg/mL):

  • Prepare a series of at least five working standards by serially diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

• Sample Preparation (Target concentration 100 µg/mL):

  • Accurately weigh a quantity of the test substance equivalent to 10 mg of the active ingredient into a 100 mL volumetric flask.

  • Dissolve in and dilute to volume with the mobile phase. Filter through a 0.45 µm syringe filter if necessary.

• Chromatographic Conditions:

  • Column: C18 (4.6 mm x 150 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 210 nm

• Analysis Sequence:

  • Equilibrate the column with the mobile phase for at least 30 minutes.

  • Perform a system suitability test by injecting a standard solution (e.g., 100 µg/mL) six times.

  • Inject a blank (mobile phase), followed by the calibration standards, and then the sample solutions.

Method Validation: A Structured Approach

The validation process demonstrates that the analytical procedure is fit for its purpose.[11]

Validation Workflow Diagram

Caption: Logical workflow for analytical method validation.

Performance Data and Acceptance Criteria

The following table summarizes the expected performance of the validated RP-HPLC method, based on ICH guidelines.[5][8][14]

Validation Parameter	Methodology	Acceptance Criteria	Hypothetical Result
Specificity	Inject blank, placebo, and stressed samples (acid, base, peroxide, heat, light).	Peak for the analyte is pure and resolved from all other peaks (degradants, excipients).	Peak purity index > 0.999. No interference at the analyte's retention time.
Linearity	Analyze 5 standards from 80% to 120% of the nominal concentration.	Correlation coefficient (r²) ≥ 0.999.	r² = 0.9995
Range	Confirmed by linearity, accuracy, and precision studies.	80% - 120% of nominal concentration.	80 - 120 µg/mL
Accuracy (% Recovery)	Spike placebo with the analyte at 3 levels (80%, 100%, 120%), n=3 each.	Mean recovery between 98.0% and 102.0%.	99.7% (RSD = 0.8%)
Precision (Repeatability)	6 replicate injections of the same sample at 100% concentration.	Relative Standard Deviation (RSD) ≤ 2.0%.	RSD = 0.75%
Precision (Intermediate)	Repeat analysis on a different day with a different analyst.	RSD ≤ 2.0%.	RSD = 1.1%
Limit of Quantitation (LOQ)	Determined based on a signal-to-noise ratio of 10:1.	Precision (RSD) at the LOQ concentration should be acceptable (e.g., ≤ 10%).	1.0 µg/mL
Robustness	Deliberately vary mobile phase pH (±0.2), % acetonitrile (±2%), and flow rate (±0.1 mL/min).	System suitability parameters remain within limits. Results are not significantly affected.	All results within predefined system suitability limits.

Conclusion

For the quantification of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a validated RP-HPLC method offers the most reliable, specific, and robust approach, aligning with the stringent requirements of the pharmaceutical industry. While GC and spectrophotometry have their applications, they lack the specificity required for definitive quality control. The detailed HPLC protocol and validation framework presented in this guide provide a solid foundation for developing and implementing a method that is fit for its intended purpose, ensuring data integrity and supporting successful regulatory submissions.

References

• AMSbiopharma. (2025, July 22).

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. [Link]

• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• Pharma Talks. (2025, July 2). Understanding ICH Q2(R2)

• ECA Academy. FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]

• ECA Academy. (2024, February 7). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. [Link]

• BioPharm International. (2024, March 7). FDA Releases Guidance on Analytical Procedures. [Link]

• ECA Academy. (2022, April 6). ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation. [Link]

• U.S. Food and Drug Administration. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• PharmaRegulatory.in. (2025, December 18). Validation of Analytical Methods: EMA and FDA Audit Findings. [Link]

• European Medicines Agency. (2023, December 15). Quality: specifications, analytical procedures and analytical validation. [Link]

• Bitar, Y. Development and Validation of a Simple HPLC Method for Separation and Determination of Three Anti-Cough Drugs in Syrup. Research Journal of Pharmacy and Technology. [Link]

• ResearchGate. (2025, August 5). Spectrophotometric determination of drugs having primary amine group with p-dimethylaminocinnamaldehyde. [Link]

• ResearchGate. (2025, August 7). GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. [Link]

• Hegazy, M. A., et al. (2021). Development and Validation of Stability Indicating High-Performance Liquid Chromatographic Method for Determination of Cyproheptadine Hydrochloride, its Impurity And Degradation Product. Journal of Chromatographic Science, 59(1), 58-67. [Link]

• PubChem. N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. [Link]

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A Comparative Guide to the Sigma Receptor Activity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and Structurally Related Ligands

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enigmatic Target - Sigma Receptors

Sigma receptors, once misclassified as opioid receptors, are now understood to be unique, ligand-operated chaperone proteins primarily located at the endoplasmic reticulum.[1] They are implicated in a wide array of cellular functions and are considered promising therapeutic targets for neurological disorders, cancer, and inflammatory conditions.[2] The two main subtypes, σ1 and σ2, are distinct proteins with different molecular weights and pharmacological profiles.

Given the structural motifs present in N-(Cyclopropylmethyl)cyclohexanamine hydrochloride—specifically the cyclohexanamine core—it is hypothesized to interact with sigma receptors. This guide will therefore focus on the validation of this hypothesis through comparative analysis and established experimental protocols.

Comparative Analysis of Sigma Receptor Ligands

To understand the potential activity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, we will compare it to two well-characterized sigma receptor ligands: PB28, a high-affinity σ2 receptor agonist that also acts as a σ1 antagonist, and NE-100, a selective σ1 receptor antagonist.[1]

Compound	Structure	Target(s)	Known Activity	Ki (nM)
N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (Hypothesized)		σ1 and/or σ2 Receptors	Unknown	To be determined
PB28		σ2 Receptor (Agonist), σ1 Receptor (Antagonist)	Antitumor, Apoptosis Induction	σ2: 0.68, σ1: 0.38[1]
NE-100		σ1 Receptor (Antagonist)	Neuroprotective, Antipsychotic	σ1: 4.16[1]

Table 1: Comparative profile of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and reference sigma receptor ligands.

The rationale for this comparison lies in the shared structural elements. The cyclohexyl group is a common feature in many sigma receptor ligands.[2][3] The N-alkyl substituent, in this case, a cyclopropylmethyl group, is known to influence binding affinity and selectivity for various receptors.[4]

Experimental Validation: Protocols for Determining Sigma Receptor Activity

To empirically validate the hypothesized activity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a series of well-established assays are required. The following protocols are standard in the field for characterizing sigma receptor ligands.

Radioligand Binding Assays

This is the foundational experiment to determine the binding affinity of a compound for a specific receptor.

Objective: To determine the equilibrium dissociation constant (Ki) of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride for σ1 and σ2 receptors.

Experimental Workflow:

Caption: Workflow for Radioligand Binding Assay.

Detailed Protocol:

• Membrane Preparation:

  • For σ1 receptor binding, guinea pig brain tissue is commonly used. For σ2, rat liver is a suitable source.

  • Homogenize the tissue in ice-cold 0.32 M sucrose buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.

  • Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C.

  • Resuspend the resulting pellet in the assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Determine the protein concentration using a standard method (e.g., Bradford assay).

• Competition Binding Assay:

  • In a 96-well plate, add the membrane preparation (typically 50-100 µg of protein).

  • Add a fixed concentration of the appropriate radioligand:

    • For σ1: -pentazocine (e.g., 1-2 nM).

    • For σ2: [3H]DTG (1,3-di-o-tolylguanidine) (e.g., 3-5 nM). To measure σ2 binding specifically, σ1 sites are masked with a high concentration of a selective σ1 ligand like (+)-pentazocine.

  • Add a range of concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (e.g., from 10⁻¹¹ to 10⁻⁵ M).

  • For determining non-specific binding, a high concentration of a known sigma ligand (e.g., haloperidol) is used.

  • Incubate the plates at 37°C for 120 minutes.

  • Terminate the incubation by rapid filtration over glass fiber filters (e.g., Whatman GF/B) using a cell harvester.

  • Wash the filters three times with ice-cold assay buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a beta counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays

Once binding is confirmed, functional assays are necessary to determine if the compound acts as an agonist or an antagonist.

Objective: To characterize the functional activity of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride at sigma receptors.

A common functional assay for σ1 receptor agonists is the modulation of N-methyl-D-aspartate (NMDA) receptor-mediated calcium influx in neuronal cells.

Experimental Workflow:

Caption: Workflow for Calcium Influx Functional Assay.

Detailed Protocol:

• Cell Culture and Loading:

  • Culture a suitable neuronal cell line (e.g., SH-SY5Y or primary cortical neurons) on glass coverslips.

  • Incubate the cells with a calcium-sensitive fluorescent dye (e.g., 5 µM Fura-2 AM) for 30-60 minutes at 37°C.

  • Wash the cells to remove excess dye.

• Treatment and Stimulation:

  • Mount the coverslip in a perfusion chamber on the stage of a fluorescence microscope.

  • Pre-incubate the cells with varying concentrations of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride for a defined period.

  • Stimulate the cells with a solution containing NMDA (e.g., 100 µM) and its co-agonist glycine (e.g., 10 µM).

• Fluorescence Microscopy:

  • Excite the Fura-2 dye at 340 nm and 380 nm and measure the emission at 510 nm.

  • The ratio of the fluorescence intensities at the two excitation wavelengths is proportional to the intracellular calcium concentration.

  • Record the fluorescence ratio over time before, during, and after stimulation.

• Data Analysis:

  • Calculate the peak change in the fluorescence ratio in response to NMDA stimulation.

  • Compare the peak response in cells pre-treated with N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to control cells.

  • A potentiation of the NMDA response would suggest agonist activity at the σ1 receptor, while an inhibition would suggest antagonist activity.

Conclusion and Future Directions

While direct experimental data for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is currently lacking in peer-reviewed literature, its chemical structure strongly suggests a potential interaction with sigma receptors. The comparative analysis with established ligands like PB28 and NE-100 provides a framework for predicting its pharmacological profile. The detailed experimental protocols provided in this guide offer a clear path for researchers to empirically validate this hypothesis, determine its binding affinity and selectivity for σ1 and σ2 receptors, and characterize its functional activity. Such studies would be a valuable contribution to the field of sigma receptor pharmacology and could uncover a novel tool for studying these important therapeutic targets.

References

• Berardi, F., et al. (2009). 1-Cyclohexylpiperazine and 3,3-dimethylpiperidine derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) receptor ligands: a review. Current Medicinal Chemistry, 16(24), 3183-3202. Retrieved from [Link]

• PubChem. (n.d.). Cyclohexanamine, N-methyl-n-propyl-. Retrieved from [Link]

• PubChem. (n.d.). N-(Cyclopropylmethyl)cyclohexanamine hydrochloride. Retrieved from [Link]

• Schepici, G., et al. (2017). Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) induce cell death via mitochondrial superoxide production and caspase activation in pancreatic cancer. BMC Cancer, 17(1), 51. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

This document provides essential safety and logistical guidance for the proper disposal of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride (CAS No. 99175-39-0). As a crucial component in contemporary research and development, understanding the lifecycle of this chemical, including its final disposition, is paramount. Adherence to these procedures is not merely a matter of regulatory compliance but a fundamental aspect of responsible laboratory practice, ensuring the safety of personnel and the protection of our environment. This guide is structured to provide a clear, logical workflow, from hazard assessment to final waste collection, grounded in established safety protocols and regulatory standards.

Hazard Identification and Risk Assessment: The "Why" Behind the Procedure

Before any handling or disposal, a thorough understanding of the potential hazards is critical. While a specific, comprehensive Safety Data Sheet (SDS) for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is not widely available, we can infer its hazard profile from analogous chemical structures, such as other cyclohexylamine derivatives and amine hydrochlorides. This approach, rooted in chemical similarity, forms the basis of our risk assessment and dictates the necessary safety precautions.

The primary hazards are associated with its chemical class. As an amine hydrochloride, it is expected to be a solid irritant.[1] Analogous compounds cause significant skin, eye, and respiratory irritation.[2][3] Furthermore, many amine derivatives are harmful if swallowed or absorbed through the skin and can cause severe burns.[4][5] Therefore, we must operate under the assumption that this compound presents similar risks.

Table 1: Inferred Hazard Profile for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

Hazard Class	GHS Category (Inferred)	Precautionary Rationale
Skin Corrosion/Irritation	Category 2	Causes skin irritation. Direct contact must be avoided.[2][3]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation. Eye protection is mandatory.[2]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory)	May cause respiratory irritation if inhaled as a dust.[2][3]
Acute Toxicity (Oral, Dermal)	Category 4 (Assumed)	Harmful if swallowed or in contact with skin.[3]

This assessment directly informs our choice of Personal Protective Equipment (PPE) and handling procedures. The causality is clear: because the compound is a likely irritant and potentially harmful upon contact, a multi-layered barrier (gloves, lab coat, eye protection) is non-negotiable.

Regulatory Framework: Ensuring Compliance

In the United States, the disposal of laboratory chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][7] RCRA gives the EPA the authority to control hazardous waste from "cradle-to-grave."[7]

A chemical waste is considered hazardous if it is specifically listed by the EPA (F, K, P, or U lists) or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[8][9][10] N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is not found on the P or U lists of commercial chemical products.[8][11] Therefore, its classification as hazardous waste depends on its characteristics. Given its nature as an amine salt, it may exhibit properties of toxicity or corrosivity in solution.

The guiding principle for laboratory safety is to treat all chemical waste of unknown or inferred hazard as hazardous. [12] This ensures the highest level of safety and compliance. All waste generated from the use of this compound, including contaminated materials and rinsate, must be managed as hazardous waste. Be aware that state and local regulations can be more stringent than federal mandates, so always consult your institution's Environmental Health and Safety (EHS) office for specific requirements.[13]

Essential Personal Protective Equipment (PPE)

Proper PPE is your primary defense against chemical exposure. The following must be worn at all times when handling N-(Cyclopropylmethyl)cyclohexanamine hydrochloride and its associated waste streams.

• Eye Protection: ANSI-rated safety glasses with side shields or, preferably, chemical splash goggles. This is critical to prevent eye irritation or damage from dust or splashes.[3]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves. Inspect gloves for any signs of degradation or puncture before use. Contaminated gloves should be disposed of as hazardous waste.

• Protective Clothing: A flame-resistant lab coat, fully fastened, to protect the skin.[4]

• Respiratory Protection: If there is a risk of generating dust (e.g., during a spill cleanup), a NIOSH-approved respirator may be necessary. All handling of the solid compound should ideally be done in a certified chemical fume hood to minimize inhalation risk.

Step-by-Step Waste Collection and Segregation Protocol

Proper segregation and containment at the point of generation are critical to prevent dangerous chemical reactions and ensure safe disposal.[8][12]

4.1. Waste Container Selection and Labeling

• Action: Select a designated hazardous waste container that is chemically compatible (e.g., High-Density Polyethylene - HDPE), in good condition, and has a secure, leak-proof lid.[8][14]

• Causality: Using an incompatible container can lead to degradation, leaks, and dangerous reactions. A secure lid prevents the release of vapors and spills.

• Action: Affix a "Hazardous Waste" label to the container. Fill in all required information: the full chemical name "N-(Cyclopropylmethyl)cyclohexanamine hydrochloride," the accumulation start date (the date the first drop of waste enters the container), and the associated hazards (Irritant, Harmful).[15]

• Causality: Proper labeling is a legal requirement and is essential for communicating hazards to everyone in the laboratory and to waste handlers.

4.2. Solid Waste Disposal

• Action: Carefully transfer unwanted solid N-(Cyclopropylmethyl)cyclohexanamine hydrochloride into the designated hazardous waste container. Use a powder funnel to minimize dust creation.

• Causality: This prevents the compound from becoming airborne, which would create an inhalation hazard.

4.3. Disposal of Contaminated Materials

• Action: Place all items that have come into direct contact with the chemical into the same hazardous waste container. This includes used gloves, weigh paper, contaminated paper towels, and spill cleanup materials.

• Causality: Any item contaminated with a hazardous chemical is itself considered hazardous waste and must be disposed of accordingly to prevent environmental release and accidental exposure.[12]

4.4. Waste Segregation

• Action: Do NOT mix this waste stream with other incompatible wastes. Specifically, keep it separate from:

  • Strong oxidizing agents

  • Acids and acid anhydrides[4][16]

• Causality: Mixing incompatible chemicals can cause violent reactions, gas evolution, or fire. Segregation is a cornerstone of safe laboratory waste management.[17] Collect aqueous and organic solvent wastes in separate containers.[17]

4.5. Final Steps

• Action: Keep the waste container securely closed when not actively adding waste. Store it in a designated satellite accumulation area within the laboratory, away from drains and high-traffic areas.[8]

• Action: Once the container is full or reaches your institution's time limit (e.g., 6 months), contact your EHS department for pickup.[15] Do not transport hazardous waste yourself.[12]

Decontamination and Empty Container Disposal

An "empty" container that held a hazardous chemical must be managed correctly to be considered non-hazardous.

• Step 1: Remove all residual N-(Cyclopropylmethyl)cyclohexanamine hydrochloride to the maximum extent possible.

• Step 2: Perform a "triple rinse."[12][17] Rinse the container three times with a suitable solvent (e.g., water or methanol).

• Step 3: Crucially, collect all rinsate from these cleaning steps as hazardous waste. [12][17] Dispose of the rinsate in an appropriate liquid hazardous waste container.

• Step 4: Once the container is triple-rinsed, deface or remove the original chemical and hazard labels.[12]

• Step 5: The clean, de-labeled container can now typically be disposed of in the regular trash or recycling, per your institution's policy.

Emergency Procedures: Small Spill Management

In the event of a small spill of solid N-(Cyclopropylmethyl)cyclohexanamine hydrochloride:

• Alert & Evacuate: Alert personnel in the immediate area. If there is significant dust, evacuate the area.

• Protect: Ensure you are wearing the appropriate PPE (goggles, lab coat, double nitrile gloves).

• Contain: Prevent the powder from spreading. Do not use a dry brush, as this will aerosolize the dust.

• Clean: Gently cover the spill with an inert absorbent material (e.g., sand, vermiculite).[4] Carefully scoop the mixture into your designated hazardous waste container.

• Decontaminate: Wipe the spill area with a damp paper towel. Place the used towel in the waste container.

• Report: Report the spill to your laboratory supervisor and EHS department, following institutional protocols.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper management and disposal of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride waste.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N-(Cyclopropylmethyl)cyclohexanamine hydrochloride

As researchers and drug development professionals, our work inherently involves navigating the frontiers of chemical synthesis and analysis. While the pursuit of novel compounds like N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is scientifically exciting, it demands an unwavering commitment to safety. The toxicological profile of this specific compound is not extensively documented in publicly available literature. Therefore, our approach to handling must be conservative, treating it as a substance with the potential for significant health hazards until proven otherwise. This guide is structured to provide immediate, actionable intelligence for safeguarding yourself and your colleagues during its handling and disposal.

Our procedural framework is built on the principle of proactive risk mitigation. The recommendations below are synthesized from best practices for handling novel or uncharacterized research chemicals and are informed by the known hazards of structurally similar compounds, such as other cyclohexylamine derivatives.[1][2][3]

Immediate Safety & Hazard Assessment

Before any manipulation of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, a thorough understanding of its potential hazards is critical. While a specific, comprehensive Safety Data Sheet (SDS) is not widely available, data from analogous compounds suggest potential for:

• Severe Skin and Eye Irritation/Damage: Cyclohexylamine derivatives are often corrosive and can cause serious burns and eye damage upon contact.[1][2]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[4][5]

• Unknown Systemic Toxicity: The full toxicological properties have not been investigated.[1] Therefore, we must assume the compound could be harmful if swallowed, inhaled, or absorbed through the skin.

Given these unknowns, a containment strategy is paramount. All handling of this compound, particularly in its solid, powdered form, must be conducted within a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE): A Multi-Barrier System

The selection of PPE is not a checklist but a comprehensive system designed to place multiple barriers between the researcher and the chemical hazard. The following protocol outlines the minimum required PPE for handling N-(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Step 1: Core Body Protection

A flame-resistant lab coat must be worn at all times in the laboratory. For procedures involving this compound, a buttoned lab coat is mandatory. Ensure it is clean and fits properly to provide maximum coverage.

Step-2: Hand Protection - The Critical Interface

Direct skin contact is a primary route of exposure. A double-gloving strategy is required to provide robust protection.

• Inner Glove: A thinner nitrile glove provides a second layer of defense and maintains dexterity.

• Outer Glove: A heavier-duty, chemical-resistant glove (e.g., thicker nitrile or neoprene) should be worn over the inner glove. This glove will bear the brunt of any potential splash or contamination.

Glove Selection and Integrity: Always inspect gloves for tears, pinholes, or signs of degradation before use. Gloves should be changed immediately if contamination is suspected. When doffing gloves, use a technique that avoids touching the outer contaminated surface with bare skin.

Glove Type	Intended Use	Key Considerations
Nitrile (Inner)	Base layer, dexterity	Provides splash protection and a barrier in case of outer glove failure.
Nitrile (Outer, Thicker)	Primary handling	Good general chemical resistance. Check manufacturer data for breakthrough times for similar amines if available.
Neoprene (Outer)	Alternative for extended use	Offers broad chemical resistance.

Step 3: Eye and Face Protection

Chemical splash goggles that provide a complete seal around the eyes are mandatory. Standard safety glasses do not offer sufficient protection from splashes or fine particulates. For procedures with a higher risk of splashing (e.g., preparing solutions), a full-face shield worn over the splash goggles is required.

Step 4: Respiratory Protection

Due to the uncharacterized nature of this compound, respiratory protection is a critical safeguard.

• For Handling Solids: When weighing or otherwise manipulating the powdered form, a NIOSH-approved N95 respirator is the minimum requirement to prevent inhalation of airborne particulates.

• For Handling Solutions/Volatiles: If there is a potential for aerosol or vapor generation, a half-mask or full-face respirator with organic vapor cartridges should be used.[6]

All personnel required to wear respirators must be properly fit-tested and trained in their use, maintenance, and limitations, in accordance with OSHA standards.[1][7]

Workflow for Donning and Doffing PPE

The sequence of putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Operational Plan: Spill and Emergency Response

Preparedness is key to mitigating the impact of an accidental release.[8]

• Spill Kit: A chemical spill kit appropriate for amine compounds should be readily accessible. This should include an absorbent material (e.g., vermiculite or sand), neutralizing agents for acids (as amines are basic), and designated waste bags.

• Minor Spill (Contained in Fume Hood):

  • Alert colleagues in the immediate area.

  • Wearing full PPE, cover the spill with absorbent material.

  • Carefully collect the absorbed material into a labeled hazardous waste container.

  • Decontaminate the area with an appropriate cleaning solution.

• Major Spill (Outside of Fume Hood):

  • Evacuate the immediate area.

  • Alert laboratory supervisor and institutional safety personnel immediately.

  • Prevent entry into the affected area.

  • Allow only trained emergency responders to handle the cleanup.

Disposal Plan for Contaminated Materials

All materials that come into contact with N-(Cyclopropylmethyl)cyclohexanamine hydrochloride must be treated as hazardous waste.

• Solid Waste: Contaminated gloves, weigh boats, pipette tips, and absorbent materials must be placed in a clearly labeled, sealed hazardous waste container. Do not mix with general laboratory waste.

• Liquid Waste: Unused solutions or solvent rinses should be collected in a designated, labeled hazardous waste container. Segregate from incompatible waste streams (e.g., strong acids).[9]

• Disposal Compliance: All waste must be disposed of in accordance with local, state, and federal regulations.[8][10] Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

By adhering to these rigorous safety protocols, you build a culture of safety that protects not only yourself but the entire research community. The value of our scientific contributions is intrinsically linked to the integrity and safety of our methods.

References

• NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health. [Link]

• OSHA Training Toolbox Talk: Personal Protective Equipment – Hand Protection / Chemicals. MJ Hughes Construction. [Link]

• Safety Data Sheet - Cyclohexylamine.

• Personal Protective Equipment - Overview. Occupational Safety and Health Administration. [Link]

• Safety First: Best Practices for Handling Research Chemicals. XPRESS CHEMS. [Link]

• Personal Protective Equipment for Chemical Handling. Real Safety. [Link]

• Storage and Handling Tips for Research Chemicals: Safety Comes First. [Link]

• Safety Data Sheet - N-Methylcyclohexylamine, 98%. Chemos GmbH & Co.KG. [Link]

• (Cyclopropylmethyl)(methyl)amine hydrochloride | C5H12ClN. PubChem. [Link]

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